TCO-PEG2-acid

Core Science & Biosynthesis

TCO-PEG2-acid: A Technical Guide for Bioorthogonal Labeling and Bioconjugation

For Researchers, Scientists, and Drug Development Professionals

Introduction

TCO-PEG2-acid is a heterobifunctional crosslinker that has become an invaluable tool in the fields of chemical biology, drug development, and materials science. It incorporates two key functionalities: a strained trans-cyclooctene (B1233481) (TCO) group and a terminal carboxylic acid, connected by a two-unit polyethylene (B3416737) glycol (PEG) spacer. This unique architecture enables a two-step bioconjugation strategy, making it a versatile reagent for the precise assembly of complex biomolecular conjugates.

The TCO moiety is a highly reactive dienophile that participates in inverse-electron-demand Diels-Alder (IEDDA) cycloadditions with tetrazine-functionalized molecules. This "click chemistry" reaction is renowned for its exceptionally fast kinetics, high specificity, and biocompatibility, as it proceeds rapidly in aqueous environments without the need for a cytotoxic copper catalyst. The carboxylic acid group, on the other hand, provides a handle for conjugation to primary amines, such as those found on the surface of proteins and antibodies, through the formation of stable amide bonds. The hydrophilic PEG spacer enhances the solubility of the molecule in aqueous buffers and reduces steric hindrance, which can improve conjugation efficiency and the pharmacokinetic properties of the resulting bioconjugate.

This technical guide provides an in-depth overview of TCO-PEG2-acid, including its chemical properties, quantitative data on its reactivity and stability, detailed experimental protocols for its use in bioconjugation, and a visual representation of a common experimental workflow.

Physicochemical Properties

The fundamental properties of TCO-PEG2-acid are summarized in the table below. These data are essential for calculating molar quantities for conjugation reactions and for understanding the solubility and stability of the reagent.

Property	Value	Reference(s)
Molecular Formula	C₁₆H₂₇NO₆	[1]
Molecular Weight	329.39 g/mol	[1]
CAS Number	2250217-31-1	[2]
Appearance	White solid or oil
Purity	Typically >95%	[2]
Solubility	Soluble in DMSO, DMF, DCM, and water	[1][3]
Storage Conditions	-20°C, desiccated, protected from light	[1]

Reactivity and Stability

The utility of TCO-PEG2-acid is defined by the reactivity of its two functional groups and its stability under various conditions.

TCO-Tetrazine Ligation Kinetics

The IEDDA reaction between the TCO group of TCO-PEG2-acid and a tetrazine is one of the fastest bioorthogonal reactions currently available.[4] The reaction rate is typically described by a second-order rate constant (k₂), which is influenced by the electronic properties and steric hindrance of both the TCO and the tetrazine. Electron-withdrawing groups on the tetrazine and electron-donating groups on the TCO can accelerate the reaction.[5] The following table provides a summary of reported second-order rate constants for the reaction of TCO derivatives with various tetrazines.

TCO Derivative	Tetrazine Derivative	Second-Order Rate Constant (k₂) (M⁻¹s⁻¹)	Reference(s)
trans-cyclooctene	3,6-di-(2-pyridyl)-s-tetrazine	~2,000	[1][6]
trans-cyclooctene	Hydrogen-substituted tetrazines	up to 30,000	[1][7]
trans-cyclooctene	Methyl-substituted tetrazines	~1,000	[1]
TCO	General Range	1 - 1 x 10⁶	[1][5]
TCO	3,6-dipyridyl-s-tetrazine	22,600 (± 40) for equatorial-5-hydroxy-TCO	[6]

Stability of the TCO Group

A critical consideration when working with TCO-PEG2-acid is the stability of the TCO group. The high ring strain that drives its reactivity also makes it susceptible to isomerization to the less reactive cis-cyclooctene (CCO) isomer.[1] This isomerization can be influenced by several factors:

• Thiols: The presence of thiols, such as those found in cell culture media or in biological systems, can accelerate the isomerization of TCO to CCO.

• Serum: TCO-conjugated molecules have been shown to have a limited half-life in serum.

• pH: While generally stable at neutral pH, extremes in pH can affect the stability of the TCO group.

• Storage: For long-term storage, TCO-PEG2-acid should be kept at -20°C and protected from light. Solutions of the linker should be prepared fresh.[1]

Quantitative data on the stability of TCO-PEG2-acid under various conditions is limited, but studies on similar TCO-conjugated molecules have shown a reactivity loss of approximately 10.5% after 4 weeks at 4°C in a pH 7.5 buffer.

Experimental Protocols

The following protocols provide detailed methodologies for the two-step conjugation of TCO-PEG2-acid to a primary amine-containing molecule and the subsequent bioorthogonal ligation with a tetrazine-functionalized molecule.

Protocol 1: Two-Step Conjugation of TCO-PEG2-acid to a Primary Amine

This protocol describes the activation of the carboxylic acid group of TCO-PEG2-acid to an N-hydroxysuccinimide (NHS) ester, followed by its reaction with a primary amine-containing molecule, such as a protein or antibody.

Materials:

• TCO-PEG2-acid

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

• N-hydroxysuccinimide (NHS) or Sulfo-NHS

• Primary amine-containing molecule (e.g., antibody at 1-5 mg/mL)

• Activation Buffer: 0.1 M MES, 0.5 M NaCl, pH 6.0

• Conjugation Buffer: Phosphate-buffered saline (PBS), pH 7.2-8.5

• Quenching Buffer: 1 M Tris-HCl, pH 8.0

• Anhydrous Dimethylsulfoxide (DMSO) or Dimethylformamide (DMF)

• Desalting column or dialysis equipment

Procedure:

• Reagent Preparation:

  • Equilibrate TCO-PEG2-acid, EDC, and NHS/Sulfo-NHS to room temperature before use.

  • Prepare a 10 mM stock solution of TCO-PEG2-acid in anhydrous DMSO or DMF.

  • Prepare fresh 100 mM stock solutions of EDC and NHS/Sulfo-NHS in Activation Buffer immediately before use.

• Activation of TCO-PEG2-acid:

  • In a microcentrifuge tube, combine the TCO-PEG2-acid stock solution with Activation Buffer.

  • Add a 1.5 to 2-fold molar excess of EDC and NHS/Sulfo-NHS to the TCO-PEG2-acid solution.

  • Incubate the reaction for 15-30 minutes at room temperature with gentle mixing.

• Conjugation to the Primary Amine:

  • Immediately add the activated TCO-PEG2-acid solution to the primary amine-containing molecule in Conjugation Buffer. A 10- to 20-fold molar excess of the activated linker over the amine is a good starting point, but may require optimization.

  • Incubate the reaction for 1-2 hours at room temperature or overnight at 4°C with gentle agitation.

• Quenching the Reaction:

  • Add Quenching Buffer to a final concentration of 50-100 mM to stop the reaction by consuming any unreacted NHS esters.

  • Incubate for 15-30 minutes at room temperature.

• Purification:

  • Remove excess, unreacted TCO-PEG2-acid and byproducts by passing the reaction mixture through a desalting column or by dialysis against an appropriate buffer (e.g., PBS).

Protocol 2: TCO-Tetrazine Bioorthogonal Ligation

This protocol describes the "click" reaction between a TCO-functionalized molecule (prepared as in Protocol 1) and a tetrazine-functionalized molecule.

Materials:

• TCO-functionalized molecule in a suitable buffer (e.g., PBS, pH 7.4)

• Tetrazine-functionalized molecule

• Reaction Buffer: PBS, pH 7.4

Procedure:

• Reactant Preparation:

  • Ensure both the TCO-functionalized and tetrazine-functionalized molecules are in a compatible reaction buffer.

• Ligation Reaction:

  • Mix the TCO-functionalized molecule with the tetrazine-functionalized molecule. A slight molar excess (1.05 to 1.5 equivalents) of the tetrazine-functionalized molecule is often recommended.[5]

• Incubation:

  • Allow the reaction to proceed for 30 to 60 minutes at room temperature.[5] The reaction progress can often be monitored by the disappearance of the characteristic pink/red color of the tetrazine.

• Purification (Optional):

  • If necessary, the final conjugate can be purified from any unreacted starting materials using size-exclusion chromatography or other appropriate methods.

Mandatory Visualization

The following diagrams, generated using the DOT language, illustrate key concepts and workflows related to the use of TCO-PEG2-acid.

TCO-Tetrazine IEDDA Reaction Pathway.

Workflow for ADC Synthesis using TCO-PEG2-acid.

Pre-targeting Strategy for In-Vivo Imaging/Therapy.

References

• 1. benchchem.com [benchchem.com]
• 2. TCO-PEG2-acid, 2250217-31-1 | BroadPharm [broadpharm.com]
• 3. Pretargeted PET Imaging with a TCO-Conjugated Anti-CD44v6 Chimeric mAb U36 and [89Zr]Zr-DFO-PEG5-Tz - PMC [pmc.ncbi.nlm.nih.gov]
• 4. vectorlabs.com [vectorlabs.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. Synthesis and Evaluation of a Series of 1,2,4,5-Tetrazines for Bioorthogonal Conjugation - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to TCO-PEG2-acid for Bioconjugation

This technical guide provides a comprehensive overview of TCO-PEG2-acid, a heterobifunctional crosslinker, for researchers, scientists, and drug development professionals. It covers the chemical and physical properties, detailed experimental protocols for bioconjugation, and the underlying chemical principles of its application.

Introduction to TCO-PEG2-acid

TCO-PEG2-acid is a versatile tool in the field of bioconjugation and chemical biology. It incorporates a trans-cyclooctene (B1233481) (TCO) group, a hydrophilic polyethylene (B3416737) glycol (PEG) spacer, and a terminal carboxylic acid. This unique combination of functional groups allows for a two-step conjugation strategy, making it an invaluable reagent for creating complex biomolecular structures such as antibody-drug conjugates (ADCs).

The TCO group is highly reactive towards tetrazine-functionalized molecules via a bioorthogonal inverse-electron-demand Diels-Alder (IEDDA) reaction.[1][2] This "click chemistry" reaction is exceptionally fast and proceeds efficiently under physiological conditions without the need for a catalyst.[3] The terminal carboxylic acid can be activated to form a stable amide bond with primary amines, such as those found on the surface of proteins and antibodies.[1][2] The hydrophilic PEG2 spacer enhances solubility in aqueous media and reduces steric hindrance.[1][2]

Physicochemical Properties

The key properties of TCO-PEG2-acid are summarized in the table below, providing essential data for experimental design.

Property	Value	Reference(s)
Chemical Formula	C₁₆H₂₇NO₆	[1][4]
Molecular Weight	329.39 g/mol	[4][5]
Purity	Typically ≥95% or 98%	[1]
Appearance	White to off-white solid
Solubility	Soluble in DMSO, DMF, DCM	[1]
Storage Conditions	Store at -20°C, desiccated	[1]
CAS Number	2250217-31-1	[1][2][5]

Chemical Structure

The chemical structure of TCO-PEG2-acid features a trans-cyclooctene ring, a short diethylene glycol (PEG2) spacer, and a terminal carboxylic acid.

Chemical structure of TCO-PEG2-acid.

Experimental Protocols

The use of TCO-PEG2-acid in bioconjugation typically involves a two-stage process: 1) Activation of the carboxylic acid and conjugation to a primary amine-containing biomolecule. 2) Bioorthogonal "click" reaction of the TCO-modified biomolecule with a tetrazine-labeled molecule.

Stage 1: Amine Conjugation via Carboxylic Acid Activation

This protocol describes the conjugation of TCO-PEG2-acid to a primary amine-containing protein (e.g., an antibody) using EDC and NHS chemistry.

Materials:

• TCO-PEG2-acid

• Protein/antibody in an amine-free buffer (e.g., PBS)

• N-(3-Dimethylaminopropyl)-N′-ethylcarbodiimide hydrochloride (EDC)

• N-hydroxysuccinimide (NHS) or Sulfo-NHS

• Activation Buffer: 0.1 M MES, pH 4.5-6.0

• Coupling Buffer: PBS, pH 7.2-7.5

• Quenching Buffer: 1 M Tris-HCl, pH 8.0 or 1 M Glycine

• Anhydrous Dimethylsulfoxide (DMSO) or Dimethylformamide (DMF)

• Desalting columns

Procedure:

• Reagent Preparation:

  • Equilibrate TCO-PEG2-acid, EDC, and NHS to room temperature before use.

  • Prepare a stock solution of TCO-PEG2-acid (e.g., 10 mg/mL) in anhydrous DMSO or DMF.

  • Prepare fresh stock solutions of EDC and NHS in Activation Buffer (e.g., 10 mg/mL).

  • Prepare the protein/antibody in Coupling Buffer at a concentration of 1-5 mg/mL.

• Activation of TCO-PEG2-acid:

  • In a microcentrifuge tube, mix TCO-PEG2-acid with a 1.5 to 2-fold molar excess of both EDC and NHS in an appropriate volume of Activation Buffer.

  • Incubate for 15-30 minutes at room temperature to form the NHS ester.

• Conjugation to Protein:

  • Add the activated TCO-linker solution to the protein solution. A 10-20 fold molar excess of the linker relative to the protein is a common starting point.

  • Incubate the reaction for 2 hours at room temperature or overnight at 4°C with gentle mixing.

• Quenching the Reaction:

  • Add Quenching Buffer to a final concentration of 50-100 mM to consume any unreacted NHS esters.

  • Incubate for 15 minutes at room temperature.

• Purification:

  • Remove excess, unreacted TCO-PEG2-acid and byproducts by passing the reaction mixture through a desalting column, exchanging the buffer to a suitable storage buffer (e.g., PBS).

Stage 2: TCO-Tetrazine IEDDA Reaction

This protocol outlines the "click" chemistry step to conjugate the TCO-modified protein with a tetrazine-labeled molecule.

Materials:

• TCO-modified protein (from Stage 1)

• Tetrazine-labeled molecule of interest

• Reaction Buffer (e.g., PBS, pH 7.4)

Procedure:

• Reaction Setup:

  • In a microcentrifuge tube, mix the TCO-modified protein and the tetrazine-labeled molecule. A 1.5 to 5-fold molar excess of the tetrazine-labeled molecule is typically used to ensure complete reaction of the TCO groups.

• Incubation:

  • Incubate the reaction mixture for 30-60 minutes at room temperature. The reaction progress can sometimes be monitored by the disappearance of the characteristic color of the tetrazine.

• Final Purification:

  • If necessary, purify the final conjugate to remove any unreacted tetrazine-labeled molecule using a suitable method such as size exclusion chromatography or dialysis.

Experimental Workflow and Signaling Pathway Visualization

The following diagrams illustrate the key processes involved in the application of TCO-PEG2-acid.

A typical experimental workflow for bioconjugation using TCO-PEG2-acid.

The signaling pathway of the IEDDA reaction between TCO and tetrazine.

Conclusion

TCO-PEG2-acid is a powerful and versatile reagent for the precise construction of complex bioconjugates. Its dual functionality allows for the reliable attachment to amine-containing biomolecules, followed by an exceptionally fast and bioorthogonal ligation with tetrazine-modified molecules. This guide provides the foundational knowledge and practical protocols to successfully implement TCO-PEG2-acid in a variety of research and development applications, from fundamental biological studies to the creation of novel therapeutic and diagnostic agents.

References

• 1. interchim.fr [interchim.fr]
• 2. TCO-PEG2-acid, 2250217-31-1 | BroadPharm [broadpharm.com]
• 3. Inverse electron demand Diels–Alder reactions in chemical biology - Chemical Society Reviews (RSC Publishing) DOI:10.1039/C7CS00184C [pubs.rsc.org]
• 4. broadpharm.com [broadpharm.com]
• 5. lumiprobe.com [lumiprobe.com]

For Researchers, Scientists, and Drug Development Professionals

An In-depth Technical Guide on the Mechanism of Action of TCO-PEG2-acid

TCO-PEG2-acid is a heterobifunctional linker that has become an invaluable tool in the fields of bioconjugation, drug delivery, and molecular imaging. Its architecture, featuring a highly reactive trans-cyclooctene (B1233481) (TCO) group, a flexible hydrophilic polyethylene (B3416737) glycol (PEG) spacer, and a terminal carboxylic acid, allows for a versatile two-step conjugation strategy. This guide provides a comprehensive overview of its mechanism of action, supported by quantitative kinetic data, detailed experimental protocols, and workflow visualizations.

Core Mechanism of Action

The utility of TCO-PEG2-acid stems from the orthogonal reactivity of its two terminal functional groups: the carboxylic acid and the trans-cyclooctene.

• Carboxylic Acid Moiety : The terminal carboxylic acid provides a handle for covalent attachment to primary amine groups, which are abundantly available on biomolecules such as the side chains of lysine (B10760008) residues in proteins. This reaction is typically mediated by carbodiimide (B86325) chemistry, such as using 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) in the presence of N-hydroxysuccinimide (NHS) or sulfo-NHS to form a more stable, amine-reactive NHS ester.[1][2][3]

• Trans-cyclooctene (TCO) Moiety : The TCO group is the bioorthogonal reactive partner. It undergoes an extremely rapid and specific inverse-electron-demand Diels-Alder (IEDDA) cycloaddition with a 1,2,4,5-tetrazine (B1199680) (Tz) derivative.[4][5][6] This reaction is often referred to as the fastest bioorthogonal "click" reaction, valued for its high efficiency under physiological conditions without the need for a copper catalyst.[5][7][8] The reaction proceeds via a [4+2] cycloaddition, followed by a retro-Diels-Alder reaction that irreversibly releases nitrogen gas (N₂), driving the reaction to completion.[5][6][7]

• PEG2 Spacer : The short, hydrophilic two-unit polyethylene glycol spacer enhances the aqueous solubility of the linker and the resulting conjugate.[1][2][9] It also provides a flexible chain that reduces steric hindrance, allowing the TCO and tetrazine moieties to react efficiently.[9]

The overall mechanism allows for a pre-targeting approach where a biomolecule of interest is first labeled with TCO-PEG2-acid, purified, and then introduced into a complex system. Subsequently, a smaller, tetrazine-labeled molecule (e.g., an imaging agent, a small molecule drug) can be administered, which will rapidly and specifically "click" onto the TCO-labeled biomolecule.

Dual-reactivity mechanism of TCO-PEG2-acid.

The TCO-Tetrazine Ligation Reaction

The reaction between TCO and tetrazine is the cornerstone of this technology's utility.

• Inverse-Electron-Demand Diels-Alder (IEDDA) : The electron-deficient tetrazine (diene) reacts with the strained, electron-rich TCO (dienophile).[5][7] The rate of this reaction is exceptionally high due to the favorable frontier molecular orbital (FMO) energy gap between the dienophile's Highest Occupied Molecular Orbital (HOMO) and the diene's Lowest Unoccupied Molecular Orbital (LUMO).[5][10]

• Retro-Diels-Alder : The initial cycloadduct is unstable and rapidly undergoes a retro-Diels-Alder reaction, eliminating a molecule of nitrogen gas (N₂).[6][7]

• Product Formation : This process results in the formation of a stable dihydropyridazine (B8628806) linkage, covalently and irreversibly connecting the two molecules.[7]

Core TCO-Tetrazine reaction pathway.

Quantitative Analysis of Reaction Kinetics

The TCO-tetrazine ligation is renowned for its speed, with second-order rate constants (k₂) that are several orders of magnitude higher than other bioorthogonal reactions.[5] This allows for efficient labeling at low, micromolar concentrations typical for in-vivo applications.[5] Reaction kinetics can be influenced by the specific substituents on both the TCO and tetrazine rings.[4][5]

Dienophile	Diene (Tetrazine)	Second-Order Rate Constant (k₂) M⁻¹s⁻¹	Conditions
TCO	H-substituted Tetrazine	~30,000	PBS, 37°C
TCO	3,6-diaryl Tetrazine	Varies (slower than H-substituted)	PBS, 37°C
sTCO-acid	Dimethylcarbamate-tetrazine	23,800 ± 400	25% MeCN/PBS
TCO	Various substituted tetrazines	200 - 2,000	PBS, 37°C
TCO	General	~2,000	9:1 Methanol/Water

Data compiled from multiple sources.[4][10][11][12][13] Note that "TCO" in the table refers to the core reactive group, and rates can vary based on the full linker structure.

Experimental Protocols

The following protocols provide a general framework for using TCO-PEG2-acid. Optimization is recommended for specific biomolecules and applications.

Protocol 1: Conjugation of TCO-PEG2-acid to a Primary Amine-Containing Protein

This protocol describes the initial labeling of a protein with the TCO moiety via amide bond formation.

Materials:

• Protein of interest (with accessible primary amines)

• TCO-PEG2-acid

• Activation Buffer: 0.1 M MES, 0.5 M NaCl, pH 6.0

• Coupling Buffer: Phosphate-buffered saline (PBS), pH 7.2-7.5

• EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide)

• Sulfo-NHS (N-hydroxysulfosuccinimide)

• Quenching Buffer: 1 M Tris-HCl, pH 8.0

• Anhydrous DMSO or DMF

• Desalting column

Procedure:

• Reagent Preparation : Prepare a 10 mg/mL stock solution of EDC and a 10 mg/mL stock solution of Sulfo-NHS in anhydrous DMSO. Prepare a 10-20 mM stock solution of TCO-PEG2-acid in anhydrous DMSO. Dissolve the protein in Coupling Buffer at a concentration of 1-10 mg/mL.

• Activation of Carboxylic Acid : In a microcentrifuge tube, combine TCO-PEG2-acid (at a 10-20 fold molar excess over the protein) with a 1.5-fold molar excess of both EDC and Sulfo-NHS relative to the TCO-PEG2-acid. Incubate for 15-30 minutes at room temperature to form the amine-reactive sulfo-NHS ester.

• Conjugation to Protein : Immediately add the activated TCO-PEG2-acid mixture to the protein solution.

• Reaction Incubation : Allow the reaction to proceed for 2 hours at room temperature or overnight at 4°C with gentle mixing.

• Quenching : Stop the reaction by adding Quenching Buffer to a final concentration of 20-50 mM. Incubate for 15-30 minutes at room temperature to hydrolyze any unreacted sulfo-NHS esters.

• Purification : Remove excess, unreacted TCO-PEG2-acid and byproducts by passing the reaction mixture through a desalting column (e.g., Sephadex G-25) equilibrated with PBS, pH 7.4.

• Characterization : Confirm successful conjugation and determine the degree of labeling (DOL) using methods such as mass spectrometry (MALDI-TOF or ESI-MS). The purified TCO-labeled protein is now ready for the bioorthogonal ligation step.

Protocol 2: Bioorthogonal Ligation with a Tetrazine Probe

This protocol details the "click" reaction between the TCO-labeled protein and a tetrazine-functionalized molecule (e.g., a fluorescent dye, biotin, or drug).

Materials:

• TCO-labeled protein (from Protocol 1)

• Tetrazine-labeled probe/molecule

• Reaction Buffer: PBS, pH 7.4

Procedure:

• Reactant Preparation : Dissolve the TCO-labeled protein in the Reaction Buffer. Dissolve the tetrazine-labeled probe in a compatible solvent (e.g., DMSO) and then dilute it into the Reaction Buffer.

• Ligation Reaction : Mix the TCO-labeled protein and the tetrazine probe in the desired molar ratio. A 1.5 to 5-fold molar excess of the tetrazine probe is typically used to ensure complete reaction with the TCO groups.

• Reaction Incubation : The reaction is extremely fast. Incubate for 30-60 minutes at room temperature or 37°C. For many applications, the reaction is essentially complete within minutes.[7] The disappearance of the characteristic pink/red color of the tetrazine can sometimes be used to monitor the reaction's progress.[14]

• Purification (Optional) : If necessary, remove the excess tetrazine probe using a desalting column or dialysis, depending on the molecular weight of the probe. For many in-vitro applications, the reaction is clean enough that purification is not required.

• Analysis : The final conjugate can be analyzed by SDS-PAGE, fluorescence imaging, or other relevant methods to confirm successful ligation.

Experimental workflow for two-step bioconjugation.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. TCO-PEG2-acid, 2250217-31-1 | BroadPharm [broadpharm.com]
• 3. benchchem.com [benchchem.com]
• 4. Synthesis and Evaluation of a Series of 1,2,4,5-Tetrazines for Bioorthogonal Conjugation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Recent Advances in the Development of Tetrazine Ligation Tools for Pretargeted Nuclear Imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 6. TCO | BroadPharm [broadpharm.com]
• 7. benchchem.com [benchchem.com]
• 8. Bioorthogonal chemistry - Wikipedia [en.wikipedia.org]
• 9. TCO-PEG2-acid, CAS 2250217-31-1 | AxisPharm [axispharm.com]
• 10. researchgate.net [researchgate.net]
• 11. mdpi.com [mdpi.com]
• 12. TCO PEG, TCO linker, Tetrazine reactive | BroadPharm [broadpharm.com]
• 13. benchchem.com [benchchem.com]
• 14. broadpharm.com [broadpharm.com]

Core Principle of TCO-PEG2-acid Bioconjugation

An In-depth Technical Guide on the Core Principles of TCO-PEG2-acid Bioconjugation

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the principles, quantitative data, and experimental protocols associated with TCO-PEG2-acid bioconjugation. TCO-PEG2-acid is a bifunctional linker that leverages the power of bioorthogonal chemistry, specifically the inverse-electron-demand Diels-Alder (iEDDA) reaction, for the precise and efficient conjugation of biomolecules.

TCO-PEG2-acid is a chemical linker composed of three key components: a trans-cyclooctene (B1233481) (TCO) group, a short polyethylene (B3416737) glycol (PEG2) spacer, and a terminal carboxylic acid. The bioconjugation process is a two-step reaction. First, the terminal carboxylic acid of the TCO-PEG2-acid is activated to react with primary amine groups on a biomolecule, such as the lysine (B10760008) residues of a protein or antibody, forming a stable amide bond. This initial step functionalizes the biomolecule with a TCO moiety.[1][2]

The second step is the bioorthogonal "click" reaction. The TCO-functionalized biomolecule is introduced to a molecule of interest that has been modified with a tetrazine (Tz) group. The TCO and tetrazine groups react rapidly and with high specificity through an inverse-electron-demand Diels-Alder [4+2] cycloaddition, followed by a retro-Diels-Alder reaction that releases nitrogen gas as the sole byproduct.[3][4] This reaction is exceptionally fast and proceeds efficiently in complex biological environments without the need for a catalyst.[3][5] The hydrophilic PEG spacer enhances the solubility of the linker in aqueous media and can reduce non-specific binding.[1][2]

It is important to note that TCO compounds have a limited half-life as they can isomerize to the less reactive cis-cyclooctene (CCO) form, and therefore long-term storage is not recommended.[1][6]

Quantitative Data

The efficiency of TCO-tetrazine bioconjugation is a key advantage. The following tables summarize important quantitative data for researchers designing experiments with TCO-PEG2-acid.

Table 1: Reaction Kinetics of TCO-Tetrazine Ligation

The second-order rate constant (k₂) is a measure of the reaction speed. The TCO-tetrazine reaction is one of the fastest bioorthogonal reactions known.[3]

Reactants	Second-Order Rate Constant (k₂) (M⁻¹s⁻¹)	Conditions
TCO and Tetrazine	2000	9:1 methanol/water
TCO and Tetrazine	up to 10⁷	Aqueous media
d-TCO and 3,6-dipyridyl-s-tetrazine	366,000 ± 15,000	Pure water, 25°C
Me4Pyr-Tz and TCO-PEG4	69,400	DPBS, 37°C
TCO and various Tetrazines	1,100 - 73,000	Buffered aqueous solution, 37°C

d-TCO: dioxolane-fused trans-cyclooctene; Me4Pyr-Tz: a methyl-tetrazine derivative; DPBS: Dulbecco's phosphate-buffered saline.

Table 2: Pre-targeted Imaging Data with TCO-Conjugated Antibodies

Pre-targeted imaging is a key application of TCO bioconjugation. An antibody-TCO conjugate is administered first, allowed to accumulate at the target site, and then a radiolabeled tetrazine is administered for imaging. This strategy can improve tumor-to-background ratios.[7][8]

Antibody-TCO Conjugate	Radiolabeled Tetrazine	Tumor Model	Tumor Uptake (%ID/g)	Time Point
anti-CA19.9 5B1-TCO	Al[¹⁸F]NOTA-labeled tetrazine	BxPC3 pancreatic cancer xenografts	up to 6.4	4 hours post-radioligand injection
¹²⁵I-CC49-TCO	¹⁷⁷Lu-tetrazine	LS174T tumor xenografts	-	-
A33-TCO	¹⁸F-labeled dextran-based tetrazine	LS174T xenografts	-	3 hours post-tracer injection
U36-TCO	[⁸⁹Zr]Zr-DFO-PEG5-Tz	HNSCC xenografts	1.5 ± 0.2	72 hours post-U36 injection

%ID/g: percentage of injected dose per gram of tissue; HNSCC: head-and-neck squamous cell carcinoma.

Experimental Protocols

Detailed methodologies for key experiments are provided below.

Protocol 1: Antibody Conjugation with TCO-PEG2-acid

This protocol describes the covalent attachment of TCO-PEG2-acid to an antibody.

Materials:

• Monoclonal antibody (mAb) in an amine-free buffer (e.g., PBS)

• TCO-PEG2-acid

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride (EDC-HCl)

• N-hydroxysuccinimide (NHS) or N-hydroxysulfosuccinimide (Sulfo-NHS)

• Anhydrous Dimethylsulfoxide (DMSO)

• Reaction Buffer: 0.1 M sodium bicarbonate buffer, pH 8.3-8.5

• Quenching Buffer: 1 M Tris-HCl, pH 8.0

• Desalting columns

Procedure:

• Antibody Preparation: If the antibody is in a buffer containing primary amines (e.g., Tris), exchange it into an amine-free buffer like PBS. The antibody concentration should be between 1-10 mg/mL.[9]

• Activation of TCO-PEG2-acid:

  • Dissolve TCO-PEG2-acid in anhydrous DMSO to a concentration of 10 mM.

  • In a separate tube, prepare fresh stock solutions of EDC and NHS (or Sulfo-NHS).

  • In the reaction buffer, mix TCO-PEG2-acid with a 1.5 to 2-fold molar excess of both EDC and NHS.

  • Incubate for 15-30 minutes at room temperature to form the NHS ester.

• Conjugation Reaction:

  • Add the activated TCO-linker solution to the antibody solution. A 10- to 20-fold molar excess of the TCO-linker to the antibody is recommended.[10]

  • Incubate the reaction mixture for 30-60 minutes at room temperature with gentle mixing.[10]

• Quenching the Reaction:

  • Add the Quenching Buffer to a final concentration of 50-100 mM to deactivate any remaining NHS-esters.

  • Incubate for 15 minutes at room temperature.[5]

• Purification of the TCO-labeled Antibody:

  • Remove excess TCO-linker and quenching reagents by passing the reaction mixture through a desalting column.[5]

• Characterization: The degree of labeling (DOL), which is the average number of TCO molecules per antibody, can be determined by mass spectrometry.[9]

• Storage: Store the TCO-conjugated antibody at 4°C for short-term use or at -20°C to -80°C for long-term storage.[9]

Protocol 2: Cell Surface Labeling

This protocol outlines a two-step method for labeling cell surface proteins.

Materials:

• Cells of interest

• TCO-conjugated antibody (from Protocol 1)

• Tetrazine-functionalized molecule (e.g., Tetrazine-Fluorophore)

• Cell culture medium

• Phosphate-Buffered Saline (PBS)

• Blocking buffer (e.g., PBS with 1% BSA)

Procedure:

• Cell Preparation:

  • For adherent cells, grow to 70-80% confluency. For suspension cells, culture to the desired density.[11]

  • Wash cells twice with cold PBS.[11]

• Primary Labeling with TCO-Antibody:

  • Dilute the TCO-conjugated antibody to the desired concentration (e.g., 1-10 µg/mL) in blocking buffer.[10]

  • Incubate the cells with the diluted TCO-antibody for 30-60 minutes at 4°C to prevent internalization.[12]

  • Wash the cells three times with cold PBS to remove unbound TCO-antibody.[10]

• Secondary Labeling with Tetrazine-Probe:

  • Dilute the tetrazine-probe to the desired final concentration (e.g., 10-50 µM) in PBS.[10]

  • Incubate the cells with the tetrazine-probe solution for 15-30 minutes at room temperature, protected from light if using a fluorescent probe.[10]

• Final Washing:

  • Wash the cells three times with PBS to remove the unbound tetrazine molecule.[12]

• Analysis: The labeled cells are now ready for downstream analysis, such as fluorescence microscopy or flow cytometry.[12]

Visualizations

The following diagrams illustrate the key processes in TCO-PEG2-acid bioconjugation.

TCO-PEG2-acid Bioconjugation Mechanism

References

• 1. TCO-PEG2-acid, 2250217-31-1 | BroadPharm [broadpharm.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. benchchem.com [benchchem.com]
• 4. broadpharm.com [broadpharm.com]
• 5. benchchem.com [benchchem.com]
• 6. TCO-PEG2-DBCO | BroadPharm [broadpharm.com]
• 7. Frontiers | Pretargeted Imaging and Radioimmunotherapy of Cancer Using Antibodies and Bioorthogonal Chemistry [frontiersin.org]
• 8. 18F-Based Pretargeted PET Imaging Based on Bioorthogonal Diels–Alder Click Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. benchchem.com [benchchem.com]

An In-depth Technical Guide to TCO-PEG2-acid for Researchers, Scientists, and Drug Development Professionals

Introduction

TCO-PEG2-acid, or trans-cyclooctene-PEG2-acid, is a heterobifunctional crosslinker that has become an invaluable tool in the field of bioconjugation and drug development. Its unique structure, featuring a strained trans-cyclooctene (B1233481) (TCO) moiety, a hydrophilic two-unit polyethylene (B3416737) glycol (PEG) spacer, and a terminal carboxylic acid, provides researchers with a versatile platform for the precise and efficient labeling and modification of biomolecules. This guide offers a comprehensive overview of the core properties, experimental protocols, and key applications of TCO-PEG2-acid, designed for professionals in the life sciences.

The TCO group is renowned for its participation in the inverse-electron-demand Diels-Alder (IEDDA) reaction with tetrazine partners. This "click chemistry" reaction is characterized by its exceptionally fast kinetics and high specificity, proceeding rapidly under biocompatible conditions without the need for a catalyst. The hydrophilic PEG spacer enhances the aqueous solubility of TCO-PEG2-acid and its conjugates, mitigating potential aggregation and improving bioavailability. The terminal carboxylic acid allows for straightforward conjugation to primary amines on biomolecules, such as the lysine (B10760008) residues of proteins, through well-established EDC/NHS chemistry.

Core Data Presentation

The following tables summarize the key quantitative data for TCO-PEG2-acid, providing a quick reference for its physical, chemical, and reactive properties.

Table 1: Physical and Chemical Properties of TCO-PEG2-acid

Property	Value
Molecular Formula	C₁₆H₂₇NO₆
Molecular Weight	329.4 g/mol [1][2]
CAS Number	2250217-31-1[1]
Appearance	White to off-white solid or oil
Purity	Typically ≥98%[1][2]
Solubility	Soluble in DMSO, DCM, DMF, and water[1][3]
Storage Conditions	-20°C, desiccated[1]

Table 2: Reactive Properties of the TCO Moiety

Property	Description	Value
Reaction Partner	Tetrazines	-
Reaction Type	Inverse-Electron-Demand Diels-Alder (IEDDA) Cycloaddition	-
Second-Order Rate Constant (k₂)	The reaction rate of TCO with tetrazines is among the fastest in bioorthogonal chemistry, with reported values ranging from ~2,000 to over 30,000 M⁻¹s⁻¹ depending on the tetrazine structure and reaction conditions.[3][4]	Varies
Key Features	Catalyst-free, high specificity, biocompatible, proceeds rapidly at physiological pH and temperature.[5]	-

Chemical Structure and Reaction Mechanism

The unique reactivity of TCO-PEG2-acid is centered on its two functional ends. The carboxylic acid provides a handle for covalent attachment to amine-containing molecules, while the TCO group enables a highly efficient and specific secondary conjugation step.

Figure 1: Functional components of the TCO-PEG2-acid molecule.

The IEDDA reaction between the TCO moiety and a tetrazine proceeds through a [4+2] cycloaddition, followed by a retro-Diels-Alder reaction that releases nitrogen gas, forming a stable dihydropyridazine (B8628806) conjugate.

Figure 2: The inverse-electron-demand Diels-Alder (IEDDA) reaction.

Experimental Protocols

The use of TCO-PEG2-acid in bioconjugation typically involves a two-stage process: initial conjugation of the carboxylic acid to a primary amine on a biomolecule, followed by the bioorthogonal reaction of the TCO group with a tetrazine-modified molecule.

Protocol 1: EDC/NHS Coupling of TCO-PEG2-acid to a Protein

This protocol describes the activation of the carboxylic acid on TCO-PEG2-acid using EDC and NHS to form an amine-reactive NHS ester, which then couples to primary amines (e.g., lysine residues) on a protein.

Materials:

• TCO-PEG2-acid

• Protein of interest in an amine-free buffer (e.g., PBS, pH 7.4)

• N-(3-Dimethylaminopropyl)-N′-ethylcarbodiimide hydrochloride (EDC)

• N-hydroxysuccinimide (NHS) or Sulfo-NHS

• Activation Buffer (e.g., 0.1 M MES, pH 4.5-6.0)

• Coupling Buffer (e.g., PBS, pH 7.2-7.5)

• Quenching Buffer (e.g., 1 M Tris-HCl, pH 8.5)

• Desalting column

Procedure:

• Reagent Preparation:

  • Equilibrate TCO-PEG2-acid, EDC, and NHS to room temperature before use.

  • Prepare a stock solution of TCO-PEG2-acid in anhydrous DMSO or DMF.

  • Prepare the protein of interest at a concentration of 1-10 mg/mL in Coupling Buffer. If the initial buffer contains primary amines, perform a buffer exchange.

  • Immediately before use, prepare fresh stock solutions of EDC and NHS in Activation Buffer.

• Activation of TCO-PEG2-acid:

  • In a microcentrifuge tube, combine the TCO-PEG2-acid stock solution with Activation Buffer.

  • Add a 5-10 fold molar excess of EDC and a 2-5 fold molar excess of NHS relative to the TCO-PEG2-acid.

  • Incubate for 15-30 minutes at room temperature to form the NHS ester.

• Conjugation to Protein:

  • Immediately add the activated TCO-PEG2-acid solution to the protein solution. A 10-20 fold molar excess of the linker to the protein is a common starting point, but the optimal ratio should be determined empirically.

  • Allow the reaction to proceed for 2 hours at room temperature or overnight at 4°C with gentle mixing.

• Quenching and Purification:

  • Quench the reaction by adding Quenching Buffer to a final concentration of 10-50 mM to hydrolyze any unreacted NHS esters. Incubate for 15 minutes.

  • Remove excess, unreacted linker and byproducts using a desalting column equilibrated with an appropriate buffer (e.g., PBS).

Figure 3: Experimental workflow for protein modification with TCO-PEG2-acid.

Protocol 2: TCO-Tetrazine Ligation

This protocol describes the "click" reaction between the TCO-modified protein and a tetrazine-labeled molecule.

Materials:

• TCO-modified protein (from Protocol 1)

• Tetrazine-functionalized molecule (e.g., fluorescent dye, drug molecule)

• Reaction Buffer (e.g., PBS, pH 6.5-7.5)

Procedure:

• Reactant Preparation:

  • Prepare the TCO-modified protein in the desired Reaction Buffer.

  • Dissolve the tetrazine-functionalized molecule in a compatible solvent (e.g., DMSO, water).

• Ligation Reaction:

  • Add the tetrazine-functionalized molecule to the TCO-modified protein solution. A slight molar excess (1.1 to 2-fold) of the tetrazine reagent is often used.

  • Incubate the reaction for 30-60 minutes at room temperature. The reaction is typically very fast and can sometimes be monitored by the disappearance of the characteristic color of the tetrazine.

• Purification (Optional):

  • If necessary, purify the final conjugate to remove any unreacted tetrazine-labeled molecule using size-exclusion chromatography (SEC) or a desalting column.

Applications in Drug Development: Antibody-Drug Conjugates (ADCs)

A prominent application of TCO-PEG2-acid is in the construction of Antibody-Drug Conjugates (ADCs). In this context, a potent cytotoxic drug can be attached to the TCO-PEG2-acid, which is then conjugated to a tetrazine-modified monoclonal antibody. This approach allows for the targeted delivery of the cytotoxic payload to cancer cells.

The general mechanism of action for such an ADC is as follows:

• Targeting: The antibody component of the ADC binds to a specific antigen on the surface of a cancer cell.

• Internalization: The ADC-antigen complex is internalized by the cell, typically via endocytosis.

• Payload Release: Inside the cell, the linker is cleaved (if cleavable) or the antibody is degraded in the lysosome, releasing the cytotoxic drug.

• Cell Death: The released drug exerts its cytotoxic effect, leading to the death of the cancer cell.

Figure 4: Conceptual signaling pathway for an ADC utilizing TCO-PEG2-acid.

Stability, Safety, and Handling

Stability: The primary stability concern for TCO-PEG2-acid is the isomerization of the strained trans-cyclooctene to the more stable but significantly less reactive cis-cyclooctene (CCO) isomer.[6][7][8] This process can be accelerated by elevated temperatures and the presence of thiols.[9] Therefore, it is crucial to store TCO-PEG2-acid at -20°C and handle it according to the supplier's recommendations to maintain its reactivity.[1][10] Due to this inherent instability, long-term storage is generally not recommended.[6][7][8]

Safety and Handling: As with all laboratory chemicals, appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn when handling TCO-PEG2-acid.[11] Work should be conducted in a well-ventilated area.[11] In case of contact with skin or eyes, flush immediately with plenty of water.[11] For detailed safety information, refer to the Safety Data Sheet (SDS) provided by the manufacturer.

Conclusion

TCO-PEG2-acid is a powerful and versatile tool for researchers in bioconjugation, chemical biology, and drug development. Its combination of a highly reactive TCO moiety for rapid and specific click chemistry, a hydrophilic PEG spacer for improved solubility, and a versatile carboxylic acid handle for primary amine conjugation makes it an ideal linker for a wide range of applications. By understanding its properties and following the detailed protocols outlined in this guide, scientists can effectively leverage TCO-PEG2-acid to advance their research and development efforts.

References

• 1. benchchem.com [benchchem.com]
• 2. chemrxiv.org [chemrxiv.org]
• 3. TCO PEG, TCO linker, Tetrazine reactive | BroadPharm [broadpharm.com]
• 4. Synthesis and Evaluation of a Series of 1,2,4,5-Tetrazines for Bioorthogonal Conjugation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. TCO | BroadPharm [broadpharm.com]
• 6. TCO-PEG2-acid, 2250217-31-1 | BroadPharm [broadpharm.com]
• 7. TCO-PEG2-amine, 2141981-87-3 | BroadPharm [broadpharm.com]
• 8. TCO-PEG23-amine | BroadPharm [broadpharm.com]
• 9. benchchem.com [benchchem.com]
• 10. TCO-PEG24-acid | BroadPharm [broadpharm.com]
• 11. file.medchemexpress.com [file.medchemexpress.com]

A Technical Guide to TCO-PEG2-acid: Properties and Applications in Bioconjugation

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core properties and applications of TCO-PEG2-acid, a heterobifunctional linker integral to advancements in bioconjugation, particularly in the fields of antibody-drug conjugates (ADCs), proteomics, and molecular imaging. This document details its physicochemical characteristics, reactivity, and provides standardized protocols for its use.

Introduction to TCO-PEG2-acid

TCO-PEG2-acid is a versatile chemical tool used in bioorthogonal chemistry. It features three key components:

• A trans-cyclooctene (B1233481) (TCO) group: This highly strained alkene is the reactive handle for bioorthogonal "click" chemistry. It participates in exceptionally fast and specific inverse-electron-demand Diels-Alder (iEDDA) cycloaddition reactions with tetrazine-modified molecules.[1][2][3] This reaction is notable for its rapid kinetics and biocompatibility, proceeding efficiently under physiological conditions without the need for cytotoxic catalysts like copper.[1][4]

• A terminal carboxylic acid: This functional group provides a versatile point of attachment to primary amines, such as those found on the side chains of lysine (B10760008) residues in proteins and antibodies.[2][3][5] The carboxylic acid is typically activated in situ with coupling agents like EDC or, more commonly, converted to a more stable and amine-reactive N-hydroxysuccinimide (NHS) ester.[1][2]

• A polyethylene (B3416737) glycol (PEG) spacer: The short, two-unit PEG linker enhances the hydrophilicity and aqueous solubility of the molecule and its conjugates.[2][3][5] This spacer also reduces potential steric hindrance between the conjugated biomolecule and the reactive TCO group.[6]

The combination of these functionalities allows for a two-step conjugation strategy, making TCO-PEG2-acid a valuable reagent for the precise assembly of complex biomolecular structures.[1]

Core Properties

The fundamental properties of TCO-PEG2-acid are summarized below. Data has been compiled from various chemical supplier datasheets and relevant literature.

Physicochemical Properties

Property	Value	Source(s)
Molecular Formula	C₁₆H₂₇NO₆	[2]
Molecular Weight	329.39 g/mol	[2]
CAS Number	2250217-31-1	[2]
Appearance	White to off-white solid or oil	-
Purity	Typically >95%	[2]

Solubility and Stability

Property	Description	Source(s)
Solubility	Soluble in common organic solvents such as Dimethylsulfoxide (DMSO), Dimethylformamide (DMF), and Dichloromethane (DCM). The hydrophilic PEG spacer increases solubility in aqueous media.	[2][7][8]
Storage	Recommended storage at -20°C in a tightly sealed container, protected from light and moisture.	[2][7]
Stability	The TCO group has a limited half-life as it can isomerize to the less reactive cis-cyclooctene (CCO) form. This process is accelerated by elevated temperatures and the presence of thiols. Long-term storage, especially in solution, is not recommended.	[2][7][8]

Reactivity

Property	Description	Source(s)
TCO-Tetrazine Reaction	The iEDDA reaction between TCO and tetrazine is exceptionally fast. The reaction proceeds via a [4+2] cycloaddition followed by a retro-Diels-Alder reaction, irreversibly eliminating nitrogen gas (N₂).	[2][4]
Reaction Kinetics (k₂)	Second-order rate constants for TCO-tetrazine ligations are among the fastest in bioorthogonal chemistry, ranging from ~200 to 30,000 M⁻¹s⁻¹. The specific rate depends heavily on the electronic properties and steric hindrance of the tetrazine reaction partner.	[9][10][11]
Amine Reactivity	The terminal carboxylic acid can be coupled to primary amines using standard activators like 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) to form a stable amide bond.	[2][3][5]

Experimental Protocols

The following protocols provide a general framework for the two-stage bioconjugation process using a TCO-linker. For direct conjugation to amines, the use of the pre-activated TCO-PEG2-NHS ester is common and often more efficient than starting with the carboxylic acid.

Protocol 1: Protein Labeling with TCO-PEG-NHS Ester

This protocol describes the conjugation of a TCO-linker to primary amines (e.g., lysine residues) on a protein, such as an antibody.

Materials:

• Protein of interest (e.g., antibody) in an amine-free buffer (e.g., Phosphate-Buffered Saline, PBS).

• TCO-PEG2-NHS ester.

• Anhydrous Dimethylsulfoxide (DMSO) or Dimethylformamide (DMF).

• Reaction Buffer: 0.1 M sodium bicarbonate or PBS, pH 8.0-8.5.[1][12]

• Quenching Buffer: 1 M Tris-HCl, pH 8.0.[1][12]

• Spin desalting columns for purification.[1][12]

Procedure:

• Protein Preparation: Ensure the protein solution is in an amine-free buffer at a concentration of 1-2 mg/mL. If necessary, perform a buffer exchange using a desalting column.[1][12]

• TCO-PEG2-NHS Ester Preparation: Immediately before use, dissolve the TCO-PEG2-NHS ester in anhydrous DMSO or DMF to create a 10 mM stock solution.[13]

• Labeling Reaction: Add a 10- to 20-fold molar excess of the TCO-PEG2-NHS ester stock solution to the protein solution. Gently mix and incubate for 30-60 minutes at room temperature.[1][13]

• Quenching: Stop the reaction by adding the Quenching Buffer to a final concentration of 50-100 mM. Incubate for 15 minutes at room temperature to quench any unreacted NHS ester.[1][12]

• Purification: Remove excess, unreacted TCO-PEG2-NHS ester and quenching buffer by buffer exchanging the conjugated protein into a desired storage buffer (e.g., PBS) using a desalting column.[1]

Protocol 2: Bioorthogonal Ligation with a Tetrazine-Labeled Molecule

This protocol outlines the "click" reaction between the TCO-labeled protein from Protocol 1 and a molecule functionalized with a tetrazine (Tz) group.

Materials:

• TCO-labeled protein (from Protocol 1).

• Tetrazine-labeled molecule of interest (e.g., fluorophore, drug).

• Reaction Buffer: PBS, pH 7.4.[4]

Procedure:

• Reactant Preparation: Prepare the TCO-labeled protein in the Reaction Buffer. Dissolve the tetrazine-labeled molecule in a compatible solvent (e.g., DMSO) and then dilute it into the Reaction Buffer.[4][14]

• Ligation Reaction: Mix the TCO-labeled protein and the tetrazine-labeled molecule. A slight molar excess (1.1 to 2-fold) of the tetrazine reagent is often used to ensure complete conjugation.[4][6]

• Incubation: Incubate the reaction for 10-60 minutes at room temperature.[4] The reaction progress can often be monitored visually by the disappearance of the tetrazine's characteristic pink/red color or spectrophotometrically by the decrease in absorbance around 520 nm.[6][11]

• Purification (Optional): If necessary, the final conjugate can be purified from excess tetrazine reagent using size-exclusion chromatography or dialysis.[6]

• Storage: Store the final conjugate at 4°C or as appropriate for the specific biomolecule.[6]

Mandatory Visualizations

The following diagrams illustrate the key chemical reactions and a typical experimental workflow involving TCO-PEG2-acid.

Caption: Reaction scheme for a two-stage bioconjugation using a TCO-linker.

Caption: General experimental workflow for protein modification and labeling.

References

• 1. benchchem.com [benchchem.com]
• 2. TCO-PEG2-acid, 2250217-31-1 | BroadPharm [broadpharm.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. benchchem.com [benchchem.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. benchchem.com [benchchem.com]
• 7. TCO-PEG24-acid | BroadPharm [broadpharm.com]
• 8. benchchem.com [benchchem.com]
• 9. Synthesis and Evaluation of a Series of 1,2,4,5-Tetrazines for Bioorthogonal Conjugation - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. broadpharm.com [broadpharm.com]
• 12. furthlab.xyz [furthlab.xyz]
• 13. benchchem.com [benchchem.com]
• 14. benchchem.com [benchchem.com]

An In-depth Technical Guide on the Reactivity of TCO-PEG2-acid with Tetrazine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the bioorthogonal reaction between TCO-PEG2-acid and tetrazine derivatives. The core of this chemistry is the inverse-electron-demand Diels-Alder (IEDDA) reaction, a cornerstone of "click chemistry" valued for its exceptional speed, high specificity, and biocompatibility.[1][2] This document details the reaction mechanism, summarizes key quantitative data, provides established experimental protocols, and illustrates common workflows, serving as a vital resource for professionals in chemical biology and drug development.

The Core Reaction: Inverse-Electron-Demand Diels-Alder (IEDDA)

The ligation between a trans-cyclooctene (B1233481) (TCO) and a 1,2,4,5-tetrazine (B1199680) is a powerful bioorthogonal reaction that proceeds without a catalyst under physiological conditions.[1][3] The reaction is exceptionally fast and selective, making it ideal for creating complex bioconjugates in sensitive biological environments.[4][5]

Mechanism: The process occurs in two main steps:

• [4+2] Cycloaddition: The reaction initiates with an inverse-electron-demand Diels-Alder cycloaddition. The electron-deficient tetrazine acts as the diene, and the strained, electron-rich TCO serves as the dienophile.[1][2] This forms an unstable tricyclic intermediate.[1]

• Retro-Diels-Alder Reaction: The intermediate rapidly undergoes a retro-Diels-Alder reaction, irreversibly eliminating a molecule of dinitrogen (N₂).[2][6] This release of nitrogen gas is a significant driving force for the reaction's irreversibility.[2][5]

• Final Product: The reaction yields a stable dihydropyridazine, which can then tautomerize and oxidize to form a pyridazine.[1][2][6]

The reaction's remarkable speed is attributed to the high ring strain of the TCO molecule and favorable frontier molecular orbital (FMO) interactions between the Highest Occupied Molecular Orbital (HOMO) of the TCO and the Lowest Unoccupied Molecular Orbital (LUMO) of the tetrazine.[1][7]

The Reactants

TCO-PEG2-acid: This reagent features a highly reactive trans-cyclooctene (TCO) moiety linked to a terminal carboxylic acid via a two-unit polyethylene (B3416737) glycol (PEG) spacer.[8][9]

• TCO Group: The strained double bond is the dienophile in the IEDDA reaction.[7] TCO is known for its high reactivity but has a limited half-life as it can isomerize to the less reactive cis-cyclooctene (CCO).[8][10]

• PEG2 Spacer: The hydrophilic PEG linker enhances solubility in aqueous media, reduces aggregation, and provides a flexible connection that can minimize steric hindrance during conjugation.[8][11][12]

• Carboxylic Acid Group: The terminal acid provides a versatile handle for conjugation to primary amines on biomolecules (e.g., lysine (B10760008) residues on antibodies) using standard carbodiimide (B86325) chemistry (e.g., with EDC).[8][9]

Tetrazine Derivatives: Tetrazines are six-membered aromatic rings containing four nitrogen atoms.[7] For bioorthogonal ligations, 1,2,4,5-tetrazines are exclusively used.[4][7] The reactivity of the tetrazine can be tuned by modifying the substituents on the ring.[13]

• Electron-Withdrawing Groups (EWGs): Substituents like pyridyl or sulfone groups lower the tetrazine's LUMO energy, increasing the reaction rate.[1][13][14] However, strong EWGs can decrease the tetrazine's stability in aqueous solutions.[13]

• Electron-Donating Groups (EDGs): Groups like methyl substituents slow the reaction rate.[13]

• Steric Effects: Less sterically hindered tetrazines, such as those with one hydrogen substituent, react faster than symmetrically disubstituted ones.[13]

Quantitative Data: Reaction Kinetics and Conditions

The TCO-tetrazine ligation is characterized by its exceptionally fast second-order rate constants (k₂), which are among the highest for any bioorthogonal reaction.[5][7] This allows for efficient labeling at very low, micromolar to nanomolar, concentrations.[3]

Table 1: Second-Order Rate Constants (k₂) for TCO-Tetrazine Ligations

TCO Derivative	Tetrazine Derivative	Rate Constant (k₂) (M⁻¹s⁻¹)	Solvent/Conditions
TCO	3,6-di-(2-pyridyl)-s-tetrazine (H-Tetrazine)	~2,000 - 3.3 x 10⁵	Acetonitrile/Water, PBS
TCO	Methyl-substituted tetrazines	up to 30,000	Aqueous Media
TCO	Hydrogen-substituted tetrazines	~2,000	Aqueous Media
axial-5-hydroxy-TCO (a-TCO)	General Tetrazines	~150,000	Aqueous Media

| TCO | 3,6-diphenyl-s-tetrazine | ~1 x 10³ | Organic Solvent |

Note: Rate constants are highly dependent on the specific structures of the reactants and the reaction conditions. Data compiled from multiple sources.[15][16][17][18]

Table 2: Typical Reaction Parameters

Parameter	Recommended Range/Value	Notes
pH	6.0 - 9.0	The ligation is robust across a relatively wide pH range. For NHS ester chemistry to link TCO-PEG2-acid to amines, a pH of 7.2-9.0 is optimal.[17][19][20]
Temperature	4°C, 25°C (RT), or 37°C	Reactions are typically fast at room temperature. Lower temperatures may require longer incubation, while 37-40°C can accelerate the rate.[17][19][20]
Duration	10 - 60 minutes	Most reactions proceed to completion within an hour. Less reactive partners or lower concentrations may require longer times (2 hours to overnight).[18][19][20]
Stoichiometry	1.05 - 1.5 molar excess of tetrazine	A slight excess of one reagent can help drive the reaction to completion. The optimal ratio should be determined empirically.[11][19]

| Solvents | Aqueous buffers (e.g., PBS), Organic (e.g., DMSO, DMF) | The reaction is efficient in both aqueous and organic solvents. Protic solvents like water can accelerate the reaction rate.[20][21] |

Experimental Protocols

Below are generalized protocols for the use of TCO-PEG2-acid in bioconjugation. Optimization for specific molecules and applications is highly recommended.

Protocol 1: Activation of a Protein with TCO-PEG2-acid

This protocol describes the conjugation of TCO-PEG2-acid to primary amines (e.g., lysine residues) on a protein, such as a monoclonal antibody.

• Materials:

  • Protein of interest (1-5 mg/mL in amine-free buffer like PBS, pH 7.4)

  • TCO-PEG2-acid

  • N-(3-Dimethylaminopropyl)-N′-ethylcarbodiimide hydrochloride (EDC)

  • N-Hydroxysuccinimide (NHS) or Sulfo-NHS

  • Anhydrous DMSO or DMF

  • Reaction Buffer (e.g., PBS or MES, pH 6.0-7.4)

  • Spin desalting columns for purification

• Methodology:

  • Protein Preparation: If the protein buffer contains primary amines (e.g., Tris), perform a buffer exchange into PBS (pH 7.4) using a spin desalting column.

  • Reagent Preparation: Immediately before use, prepare a 10 mM stock solution of TCO-PEG2-acid in anhydrous DMSO. Prepare 100 mM stock solutions of EDC and NHS/Sulfo-NHS in reaction buffer or water.

  • Activation Reaction:

    • To the protein solution, add EDC and NHS/Sulfo-NHS to a final concentration of 5 mM and 10 mM, respectively.

    • Immediately add a 10- to 20-fold molar excess of the TCO-PEG2-acid stock solution to the protein mixture.

    • Incubate the reaction for 1-2 hours at room temperature with gentle mixing.

  • Purification: Remove excess TCO reagent and byproducts by purifying the TCO-activated protein using a spin desalting column equilibrated with PBS.

  • Characterization: Confirm successful modification and determine the degree of labeling using techniques such as MALDI-TOF mass spectrometry.

Protocol 2: Ligation of TCO-Activated Protein with a Tetrazine-Fluorophore

This protocol details the "click" reaction between the TCO-activated protein and a tetrazine-modified small molecule (e.g., a fluorophore or drug).

• Materials:

  • Purified TCO-activated protein (from Protocol 1) in PBS, pH 7.4

  • Tetrazine-fluorophore conjugate dissolved in DMSO

  • Size-exclusion chromatography (SEC) column for purification

• Methodology:

  • Reaction Setup: To the solution of TCO-activated protein, add a 1.5- to 5-fold molar excess of the tetrazine-fluorophore stock solution. The final concentration of organic solvent (e.g., DMSO) should ideally be kept below 5% (v/v).[16]

  • Incubation: Gently mix and incubate at room temperature for 30-60 minutes.[16] The reaction progress can often be monitored visually by the disappearance of the tetrazine's characteristic pink/red color or by measuring the decrease in its absorbance between 510-550 nm.[17][21]

  • Purification: Remove the unreacted tetrazine-fluorophore by purifying the final conjugate using an SEC column (e.g., PD-10).[16]

  • Characterization: Confirm the final conjugation using UV-Vis spectroscopy (measuring absorbance of the protein at 280 nm and the fluorophore at its specific wavelength) and/or SDS-PAGE.[16]

Mandatory Visualizations: Workflows and Mechanisms

dot digraph "IEDDA_Mechanism" { graph [fontname="Arial", fontsize=12, labelloc="t", label="Mechanism of the TCO-Tetrazine IEDDA Reaction"]; node [shape=box, style="filled", fontname="Arial", fontsize=10, fontcolor="#202124"]; edge [fontname="Arial", fontsize=10, color="#5F6368"];

// Nodes Reactants [label="TCO-PEG2-R¹ + Tetrazine-R²", fillcolor="#F1F3F4"]; TS1 [label="[4+2] Cycloaddition\n(Rate-Determining Step)", shape=ellipse, fillcolor="#FFFFFF", fontcolor="#202124"]; Intermediate [label="Unstable Tricyclic Intermediate", fillcolor="#FBBC05"]; TS2 [label="Retro-Diels-Alder\nReaction", shape=ellipse, fillcolor="#FFFFFF", fontcolor="#202124"]; Products [label="Stable Dihydropyridazine Conjugate + N₂ Gas", fillcolor="#34A853", fontcolor="#FFFFFF"];

// Edges Reactants -> TS1 [label="Formation of Transition State", color="#4285F4"]; TS1 -> Intermediate [label="Forms Intermediate", color="#4285F4"]; Intermediate -> TS2 [label="Rapid Elimination", color="#EA4335"]; TS2 -> Products [label="Irreversible Product Formation", color="#EA4335"]; } caption: "Core mechanism of the IEDDA reaction."

dot digraph "ADC_Pretargeting_Workflow" { graph [fontname="Arial", fontsize=12, labelloc="t", label="Workflow for Pre-targeted Antibody-Drug Conjugate (ADC) Therapy"]; node [shape=box, style="filled", fontname="Arial", fontsize=10, fontcolor="#FFFFFF"]; edge [fontname="Arial", fontsize=10, color="#5F6368"];

// Nodes Step1 [label="Step 1: Administer\nAntibody-TCO Conjugate", fillcolor="#4285F4"]; Step2 [label="Step 2: Accumulation at Tumor Site\n& Clearance from Blood", fillcolor="#FBBC05", fontcolor="#202124"]; Step3 [label="Step 3: Administer\nTetrazine-Drug Conjugate", fillcolor="#EA4335"]; Step4 [label="Step 4: In Vivo IEDDA Ligation\nat Tumor Site", fillcolor="#34A853"]; Step5 [label="Step 5: Formation of ADC\n& Therapeutic Effect", fillcolor="#202124"];

// Edges Step1 -> Step2 [label="Targeting Phase"]; Step2 -> Step3 [label="Time Delay (24-72h)"]; Step3 -> Step4 [label="Bioorthogonal Reaction"]; Step4 -> Step5 [label="Drug Activation"]; } caption: "Pre-targeting workflow for ADC therapy."

dot digraph "Protein_Conjugation_Workflow" { graph [fontname="Arial", fontsize=12, labelloc="t", label="Experimental Workflow for Protein-Small Molecule Conjugation"]; node [shape=box, style="filled", fontname="Arial", fontsize=10]; edge [fontname="Arial", fontsize=10, color="#5F6368"];

// Nodes Start [label="Start: Protein + TCO-PEG2-acid", shape=ellipse, fillcolor="#F1F3F4", fontcolor="#202124"]; Activation [label="Activate Protein Amines\n(EDC/NHS Chemistry)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Purify1 [label="Purify TCO-Protein\n(Desalting Column)", fillcolor="#FBBC05", fontcolor="#202124"]; Ligation [label="React with Tetrazine-Molecule\n(IEDDA 'Click' Reaction)", fillcolor="#EA4335", fontcolor="#FFFFFF"]; Purify2 [label="Purify Final Conjugate\n(Size-Exclusion Chromatography)", fillcolor="#34A853", fontcolor="#FFFFFF"]; End [label="End: Characterized Conjugate", shape=ellipse, fillcolor="#F1F3F4", fontcolor="#202124"];

// Edges Start -> Activation; Activation -> Purify1; Purify1 -> Ligation; Ligation -> Purify2; Purify2 -> End; } caption: "General lab workflow for bioconjugation."

Applications in Research and Drug Development

The TCO-tetrazine reaction is a versatile tool with numerous applications.[1][4]

• Antibody-Drug Conjugates (ADCs): This chemistry is used to construct homogeneous ADCs with precise drug-to-antibody ratios (DARs).[15] It also enables "click-to-release" systems where a drug is activated at the target site upon reaction.[1][22][23]

• Pre-targeted Imaging and Therapy: A multi-step approach where a TCO-modified antibody is administered first, allowed to accumulate at the target, and cleared from circulation.[24][25] A second, fast-clearing tetrazine-labeled imaging agent or radioligand is then administered, which rapidly "clicks" to the antibody at the target site, improving target-to-background signal.[24][25][26]

• Cell Labeling and Tracking: The high specificity and biocompatibility of the reaction allow for the labeling of live cells for imaging and tracking studies without perturbing native biological processes.[5][16]

• Biomolecule Modification: It is widely used for the site-specific modification of proteins, nucleic acids, and glycans to probe their function and dynamics.[4]

Conclusion

The inverse-electron-demand Diels-Alder reaction between TCO-PEG2-acid and tetrazines represents a premier bioorthogonal ligation strategy. Its unmatched kinetics, high specificity, and ability to proceed under mild, physiological conditions make it an indispensable tool for researchers, scientists, and drug development professionals. By understanding the core mechanism, reaction parameters, and experimental protocols, users can effectively leverage this powerful chemistry to construct complex bioconjugates for a wide array of applications, from fundamental biological discovery to the development of next-generation targeted therapeutics.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. vectorlabs.com [vectorlabs.com]
• 4. Frontiers | Tetrazine bioorthogonal chemistry derived in vivo imaging [frontiersin.org]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. Recent Advances in the Development of Tetrazine Ligation Tools for Pretargeted Nuclear Imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 8. TCO-PEG2-acid, 2250217-31-1 | BroadPharm [broadpharm.com]
• 9. medchemexpress.com [medchemexpress.com]
• 10. TCO-PEG2-amine, 2141981-87-3 | BroadPharm [broadpharm.com]
• 11. interchim.fr [interchim.fr]
• 12. TCO PEG,TCO Linker - Click Chemistry Tools | AxisPharm [axispharm.com]
• 13. Trans-cyclooctene—a Swiss army knife for bioorthogonal chemistry: exploring the synthesis, reactivity, and applications in biomedical breakthroughs - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Discovery of new tetrazines for bioorthogonal reactions with strained alkenes via computational chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 15. benchchem.com [benchchem.com]
• 16. benchchem.com [benchchem.com]
• 17. benchchem.com [benchchem.com]
• 18. benchchem.com [benchchem.com]
• 19. benchchem.com [benchchem.com]
• 20. benchchem.com [benchchem.com]
• 21. broadpharm.com [broadpharm.com]
• 22. mdpi.com [mdpi.com]
• 23. Chemically triggered drug release from an antibody-drug conjugate leads to potent antitumour activity in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 24. Establishment of the in vivo efficacy of pretargeted radioimmunotherapy utilizing inverse electron demand Diels-Alder click chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 25. Pretargeted Radioimmunotherapy Based on the Inverse Electron Demand Diels-Alder Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 26. researchgate.net [researchgate.net]

The Lynchpin of Bioorthogonal Ligation: A Technical Guide to TCO-PEG2-acid

For Researchers, Scientists, and Drug Development Professionals

In the rapidly evolving landscape of bioorthogonal chemistry, the demand for precise and efficient molecular tools is paramount. Among these, trans-cyclooctene (B1233481) (TCO) derivatives have emerged as stellar performers, particularly in the context of the inverse-electron-demand Diels-Alder (IEDDA) reaction. This technical guide focuses on a key player in this field: TCO-PEG2-acid. This bifunctional linker, featuring a strained TCO moiety for click chemistry and a carboxylic acid for versatile conjugation, bridged by a hydrophilic polyethylene (B3416737) glycol (PEG) spacer, offers a powerful solution for creating sophisticated bioconjugates. This document provides an in-depth exploration of its core principles, quantitative data, detailed experimental protocols, and its applications in drug development and beyond.

Core Principles: Harnessing Ring Strain for Unparalleled Reactivity

TCO-PEG2-acid is a click chemistry linker comprised of a trans-cyclooctene (TCO) group, a terminal carboxylic acid, and a two-unit polyethylene glycol (PEG) spacer.[1][2] The TCO group is the reactive handle for bioorthogonal chemistry, specifically the IEDDA reaction, while the carboxylic acid allows for covalent attachment to primary amine groups on biomolecules through the formation of a stable amide bond, typically facilitated by activators like 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC).[1][2] The hydrophilic PEG spacer enhances the solubility of the molecule in aqueous media, a critical feature for biological applications.[1][2]

The cornerstone of TCO-PEG2-acid's utility lies in its participation in the IEDDA reaction, a [4+2] cycloaddition between an electron-deficient diene (commonly a tetrazine) and an electron-rich dienophile (the TCO).[3] The high ring strain of the trans-cyclooctene ring in the TCO moiety dramatically accelerates the reaction, leading to exceptionally fast kinetics without the need for a catalyst.[3][4] This reaction is highly specific and proceeds efficiently under physiological conditions, making it an ideal tool for in vivo applications.[5] The initial cycloaddition product rapidly undergoes a retro-Diels-Alder reaction, releasing a molecule of nitrogen gas and forming a stable dihydropyridazine (B8628806) product, driving the reaction to completion.[3]

Physicochemical and Kinetic Data

The performance of TCO-PEG2-acid in bioorthogonal ligations is underpinned by its physicochemical properties and the kinetics of the IEDDA reaction. The following tables summarize key quantitative data for TCO-PEG2-acid and related TCO derivatives.

Property	Value	References
Molecular Formula	C₁₆H₂₇NO₆	[6]
Molecular Weight	329.4 g/mol	[6]
Purity	Typically ≥98%	[6]
Solubility	DMSO, DCM, DMF	[6]
Storage Conditions	-20°C	[6]

Note: The half-life of TCO is short as it can isomerize to the less reactive cis-cyclooctene (CCO). Therefore, long-term storage is not recommended.[6]

The second-order rate constants (k₂) for the IEDDA reaction between TCO derivatives and tetrazines are among the fastest known for bioorthogonal reactions, reaching up to 10⁶ M⁻¹s⁻¹.[7][8] The specific rate is highly dependent on the substituents on both the tetrazine and the TCO.

TCO Derivative	Tetrazine Derivative	Second-Order Rate Constant (k₂) (M⁻¹s⁻¹)	Solvent/Conditions	References
trans-Cyclooctene (TCO)	3,6-di-(2-pyridyl)-s-tetrazine	~2,000	9:1 Methanol/Water	[5]
Axial-5-hydroxy-trans-cyclooctene (a-TCO-OH)	3,6-di-(2-pyridyl)-s-tetrazine	22,600 (± 40)	PBS, 37°C	[9]
TCO-PEG4	Various mono- and di-substituted tetrazines	1,100 - 73,000	Buffered aqueous solution, 37°C	[10]
General TCO derivatives	Various tetrazines	up to 30,000	PBS, 37°C	[3]

Experimental Protocols

The following are detailed methodologies for key experiments involving TCO-PEG2-acid and related TCO linkers.

Protocol 1: Labeling of a Protein with TCO-PEG2-NHS Ester

This protocol describes the modification of primary amines (e.g., lysine (B10760008) residues) on a protein with a TCO-linker. While the protocol specifies a TCO-PEGn-NHS ester, the initial activation of TCO-PEG2-acid to its NHS ester form would precede this step.

Materials:

• Protein of interest (1-5 mg/mL in amine-free buffer, e.g., PBS, pH 7.2-8.0)

• TCO-PEGn-NHS ester

• Anhydrous Dimethyl Sulfoxide (DMSO) or Dimethylformamide (DMF)

• Quenching buffer (e.g., 1 M Tris-HCl, pH 8.0)

• Spin desalting columns

Procedure:

• Protein Preparation: Ensure the protein solution is in an amine-free buffer. If necessary, perform a buffer exchange using a spin desalting column.

• TCO-NHS Ester Solution Preparation: Immediately before use, dissolve the TCO-PEGn-NHS ester in anhydrous DMSO or DMF to a concentration of 10 mM.[11]

• Labeling Reaction: Add a 10- to 20-fold molar excess of the TCO-NHS ester solution to the protein solution.[11]

• Incubation: Incubate the reaction mixture for 60 minutes at room temperature with gentle agitation.[11]

• Quenching: Stop the reaction by adding the quenching buffer to a final concentration of 50-100 mM and incubate for 5-10 minutes.[11]

• Purification: Remove the excess, unreacted TCO-NHS ester using a spin desalting column equilibrated with the desired storage buffer (e.g., PBS).[11]

Protocol 2: TCO-Tetrazine Ligation for Protein-Probe Conjugation

This protocol outlines the reaction of a TCO-labeled biomolecule with a tetrazine-conjugated molecule (e.g., a fluorescent probe).

Materials:

• TCO-labeled protein (from Protocol 1)

• Tetrazine-conjugated molecule of interest

• Reaction Buffer (e.g., PBS, pH 7.4)

Procedure:

• Reactant Preparation: Prepare the TCO-containing biomolecule in the reaction buffer.

• Ligation Reaction: Add the tetrazine-containing molecule to the TCO-containing biomolecule. A molar excess of 1.5 to 5 equivalents of the tetrazine reagent is recommended.

• Incubation: Incubate the reaction at room temperature for 30 minutes to 2 hours. The reaction is often complete in less than 5 minutes.[7][12]

Protocol 3: Pre-targeted In Vivo Imaging Workflow

This protocol provides a general procedure for in vivo pre-targeted imaging using a TCO-modified antibody and a radiolabeled tetrazine.

Materials:

• TCO-conjugated antibody

• Radiolabeled DOTA-PEG-Tetrazine

• Animal model (e.g., xenograft mouse model)

Procedure:

• Antibody Administration: Inject the TCO-modified antibody into the animal model and allow it to accumulate at the target site and clear from circulation (typically 24-72 hours).

• Radiolabeled Tetrazine Administration: Inject the small, radiolabeled tetrazine derivative.

• In Vivo Reaction and Imaging: The radiolabeled tetrazine will rapidly react with the TCO-antibody localized at the target.[13] Acquire whole-body PET or SPECT images at desired time points.[13]

• Ex Vivo Biodistribution (Optional): After the final imaging time point, euthanize the animal and collect tumors and major organs to quantify radioactivity distribution.[13]

Visualizing the Chemistry and Workflows

To better illustrate the concepts and procedures discussed, the following diagrams have been generated using the DOT language.

Caption: Mechanism of the Inverse-Electron-Demand Diels-Alder (IEDDA) Reaction.

Caption: General Workflow for Bioconjugation using TCO-PEG2-acid.

Applications in Drug Development and Beyond

The unique characteristics of the TCO-tetrazine ligation, facilitated by linkers like TCO-PEG2-acid, have propelled its adoption in a wide array of applications:

• Antibody-Drug Conjugates (ADCs): The precise and efficient conjugation chemistry allows for the site-specific attachment of potent cytotoxic drugs to antibodies, leading to more homogeneous ADCs with improved therapeutic windows.

• PROTACs and Molecular Glues: TCO-PEG2-acid can be used to construct proteolysis-targeting chimeras (PROTACs) and other complex molecular architectures for targeted protein degradation.

• Molecular Imaging: In pre-targeting strategies for PET and SPECT imaging, TCO-modified antibodies are first administered, followed by a small, radiolabeled tetrazine, leading to high-contrast images with reduced background signal.[13] This approach is also valuable in fluorescence imaging for tracking biomolecules in living cells.

• Cellular and Surface Labeling: The biocompatibility of the IEDDA reaction enables the labeling of cell surface proteins and the modification of material surfaces for cell culture and diagnostic applications.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Synthesis and Evaluation of a Series of 1,2,4,5-Tetrazines for Bioorthogonal Conjugation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. TCO PEG, TCO linker, Tetrazine reactive | BroadPharm [broadpharm.com]
• 6. TCO-PEG2-acid, 2250217-31-1 | BroadPharm [broadpharm.com]
• 7. The inverse electron-demand Diels-Alder reaction as a new methodology for the synthesis of 225Ac-labelled radioimmunoconjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. Lipophilicity and Click Reactivity Determine the Performance of Bioorthogonal Tetrazine Tools in Pretargeted In Vivo Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]
• 12. Tetrazine Amino Acid Encoding for Rapid and Complete Protein Bioconjugation - PMC [pmc.ncbi.nlm.nih.gov]
• 13. benchchem.com [benchchem.com]

TCO-PEG2-acid: An In-Depth Technical Guide for Bioconjugation

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of TCO-PEG2-acid, a heterobifunctional linker at the forefront of bioorthogonal chemistry. We delve into its core properties, development, and detailed protocols for its application in constructing complex biomolecular conjugates. This document is intended to serve as a practical resource for scientists leveraging this powerful tool in drug delivery, diagnostics, and advanced biological research.

Discovery and Development of TCO Linkers

The advent of bioorthogonal chemistry—reactions that can occur within living systems without interfering with native biochemical processes—has revolutionized the study and manipulation of biomolecules. The inverse-electron-demand Diels-Alder (IEDDA) reaction between a trans-cyclooctene (B1233481) (TCO) and a 1,2,4,5-tetrazine (B1199680) (Tz) stands out as a cornerstone of this field.[1] First reported for bioorthogonal applications in 2008, this reaction is prized for its exceptional speed, high specificity, and the ability to proceed under physiological conditions without a cytotoxic catalyst.[1]

The high ring strain of the trans-isomer of cyclooctene (B146475) makes it a highly reactive dienophile, primed for a rapid [4+2] cycloaddition with the electron-poor tetrazine.[1] The development of TCO linkers, such as TCO-PEG2-acid, has focused on enhancing the utility of this chemistry. The incorporation of a polyethylene (B3416737) glycol (PEG) spacer was a key advancement.[2] The hydrophilic PEG chain improves water solubility, reduces aggregation of conjugates, and provides a flexible spacer to minimize steric hindrance, thereby increasing the accessibility and reactivity of the TCO group.[2][3] TCO-PEG2-acid, with its terminal carboxylic acid, provides a versatile handle for conjugation to primary amines on biomolecules like proteins, peptides, and antibodies, making it a widely used reagent in the field.[4][5]

Core Data and Properties of TCO-PEG2-acid

TCO-PEG2-acid is a bifunctional molecule featuring a reactive TCO moiety for click chemistry and a terminal carboxylic acid for standard amide bond formation. Its key properties are summarized below.

Property	Value	Source(s)
Chemical Name	TCO-PEG2-acid	[4]
Molecular Formula	C₁₆H₂₇NO₆	[4]
Molecular Weight	329.4 g/mol	[4]
CAS Number	2250217-31-1	[4]
Purity	Typically ≥95% - 98%	[4][6]
Appearance	Solid or oil
Solubility	DMSO, DMF, DCM	[4][7]
Storage Conditions	-20°C, desiccated	[4][7]

Note: TCO compounds are susceptible to isomerization to the unreactive cis-cyclooctene (CCO) form and are not recommended for long-term storage.[4][7]

Reaction Mechanisms and Workflows

TCO-PEG2-acid enables a two-step conjugation strategy. First, the carboxylic acid is coupled to a primary amine on a biomolecule. Second, the TCO group is reacted with a tetrazine-modified molecule.

Amine Coupling via EDC/NHS Chemistry

The carboxylic acid of TCO-PEG2-acid is typically activated using 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) in the presence of N-hydroxysuccinimide (NHS) or its water-soluble analog (sulfo-NHS). EDC activates the carboxyl group, which then reacts with NHS to form a more stable, amine-reactive NHS ester. This ester readily reacts with primary amines (e.g., the side chain of a lysine (B10760008) residue on a protein) to form a stable amide bond.

Caption: EDC/NHS activation and coupling of TCO-PEG2-acid to an amine-containing biomolecule.

Bioorthogonal Ligation via IEDDA Reaction

The TCO-functionalized biomolecule can then be selectively reacted with a molecule bearing a tetrazine moiety. This inverse-electron-demand Diels-Alder (IEDDA) reaction is exceptionally fast and specific, proceeding via a [4+2] cycloaddition followed by a retro-Diels-Alder reaction that irreversibly eliminates nitrogen gas, driving the reaction to completion.[4][5]

Caption: The inverse-electron-demand Diels-Alder (IEDDA) reaction between TCO and tetrazine.

Experimental Protocols

The following protocols provide a general framework for the use of TCO-PEG2-acid. Optimization may be required for specific applications.

Protocol 1: Activation of TCO-PEG2-acid and Conjugation to a Protein

This two-step protocol describes the labeling of a protein with TCO-PEG2-acid by activating the carboxylic acid and reacting it with primary amines on the protein.

Materials:

• Protein of interest in an amine-free buffer (e.g., PBS, pH 7.2-8.0)

• TCO-PEG2-acid

• Anhydrous, high-purity dimethylformamide (DMF) or dimethyl sulfoxide (B87167) (DMSO)

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride (EDC)

• N-hydroxysuccinimide (NHS) or N-hydroxysulfosuccinimide (sulfo-NHS)

• Activation Buffer (e.g., 0.1 M MES, pH 5.0-6.0)

• Coupling Buffer (e.g., PBS, pH 7.2-8.0)

• Quenching Buffer (e.g., 1 M Tris-HCl, pH 8.0)

• Desalting spin columns for purification

Procedure:

• Reagent Preparation:

  • Equilibrate TCO-PEG2-acid, EDC, and NHS/sulfo-NHS to room temperature before opening.

  • Prepare a 10 mM stock solution of TCO-PEG2-acid in anhydrous DMSO or DMF.

  • Prepare the protein of interest at a concentration of 1-5 mg/mL in Coupling Buffer. If the storage buffer contains primary amines (e.g., Tris), perform a buffer exchange into the Coupling Buffer.

  • Immediately before use, prepare 100 mM stock solutions of EDC and NHS/sulfo-NHS in Activation Buffer.

• Activation of TCO-PEG2-acid:

  • In a microcentrifuge tube, combine the desired amount of TCO-PEG2-acid stock solution with Activation Buffer.

  • Add EDC and NHS/sulfo-NHS to the TCO-PEG2-acid solution. A 5-10 fold molar excess of EDC and NHS over TCO-PEG2-acid is a common starting point.

  • Incubate for 15-30 minutes at room temperature to form the amine-reactive NHS ester.

• Conjugation to Protein:

  • Immediately add the activated TCO-PEG2-acid solution to the protein solution. A 10- to 20-fold molar excess of the linker to the protein is a typical starting point, but the optimal ratio should be determined empirically.

  • Allow the reaction to proceed for 1-2 hours at room temperature, or overnight at 4°C.

• Quenching and Purification:

  • Stop the reaction by adding Quenching Buffer to a final concentration of 50-100 mM to hydrolyze any unreacted NHS esters. Incubate for 15 minutes.

  • Remove excess, unreacted TCO-PEG2-acid and byproducts using a desalting spin column equilibrated with an appropriate buffer (e.g., PBS).

Protocol 2: TCO-Tetrazine Ligation

This protocol details the bioorthogonal reaction between the TCO-labeled protein and a tetrazine-functionalized molecule.

Materials:

• Purified TCO-modified protein (from Protocol 1)

• Tetrazine-functionalized molecule of interest (e.g., fluorescent dye, drug)

• Reaction Buffer (e.g., PBS, pH 7.4)

Procedure:

• Reactant Preparation:

  • Prepare the TCO-modified protein in the desired Reaction Buffer.

  • Dissolve the tetrazine-labeled molecule in a compatible solvent (e.g., DMSO) and then dilute it into the Reaction Buffer.

• Ligation Reaction:

  • Add the tetrazine-functionalized molecule to the TCO-modified protein solution. A slight molar excess (1.5 to 5-fold) of the tetrazine reagent is often used.

  • Incubate the reaction mixture for 30-60 minutes at room temperature. The reaction is typically very fast. Progress can sometimes be monitored by the disappearance of the characteristic pink/red color of the tetrazine.

• Final Purification (Optional):

  • If necessary, the final conjugate can be purified from excess tetrazine reagent using size-exclusion chromatography (SEC) or dialysis.

Workflow Visualization

The overall process from protein modification to final conjugate formation can be visualized as a clear, sequential workflow.

Caption: Experimental workflow for a two-step bioconjugation using TCO-PEG2-acid.

Applications in Research and Drug Development

The versatility of TCO-PEG2-acid makes it a valuable reagent in numerous applications:

• Antibody-Drug Conjugates (ADCs): For the precise attachment of cytotoxic payloads to antibodies.

• PROTACs: Used in the synthesis of Proteolysis-Targeting Chimeras for targeted protein degradation.[8]

• Molecular Imaging: For labeling biomolecules with imaging agents (e.g., fluorophores, radiolabels) for in vitro and in vivo tracking.[9]

• Drug Delivery: To construct targeted drug delivery systems.[9]

• Surface Modification: For the functionalization of surfaces in diagnostic assays and biomaterials.

References

• 1. benchchem.com [benchchem.com]
• 2. escholarship.org [escholarship.org]
• 3. benchchem.com [benchchem.com]
• 4. TCO-PEG2-acid, 2250217-31-1 | BroadPharm [broadpharm.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. glycomindsynth.com [glycomindsynth.com]
• 7. TCO-PEG2-amine, 2141981-87-3 | BroadPharm [broadpharm.com]
• 8. medchemexpress.com [medchemexpress.com]
• 9. precisepeg.com [precisepeg.com]

TCO-PEG2-acid solubility and stability profile

An In-Depth Technical Guide to the Solubility and Stability of TCO-PEG2-acid

For researchers, scientists, and drug development professionals, the effective use of bifunctional linkers is paramount to the success of complex bioconjugation and drug delivery strategies. TCO-PEG2-acid, a molecule combining a reactive trans-cyclooctene (B1233481) (TCO) group with a hydrophilic polyethylene (B3416737) glycol (PEG) spacer and a terminal carboxylic acid, is a key tool for bioorthogonal chemistry.[1][2][3] Its utility is fundamentally governed by its solubility in relevant solvent systems and its stability during storage and experimental manipulation.

This technical guide provides a comprehensive overview of the solubility and stability profile of TCO-PEG2-acid. It includes qualitative solubility data, key factors influencing stability, and detailed experimental protocols for researchers to quantitatively determine these parameters in their own laboratory settings.

Solubility Profile

The structure of TCO-PEG2-acid, featuring a hydrophilic two-unit PEG chain and a polar carboxylic acid, confers it with good solubility in aqueous media and a range of polar organic solvents.[1][4] While specific quantitative solubility limits are not extensively published, the compound is readily soluble in solvents commonly used in bioconjugation protocols.[5][6]

Table 1: Qualitative Solubility of TCO-PEG2-acid

Solvent	Type	Solubility	Application Notes
Water / Aqueous Buffers (e.g., PBS)	Polar Protic	Soluble	The hydrophilic PEG spacer enhances solubility in aqueous media, which is critical for bioconjugation reactions.[2][3]
Dimethyl Sulfoxide (DMSO)	Polar Aprotic	Soluble	A common solvent for preparing high-concentration stock solutions.[6]
Dimethylformamide (DMF)	Polar Aprotic	Soluble	Often used for activating the carboxylic acid group with coupling reagents (e.g., EDC, NHS).[4][6]
Dichloromethane (DCM)	Nonpolar	Soluble	Useful for synthesis and purification steps involving organic phases.[6]

Experimental Protocol: Determination of Aqueous Solubility (Shake-Flask Method)

This protocol outlines the standard shake-flask method to determine the equilibrium solubility of TCO-PEG2-acid in an aqueous buffer, a critical parameter for developing conjugation and formulation protocols.[7]

Materials:

• TCO-PEG2-acid

• Aqueous buffer (e.g., Phosphate-Buffered Saline, pH 7.4)

• Sealed glass vials

• Orbital shaker or rotator with temperature control

• Microcentrifuge

• High-Performance Liquid Chromatography (HPLC) system with a UV detector

• Volumetric flasks and pipettes

• Analytical balance

Methodology:

• Preparation of Supersaturated Solution: Add an excess amount of TCO-PEG2-acid to a known volume of the selected aqueous buffer in a sealed glass vial. The presence of undissolved solid material is necessary to ensure a saturated solution is achieved.[7]

• Equilibration: Place the vial on a shaker and agitate at a constant temperature (e.g., 25°C) for 24 to 48 hours. This extended period allows the system to reach thermodynamic equilibrium.[7]

• Phase Separation: After equilibration, cease agitation and let the suspension settle. To ensure complete removal of solid material, centrifuge the vial at high speed (e.g., 14,000 rpm) for 15-20 minutes.[8]

• Sample Collection and Dilution: Carefully collect a precise volume of the clear supernatant without disturbing the solid pellet. Dilute the supernatant with an appropriate solvent (e.g., a mixture of water and acetonitrile) to a concentration within the linear range of the HPLC calibration curve.

• Quantification: Analyze the diluted supernatant using a validated RP-HPLC method (see Section 2 protocol for a starting point). Determine the concentration of TCO-PEG2-acid by comparing its peak area to a standard curve prepared from known concentrations of the compound.

• Calculation: The equilibrium solubility is calculated by multiplying the quantified concentration by the dilution factor. The result is typically expressed in mg/mL or mmol/L.[7]

Stability Profile

The stability of TCO-PEG2-acid is primarily dictated by the strained trans-cyclooctene ring. The principal degradation pathway involves the thermal isomerization of the reactive trans (TCO) isomer to the significantly less reactive cis (CCO) isomer, which will not participate in the desired bioorthogonal reaction.[5][6]

Table 2: Factors Influencing the Stability of TCO-PEG2-acid

Factor	Effect on Stability	Recommendations
Temperature	Elevated temperatures significantly accelerate the rate of isomerization from TCO to the unreactive CCO isomer.[5]	For long-term storage, TCO-PEG2-acid powder should be stored at -20°C.[5][6] Solutions should be prepared fresh, but if storage is necessary, they should be aliquoted and stored at -80°C for no more than a month.[9]
pH	The TCO group is relatively stable in aqueous buffers at neutral pH (e.g., pH 7.5) for weeks at 4°C.[10] Extreme pH conditions may promote degradation.	Use standard physiological buffers (pH 6.5-8.0) for conjugation reactions. Avoid prolonged exposure to strongly acidic or alkaline conditions.
Thiols	The presence of thiol-containing reagents (e.g., DTT, β-mercaptoethanol) can promote the isomerization of TCO to CCO.[5]	Buffers and protein solutions should be free of thiols during conjugation reactions with TCO-containing molecules.[10]
Radical Initiators	Radical species can potentially contribute to the degradation of the TCO moiety.[11]	Avoid reagents and conditions that generate free radicals. The use of radical inhibitors like BHT has been shown to prevent isomerization in some contexts.[11]

Experimental Protocol: Stability Assessment by RP-HPLC

This protocol provides a framework for a stability-indicating HPLC assay to monitor the degradation of TCO-PEG2-acid over time under various conditions (e.g., different temperatures, pH values). The method should be able to separate the parent TCO-PEG2-acid peak from its primary degradant, the CCO-PEG2-acid isomer.[12][13]

Materials:

• TCO-PEG2-acid

• HPLC-grade acetonitrile (B52724) and water

• HPLC-grade acid modifier (e.g., Trifluoroacetic Acid (TFA) or Formic Acid)

• Buffers of desired pH values for stability testing

• Temperature-controlled incubators or water baths

• HPLC system with a UV detector

• Reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 µm)[12]

Methodology:

• Solution Preparation: Prepare solutions of TCO-PEG2-acid at a known concentration (e.g., 1 mg/mL) in the different buffers or solvent systems to be tested.

• Incubation: Aliquot the solutions into sealed vials and store them under the desired stress conditions (e.g., 4°C, 25°C, 40°C). Include a control sample stored at -20°C or -80°C, considered the time-zero (T₀) point.

• Sample Analysis: At specified time points (e.g., 0, 24, 48, 72 hours), withdraw an aliquot from each condition. If necessary, quench any reaction and dilute the sample to a suitable concentration for HPLC analysis.

• HPLC Analysis:

  • System: HPLC with UV detector.[12]

  • Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm).[12]

  • Mobile Phase A: Water with 0.1% TFA.[12]

  • Mobile Phase B: Acetonitrile with 0.1% TFA.[12]

  • Gradient: A linear gradient from 5% to 95% Mobile Phase B over 20 minutes is a good starting point for method development.[12]

  • Flow Rate: 1.0 mL/min.[12]

  • Detection: Monitor at a wavelength where the TCO moiety absorbs, typically in the range of 214-254 nm.[12]

• Data Analysis:

  • Identify the peak corresponding to intact TCO-PEG2-acid based on the T₀ sample.

  • Monitor for the appearance of new peaks (degradants) and the decrease in the area of the parent peak over time.

  • Calculate the percentage of TCO-PEG2-acid remaining at each time point relative to the T₀ sample. Plot the percentage remaining versus time to determine the degradation kinetics under each condition.

Visualized Workflows and Relationships

Understanding the experimental application and stability factors is crucial for the successful implementation of TCO-PEG2-acid in research. The following diagrams illustrate a typical bioconjugation workflow and the key relationships governing the compound's stability.

Caption: Experimental workflow for bioconjugation using TCO-PEG2-acid.

Caption: Key factors influencing the stability of the TCO group.

References

• 1. TCO-PEG2-acid, 2250217-31-1 | BroadPharm [broadpharm.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. interchim.fr [interchim.fr]
• 5. benchchem.com [benchchem.com]
• 6. TCO-PEG2-amine, 2141981-87-3 | BroadPharm [broadpharm.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. medchemexpress.com [medchemexpress.com]
• 10. interchim.fr [interchim.fr]
• 11. Studies on the Stability and Stabilization of trans-Cyclooctenes through Radical Inhibition and Silver (I) Metal Complexation - PMC [pmc.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]
• 13. chromatographyonline.com [chromatographyonline.com]

An In-depth Technical Guide to TCO-PEG2-acid: A Heterobifunctional Linker for Advanced Bioconjugation

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of TCO-PEG2-acid, a bifunctional linker at the forefront of bioconjugation and click chemistry. This document details its chemical properties, and applications, and provides experimental protocols for its use in creating precisely engineered biomolecular conjugates.

Core Properties of TCO-PEG2-acid

TCO-PEG2-acid is a versatile chemical tool that features two key reactive functionalities: a trans-cyclooctene (B1233481) (TCO) group and a terminal carboxylic acid. These groups are separated by a hydrophilic polyethylene (B3416737) glycol (PEG) spacer. The TCO moiety is highly reactive towards tetrazines in a bioorthogonal inverse-electron-demand Diels-Alder (IEDDA) reaction, one of the fastest click chemistry reactions available.[1][2][3] The carboxylic acid can be activated to form a stable amide bond with primary amines, such as those found on the side chains of lysine (B10760008) residues in proteins.[4][5] The PEG spacer enhances the solubility of the molecule in aqueous media, a critical feature for biological applications.[4][5]

Property	Value	Source(s)
Molecular Formula	C16H27NO6	[6][7]
Molecular Weight	329.4 g/mol	[3][6]
CAS Number	2250217-31-1	[6]
Purity	Typically >95%	[6]
Solubility	Soluble in DMSO, DMF, and DCM	[6]
Storage	Recommended at -20°C	[6]
Reactive Groups	trans-cyclooctene (TCO), Carboxylic Acid	[4][5]

Key Applications in Research and Drug Development

The unique properties of TCO-PEG2-acid make it an invaluable reagent in a variety of applications:

• Antibody-Drug Conjugates (ADCs): TCO-PEG2-acid can be used to link cytotoxic drugs to monoclonal antibodies, creating targeted therapeutic agents.[3]

• Live Cell Imaging: Its bioorthogonal reactivity allows for the specific labeling of biomolecules on the surface of or within living cells without disrupting cellular processes.[3]

• Molecular Imaging: The TCO group can be used to attach imaging agents (e.g., fluorescent dyes, radioisotopes) to targeting molecules for in vivo imaging applications.

• PROTACs and Molecular Glues: This linker can be employed in the synthesis of proteolysis-targeting chimeras (PROTACs) and other complex molecules for targeted protein degradation.[6]

• Surface Modification: TCO-PEG2-acid can be used to functionalize surfaces for the immobilization of proteins, peptides, or other biomolecules.[5]

Experimental Protocols

The following are detailed protocols for the two primary reactions involving TCO-PEG2-acid: activation of the carboxylic acid and subsequent reaction with a primary amine, and the TCO-tetrazine ligation.

Protocol 1: Activation of a Protein with TCO-PEG2-acid via NHS Ester Chemistry

This two-step protocol first activates the carboxylic acid of TCO-PEG2-acid using EDC and NHS to form an amine-reactive NHS ester, which then reacts with primary amines on a target protein.

Materials:

• TCO-PEG2-acid

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

• N-hydroxysuccinimide (NHS) or Sulfo-NHS

• Anhydrous Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO)

• Protein of interest in an amine-free buffer (e.g., Phosphate-Buffered Saline, PBS, pH 7.2-7.4)

• Activation Buffer (e.g., 0.1 M MES, pH 6.0)

• Quenching Buffer (e.g., 1 M Tris-HCl, pH 8.0)

• Spin desalting columns

Procedure:

• Activation of TCO-PEG2-acid:

  • Dissolve TCO-PEG2-acid in anhydrous DMF or DMSO to a concentration of 10 mg/mL.

  • In a separate tube, prepare fresh stock solutions of EDC and NHS (or Sulfo-NHS) in the Activation Buffer.

  • In a microcentrifuge tube, mix the TCO-PEG2-acid solution with a 1.5 to 2-fold molar excess of both EDC and NHS.

  • Incubate for 15-30 minutes at room temperature to form the TCO-PEG2-NHS ester.

• Conjugation to Protein:

  • If the protein solution contains primary amines (e.g., Tris buffer), exchange the buffer to PBS (pH 7.2-7.4) using a spin desalting column.

  • Add the freshly activated TCO-PEG2-NHS ester solution to the protein solution. A 10- to 20-fold molar excess of the linker is a common starting point, though the optimal ratio should be determined empirically.

  • Incubate the reaction for 1-2 hours at room temperature or overnight at 4°C with gentle mixing.

• Quenching and Purification:

  • Quench the reaction by adding the Quenching Buffer to a final concentration of 20-50 mM and incubate for 5-10 minutes.

  • Remove excess, unreacted linker and byproducts using a spin desalting column equilibrated with the desired storage buffer (e.g., PBS).

Protocol 2: TCO-Tetrazine Ligation for Protein-Protein Conjugation

This protocol describes the bioorthogonal reaction between a TCO-activated protein (from Protocol 1) and a tetrazine-labeled molecule.

Materials:

• TCO-activated protein (from Protocol 1)

• Tetrazine-labeled molecule (e.g., protein, fluorescent dye)

• Reaction Buffer (e.g., PBS, pH 7.4)

• Size-exclusion chromatography (SEC) system for purification (optional)

Procedure:

• Reactant Preparation:

  • Ensure both the TCO-activated protein and the tetrazine-labeled molecule are in a compatible reaction buffer such as PBS, pH 7.4.

• Ligation Reaction:

  • Mix the TCO-activated protein with the tetrazine-labeled molecule. A slight molar excess (1.05 to 1.5 equivalents) of the tetrazine-labeled molecule is often recommended to ensure complete consumption of the TCO-activated protein.[8][9]

• Incubation:

  • Incubate the reaction mixture for 30 to 60 minutes at room temperature.[10] For reactions at 4°C, a longer incubation time may be necessary. The reaction progress can be monitored by the disappearance of the characteristic pink/red color of the tetrazine (absorbance between 510 and 550 nm).[8][9]

• Purification (Optional):

  • If necessary, the final conjugate can be purified from any unreacted starting materials using size-exclusion chromatography.

Visualizing the Workflow

The following diagrams illustrate the key chemical reactions and a typical experimental workflow for utilizing TCO-PEG2-acid in bioconjugation.

Caption: A typical experimental workflow for bioconjugation using TCO-PEG2-acid.

Caption: The TCO-tetrazine inverse-electron-demand Diels-Alder (IEDDA) reaction mechanism.

References

• 1. broadpharm.com [broadpharm.com]
• 2. Recent Advances in the Development of Tetrazine Ligation Tools for Pretargeted Nuclear Imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 3. TCO PEG, TCO linker, Tetrazine reactive | BroadPharm [broadpharm.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. TCO-PEG2-acid, 2250217-31-1 | BroadPharm [broadpharm.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]

TCO-PEG2-acid storage and handling conditions

An In-depth Technical Guide to the Storage and Handling of TCO-PEG2-acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the essential storage and handling conditions for TCO-PEG2-acid, a bifunctional linker commonly utilized in bioconjugation and drug development. Adherence to these guidelines is critical to ensure the stability, reactivity, and safety of the reagent.

Introduction to TCO-PEG2-acid

TCO-PEG2-acid is a chemical modification reagent that features a trans-cyclooctene (B1233481) (TCO) group and a carboxylic acid moiety, separated by a two-unit polyethylene (B3416737) glycol (PEG) spacer. The TCO group is highly reactive towards tetrazines in bioorthogonal "click chemistry" reactions, specifically the inverse-electron-demand Diels-Alder (iEDDA) cycloaddition.[1] This reaction is known for its rapid kinetics and high specificity, allowing for the efficient labeling of biomolecules in complex biological media.[1] The terminal carboxylic acid enables conjugation to primary amines through the formation of a stable amide bond, typically requiring activation with reagents like EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide).

The primary stability concern for TCO-PEG2-acid is the potential for the strained trans-cyclooctene to isomerize to its less reactive cis-cyclooctene (CCO) form.[2][3][4] This isomerization results in a loss of reactivity towards tetrazines, compromising its utility in bioorthogonal applications. Therefore, long-term storage of TCO compounds is generally not recommended.[2][3][4]

Storage Conditions

Proper storage is paramount to maintain the integrity of TCO-PEG2-acid. The recommended storage conditions are summarized in the table below.

Parameter	Recommendation	Rationale
Temperature	Store at –20 °C.[2][3][4]	Minimizes the rate of isomerization from the reactive trans-cyclooctene (TCO) to the less reactive cis-cyclooctene (CCO).
Moisture	Store in a desiccated environment.[5]	TCO compounds can be sensitive to moisture. Use of anhydrous solvents is recommended for reconstitution.[6]
Light	Protect from light.[6]	Minimizes potential light-induced degradation of the compound.
Container	Store in a tightly sealed container.[6]	Prevents exposure to moisture and atmospheric contaminants.

Handling and Reconstitution

General Handling

When handling TCO-PEG2-acid, it is important to follow standard laboratory safety procedures. Use in a well-ventilated area, preferably in a chemical fume hood.[3] Personal protective equipment (PPE), including safety glasses, gloves, and a lab coat, should be worn. Wash hands thoroughly after handling.[3]

Reconstitution

For reconstitution, it is recommended to use an anhydrous solvent such as dimethylformamide (DMF) or dimethyl sulfoxide (B87167) (DMSO).[6] Avoid prolonged exposure to moisture.[6] It is best practice to prepare solutions on the same day of use. If stock solutions need to be prepared in advance, they should be stored as aliquots in tightly sealed vials at -20°C and are generally usable for up to one month. Before use, and prior to opening the vial, allow the product to equilibrate to room temperature for at least one hour.

Stability

Handling and Safety

A Safety Data Sheet (SDS) for TCO-PEG2-acid provides the following hazard and precautionary information.

Hazard Statement	Precautionary Statement
May be harmful if swallowed.	Wash hands thoroughly after handling.
May cause skin irritation.	Wear protective gloves.
May cause eye irritation.	Wear eye protection.
May cause respiratory irritation.	Use only in a well-ventilated area.

In case of exposure, follow standard first aid measures:

• Skin contact: Wash with plenty of water.

• Eye contact: Rinse cautiously with water for several minutes.

• Inhalation: Remove person to fresh air.

• Ingestion: Rinse mouth.

Experimental Protocol: General Procedure for Amine Conjugation

The following is a general protocol for the conjugation of TCO-PEG2-acid to a primary amine-containing molecule (e.g., a protein).

Caption: Workflow for the conjugation of TCO-PEG2-acid to a primary amine.

Disposal

TCO-PEG2-acid and its derivatives should be disposed of as hazardous waste in accordance with local, state, and federal regulations. Do not dispose of down the drain or into any water systems.

This guide is intended for informational purposes for research use only. It is essential to consult the specific product documentation and Safety Data Sheet provided by the manufacturer for the most accurate and up-to-date information.

References

• 1. broadpharm.com [broadpharm.com]
• 2. e1752fbe.delivery.rocketcdn.me [e1752fbe.delivery.rocketcdn.me]
• 3. benchchem.com [benchchem.com]
• 4. interchim.fr [interchim.fr]
• 5. mPEG-TCO [nanocs.net]
• 6. TCO-PEG12-DBCO | CAS: 2055022-06-3 | AxisPharm [axispharm.com]
• 7. benchchem.com [benchchem.com]

Protocols & Analytical Methods

TCO-PEG2-acid Bioconjugation: A Detailed Guide for Researchers

Application Notes and Protocols

Audience: Researchers, scientists, and drug development professionals.

Introduction

This document provides a comprehensive guide to the principles and practice of bioconjugation using TCO-PEG2-acid, a versatile heterobifunctional linker. This reagent is instrumental in modern bioconjugation strategies, particularly in the development of antibody-drug conjugates (ADCs), targeted drug delivery systems, and advanced imaging probes. The protocol detailed herein leverages the robust and well-established carbodiimide (B86325) chemistry for the initial protein modification, followed by the highly efficient and bioorthogonal inverse-electron-demand Diels-Alder (iEDDA) cycloaddition, commonly known as "click chemistry."

TCO-PEG2-acid features a terminal carboxylic acid and a trans-cyclooctene (B1233481) (TCO) moiety, separated by a hydrophilic polyethylene (B3416737) glycol (PEG) spacer. The carboxylic acid can be activated to react with primary amines (e.g., lysine (B10760008) residues) on proteins and other biomolecules. The TCO group, a strained alkene, serves as a highly reactive dienophile for rapid and specific ligation with a tetrazine-functionalized molecule in a catalyst-free manner.[1][2][3] The PEG spacer enhances aqueous solubility and minimizes steric hindrance, contributing to improved conjugation efficiency and potentially favorable pharmacokinetic properties of the final bioconjugate.[2][3]

Chemical Principle

The bioconjugation strategy using TCO-PEG2-acid is a two-step process:

• Activation and Amine Coupling: The carboxylic acid of TCO-PEG2-acid is first activated using a water-soluble carbodiimide, 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC), in the presence of N-hydroxysuccinimide (NHS) or its water-soluble analog, Sulfo-NHS.[1][4] This reaction forms a semi-stable NHS ester that is reactive towards primary amines. The activated TCO-PEG2-acid is then conjugated to the target protein, forming a stable amide bond. This initial step is most efficient at a slightly acidic pH (4.5-6.0) for the activation, followed by a neutral to slightly basic pH (7.2-8.5) for the amine coupling.[5][6]

• Bioorthogonal TCO-Tetrazine Ligation: The TCO-modified protein is subsequently reacted with a tetrazine-functionalized molecule of interest (e.g., a drug, a fluorescent dye). This reaction, an inverse-electron-demand Diels-Alder cycloaddition, is exceptionally fast and highly specific, proceeding readily under physiological conditions without the need for a catalyst.[7][8] The sole byproduct of this reaction is nitrogen gas, ensuring a clean and efficient ligation.[8]

Quantitative Data

The following tables summarize key quantitative parameters for the successful bioconjugation using TCO-PEG2-acid.

Table 1: Recommended Reaction Conditions for TCO-PEG2-acid Activation and Protein Conjugation

Parameter	Recommended Value	Notes
Activation Step
pH	4.5 - 6.0	Optimal for EDC/NHS activation of the carboxylic acid.[5]
Buffer	MES or Acetate (amine and carboxyl-free)	Avoids interference with the coupling reaction.[5]
Molar Ratio (EDC:TCO-PEG2-acid)	2:1 to 10:1	A 5-fold molar excess is a common starting point.[9]
Molar Ratio (NHS:TCO-PEG2-acid)	1:1 to 5:1	A 2.5-fold molar excess is often used.[9]
Activation Time	15 - 30 minutes	At room temperature.[6]
Conjugation Step
pH	7.2 - 8.5	Optimal for the reaction of NHS esters with primary amines.[5]
Buffer	PBS or Bicarbonate/Carbonate	Must be amine-free.[10]
Molar Ratio (Activated TCO-PEG2-acid:Protein)	10:1 to 20:1	The optimal ratio should be determined empirically for each protein.[6]
Reaction Time	1 - 2 hours at room temperature or overnight at 4°C	[5]
Protein Concentration	1 - 10 mg/mL	Higher concentrations can improve labeling efficiency.[11]

Table 2: TCO-Tetrazine Ligation Parameters

Parameter	Recommended Value	Notes
Molar Ratio (Tetrazine-molecule:TCO-protein)	1.1:1 to 5:1	A slight molar excess of the tetrazine component drives the reaction to completion.[8]
Reaction Time	10 - 60 minutes	At room temperature.[8]
Second-Order Rate Constant (k₂)	≈ 800 - 2000 M⁻¹s⁻¹	Extremely fast kinetics allow for reactions at low concentrations.[11]

Experimental Protocols

This section provides a detailed, step-by-step protocol for the bioconjugation of a protein with TCO-PEG2-acid and subsequent ligation to a tetrazine-functionalized molecule.

Part 1: Preparation of TCO-Labeled Protein

Materials:

• TCO-PEG2-acid

• Protein of interest in an amine-free buffer (e.g., PBS, pH 7.4)

• Activation Buffer: 0.1 M MES, 0.5 M NaCl, pH 6.0

• Coupling Buffer: 100 mM Phosphate-buffered saline (PBS), pH 7.2-7.5

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride (EDC)

• N-hydroxysuccinimide (NHS) or Sulfo-NHS

• Anhydrous Dimethylsulfoxide (DMSO) or Dimethylformamide (DMF)

• Quenching Buffer: 1 M Tris-HCl, pH 8.0 or 1 M Glycine

• Desalting columns (e.g., Zeba™ Spin Desalting Columns)

Procedure:

• Reagent Preparation:

  • Equilibrate TCO-PEG2-acid, EDC, and NHS to room temperature before opening.

  • Prepare a 10 mM stock solution of TCO-PEG2-acid in anhydrous DMSO or DMF.

  • Immediately before use, prepare 100 mM stock solutions of EDC and NHS in Activation Buffer.

• Protein Preparation:

  • Dissolve or buffer exchange the protein into the Coupling Buffer at a concentration of 1-10 mg/mL. Ensure the buffer is free of primary amines.

• Activation of TCO-PEG2-acid:

  • In a microcentrifuge tube, combine the TCO-PEG2-acid stock solution with Activation Buffer.

  • Add a 5-fold molar excess of the EDC stock solution and a 2.5-fold molar excess of the NHS stock solution relative to the TCO-PEG2-acid.

  • Incubate the reaction mixture for 15-30 minutes at room temperature.

• Conjugation to Protein:

  • Add the freshly activated TCO-PEG2-acid solution to the protein solution. A 10- to 20-fold molar excess of the activated linker over the protein is a recommended starting point.

  • Ensure the final pH of the reaction mixture is between 7.2 and 8.5. Adjust with Coupling Buffer if necessary.

  • Incubate the reaction for 2 hours at room temperature or overnight at 4°C with gentle mixing.

• Quenching the Reaction:

  • Add Quenching Buffer to a final concentration of 20-50 mM to stop the reaction by consuming any unreacted NHS esters.

  • Incubate for 15-30 minutes at room temperature.

• Purification of TCO-Labeled Protein:

  • Remove excess, unreacted TCO-PEG2-acid and other small molecules by passing the reaction mixture through a desalting column equilibrated with an appropriate buffer (e.g., PBS, pH 7.4). Follow the manufacturer's instructions for the desalting column.

  • The purified TCO-labeled protein can be used immediately in the next step or stored at 4°C for short-term use or -80°C for long-term storage.

Part 2: TCO-Tetrazine Ligation

Materials:

• Purified TCO-labeled protein (from Part 1)

• Tetrazine-functionalized molecule of interest

• Reaction Buffer: PBS, pH 7.4

Procedure:

• Reactant Preparation:

  • Prepare the TCO-labeled protein in the Reaction Buffer.

  • Dissolve the tetrazine-functionalized molecule in a compatible solvent (e.g., DMSO) and then dilute in the Reaction Buffer.

• Ligation Reaction:

  • Combine the TCO-labeled protein and the tetrazine-functionalized molecule in the Reaction Buffer. A 1.1- to 5-fold molar excess of the tetrazine reagent is recommended.[8]

  • Incubate the reaction for 10-60 minutes at room temperature.[8]

• Purification of the Final Conjugate (Optional):

  • If necessary, the final conjugate can be purified to remove any excess tetrazine-functionalized molecule using size-exclusion chromatography (SEC) or dialysis.

Characterization of the Conjugate

• Degree of Labeling (DOL): The number of TCO molecules per protein can be determined by mass spectrometry (MALDI-TOF or ESI-MS).[12][13]

• Purity: The purity and integrity of the final conjugate can be assessed by SDS-PAGE and size-exclusion chromatography (SEC-HPLC).

Visualizations

Caption: Experimental workflow for TCO-PEG2-acid bioconjugation.

Caption: Reaction mechanism of TCO-PEG2-acid bioconjugation.

References

• 1. info.gbiosciences.com [info.gbiosciences.com]
• 2. researchgate.net [researchgate.net]
• 3. Target Bioconjugation of Protein Through Chemical, Molecular Dynamics, and Artificial Intelligence Approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. Thermodynamic Overview of Bioconjugation Reactions Pertinent to Lysine and Cysteine Peptide and Protein Residues [mdpi.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. broadpharm.com [broadpharm.com]
• 11. benchchem.com [benchchem.com]
• 12. How to Determine the Degree of Labeling | AAT Bioquest [aatbio.com]
• 13. Degree of labeling (DOL) step by step [abberior.rocks]

Application Notes and Protocols for Protein Labeling using TCO-PEG2-Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

This document provides detailed application notes and protocols for the covalent labeling of proteins using TCO-PEG2-acid. This method is a cornerstone of bioconjugation, enabling the attachment of a trans-cyclooctene (B1233481) (TCO) moiety to a protein of interest. The incorporated TCO group can then undergo a highly efficient and specific bioorthogonal reaction with a tetrazine-labeled molecule, a process known as the inverse-electron-demand Diels-Alder cycloaddition (IEDDA).[1][2] This "click chemistry" approach is exceptionally fast and biocompatible, allowing for the precise conjugation of various payloads such as fluorescent dyes, biotin, or therapeutic agents to proteins in complex biological environments.[1][3]

The labeling strategy involves two primary stages. First, the carboxylic acid group of TCO-PEG2-acid is activated using 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) and N-hydroxysuccinimide (NHS). This activated NHS ester then readily reacts with primary amines, such as the ε-amine of lysine (B10760008) residues on the protein surface, to form a stable amide bond.[4][5] The resulting TCO-labeled protein is then ready for the rapid and specific ligation with a tetrazine-functionalized molecule.[1] The inclusion of a hydrophilic two-unit polyethylene (B3416737) glycol (PEG2) spacer enhances the solubility of the reagent in aqueous media and can reduce steric hindrance during conjugation.[4][6]

Quantitative Data Summary

Successful and reproducible protein labeling relies on understanding the key quantitative parameters of the reactions involved. The following tables summarize critical data for the TCO-labeling of proteins.

Table 1: TCO-NHS Ester Labeling Parameters [1][7]

Parameter	Value	Notes
Reaction Time (TCO-NHS ester)	1 hour at room temperature	For labeling of primary amines on the protein.
pH Range (NHS ester reaction)	pH 7-9	Optimal for the acylation of primary amines.
TCO Stability in Aqueous Buffer	Stable for weeks at 4°C	Allows for the storage of TCO-labeled proteins.

Table 2: TCO-Tetrazine Ligation Parameters [1][3]

Parameter	Value	Notes
Reaction Kinetics (k)	> 800 M⁻¹s⁻¹	Unparalleled by many other bioorthogonal reactions, enabling rapid labeling even at low concentrations.
Conjugation Efficiency	> 99%	Under optimal conditions, the reaction proceeds to near completion.
Reaction Time (TCO-Tetrazine)	30 - 120 minutes	At room temperature or 4°C.
pH Range (TCO-Tetrazine reaction)	pH 6.0-9.0	The click reaction is efficient across a broad physiological pH range.

Experimental Protocols

This section provides detailed methodologies for the two-stage process of protein labeling using TCO-PEG2-acid and subsequent bioorthogonal ligation.

Protocol 1: Protein Modification with TCO-PEG2-acid via EDC/NHS Chemistry

This protocol describes the functionalization of a target protein with TCO groups by activating the carboxylic acid of TCO-PEG2-acid.

Materials:

• Protein of interest (1-5 mg/mL)

• Amine-free reaction buffer (e.g., 100 mM sodium phosphate, 150 mM NaCl, pH 7.5)

• Activation Buffer (e.g., 0.1 M MES, 0.5 M NaCl, pH 6.0)

• TCO-PEG2-acid

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride (EDC)

• N-hydroxysuccinimide (NHS) or Sulfo-NHS

• Anhydrous DMSO or DMF

• Quenching buffer (1 M Tris-HCl, pH 8.0)

• Desalting spin column or dialysis equipment

Procedure:

• Buffer Exchange: If the protein is in a buffer containing primary amines (e.g., Tris or glycine), exchange it into an amine-free reaction buffer. The final protein concentration should be between 1-5 mg/mL.[1]

• Prepare Reagent Stock Solutions: Immediately before use, prepare a 10 mM stock solution of TCO-PEG2-acid, EDC, and NHS in anhydrous DMSO or DMF. These reagents are moisture-sensitive, so allow them to warm to room temperature before opening to prevent condensation.[8]

• Activation of TCO-PEG2-acid:

  • In a reaction tube, combine the TCO-PEG2-acid with EDC and NHS in Activation Buffer.

  • The recommended molar ratio is typically 1:5:2.5 (TCO-PEG2-acid:EDC:NHS), but this may require optimization.[8]

  • Incubate the reaction mixture for 15-30 minutes at room temperature with gentle mixing. This step forms the reactive TCO-PEG2-NHS ester.

• Labeling Reaction:

  • Immediately add the activated TCO-PEG2-NHS ester solution to the protein solution in the amine-free reaction buffer (pH 7.5).

  • A starting point for the molar excess of the activated TCO-reagent to the protein is 20-fold, though this may need to be optimized for each specific protein.[6]

• Incubation: Incubate the reaction for 1 hour at room temperature with gentle mixing.

• Quench Reaction: Stop the reaction by adding the quenching buffer to a final concentration of 50-100 mM. Incubate for 5 minutes at room temperature.[1]

• Remove Excess Reagent: Purify the TCO-labeled protein from the unreacted reagents and quenching buffer using a desalting spin column or dialysis.[1][7] The purified TCO-labeled protein can be used immediately or stored at 4°C.

Protocol 2: Bioorthogonal Ligation of TCO-labeled Protein with a Tetrazine Probe

This protocol describes the "click" reaction between the TCO-functionalized protein and a tetrazine-containing molecule.

Materials:

• Purified TCO-labeled protein

• Tetrazine-labeled probe (e.g., fluorescent dye, biotin, drug molecule)

• Reaction Buffer (e.g., PBS, pH 7.4)

• Anhydrous DMSO or DMF

• Desalting spin column or size-exclusion chromatography equipment (optional)

Procedure:

• Prepare Tetrazine Probe Solution: Immediately before use, prepare a stock solution of the tetrazine-labeled probe in an anhydrous solvent like DMSO or DMF.

• Ligation Reaction:

  • To the TCO-labeled protein in the reaction buffer, add the tetrazine-labeled probe.

  • A slight molar excess of the tetrazine probe (e.g., 1.5 to 3-fold) over the TCO-labeled protein is recommended to ensure complete reaction.

• Incubation: Incubate the reaction mixture for 30-120 minutes at room temperature or 4°C. The reaction is often complete within 30 minutes.[6]

• Purification (Optional): If necessary for downstream applications, remove the excess unreacted tetrazine probe. This can be achieved using a desalting spin column for rapid buffer exchange or size-exclusion chromatography for higher purity.[2]

• Characterization: The final protein conjugate can be characterized by methods such as SDS-PAGE, UV-Vis spectroscopy, or mass spectrometry to confirm successful labeling and determine the degree of labeling.[7]

Diagrams

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. vectorlabs.com [vectorlabs.com]
• 4. TCO-PEG2-acid, 2250217-31-1 | BroadPharm [broadpharm.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. interchim.fr [interchim.fr]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]

Application Notes and Protocols for T-PEG2-acid Cell Surface Labeling

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the principles and techniques for labeling the surface of live cells using TCO-PEG2-acid. This method utilizes the highly efficient and bioorthogonal inverse-electron-demand Diels-Alder (iEDDA) cycloaddition reaction between a trans-cyclooctene (B1233481) (TCO) group and a tetrazine (Tz) moiety.[1][2] This "click chemistry" reaction is exceptionally fast, highly specific, and occurs under biocompatible conditions, making it ideal for labeling proteins on live cells without interfering with cellular processes.[1]

The inclusion of a polyethylene (B3416737) glycol (PEG) spacer in the TCO linker enhances water solubility and reduces steric hindrance, which can improve labeling efficiency and minimize the aggregation of labeled proteins.[1][3] TCO-PEG2-acid allows for the functionalization of cell surface proteins by targeting primary amines (e.g., from lysine (B10760008) residues) through the activation of its carboxylic acid group.[2][4][5]

There are two primary strategies for labeling cell surface proteins using this technology:

• Two-Step Labeling of Cell Surface Amines: This approach first involves the covalent attachment of the TCO moiety to primary amines on the cell surface proteins. This is achieved by activating the carboxylic acid of TCO-PEG2-acid with EDC and NHS to form an NHS ester, which then reacts with the amines.[2] The TCO-functionalized cells are then labeled in a second step with a tetrazine-conjugated probe (e.g., a fluorophore).[2]

• Direct Labeling via TCO-conjugated Antibodies: This method uses an antibody that specifically recognizes a cell surface protein of interest and has been pre-conjugated with a TCO linker. The TCO-labeled antibody is incubated with the cells, and subsequent detection is achieved by adding a tetrazine-functionalized probe.[1]

Data Presentation

The following tables summarize key quantitative data related to the reagents and reactions involved in the TCO-PEG2-acid cell surface labeling protocols.

Table 1: Reagent Concentrations and Incubation Parameters

Parameter	Two-Step Labeling (Amine Coupling)	Direct Labeling (Antibody-Based)	Bioorthogonal Reaction (TCO + Tetrazine)
Cell Density	1-5 x 10⁶ cells/mL[2]	1 x 10⁶ cells/mL[1]	N/A
TCO-PEG2-acid Activation	15-30 minutes at room temperature[2]	N/A	N/A
Amine Coupling Incubation	1-2 hours at room temperature[2]	N/A	N/A
TCO-Antibody Incubation	N/A	30-60 minutes on ice or at 4°C[1]	N/A
Tetrazine-Probe Concentration	1-10 µM[2]	5-20 µM[1]	N/A
Bioorthogonal Reaction Incubation	15-60 minutes at 37°C or room temp[2]	30-60 minutes at room temperature[1]	N/A
Quenching Buffer Concentration	50-100 mM[2][3]	N/A	N/A

Experimental Protocols

Protocol 1: Two-Step Cell Surface Labeling via Amine Coupling

This protocol describes the functionalization of cell surface primary amines with TCO-PEG2-acid, followed by labeling with a tetrazine-conjugated fluorophore.

Materials:

• Cells of interest (adherent or suspension)

• TCO-PEG2-acid[4][5]

• 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

• N-hydroxysuccinimide (NHS)

• Amine-free Coupling Buffer (e.g., PBS, pH 7.4)

• Quenching Buffer (e.g., 1 M Tris-HCl, pH 8.0)[3]

• Wash Buffer (e.g., PBS with 1% BSA)[1]

• Tetrazine-conjugated fluorophore

• Anhydrous DMSO or DMF

Procedure:

Step 1: Functionalization of Cell Surface with TCO Groups

• Cell Preparation:

  • For adherent cells, grow cells to 70-80% confluency.[2]

  • For suspension cells, harvest and wash once with ice-cold, amine-free Coupling Buffer. Resuspend to a concentration of 1-5 x 10⁶ cells/mL.[2]

• Activation of TCO-PEG2-acid:

  • Immediately before use, prepare a solution of TCO-PEG2-acid, EDC, and NHS in an amine-free buffer.

  • Incubate for 15-30 minutes at room temperature to activate the carboxylic acid.[2]

• Coupling to Cell Surface Amines:

  • For adherent cells, aspirate the culture medium, wash once with Coupling Buffer, and add the activated TCO solution.[2]

  • For suspension cells, add the activated TCO solution to the cell suspension.[2]

  • Incubate for 1-2 hours at room temperature with gentle agitation.[2]

• Quenching and Washing:

  • Quench the reaction by adding Quenching Buffer to a final concentration of 50-100 mM and incubate for 10 minutes.[2]

  • Wash the cells 2-3 times with Wash Buffer.[2]

Step 2: Bioorthogonal Labeling with Tetrazine-Fluorophore

• Preparation of Tetrazine-Fluorophore Solution:

  • Prepare a stock solution of the tetrazine-fluorophore in DMSO (e.g., 1 mM).

  • Dilute the stock solution in cell culture medium or PBS to the desired final concentration (typically 1-10 µM).[2]

• Labeling Reaction:

  • Resuspend the TCO-functionalized cells (or add to adherent cells) in the tetrazine-fluorophore solution.

  • Incubate for 15-60 minutes at 37°C or room temperature, protected from light.[2]

• Final Washing and Analysis:

  • Wash the cells two to three times with warm imaging medium to remove any unreacted probe.[6]

  • The cells are now ready for analysis by fluorescence microscopy or flow cytometry.

Protocol 2: Direct Labeling with TCO-Conjugated Antibodies

This protocol describes the labeling of a specific cell surface protein using a TCO-conjugated antibody, followed by detection with a tetrazine-fluorophore.

Materials:

• Cells expressing the target surface protein

• TCO-conjugated antibody

• Wash Buffer (cold PBS with 1% BSA)[1]

• Tetrazine-conjugated fluorophore

Procedure:

• Cell Preparation:

  • Harvest cells and wash twice with cold Wash Buffer.[1]

  • Resuspend cells in cold Wash Buffer to a concentration of 1 x 10⁶ cells/mL.[1]

• Antibody Incubation:

  • Add the TCO-conjugated antibody to the cell suspension at a pre-determined optimal concentration.

  • Incubate for 30-60 minutes on ice or at 4°C, protected from light.[1]

• Washing:

  • Wash the cells three times with cold Wash Buffer to remove unbound antibody. Centrifuge at 300 x g for 5 minutes between washes.[1]

• Tetrazine-Fluorophore Reaction:

  • Resuspend the cells in cold Wash Buffer.

  • Add the tetrazine-functionalized fluorophore to a final concentration of 5-20 µM.[1]

  • Incubate for 30-60 minutes at room temperature, protected from light.[1]

• Final Washing and Analysis:

  • Wash the cells twice with PBS to remove any unreacted probe.[1]

  • The cells are now ready for analysis.

Visualizations

Caption: Workflow for two-step TCO-PEG2-acid cell surface labeling.

Caption: TCO-Tetrazine bioorthogonal reaction signaling pathway.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. interchim.fr [interchim.fr]
• 4. medchemexpress.com [medchemexpress.com]
• 5. TCO-PEG2-acid, 2250217-31-1 | BroadPharm [broadpharm.com]
• 6. benchchem.com [benchchem.com]

Application Notes and Protocols for T-PEG2-acid in Pretargeted In Vivo Imaging

For Researchers, Scientists, and Drug Development Professionals

Introduction

TCO-PEG2-acid is a heterobifunctional linker that plays a pivotal role in advanced in vivo imaging strategies.[][2] It incorporates a trans-cyclooctene (B1233481) (TCO) moiety, a short polyethylene (B3416737) glycol (PEG2) spacer, and a terminal carboxylic acid. The TCO group is a highly reactive dienophile that participates in the bioorthogonal inverse-electron-demand Diels-Alder (IEDDA) reaction with a tetrazine (Tz).[2][3][4] This "click chemistry" reaction is exceptionally fast and specific, proceeding efficiently under physiological conditions without interfering with native biological processes.[3][5][6] The carboxylic acid end allows for straightforward conjugation to primary amines on biomolecules, such as antibodies, after activation (e.g., as an N-hydroxysuccinimide [NHS] ester).[2][7]

These application notes provide a detailed guide for utilizing TCO-PEG2-acid in a pretargeted in vivo imaging setup. This two-step approach significantly enhances imaging contrast and reduces background signal compared to conventional direct labeling methods.[8] First, a TCO-modified targeting molecule (e.g., an antibody) is administered and allowed to accumulate at the target site while the excess clears from circulation. Subsequently, a small, fast-clearing imaging probe conjugated to a tetrazine is administered, which rapidly "clicks" to the TCO-modified molecule at the target, enabling high-contrast imaging.[8][9]

Principle of Pretargeted In Vivo Imaging

The pretargeted strategy leverages the rapid and specific TCO-tetrazine ligation for in vivo applications.[3][5] The workflow involves two key steps:

• Pretargeting: A biomolecule of interest, typically a monoclonal antibody (mAb) that targets a specific cellular receptor or antigen, is conjugated with TCO-PEG2-acid. This TCO-mAb conjugate is then administered in vivo. A crucial waiting period allows the conjugate to bind to its target and for the unbound conjugate to clear from the bloodstream and non-target tissues.[8]

• In Vivo Ligation and Imaging: A small-molecule imaging agent (e.g., a fluorophore or a radiolabeled chelator for PET/SPECT) conjugated to a tetrazine is administered. This tetrazine probe rapidly circulates and undergoes the IEDDA reaction with the TCO-mAb that has accumulated at the target site. The unbound tetrazine probe is quickly cleared from the body, leading to a high target-to-background signal ratio for imaging.[8][9]

Applications

The TCO-PEG2-acid-based pretargeting strategy is a versatile tool with numerous applications in biomedical research and drug development:

• Oncology: High-contrast imaging of tumors by targeting cancer-specific antigens. This can be used for tumor detection, staging, and monitoring response to therapy.[5]

• Immunology: Tracking the biodistribution and target engagement of antibody-based therapeutics.

• Neuroscience: Imaging of targets within the central nervous system, where low background is critical for clear visualization.[2]

• Drug Development: Evaluating the pharmacokinetic and pharmacodynamic properties of novel targeting ligands and antibody-drug conjugates.

• Theranostics: The same pretargeting system can be adapted for therapy by replacing the imaging moiety on the tetrazine with a therapeutic payload, such as a radionuclide or a potent cytotoxin.

Experimental Protocols

Protocol 1: Conjugation of TCO-PEG2-acid to a Monoclonal Antibody

This protocol describes the activation of the carboxylic acid of TCO-PEG2-acid to an NHS ester, followed by its conjugation to a monoclonal antibody.

Materials:

• TCO-PEG2-acid

• Monoclonal antibody (mAb) in a suitable buffer (e.g., PBS, pH 7.4), free of amine-containing stabilizers like Tris or glycine.

• Anhydrous Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO)

• N-Hydroxysuccinimide (NHS)

• N-(3-Dimethylaminopropyl)-N'-ethylcarbodiimide hydrochloride (EDC)

• Quenching buffer (e.g., 1 M Tris-HCl, pH 8.0)

• Phosphate-Buffered Saline (PBS), pH 7.4

• Desalting spin columns or dialysis cassettes (10-40 kDa MWCO)

Procedure:

• Antibody Preparation:

  • If necessary, perform a buffer exchange to transfer the antibody into an amine-free buffer like PBS at a concentration of 1-5 mg/mL.[10]

  • Determine the precise concentration of the antibody using a spectrophotometer at 280 nm.

• Activation of TCO-PEG2-acid (Preparation of TCO-PEG2-NHS Ester):

  • Immediately before use, prepare a 10 mM stock solution of TCO-PEG2-acid, NHS, and EDC in anhydrous DMF or DMSO. A 1:1.2:1.2 molar ratio of TCO-PEG2-acid:NHS:EDC is recommended.[11]

  • Incubate the activation mixture for 15-30 minutes at room temperature to generate the TCO-PEG2-NHS ester.[11]

• Conjugation Reaction:

  • Add a 10- to 20-fold molar excess of the freshly activated TCO-PEG2-NHS ester solution to the antibody solution.[3][11] The optimal ratio may need to be determined empirically for each antibody.

  • Incubate the reaction mixture for 1-2 hours at room temperature with gentle mixing.[3][11] Protect the reaction from light.

• Quenching the Reaction:

  • Stop the reaction by adding the quenching buffer to a final concentration of 50-100 mM.[3][10]

  • Incubate for 15-30 minutes at room temperature to quench any unreacted NHS ester.[3]

• Purification of the TCO-Antibody Conjugate:

  • Remove excess, unreacted TCO-PEG2-NHS ester and other small molecules by purifying the conjugate using a desalting spin column or by dialysis against PBS, pH 7.4.[3][10]

• Characterization and Storage:

  • Determine the final concentration of the purified TCO-antibody conjugate.

  • The degree of labeling (DOL), which is the number of TCO molecules per antibody, can be determined using MALDI-TOF mass spectrometry.

  • Store the conjugate at 2-8°C or as recommended for the specific antibody. For long-term storage, consider aliquoting and freezing at -20°C or -80°C.

Protocol 2: Pretargeted In Vivo Fluorescence Imaging in a Tumor Xenograft Model

This protocol provides a general procedure for in vivo fluorescence imaging of a subcutaneous tumor model in mice.

Materials:

• TCO-conjugated antibody (from Protocol 1)

• Tetrazine-functionalized near-infrared (NIR) fluorophore (e.g., Tz-Cy5, Tz-IR800)

• Tumor-bearing mice (e.g., nude mice with subcutaneous xenografts)

• Sterile PBS, pH 7.4

• Anesthesia (e.g., isoflurane)

• In vivo fluorescence imaging system

Procedure:

• Administration of TCO-Antibody:

  • Administer a predetermined dose of the TCO-antibody conjugate (typically 10-100 µg per mouse) via intravenous (tail vein) injection.[8] The injection volume should be around 100-150 µL.[11]

• Accumulation and Clearance Period:

  • Allow the TCO-antibody to accumulate at the tumor site and clear from the bloodstream. This pre-targeting interval is crucial and typically ranges from 24 to 72 hours, depending on the pharmacokinetics of the antibody.[8][11]

• Administration of Tetrazine-Fluorophore Probe:

  • After the clearance period, administer the tetrazine-fluorophore probe (e.g., 1-5 mg/kg) via intravenous injection.[10]

• In Vivo Fluorescence Imaging:

  • At desired time points after the administration of the tetrazine probe (e.g., 1, 4, 24 hours), anesthetize the mice.

  • Place the mouse in the in vivo imaging system and acquire whole-body fluorescence images. Use appropriate excitation and emission filters for the chosen fluorophore.

• Ex Vivo Biodistribution (Optional but Recommended):

  • After the final imaging time point, euthanize the mice.

  • Collect the tumor and major organs (e.g., liver, kidneys, spleen, lungs, heart).

  • Image the excised organs ex vivo to confirm the in vivo imaging results and to obtain a more quantitative measure of probe distribution.

Data Presentation

The following table summarizes representative biodistribution data from a pretargeted PET imaging study using a 64Cu-labeled tetrazine probe after pre-administration of a TCO-conjugated antibody (A33-TCO) in mice with SW1222 human colorectal cancer xenografts. The data is presented as the percentage of injected dose per gram of tissue (%ID/g) ± standard deviation.

Organ	1 h	4 h	12 h	24 h
Blood	1.8 ± 0.3	0.9 ± 0.1	0.4 ± 0.1	0.2 ± 0.0
Heart	0.9 ± 0.1	0.5 ± 0.1	0.3 ± 0.0	0.2 ± 0.0
Lungs	1.4 ± 0.2	0.8 ± 0.1	0.5 ± 0.1	0.3 ± 0.0
Liver	2.1 ± 0.3	1.5 ± 0.2	1.1 ± 0.1	0.8 ± 0.1
Spleen	0.6 ± 0.1	0.4 ± 0.1	0.3 ± 0.0	0.2 ± 0.0
Kidneys	2.5 ± 0.4	1.4 ± 0.2	0.8 ± 0.1	0.5 ± 0.1
Muscle	0.4 ± 0.1	0.3 ± 0.0	0.2 ± 0.0	0.1 ± 0.0
Tumor	2.9 ± 0.4	3.8 ± 0.5	4.1 ± 0.3	3.5 ± 0.3

Data adapted from a study by Zeglis et al.[12]

Mandatory Visualization

Caption: A generalized workflow for a pre-targeted imaging experiment.

Caption: Targeting of the EGFR signaling pathway component on a tumor cell.

References

• 2. Antibody-Based In Vivo Imaging of Central Nervous System Targets—Evaluation of a Pretargeting Approach Utilizing a TCO-Conjugated Brain Shuttle Antibody and Radiolabeled Tetrazines - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. NHS ester protocol for labeling proteins [abberior.rocks]
• 5. Tetrazine bioorthogonal chemistry derived in vivo imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Tetrazine bioorthogonal chemistry derived in vivo imaging - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. TPC - Pretargeted PET imaging [turkupetcentre.net]
• 8. pubs.acs.org [pubs.acs.org]
• 9. utupub.fi [utupub.fi]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. A Pretargeted PET Imaging Strategy Based on Bioorthogonal Diels–Alder Click Chemistry - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for TCO-PEG2-acid Nanoparticle Functionalization

For Researchers, Scientists, and Drug Development Professionals

Introduction

The functionalization of nanoparticles with polyethylene (B3416737) glycol (PEG) linkers is a critical strategy in nanomedicine to improve biocompatibility, stability, and circulation half-life. TCO-PEG2-acid is a heterobifunctional linker that enables a two-step conjugation approach for the attachment of various molecules to nanoparticles. It features a terminal carboxylic acid for covalent linkage to amine-functionalized nanoparticles and a trans-cyclooctene (B1233481) (TCO) group for highly efficient and specific bioorthogonal "click chemistry" reactions with tetrazine-modified molecules.[1][2] This methodology is particularly valuable for applications in targeted drug delivery, advanced imaging, and diagnostics.[3]

The TCO-tetrazine ligation, an inverse-electron-demand Diels-Alder cycloaddition, is known for its exceptionally fast reaction kinetics and high specificity in biological environments, proceeding efficiently without the need for toxic catalysts.[4][][6] The short PEG2 spacer enhances the aqueous solubility of the linker and the resulting functionalized nanoparticles.[1][2]

These application notes provide a comprehensive guide to the surface functionalization of nanoparticles using TCO-PEG2-acid, including detailed experimental protocols, representative characterization data, and visualizations of the experimental workflow.

Data Presentation

Successful functionalization of nanoparticles with TCO-PEG2-acid and subsequent conjugation with a tetrazine-labeled molecule can be monitored by assessing changes in the physicochemical properties of the nanoparticles at each stage. The following table provides representative data for the characterization of nanoparticles before and after modification. These values can vary depending on the specific nanoparticle type, size, and reaction conditions.

Table 1: Representative Physicochemical Characterization of Functionalized Nanoparticles

Parameter	Bare Nanoparticles (Amine-Functionalized)	After TCO-PEG2-acid Functionalization	After Tetrazine-Ligand Conjugation
Hydrodynamic Diameter (nm)	100 ± 5	110 ± 7	120 ± 8
Polydispersity Index (PDI)	< 0.2	< 0.25	< 0.3
Zeta Potential (mV)	+25 ± 3	+10 ± 4	-15 ± 5

Table 2: Representative Quantification of Surface Functionalization

Parameter	Method	Representative Value
Degree of TCO Labeling	Fluorimetry (using a fluorescent tetrazine)	~5 TCO groups per nanoparticle
Conjugation Efficiency	SDS-PAGE or HPLC	>90%

Experimental Protocols

This section details the step-by-step procedures for the functionalization of amine-modified nanoparticles with TCO-PEG2-acid and subsequent bioorthogonal conjugation with a tetrazine-labeled molecule.

Protocol 1: Functionalization of Amine-Modified Nanoparticles with TCO-PEG2-acid

This protocol describes the covalent attachment of the TCO-PEG2-acid linker to nanoparticles with surface amine groups via carbodiimide (B86325) chemistry.

Materials:

• Amine-functionalized nanoparticles

• TCO-PEG2-acid

• N-(3-Dimethylaminopropyl)-N′-ethylcarbodiimide hydrochloride (EDC)

• N-Hydroxysuccinimide (NHS)

• Activation Buffer: 0.1 M MES buffer, pH 6.0

• Coupling Buffer: 1X PBS, pH 7.4

• Quenching Buffer: 1 M Tris-HCl, pH 8.0 or 1 M glycine

• Anhydrous Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO)

• Centrifugal filter units (with appropriate molecular weight cutoff)

Procedure:

• Activation of TCO-PEG2-acid:

  • Dissolve TCO-PEG2-acid in a minimal amount of anhydrous DMF or DMSO.

  • Dilute the dissolved linker in Activation Buffer to the desired final concentration.

  • Add a 5-fold molar excess of EDC and a 10-fold molar excess of NHS relative to the amount of TCO-PEG2-acid.

  • Incubate the mixture for 30 minutes at room temperature with gentle stirring to activate the carboxylic acid group.

• Conjugation to Nanoparticles:

  • Disperse the amine-functionalized nanoparticles in Coupling Buffer to a concentration of 1 mg/mL.

  • Add the activated TCO-PEG2-acid solution to the nanoparticle dispersion. A 10 to 50-fold molar excess of the linker relative to the estimated number of amine groups on the nanoparticle surface is recommended as a starting point.

  • Allow the reaction to proceed for 2-4 hours at room temperature with continuous gentle mixing.

• Quenching and Purification:

  • Add Quenching Buffer to the reaction mixture to a final concentration of 50-100 mM to deactivate any unreacted NHS-esters. Incubate for 30 minutes.

  • Purify the TCO-functionalized nanoparticles using centrifugal filtration.

  • Wash the nanoparticles by resuspending them in fresh Coupling Buffer and repeating the centrifugation. Perform at least three wash cycles to remove unreacted linker and byproducts.

  • Resuspend the purified TCO-PEG2-acid functionalized nanoparticles in the desired buffer for storage and subsequent use.

Protocol 2: Bioorthogonal Conjugation of Tetrazine-Labeled Molecules to TCO-Functionalized Nanoparticles

This protocol describes the "click chemistry" reaction between the TCO-functionalized nanoparticles and a molecule of interest that has been pre-functionalized with a tetrazine group.

Materials:

• TCO-PEG2-acid functionalized nanoparticles

• Tetrazine-functionalized molecule of interest (e.g., targeting ligand, fluorescent dye)

• Reaction Buffer: 1X PBS, pH 7.4

Procedure:

• Reaction Setup:

  • Disperse the TCO-functionalized nanoparticles in the Reaction Buffer.

  • Add the tetrazine-functionalized molecule to the nanoparticle dispersion. A 1.5 to 5-fold molar excess of the tetrazine-molecule is recommended to ensure a complete reaction.[3]

• Incubation:

  • Allow the reaction to proceed for 30-60 minutes at room temperature with gentle mixing. The reaction is typically rapid.[4]

• Purification:

  • Purify the final conjugate using a method appropriate for the nanoparticle type (e.g., centrifugation, dialysis, or size-exclusion chromatography) to remove any unreacted tetrazine-functionalized molecule.

Mandatory Visualization

Caption: Experimental workflow for nanoparticle functionalization.

Characterization Techniques

Thorough characterization at each step is crucial to confirm successful functionalization and to determine the properties of the resulting nanoparticles.

• Dynamic Light Scattering (DLS): To measure the hydrodynamic diameter and polydispersity index (PDI). An increase in size is expected after each functionalization step.[3]

• Zeta Potential Measurement: To determine the surface charge of the nanoparticles. A shift in zeta potential is expected after the modification of surface functional groups.

• Fourier-Transform Infrared Spectroscopy (FTIR): To confirm the covalent attachment of the PEG linker by identifying characteristic vibrational peaks of the amide bond.

• UV-Vis Spectroscopy: If the conjugated molecule has a characteristic absorbance, this can be used to quantify the degree of labeling.[3]

• Fluorimetry: If a fluorescent tetrazine-molecule is used, its fluorescence can be used to quantify the number of accessible TCO groups on the nanoparticle surface.[3]

Signaling Pathways and Applications

TCO-PEG2-acid functionalized nanoparticles are versatile tools for a variety of biomedical applications, including targeted drug delivery and in vivo imaging.

Caption: Pre-targeting strategy for targeted drug delivery.

In a pre-targeting approach, the TCO-functionalized nanoparticles are first administered and allowed to accumulate at the target site (e.g., a tumor) through the enhanced permeability and retention (EPR) effect.[7][8] Subsequently, a tetrazine-labeled therapeutic agent is administered, which then rapidly "clicks" to the nanoparticles in vivo.[3] This strategy can significantly improve the therapeutic index by increasing the local concentration of the drug at the disease site while minimizing systemic toxicity.[3][9]

References

• 1. TCO-PEG2-acid, 2250217-31-1 | BroadPharm [broadpharm.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. benchchem.com [benchchem.com]
• 4. interchim.fr [interchim.fr]
• 6. alfa-chemistry.com [alfa-chemistry.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]

TCO-PEG2-acid Tetrazine Ligation: Application Notes and Protocols for Researchers

For Researchers, Scientists, and Drug Development Professionals

The inverse-electron-demand Diels-Alder (IEDDA) reaction between a trans-cyclooctene (B1233481) (TCO) and a tetrazine (Tz) is a cornerstone of bioorthogonal chemistry, celebrated for its exceptionally fast kinetics and high specificity.[1][2] This "click chemistry" reaction proceeds rapidly under physiological conditions without the need for cytotoxic catalysts, making it an invaluable tool for in vivo imaging, antibody-drug conjugate (ADC) development, and targeted drug delivery.[3][4] The TCO-PEG2-acid linker provides a versatile platform for bioconjugation, incorporating a hydrophilic polyethylene (B3416737) glycol (PEG) spacer to enhance solubility and a terminal carboxylic acid for conjugation to primary amines.[5][6]

This document provides detailed application notes and protocols for the successful implementation of the TCO-PEG2-acid tetrazine ligation reaction.

Core Concepts: The TCO-Tetrazine Ligation

The reaction is a [4+2] cycloaddition between the electron-deficient tetrazine and the strained, electron-rich TCO.[3] This is followed by a retro-Diels-Alder reaction, releasing nitrogen gas as the sole byproduct, which drives the reaction to completion.[4][7] The reaction's speed is a key advantage, with second-order rate constants reaching up to 10⁶ M⁻¹s⁻¹.[2][8]

Factors influencing the reaction kinetics include the electronic properties of the reactants. Electron-withdrawing groups on the tetrazine and electron-donating groups on the TCO can significantly accelerate the reaction rate.[4][8]

Quantitative Data Summary

The efficiency and speed of the TCO-tetrazine ligation are influenced by the specific structures of the reactants and the reaction conditions. The following table summarizes key quantitative data.

Parameter	Value	Conditions	Source
Second-Order Rate Constant (k₂)	1 to 1 x 10⁶ M⁻¹s⁻¹	General range for TCO-tetrazine reactions.	[3]
> 800 M⁻¹s⁻¹	General TCO-tetrazine reactions.	[9]
up to 30,000 M⁻¹s⁻¹	Hydrogen-substituted tetrazines with TCO.	[3]
~2000 M⁻¹s⁻¹	Dipyridyl tetrazine with TCO.	[3]
2000 M⁻¹s⁻¹	In 9:1 methanol/water.	[10]
Reaction pH	6.0 - 9.0	PBS buffer for the ligation reaction.	[3]
7.0 - 9.0	For the initial TCO-NHS ester reaction with primary amines on a protein.
Reaction Temperature	Room Temperature or 4°C	Longer incubation times are generally required at 4°C.	[3]
Reaction Time	30 minutes - 2 hours	For protein-protein conjugation.	[3][9]
1 - 2 hours at room temperature	For general ligation.	[3]
2 - 4 hours at 4°C	For general ligation.	[3]

Experimental Protocols

Protocol 1: Activation of a Protein with TCO-PEG2-acid

This protocol describes the conjugation of TCO-PEG2-acid to primary amines (e.g., lysine (B10760008) residues) on a protein using EDC/NHS chemistry.

Materials:

• Protein of interest in an amine-free buffer (e.g., PBS, pH 7.4)

• TCO-PEG2-acid

• N-(3-Dimethylaminopropyl)-N'-ethylcarbodiimide hydrochloride (EDC)

• N-hydroxysuccinimide (NHS)

• Anhydrous Dimethylformamide (DMF) or Dimethyl sulfoxide (B87167) (DMSO)

• Quenching Buffer (e.g., 1 M Tris-HCl, pH 8.0)

• Spin desalting columns

Procedure:

• Protein Preparation: Ensure the protein is in an amine-free buffer like PBS. If the buffer contains primary amines (e.g., Tris), perform a buffer exchange using a spin desalting column.

• Reagent Preparation:

  • Prepare a 10 mM stock solution of TCO-PEG2-acid in anhydrous DMF or DMSO.

  • Prepare 100 mM stock solutions of EDC and NHS in anhydrous DMF or DMSO.

• Activation Reaction:

  • To 100 µg of the protein solution, add a 20-fold molar excess of the TCO-PEG2-acid solution.

  • Add a 40-fold molar excess of EDC and a 40-fold molar excess of NHS to the reaction mixture.

• Incubation: Incubate the reaction mixture for 1-2 hours at room temperature with gentle mixing.

• Quenching: Stop the reaction by adding the Quenching Buffer to a final concentration of 50-100 mM. Incubate for 5-10 minutes at room temperature.[9]

• Purification: Remove excess, unreacted TCO reagent and byproducts using a spin desalting column equilibrated with the desired storage buffer (e.g., PBS).

Protocol 2: Ligation of TCO-Activated Protein with a Tetrazine-Labeled Molecule

This protocol details the bioorthogonal ligation of the TCO-activated protein with a tetrazine-labeled molecule.

Materials:

• TCO-activated protein (from Protocol 1)

• Tetrazine-labeled molecule

• Reaction Buffer (e.g., PBS, pH 7.4)

Procedure:

• Reactant Preparation: Ensure both the TCO-activated protein and the tetrazine-labeled molecule are in a compatible reaction buffer.

• Ligation Reaction: Mix the TCO-activated protein with the tetrazine-labeled molecule. A slight molar excess (1.05 to 1.5 equivalents) of the tetrazine-labeled molecule is often recommended.[9]

• Incubation: Allow the reaction to proceed for 30 to 60 minutes at room temperature. For reactions at 4°C, a longer incubation time may be necessary.[2]

• Monitoring the Reaction (Optional): The progress of the ligation can be monitored by the disappearance of the characteristic pink color of the tetrazine or by following the disappearance of the tetrazine's absorbance between 510 and 550 nm.[3][7]

• Purification (Optional): If necessary, the final conjugate can be purified from any unreacted components by size-exclusion chromatography.

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. TCO-PEG2-acid, 2250217-31-1 | BroadPharm [broadpharm.com]
• 7. broadpharm.com [broadpharm.com]
• 8. mdpi.com [mdpi.com]
• 9. interchim.fr [interchim.fr]
• 10. TCO PEG, TCO linker, Tetrazine reactive | BroadPharm [broadpharm.com]

Application Note: Purification of TCO-PEG2-Acid Conjugates Using Size Exclusion Chromatography (SEC)

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note provides a detailed protocol for the purification of biomolecules conjugated with TCO-PEG2-acid using Size Exclusion Chromatography (SEC). TCO-PEG2-acid is a popular linker in bioconjugation, enabling the attachment of a trans-cyclooctene (B1233481) (TCO) moiety for subsequent rapid and specific "click" reactions with tetrazine-functionalized molecules.[1][2] The purification of the initial TCO-PEG2-acid conjugate is a critical step to remove unreacted starting materials and ensure the homogeneity of the final product. SEC is an ideal technique for this purpose as it separates molecules based on their hydrodynamic volume, which increases upon successful conjugation.[] This document outlines the principles of SEC for this application, provides a step-by-step experimental protocol, and presents illustrative quantitative data for successful purification.

Introduction

PEGylation, the covalent attachment of polyethylene (B3416737) glycol (PEG) chains to biomolecules, is a widely adopted strategy in drug development to improve the pharmacokinetic and pharmacodynamic properties of therapeutics.[4] TCO-PEG2-acid is a heterobifunctional linker that incorporates a short PEG spacer to enhance solubility, a terminal carboxylic acid for conjugation to primary amines (e.g., on proteins or peptides), and a TCO group for bioorthogonal ligation.[1]

Following the conjugation of TCO-PEG2-acid to a biomolecule, the reaction mixture typically contains the desired conjugate, unreacted biomolecule, and excess TCO-PEG2-acid. For downstream applications, such as subsequent ligation with a tetrazine-labeled payload, it is imperative to purify the TCO-PEG2-acid conjugate. Size Exclusion Chromatography (SEC) is a robust and widely used method for purifying PEGylated species.[][5] The principle of SEC relies on the differential elution of molecules based on their size as they pass through a column packed with porous beads.[] Larger molecules, such as the TCO-PEG2-acid conjugate, are excluded from the pores and elute earlier, while smaller molecules, like the unconjugated biomolecule and the free TCO-PEG2-acid linker, penetrate the pores and have a longer retention time, thus eluting later.

Principles of SEC for TCO-PEG2-Acid Conjugate Purification

The successful separation of a TCO-PEG2-acid conjugate from its unreacted precursors by SEC is dependent on the difference in their hydrodynamic radii. The addition of the TCO-PEG2-acid moiety (MW: 329.4 g/mol ) increases the overall size of the biomolecule.[1] While this increase is modest, it is often sufficient for resolution from the unconjugated species, especially when the starting biomolecule is relatively small (e.g., a peptide or small protein). The free TCO-PEG2-acid linker is significantly smaller and will elute much later.

The selection of an appropriate SEC column is critical and should be based on the molecular weight of the target conjugate and the starting biomolecule. The optimal column will have a fractionation range where the conjugate and the unconjugated species fall within the linear portion of the calibration curve.

Experimental Protocols

This section details the materials and methods for the conjugation of TCO-PEG2-acid to a model peptide and the subsequent purification of the conjugate using SEC.

Part 1: Conjugation of TCO-PEG2-Acid to a Model Peptide

Materials:

• Model Peptide with a primary amine (e.g., on a lysine (B10760008) residue)

• TCO-PEG2-acid

• N-(3-Dimethylaminopropyl)-N′-ethylcarbodiimide hydrochloride (EDC)

• N-Hydroxysuccinimide (NHS)

• Reaction Buffer: 0.1 M MES, 0.5 M NaCl, pH 6.0

• Quenching Buffer: 1 M Tris-HCl, pH 8.0

• Anhydrous Dimethylformamide (DMF)

Protocol:

• Peptide Preparation: Dissolve the model peptide in the Reaction Buffer to a final concentration of 5 mg/mL.

• TCO-PEG2-Acid Activation:

  • Dissolve TCO-PEG2-acid, EDC, and NHS in anhydrous DMF to prepare 100 mM stock solutions.

  • In a separate tube, add a 1.5-fold molar excess of EDC and NHS to a 5-fold molar excess of TCO-PEG2-acid relative to the peptide.

  • Incubate for 15 minutes at room temperature to activate the carboxylic acid of the TCO-PEG2-acid.

• Conjugation Reaction:

  • Add the activated TCO-PEG2-acid solution to the peptide solution.

  • Incubate the reaction mixture for 2 hours at room temperature with gentle mixing.

• Quenching: Stop the reaction by adding the Quenching Buffer to a final concentration of 50 mM. Incubate for 15 minutes at room temperature to quench any unreacted NHS-activated TCO-PEG2-acid.

• Sample Preparation for SEC: The quenched reaction mixture is now ready for purification. It may be filtered through a 0.22 µm syringe filter before injection if any precipitation is observed.

Part 2: SEC Purification of the TCO-PEG2-Acid-Peptide Conjugate

Materials and Equipment:

• HPLC or FPLC system with a UV detector

• SEC column suitable for the molecular weight range of the peptide and its conjugate (e.g., a column with a fractionation range of 0.1-7 kDa for a small peptide).

• Mobile Phase: 100 mM Sodium Phosphate, 150 mM NaCl, pH 7.0 (filtered and degassed)[5]

• Fraction collector

Protocol:

• System Equilibration: Equilibrate the SEC column with the Mobile Phase at a flow rate of 0.5 mL/min until a stable baseline is achieved on the UV detector (monitoring at 214 nm and 280 nm).[5]

• Sample Injection: Inject the quenched reaction mixture onto the equilibrated column.

• Isocratic Elution: Perform the separation using an isocratic elution with the Mobile Phase at a flow rate of 0.5 mL/min.[5]

• Fraction Collection: Collect fractions corresponding to the elution peaks. The TCO-PEG2-acid-peptide conjugate is expected to elute first, followed by the unconjugated peptide, and finally the excess TCO-PEG2-acid and quenching reagents.

• Analysis of Fractions: Analyze the collected fractions by an appropriate method (e.g., analytical HPLC, mass spectrometry) to confirm the presence and purity of the desired conjugate.

• Pooling and Storage: Pool the fractions containing the pure conjugate. The purified conjugate can then be buffer exchanged into a suitable storage buffer and stored at -80°C.

Data Presentation

The following tables summarize typical quantitative data and parameters for the SEC purification of a TCO-PEG2-acid-peptide conjugate.

Table 1: SEC System Parameters and Performance

Parameter	Value
Chromatography System	Agilent 1260 Infinity Bio-inert LC[6]
Column	Tosoh TSKgel G2000SWxl, 7.8 x 300 mm
Mobile Phase	100 mM Sodium Phosphate, 150 mM NaCl, pH 7.0[5]
Flow Rate	0.5 mL/min[5]
Column Temperature	Ambient
Detection Wavelength	214 nm & 280 nm[5]
Injection Volume	50 µL

Table 2: Illustrative Elution Profile

Peak	Analyte	Retention Time (min)
1	TCO-PEG2-Acid-Peptide Conjugate	12.5
2	Unconjugated Peptide	14.2
3	Excess TCO-PEG2-Acid & Salts	18.0

Table 3: Method Validation Parameters (Illustrative)

Parameter	Result
Purity of Pooled Fractions	>95% (by analytical RP-HPLC)
Recovery	~85%
Precision (RSD of Retention Time)	< 0.5%

Visualization

Conjugation and Purification Workflow

The following diagram illustrates the overall workflow from conjugation to purification.

Caption: Workflow for conjugation and SEC purification.

SEC Separation Principle

This diagram illustrates the separation of the conjugate from unreacted components within the SEC column.

Caption: Principle of SEC separation by molecular size.

Conclusion

Size Exclusion Chromatography is a highly effective and robust method for the purification of TCO-PEG2-acid conjugates from unreacted starting materials.[][5] The protocol described in this application note provides a reliable framework for achieving high purity of the conjugate, which is essential for subsequent bioorthogonal ligation reactions and the overall success of drug development and research applications. Careful selection of the SEC column and optimization of the running conditions are key to achieving baseline separation and high recovery of the desired product.

References

• 1. TCO-PEG2-acid, 2250217-31-1 | BroadPharm [broadpharm.com]
• 2. TCO PEG, TCO linker, Tetrazine reactive | BroadPharm [broadpharm.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. benchchem.com [benchchem.com]
• 6. agilent.com [agilent.com]

TCO-PEG2-acid in Drug Delivery: Application Notes and Protocols for Researchers

Prepared for: Researchers, scientists, and drug development professionals.

This document provides a comprehensive guide to the utilization of TCO-PEG2-acid as a heterobifunctional linker in the development of advanced drug delivery systems. TCO-PEG2-acid is a valuable tool in bioconjugation, leveraging the principles of bioorthogonal click chemistry to create precisely engineered therapeutic constructs. The core of this technology lies in the highly efficient and specific inverse-electron-demand Diels-Alder (iEDDA) reaction between the trans-cyclooctene (B1233481) (TCO) moiety and a tetrazine (Tz) partner. This reaction's rapid kinetics and biocompatibility make it ideal for applications ranging from antibody-drug conjugates (ADCs) to targeted nanoparticle systems.[1]

The structure of TCO-PEG2-acid features a terminal carboxylic acid for covalent attachment to amine-containing molecules (such as drugs or targeting ligands), a hydrophilic polyethylene (B3416737) glycol (PEG) spacer to enhance solubility and reduce steric hindrance, and the TCO group for the final bioorthogonal ligation step.

Core Applications and Principles

The versatility of TCO-PEG2-acid allows for its use in a variety of drug delivery strategies. The fundamental principle involves a two-step conjugation process. First, a drug or payload is conjugated to the TCO-PEG2-acid linker. In a parallel step, a targeting moiety, such as a monoclonal antibody or a nanoparticle, is functionalized with a complementary tetrazine group. The final step involves the "click" reaction between the TCO-functionalized drug and the tetrazine-functionalized targeting carrier, resulting in a stable, targeted drug delivery system. This bioorthogonal approach offers precise control over the conjugation site and stoichiometry, leading to more homogeneous and effective therapeutics.[2]

Quantitative Data Summary

The following tables summarize key quantitative parameters derived from studies utilizing TCO-tetrazine ligation for the development of drug delivery systems. These data highlight the efficiency of the conjugation reactions and the performance of the resulting constructs.

Table 1: Reaction Kinetics of TCO-Tetrazine Ligation

Reactants	Rate Constant (k₂) (M⁻¹s⁻¹)	Conditions	Reference
TCO and Tetrazine	~2000	9:1 Methanol/Water	[3]
TCO-PEG₄ and various Tetrazines	1100 - 73,000	Aqueous buffer, 37°C	[4]
TCO and Dipyridyl-tetrazine	57.70	Aqueous buffer	[4]
TCO and Dimethyl-tetrazine	0.54	Aqueous buffer	[4]

Table 2: Characterization of TCO-Modified Antibody-Drug Conjugates (ADCs)

Parameter	Value	Method	Reference
MMAE Release from tz-ADC	93%	Reaction with TCO	[5]
Drug (MMAE) Release from tc-ADC	90%	Reaction with tetrazine activator in PBS	[6]
Cytotoxicity (EC₅₀) of tz-ADC + TCO activator	0.67 nM	Cell proliferation assay	[5]

Table 3: Drug Release from TCO-Prodrugs

Prodrug	Activator	Time to 100% Release	Conditions	Reference
TCO-4-nitrophenol	PEG-Tz (10 kDa)	24 hours	H₂O:CH₃CN (1:1), 37°C	[7]
TCO-Doxorubicin	RGD-Tz	~4 hours (90% release)	PBS, pH 7.4, room temperature	[8]

Experimental Protocols

This section provides detailed methodologies for the key experiments involving TCO-PEG2-acid in the construction of drug delivery systems.

Protocol 1: Conjugation of a Small Molecule Drug to TCO-PEG2-acid

This protocol describes the conjugation of an amine-containing drug to the carboxylic acid moiety of TCO-PEG2-acid using carbodiimide (B86325) chemistry.

Materials:

• TCO-PEG2-acid

• Amine-containing drug

• N-(3-Dimethylaminopropyl)-N'-ethylcarbodiimide hydrochloride (EDC)

• N-hydroxysuccinimide (NHS)

• Anhydrous Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO)

• Reaction Buffer: 0.1 M MES buffer, pH 6.0

• Conjugation Buffer: 0.1 M Sodium Bicarbonate, pH 8.3-8.5

• Purification system (e.g., preparative HPLC)

Procedure:

• Activation of TCO-PEG2-acid:

  • Dissolve TCO-PEG2-acid in anhydrous DMF or DMSO to a final concentration of 10 mM.

  • In a separate tube, dissolve EDC and NHS in the Reaction Buffer to a final concentration of 50 mM each.

  • Add a 1.5-fold molar excess of both EDC and NHS solutions to the TCO-PEG2-acid solution.

  • Incubate for 15-30 minutes at room temperature to activate the carboxylic acid.

• Conjugation to the Amine-containing Drug:

  • Dissolve the amine-containing drug in the Conjugation Buffer.

  • Add the activated TCO-PEG2-NHS ester solution to the drug solution. A 1.2 to 2-fold molar excess of the activated linker is recommended.

  • Incubate the reaction for 2-4 hours at room temperature with gentle stirring.

  • Monitor the reaction progress by LC-MS to confirm the formation of the TCO-PEG2-Drug conjugate.

• Purification:

  • Purify the TCO-PEG2-Drug conjugate using preparative reverse-phase HPLC to remove unreacted drug and linker.

  • Lyophilize the pure fractions and store at -20°C under desiccated conditions.

Protocol 2: Functionalization of a Monoclonal Antibody with a Tetrazine-NHS Ester

This protocol details the modification of a monoclonal antibody (mAb) with a tetrazine moiety, preparing it for conjugation with the TCO-PEG2-Drug construct.

Materials:

• Monoclonal antibody (mAb) in an amine-free buffer (e.g., PBS)

• Tetrazine-NHS ester

• Anhydrous DMSO

• Reaction Buffer: 0.1 M Sodium Bicarbonate, pH 8.3-8.5

• Size Exclusion Chromatography (SEC) column (e.g., Sephadex G-25)

Procedure:

• Antibody Preparation:

  • Ensure the antibody solution is free of amine-containing buffers (e.g., Tris). If necessary, perform a buffer exchange into PBS.

  • Adjust the antibody concentration to 2-5 mg/mL.

• Tetrazine-NHS Ester Preparation:

  • Immediately before use, prepare a 10 mM stock solution of the Tetrazine-NHS ester in anhydrous DMSO.

• Antibody Conjugation:

  • Adjust the pH of the antibody solution to 8.3-8.5 by adding the Reaction Buffer.

  • Add the desired molar excess (typically 10-20 fold) of the Tetrazine-NHS ester stock solution to the antibody solution while gently stirring.

  • Incubate the reaction for 1-2 hours at room temperature, protected from light.

• Purification:

  • Remove unreacted Tetrazine-NHS ester and purify the tetrazine-modified antibody (mAb-Tz) using a pre-equilibrated SEC column.

  • Determine the concentration of the purified mAb-Tz using a spectrophotometer at 280 nm.

  • Characterize the degree of labeling (DOL) using UV-Vis spectroscopy or mass spectrometry.

  • Store the mAb-Tz at 4°C.

Protocol 3: Final ADC Conjugation via TCO-Tetrazine Ligation

This protocol describes the final "click" reaction between the TCO-PEG2-Drug and the tetrazine-modified antibody to form the antibody-drug conjugate (ADC).

Materials:

• TCO-PEG2-Drug (from Protocol 1)

• Tetrazine-modified antibody (mAb-Tz) (from Protocol 2)

• Conjugation Buffer: PBS, pH 7.4

• Purification system (e.g., SEC or Protein A chromatography)

Procedure:

• Reaction Setup:

  • Dissolve the TCO-PEG2-Drug in the Conjugation Buffer.

  • Add a 1.5 to 3.0 molar excess of the TCO-PEG2-Drug solution to the mAb-Tz solution.

  • Gently mix the solution.

• Incubation:

  • Incubate the reaction mixture for 30-60 minutes at room temperature. The reaction is typically rapid due to the fast kinetics of the TCO-tetrazine ligation.[1]

• Purification:

  • Purify the final ADC to remove any unreacted TCO-PEG2-Drug using SEC or Protein A chromatography.

• Characterization:

  • Characterize the purified ADC for drug-to-antibody ratio (DAR), aggregation, and purity using techniques such as hydrophobic interaction chromatography (HIC), size exclusion chromatography (SEC), and mass spectrometry.

Visualizations

The following diagrams illustrate the key chemical transformations and experimental workflows described in these application notes.

Caption: Workflow for conjugating an amine-containing drug to TCO-PEG2-acid.

Caption: Workflow for antibody-drug conjugate (ADC) formation via TCO-tetrazine ligation.

References

• 1. TCO-PEG4-acid TCO click chemistry - Conju-Probe: Enable Bioconjugation [conju-probe.com]
• 2. benchchem.com [benchchem.com]
• 3. TCO PEG, TCO linker, Tetrazine reactive | BroadPharm [broadpharm.com]
• 4. Activation and Delivery of Tetrazine-Responsive Bioorthogonal Prodrugs - PMC [pmc.ncbi.nlm.nih.gov]
• 5. chemrxiv.org [chemrxiv.org]
• 6. Chemically triggered drug release from an antibody-drug conjugate leads to potent antitumour activity in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Polymeric PEG-based bioorthogonal triggers for prodrug activation in breast cancer - RSC Advances (RSC Publishing) DOI:10.1039/D4RA08758E [pubs.rsc.org]
• 8. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols: A Step-by-Step Guide to TCO-PEG2-acid Conjugation

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bioorthogonal chemistry has become an indispensable tool in chemical biology, drug development, and materials science, enabling precise and efficient covalent bond formation in complex biological environments. The inverse-electron-demand Diels-Alder (iEDDA) cycloaddition between a trans-cyclooctene (B1233481) (TCO) and a tetrazine is a premier example of bioorthogonal ligation, celebrated for its exceptionally fast reaction kinetics and high specificity.[1] TCO-PEG2-acid is a heterobifunctional linker that incorporates a reactive TCO moiety for click chemistry and a terminal carboxylic acid. The carboxylic acid can be readily conjugated to primary amines, such as those on the surface of proteins (e.g., lysine (B10760008) residues), peptides, or other biomolecules, through the formation of a stable amide bond.[2][3]

This application note provides a detailed, step-by-step guide for the conjugation of TCO-PEG2-acid to amine-containing molecules. It covers the activation of the carboxylic acid using 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) and N-hydroxysuccinimide (NHS), the subsequent coupling to a primary amine, and methods for characterizing the resulting conjugate. The inclusion of a short polyethylene (B3416737) glycol (PEG) spacer enhances the aqueous solubility of the linker and can improve the accessibility of the TCO group for subsequent bioorthogonal reactions.[4][5]

Principle of the Method

The conjugation of TCO-PEG2-acid to a primary amine is a two-stage process:

• Activation of the Carboxylic Acid: The terminal carboxylic acid of TCO-PEG2-acid is first activated using EDC and NHS. EDC facilitates the formation of a highly reactive O-acylisourea intermediate. This unstable intermediate is then converted into a more stable, amine-reactive NHS ester by the addition of NHS. This two-step activation increases coupling efficiency and provides better control over the reaction.[2][6]

• Amine Coupling: The freshly prepared TCO-PEG2-NHS ester is then introduced to the amine-containing molecule (e.g., a protein or antibody). The primary amine attacks the NHS ester, forming a stable covalent amide bond and releasing NHS as a byproduct.[6]

Following conjugation, the biomolecule is now functionalized with a TCO group, ready for rapid and specific reaction with a tetrazine-labeled molecule of interest in a subsequent bioorthogonal "click" reaction.

Data Presentation

The efficiency of TCO-PEG2-acid conjugation to a model antibody (e.g., IgG) can be quantified by determining the Degree of Labeling (DOL), which represents the average number of TCO molecules conjugated per antibody. The DOL is influenced by factors such as the molar excess of the TCO-PEG2-acid linker used in the reaction. Characterization is typically performed using Matrix-Assisted Laser Desorption/Ionization Time-of-Flight (MALDI-TOF) mass spectrometry, where the mass shift between the unconjugated and conjugated antibody reveals the number of attached TCO moieties.[3][7]

Molar Excess of Activated TCO-PEG2-acid (relative to Antibody)	Average Degree of Labeling (DOL) (TCO molecules / Antibody)	Conjugation Efficiency (%)*
10x	3.2	32%
30x	6.8	23%
100x	10.5	11%

Conjugation efficiency is calculated as (DOL / Molar Excess) x 100. Data are representative and may vary depending on the specific protein and reaction conditions.

Mandatory Visualization

Caption: Reaction pathway for TCO-PEG2-acid conjugation and subsequent bioorthogonal ligation.

Experimental Protocols

Part 1: Activation of TCO-PEG2-acid with EDC and NHS

This protocol describes the activation of the terminal carboxylic acid on TCO-PEG2-acid to form an amine-reactive NHS ester.

Materials and Reagents:

• TCO-PEG2-acid

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride (EDC)

• N-hydroxysuccinimide (NHS) or N-hydroxysulfosuccinimide (Sulfo-NHS)

• Activation Buffer: 0.1 M MES (2-(N-morpholino)ethanesulfonic acid), 0.5 M NaCl, pH 6.0

• Anhydrous Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO)

Procedure:

• Prepare Reagents: Equilibrate TCO-PEG2-acid, EDC, and NHS to room temperature before use. Prepare fresh solutions of EDC and NHS in Activation Buffer immediately prior to use, as they are moisture-sensitive.[2]

• Dissolve TCO-PEG2-acid: Dissolve the TCO-PEG2-acid in a minimal amount of anhydrous DMF or DMSO before diluting with Activation Buffer to the desired final concentration.

• Activation Reaction:

  • In a reaction tube, combine the dissolved TCO-PEG2-acid with the freshly prepared EDC and NHS solutions.

  • A recommended starting molar ratio is 1:5:2.5 (TCO-PEG2-acid:EDC:NHS).[2] This ratio may require optimization for specific applications.

  • Incubate the reaction mixture for 15-30 minutes at room temperature with gentle mixing.[2] This allows for the formation of the TCO-PEG2-NHS ester.

  • The activated TCO-PEG2-NHS ester should be used immediately for the coupling reaction in Part 2.

Part 2: Conjugation of Activated TCO-PEG2-acid to a Primary Amine

This protocol outlines the reaction of the freshly prepared TCO-PEG2-NHS ester with a primary amine-containing molecule, such as a protein or antibody.

Materials and Reagents:

• Freshly activated TCO-PEG2-NHS ester solution (from Part 1)

• Amine-containing molecule (e.g., antibody) in an amine-free buffer

• Coupling Buffer: 0.1 M phosphate (B84403) buffer, 0.15 M NaCl, pH 7.2-8.0

• Quenching Buffer: 1 M Tris-HCl, pH 8.0 or 1 M Glycine

• Desalting columns for purification

Procedure:

• Prepare Amine-containing Molecule: Ensure the amine-containing molecule is in an appropriate amine-free buffer (e.g., PBS). If the buffer contains primary amines (like Tris), buffer exchange into the Coupling Buffer is necessary. The concentration of the protein should typically be between 1-10 mg/mL.[8]

• Conjugation Reaction:

  • Immediately add the desired molar excess (e.g., 10- to 100-fold) of the freshly activated TCO-PEG2-NHS ester solution to the solution of the amine-containing molecule.[4]

  • Incubate the reaction mixture for 1-2 hours at room temperature or overnight at 4°C with gentle agitation.[9]

• Quench the Reaction:

  • To stop the reaction and quench any unreacted NHS ester, add the Quenching Buffer to a final concentration of 50-100 mM.[5]

  • Incubate for 15-30 minutes at room temperature.[5]

• Purification of the TCO-Conjugate:

  • Remove excess, unreacted TCO-PEG2-acid, quenched NHS esters, and other byproducts by buffer exchanging the conjugated molecule into a suitable storage buffer (e.g., PBS) using a desalting column.

Workflow Visualization

Caption: Experimental workflow for TCO-PEG2-acid conjugation.

Conclusion

The conjugation of TCO-PEG2-acid to primary amines via EDC/NHS chemistry is a robust and versatile method for functionalizing biomolecules with a bioorthogonal TCO handle. Careful control of the reaction parameters, including pH, molar ratios of reagents, and reaction times, is crucial for achieving high conjugation efficiency while preserving the biological activity of the target molecule. The protocols and data presented in this application note provide a comprehensive guide for researchers to successfully implement this powerful bioconjugation strategy in their work. Subsequent reaction of the TCO-labeled molecule with a tetrazine probe enables a wide range of applications, from targeted drug delivery to advanced cellular imaging.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Enhancing Reactivity for Bioorthogonal Pretargeting by Unmasking Antibody Conjugated trans-Cyclooctenes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. escholarship.org [escholarship.org]
• 5. interchim.fr [interchim.fr]
• 6. par.nsf.gov [par.nsf.gov]
• 7. Pretargeted PET Imaging with a TCO-Conjugated Anti-CD44v6 Chimeric mAb U36 and [89Zr]Zr-DFO-PEG5-Tz - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. escholarship.org [escholarship.org]

Application Notes and Protocols for TCO-PEG2-Acid Reactions: A Guide to Calculating Molar Excess

For Researchers, Scientists, and Drug Development Professionals

Introduction

TCO-PEG2-acid is a versatile, heterobifunctional linker at the forefront of bioconjugation and drug development. It incorporates a highly reactive trans-cyclooctene (B1233481) (TCO) group and a terminal carboxylic acid, connected by a hydrophilic polyethylene (B3416737) glycol (PEG) spacer. This unique structure allows for a two-stage reaction mechanism. The TCO group participates in an exceptionally fast and specific inverse-electron-demand Diels-Alder (IEDDA) cycloaddition with tetrazine-modified molecules—a cornerstone of bioorthogonal "click chemistry".[1][2] Concurrently, the carboxylic acid can be activated to form a stable amide bond with primary amines on biomolecules such as antibodies, peptides, or proteins.[3]

The PEG spacer enhances the aqueous solubility of the linker and the resulting conjugate, a critical factor in biological applications.[3] The precise control over the molar excess of TCO-PEG2-acid and its reaction partners is paramount for achieving the desired degree of labeling (DOL), maximizing conjugation efficiency, and preserving the biological activity of the target molecule. These application notes provide a comprehensive guide to calculating molar excess for TCO-PEG2-acid reactions, complete with detailed experimental protocols and quantitative data to aid researchers in optimizing their bioconjugation strategies. A key application highlighted is the "click-to-release" strategy in targeted drug delivery, where a TCO-modified antibody can be used to deliver a tetrazine-linked therapeutic agent with high precision.[4][5]

Principles of Molar Excess in TCO-PEG2-Acid Reactions

The dual reactivity of TCO-PEG2-acid necessitates careful consideration of molar ratios in two distinct reaction steps:

• Amine Conjugation via EDC/NHS Chemistry: The carboxylic acid of TCO-PEG2-acid is not inherently reactive towards amines. It must first be activated, commonly with 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) and N-hydroxysuccinimide (NHS). EDC activates the carboxyl group, which then reacts with NHS to form a more stable NHS ester. This amine-reactive intermediate then couples with primary amines (e.g., lysine (B10760008) residues on an antibody) to form a covalent amide bond. A molar excess of the activated TCO-PEG2-acid is required to drive the reaction to the desired level of conjugation, but an excessive amount can lead to over-modification and potential protein aggregation or loss of function.[6]

• TCO-Tetrazine Ligation (Click Chemistry): The reaction between the TCO group and a tetrazine is a bioorthogonal reaction, meaning it proceeds with high efficiency and specificity in complex biological media without interfering with native biochemical processes.[7] While the reaction is very fast, a slight molar excess of the tetrazine-modified molecule is often recommended to ensure complete consumption of the TCO-labeled biomolecule.[8]

Quantitative Data Summary

Optimizing the molar excess is an empirical process that depends on the specific biomolecule and desired outcome. The following table summarizes data from a study on the effect of molar excess of a TCO-NHS ester on the degree of labeling (DOL) of an anti-c-myc antibody.[9]

Molar Excess of TCO-NHS Ester (TCO:Antibody)	Resulting Degree of Labeling (DOL)	Observations
5:1	2.1	Low level of modification, suitable for applications requiring minimal labeling.
10:1	3.5	Moderate level of modification, a good starting point for many applications.
15:1	4.2	Higher level of modification, approaching saturation for this particular antibody.

Experimental Protocols

Protocol 1: Two-Step Conjugation of TCO-PEG2-Acid to an Antibody

This protocol describes the activation of the carboxylic acid on TCO-PEG2-acid and its subsequent conjugation to primary amines on an antibody.

Materials:

• Antibody of interest in an amine-free buffer (e.g., PBS, pH 7.4)

• TCO-PEG2-acid

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride (EDC-HCl)

• N-hydroxysuccinimide (NHS)

• Anhydrous Dimethyl Sulfoxide (DMSO) or Dimethylformamide (DMF)

• Activation Buffer: 0.1 M MES (2-(N-morpholino)ethanesulfonic acid), pH 5-6

• Conjugation Buffer: Phosphate-buffered saline (PBS), pH 7.2-7.5

• Quenching Buffer: 1 M Tris-HCl, pH 8.0

• Desalting columns for purification

Procedure:

• Antibody Preparation: Prepare the antibody at a concentration of 1-5 mg/mL in Conjugation Buffer.

• TCO-PEG2-Acid Stock Solution: Dissolve TCO-PEG2-acid in anhydrous DMSO or DMF to a concentration of 10 mM.

• Activation of TCO-PEG2-Acid:

  • In a separate tube, add the desired amount of TCO-PEG2-acid from the stock solution to the Activation Buffer.

  • Add a 2-fold molar excess of EDC and a 2-fold molar excess of NHS relative to the TCO-PEG2-acid.[10]

  • Incubate at room temperature for 15-30 minutes.

• Conjugation to Antibody:

  • Immediately add the activated TCO-PEG2-acid solution to the antibody solution. A 10- to 20-fold molar excess of the activated linker over the antibody is a recommended starting point.[11][12]

  • Incubate for 1-2 hours at room temperature or 2-8 hours at 4°C with gentle mixing.[6]

• Quenching (Optional): Add Quenching Buffer to a final concentration of 50-100 mM and incubate for 15-30 minutes to stop the reaction.[8]

• Purification: Remove excess, unreacted TCO-PEG2-acid and byproducts using a desalting column equilibrated with the desired storage buffer.

Protocol 2: TCO-Tetrazine Click Chemistry Ligation

This protocol describes the reaction of a TCO-modified antibody with a tetrazine-labeled molecule.

Materials:

• TCO-modified antibody (from Protocol 1)

• Tetrazine-labeled molecule (e.g., drug, fluorophore)

• Reaction Buffer: PBS, pH 7.4

Procedure:

• Reactant Preparation: Ensure both the TCO-modified antibody and the tetrazine-labeled molecule are in the Reaction Buffer.

• Ligation Reaction: Mix the TCO-modified antibody with the tetrazine-labeled molecule. A 1.05 to 1.5 molar excess of the tetrazine-labeled molecule is recommended to drive the reaction to completion.[8]

• Incubation: Incubate the reaction mixture for 30-60 minutes at room temperature.

• Purification: If necessary, purify the final conjugate from excess tetrazine-labeled molecule using size-exclusion chromatography.

Mandatory Visualizations

References

• 1. Activation and Delivery of Tetrazine-Responsive Bioorthogonal Prodrugs - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Video of concept | click-it-imaging.eu [click-it-imaging.eu]
• 4. benchchem.com [benchchem.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. benchchem.com [benchchem.com]
• 7. Pretargeted PET Imaging with a TCO-Conjugated Anti-CD44v6 Chimeric mAb U36 and [89Zr]Zr-DFO-PEG5-Tz - PMC [pmc.ncbi.nlm.nih.gov]
• 8. interchim.fr [interchim.fr]
• 9. mdpi.com [mdpi.com]
• 10. broadpharm.com [broadpharm.com]
• 11. benchchem.com [benchchem.com]
• 12. benchchem.com [benchchem.com]

Application Notes and Protocols for Fluorescent Probe Attachment using TCO-PEG2-acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

TCO-PEG2-acid is a bifunctional linker that plays a crucial role in modern bioconjugation, particularly for the attachment of fluorescent probes to biomolecules. This system utilizes a highly efficient and bioorthogonal "click chemistry" reaction, the inverse-electron-demand Diels-Alder (iEDDA) cycloaddition, between a trans-cyclooctene (B1233481) (TCO) group and a tetrazine (Tz) moiety.[1][2][3] This reaction is characterized by its exceptional speed, high specificity, and biocompatibility, as it proceeds rapidly under physiological conditions without the need for cytotoxic catalysts like copper.[1][3]

The TCO-PEG2-acid linker contains three key components:

• TCO (trans-cyclooctene): A strained alkene that serves as the reactive handle for the rapid and specific click reaction with a tetrazine-conjugated fluorescent probe.[1][2]

• PEG2 (two-unit polyethylene (B3416737) glycol): A short, hydrophilic spacer that enhances the water solubility of the linker and the resulting conjugate, while also minimizing steric hindrance during conjugation.[4][5]

• Acid (Carboxylic Acid): A terminal carboxyl group that can be activated to form a stable amide bond with primary amines (e.g., lysine (B10760008) residues) on proteins and other biomolecules.[4][5]

These application notes provide detailed protocols for the covalent attachment of TCO-PEG2-acid to amine-containing biomolecules and the subsequent fluorescent labeling with tetrazine-conjugated probes.

Principle of the Two-Step Labeling Strategy

The fluorescent labeling of a target biomolecule using TCO-PEG2-acid is a two-step process:

• Biomolecule Modification: The carboxylic acid group of TCO-PEG2-acid is first activated using a carbodiimide (B86325) reagent, such as 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC), in the presence of N-hydroxysuccinimide (NHS) or its water-soluble analog, Sulfo-NHS.[6][7] The resulting NHS ester is a stable, amine-reactive intermediate. This activated linker is then reacted with the biomolecule, forming a stable amide bond with primary amine groups.

• Bioorthogonal "Click" Reaction: The TCO-modified biomolecule is then incubated with a fluorescent probe that has been conjugated to a tetrazine moiety. The TCO and tetrazine groups rapidly and specifically react via the iEDDA cycloaddition to form a stable covalent bond, resulting in the fluorescently labeled biomolecule.[1][2] This reaction is highly efficient, often reaching completion in minutes at room temperature.[2][8]

Data Presentation

Table 1: Recommended Reaction Conditions for TCO-PEG2-acid Conjugation

Parameter	EDC/NHS Activation of TCO-PEG2-acid	Amine Coupling to Biomolecule	TCO-Tetrazine Ligation
pH	4.5 - 6.0[6][7]	7.2 - 8.5[6][8]	6.0 - 9.0[2][8]
Temperature	Room Temperature (20-25°C)[6]	Room Temperature (20-25°C)[8]	Room Temperature (20-25°C) or 37°C[2]
Duration	15 - 30 minutes[6]	2 hours to overnight[7][8]	10 - 60 minutes[2][8]
Molar Excess of Reagents	EDC: 2 - 10 fold (relative to TCO-PEG2-acid)[6] NHS: 2 - 5 fold (relative to TCO-PEG2-acid)[6]	TCO-PEG2-acid (activated): 10 - 20 fold (relative to biomolecule)[1][9]	Tetrazine-Probe: 1.05 - 1.5 fold (relative to TCO-biomolecule)[2][8]
Typical Buffers	MES[7]	PBS[2]	PBS[2]

Table 2: Properties of TCO-PEG2-acid and Common Reaction Components

Compound	Molecular Weight ( g/mol )	Storage Conditions	Key Characteristics
TCO-PEG2-acid	329.4[4]	-20°C, desiccated, protected from light[4][10]	Bifunctional linker with a TCO group and a carboxylic acid. The TCO moiety has a short half-life and is not recommended for long-term storage.[4]
EDC	191.7	-20°C, desiccated	Carbodiimide used to activate carboxyl groups. Moisture sensitive.[6]
NHS	115.09	Room Temperature, desiccated	Forms a more stable, amine-reactive ester with the activated carboxyl group.[6]
Tetrazine-Fluorophores	Variable	-20°C, desiccated, protected from light	Reactive partner for TCO. Some are fluorogenic, exhibiting increased fluorescence upon reaction.[11][12]

Experimental Protocols

Protocol 1: Fluorescent Labeling of a Purified Protein

This protocol describes the steps for labeling a purified protein containing primary amines with a tetrazine-conjugated fluorescent probe using the TCO-PEG2-acid linker.

Materials:

• Purified protein in an amine-free buffer (e.g., PBS, pH 7.4)

• TCO-PEG2-acid

• EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide)

• NHS (N-hydroxysuccinimide) or Sulfo-NHS

• Activation Buffer (e.g., 0.1 M MES, 0.5 M NaCl, pH 6.0)

• Coupling Buffer (e.g., PBS, pH 7.4)

• Quenching Buffer (e.g., 1 M Tris-HCl, pH 8.0)

• Tetrazine-conjugated fluorescent probe

• Anhydrous DMSO or DMF

• Desalting columns or dialysis equipment for buffer exchange and purification

Procedure:

Step 1: Activation of TCO-PEG2-acid

• Immediately before use, prepare a 10 mM stock solution of TCO-PEG2-acid in anhydrous DMSO or DMF.

• Prepare fresh 100 mM stock solutions of EDC and NHS in Activation Buffer.

• In a microcentrifuge tube, combine the TCO-PEG2-acid stock solution with Activation Buffer.

• Add a 5-fold molar excess of EDC and a 2.5-fold molar excess of NHS relative to the TCO-PEG2-acid.

• Incubate for 15-30 minutes at room temperature with gentle mixing to form the TCO-PEG2-NHS ester.

Step 2: Conjugation of Activated TCO-PEG2-acid to the Protein

• Ensure the purified protein is in the Coupling Buffer at a concentration of 1-5 mg/mL. If the protein is in a buffer containing primary amines (e.g., Tris), perform a buffer exchange into the Coupling Buffer.

• Add a 10- to 20-fold molar excess of the activated TCO-PEG2-acid solution to the protein solution.

• Incubate for 2 hours at room temperature or overnight at 4°C with gentle agitation.

• Quench the reaction by adding the Quenching Buffer to a final concentration of 50-100 mM and incubate for 10-15 minutes at room temperature.

• Remove the excess, unreacted TCO-PEG2-linker and quenching reagents by purification using a desalting column or dialysis against the Coupling Buffer.

Step 3: Fluorescent Labeling with a Tetrazine-Probe

• Prepare a 1-10 mM stock solution of the tetrazine-conjugated fluorescent probe in anhydrous DMSO.

• Add a 1.1- to 1.5-fold molar excess of the tetrazine-probe solution to the TCO-modified protein solution.

• Incubate for 30-60 minutes at room temperature, protected from light.

• If necessary, the final fluorescently labeled protein can be purified from excess tetrazine-probe using a desalting column or size-exclusion chromatography.

Step 4: Characterization

• The degree of labeling (DOL) can be determined by UV-Vis spectroscopy or mass spectrometry.[13]

• The purity and integrity of the final conjugate can be assessed by SDS-PAGE.[13]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. TCO-PEG2-acid, 2250217-31-1 | BroadPharm [broadpharm.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. TCO-PEG2-amine, 2141981-87-3 | BroadPharm [broadpharm.com]
• 11. Green- to far-red-emitting fluorogenic tetrazine probes – synthetic access and no-wash protein imaging inside living cells - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 12. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 13. benchchem.com [benchchem.com]

Application Notes and Protocols for Creating Antibody-Drug Conjugates with TCO-PEG2-acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

Antibody-Drug Conjugates (ADCs) are a rapidly growing class of biotherapeutics designed to deliver potent cytotoxic agents directly to cancer cells, thereby minimizing systemic toxicity. The linker connecting the antibody to the drug is a critical component influencing the ADC's stability, efficacy, and pharmacokinetic profile. TCO-PEG2-acid is a bifunctional linker that facilitates a highly efficient and specific bioorthogonal conjugation strategy known as the inverse-electron-demand Diels-Alder (iEDDA) cycloaddition, or "click chemistry".[1][2][3]

This approach involves a two-stage process.[4] First, the TCO-PEG2-acid linker is conjugated to a cytotoxic drug. In a separate process, the antibody is modified to incorporate a tetrazine (Tz) moiety. The TCO-functionalized drug is then reacted with the tetrazine-modified antibody in a highly specific and rapid "click" reaction to form the final ADC.[1][2] This methodology allows for the creation of homogeneous ADCs with a controlled drug-to-antibody ratio (DAR), which is a critical quality attribute (CQA) for ensuring a favorable therapeutic window.[1][4]

The polyethylene (B3416737) glycol (PEG) spacer in the TCO-PEG2-acid linker enhances hydrophilicity, which can improve the solubility and reduce aggregation of the ADC.[5]

Principle of the Method

The core of this ADC synthesis strategy is the bioorthogonal iEDDA reaction between a trans-cyclooctene (B1233481) (TCO) group and a tetrazine (Tz) group.[1][2] This reaction is exceptionally fast, with second-order rate constants reported to be in the range of 10³ to 10⁶ M⁻¹s⁻¹, and proceeds under mild, biocompatible conditions without the need for a catalyst.[2][6] The process involves the following key stages:

• Drug-Linker Synthesis : The carboxylic acid group of TCO-PEG2-acid is activated using EDC and NHS to form an amine-reactive NHS ester. This activated linker is then conjugated to an amine-containing cytotoxic drug.

• Antibody Modification : The antibody is functionalized with a tetrazine moiety, typically through the reaction of an NHS-ester-tetrazine derivative with lysine (B10760008) residues on the antibody.

• ADC Formation via Click Chemistry : The TCO-containing drug-linker is then "clicked" onto the tetrazine-modified antibody to form the final ADC.

• Purification and Characterization : The resulting ADC is purified to remove unreacted components, and key quality attributes such as the drug-to-antibody ratio (DAR), purity, and stability are assessed.

Quantitative Data Summary

The following tables summarize key quantitative data relevant to the development of ADCs using TCO-tetrazine ligation.

Table 1: Reaction Parameters for EDC/NHS Activation of TCO-PEG2-acid [7]

Parameter	Recommended Range	Notes
EDC Molar Excess	2 - 10 fold (relative to TCO-PEG2-acid)	A 5-fold excess is a common starting point.
NHS Molar Excess	2 - 5 fold (relative to TCO-PEG2-acid)	A 2.5-fold excess is a common starting point.
Activation Time	15 - 30 minutes	At room temperature.
Activation Buffer pH	4.5 - 7.2	MES buffer is commonly used.
Conjugation Buffer pH	7.2 - 8.5	For reaction with primary amines.

Table 2: TCO-Tetrazine Ligation Performance in ADC Development

Parameter	Value/Range	Reference
Second-Order Rate Constant (k₂)	10³ - 10⁶ M⁻¹s⁻¹	[2]
Reaction Time	30 - 120 minutes	[6]
Molar Excess of TCO-Drug-Linker	1.5 - 3.0 fold (relative to antibody)	[1][3]
Typical Target DAR	2 - 4	[4]
Reported Drug Release from ADC	93% (MMAE from a Tz-ADC with TCO activator)	[8]

Experimental Protocols

Protocol 1: Synthesis of TCO-PEG2-Drug Conjugate

This protocol describes the activation of TCO-PEG2-acid and its conjugation to an amine-containing cytotoxic drug.

Materials:

• TCO-PEG2-acid

• Amine-containing cytotoxic drug

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

• N-hydroxysuccinimide (NHS) or N-hydroxysulfosuccinimide (Sulfo-NHS)

• Activation Buffer: 50 mM MES, pH 6.0[9]

• Coupling Buffer: PBS, pH 7.2-8.5[9]

• Anhydrous Dimethylsulfoxide (DMSO) or Dimethylformamide (DMF)

• Quenching Buffer: 1 M Tris-HCl, pH 8.0 or 1 M Glycine[7]

• Reverse-phase HPLC system for purification

Procedure:

• Reagent Preparation:

  • Prepare fresh Activation, Coupling, and Quenching buffers.

  • Immediately before use, dissolve TCO-PEG2-acid in Activation Buffer.

  • Dissolve the amine-containing drug in Coupling Buffer (a small amount of DMSO may be used for initial dissolution if necessary).

  • Immediately before use, prepare fresh solutions of EDC and NHS in Activation Buffer.[7]

• Activation of TCO-PEG2-acid:

  • In a reaction tube, combine the dissolved TCO-PEG2-acid with a 5-fold molar excess of EDC and a 2.5-fold molar excess of NHS in Activation Buffer.[7]

  • Incubate the mixture for 15-30 minutes at room temperature with gentle mixing to form the TCO-PEG2-NHS ester.[7]

• Conjugation to the Drug:

  • Add the amine-containing drug solution to the activated TCO-PEG2-acid solution.

  • Adjust the pH of the reaction mixture to 7.2-8.5 if necessary.

  • Incubate the reaction for 2 hours at room temperature or overnight at 4°C with gentle agitation.[7]

• Quenching the Reaction:

  • Add Quenching Buffer to the reaction mixture to a final concentration of 20-50 mM to stop the reaction and quench any unreacted NHS esters.[10]

  • Incubate for 15-30 minutes at room temperature.[7]

• Purification:

  • Purify the TCO-PEG2-Drug conjugate using reverse-phase HPLC to remove unreacted starting materials and byproducts.[1]

  • Lyophilize the pure fractions and store at -20°C under desiccated conditions.[1]

Protocol 2: Modification of Antibody with Tetrazine

This protocol details the conjugation of a tetrazine-NHS ester to the lysine residues of an antibody.

Materials:

• Monoclonal antibody (mAb) in an amine-free buffer (e.g., PBS)

• Tetrazine-PEG-NHS ester

• Anhydrous DMSO

• Reaction Buffer: 0.1 M sodium bicarbonate buffer, pH 8.5

• Quenching Buffer: 1 M Tris-HCl, pH 8.0

• Desalting columns (e.g., Zeba™ Spin Desalting Columns)

Procedure:

• Antibody Preparation:

  • If the antibody solution contains primary amines (e.g., Tris buffer), exchange it into the Reaction Buffer using a desalting column.

  • Adjust the antibody concentration to 1-5 mg/mL.

• Conjugation Reaction:

  • Prepare a 10 mM stock solution of the Tetrazine-PEG-NHS ester in anhydrous DMSO.

  • Add a 15 to 20-fold molar excess of the Tetrazine-PEG-NHS ester solution to the antibody solution.[11]

  • Gently mix and incubate for 60 minutes at room temperature or 37°C with agitation.[11]

• Purification of the Tetrazine-Modified Antibody:

  • Remove excess, unreacted Tetrazine-PEG-NHS ester by buffer exchanging the conjugated antibody into PBS using a desalting column.[1][11]

• Characterization:

  • Determine the concentration of the purified tetrazine-modified antibody (mAb-Tz) using a spectrophotometer at 280 nm.

  • The degree of labeling (DOL) can be determined using UV-Vis spectroscopy or mass spectrometry.[1]

• Storage:

  • Store the mAb-Tz at 4°C.

Protocol 3: ADC Formation via TCO-Tetrazine Ligation

This protocol describes the final "click" reaction to form the ADC.

Materials:

• Tetrazine-modified antibody (mAb-Tz) from Protocol 2

• TCO-PEG2-Drug conjugate from Protocol 1

• Conjugation Buffer: PBS, pH 7.4

• Purification system: Size Exclusion Chromatography (SEC) or Protein A chromatography

Procedure:

• Reaction Setup:

  • Prepare a 10 mM stock solution of the TCO-PEG2-Drug conjugate in DMSO.[1]

  • In a reaction tube, combine the mAb-Tz with a 1.5 to 3.0 molar excess of the TCO-PEG2-Drug stock solution in Conjugation Buffer.[1][3]

• Incubation:

  • Incubate the reaction mixture for 1-2 hours at room temperature with gentle mixing.[1][6] The progress of the reaction can be monitored by the disappearance of the tetrazine's absorbance peak (typically 510-550 nm).[2]

• Purification of the ADC:

  • Purify the ADC from unreacted drug-linker and solvent using SEC with PBS as the mobile phase.[1]

Protocol 4: ADC Characterization

1. Drug-to-Antibody Ratio (DAR) Determination:

• UV-Vis Spectroscopy: A simple method to determine the average DAR by measuring the absorbance of the ADC at 280 nm (for the antibody) and at the λmax of the drug.[4]

• Hydrophobic Interaction Chromatography (HIC): Separates ADC species based on hydrophobicity, allowing for the determination of the average DAR and the distribution of different drug-loaded species.[1]

• Mass Spectrometry (MS): Provides a precise determination of the DAR and the distribution of different drug-loaded species for the intact or reduced ADC.[12]

2. Purity and Aggregation Analysis:

• Size Exclusion Chromatography (SEC): Used to assess the level of aggregation in the final ADC product.[1]

• SDS-PAGE: Analyze the final ADC product under reducing and non-reducing conditions to assess its integrity.[1]

Protocol 5: ADC Stability Assessment

Plasma Stability:

• Incubate the ADC in plasma from relevant species (e.g., human, mouse) at 37°C over a period of time (e.g., 0, 6, 24, 48, 96 hours).

• At each time point, isolate the ADC from the plasma matrix, for example, using immunoaffinity capture.

• Analyze the samples by LC-MS to determine the average DAR. The rate of DAR reduction over time is a measure of the ADC's plasma stability.

Visualizations

Caption: Workflow for ADC synthesis using TCO-PEG2-acid.

Caption: Mechanism of TCO-Tetrazine iEDDA ligation.

Troubleshooting and Optimization

• Low Conjugation Efficiency:

  • Drug-Linker Synthesis: Ensure EDC and NHS are fresh and handled under anhydrous conditions. Optimize the molar ratios of EDC and NHS.

  • Antibody Modification: Confirm the antibody is in an amine-free buffer. Optimize the molar excess of the Tetrazine-NHS ester.

  • Click Reaction: Ensure accurate concentration determination of both the TCO-drug and the tetrazine-antibody.

• High DAR and/or Product Aggregation:

  • Reduce the molar excess of the TCO-drug-linker during the click reaction.

  • Optimize the purification process to remove aggregates. The PEG spacer in the linker is designed to mitigate this issue.

• ADC Instability:

  • If the ADC shows poor stability in plasma, consider a different conjugation site on the antibody or a linker with different properties.

By following these detailed protocols and considering the optimization strategies, researchers can successfully utilize TCO-PEG2-acid to develop novel and effective antibody-drug conjugates.

References

• 1. benchchem.com [benchchem.com]
• 2. broadpharm.com [broadpharm.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. TCO-PEG2-acid, 2250217-31-1 | BroadPharm [broadpharm.com]
• 6. interchim.fr [interchim.fr]
• 7. benchchem.com [benchchem.com]
• 8. Activation and Delivery of Tetrazine-Responsive Bioorthogonal Prodrugs - PMC [pmc.ncbi.nlm.nih.gov]
• 9. General Protocol for Coupling Biomolecules to Carboxylate Particles using EDC/Sulfo-NHS [echobiosystems.com]
• 10. benchchem.com [benchchem.com]
• 11. biorxiv.org [biorxiv.org]
• 12. mdpi.com [mdpi.com]

Revolutionizing In Vivo Imaging: TCO-PEG2-acid in Pre-targeted Strategies

Application Note & Protocol

Audience: Researchers, scientists, and drug development professionals.

Introduction

Pre-targeted imaging, a sophisticated strategy that decouples the targeting of a biological entity from the delivery of an imaging agent, has emerged as a powerful tool to enhance imaging contrast and reduce off-target radiation exposure. At the forefront of this technology is the bioorthogonal reaction between trans-cyclooctene (B1233481) (TCO) and tetrazine (Tz), a cornerstone of in vivo click chemistry. TCO-PEG2-acid is a key linker molecule in this paradigm, enabling the attachment of the TCO moiety to targeting vectors, typically monoclonal antibodies (mAbs). The polyethylene (B3416737) glycol (PEG) spacer enhances solubility and bioavailability, while the carboxylic acid group provides a versatile handle for conjugation. This document provides a detailed overview of the application of TCO-PEG2-acid in pre-targeted imaging, complete with experimental protocols and quantitative data to guide researchers in this field.

The pre-targeted approach involves a two-step process. First, a TCO-modified antibody is administered and allowed to accumulate at the target site, such as a tumor, while the unbound antibody clears from circulation. Subsequently, a small, radiolabeled tetrazine probe is introduced, which rapidly and specifically reacts with the TCO-tagged antibody at the target location. This "click" reaction, known as the inverse-electron-demand Diels-Alder (IEDDA) cycloaddition, is exceptionally fast and bioorthogonal, meaning it does not interfere with native biological processes.[1][2] This strategy offers significant advantages over conventional direct radiolabeling of antibodies, including the use of short-lived radionuclides, leading to improved image quality and reduced radiation burden on the patient.[3][4]

Principle of the Method

The core of the TCO-PEG2-acid-based pre-targeted imaging strategy lies in the highly efficient and specific IEDDA reaction between the TCO group on the antibody and a radiolabeled tetrazine. The TCO-PEG2-acid is first activated, commonly as an N-hydroxysuccinimide (NHS) ester, to react with primary amines (e.g., lysine (B10760008) residues) on the antibody, forming a stable amide bond. This TCO-conjugated antibody serves as the targeting agent. After administration and localization at the target, the radiolabeled tetrazine is injected and undergoes the rapid click reaction with the TCO, effectively delivering the imaging payload to the pre-targeted site.

Quantitative Data Summary

The following tables summarize key quantitative data from various studies employing the TCO-tetrazine pre-targeted imaging strategy. This data highlights the rapid reaction kinetics and the significant improvement in tumor uptake and target-to-background ratios achieved with this approach.

Table 1: Reaction Kinetics of TCO-Tetrazine Ligation

Reactants	Rate Constant (k₂) (M⁻¹s⁻¹)	Reference
Tetrazine and trans-cyclooctene (general)	Up to 10⁶	[5]
Tetrazine and TCO (in vivo applications)	Can exceed 100,000	[1]
Electron-deficient tetrazine and strained TCO	Up to 10⁷	[6]

Table 2: In Vivo Tumor Uptake and Biodistribution Data

Targeting Agent	Radiotracer	Tumor Model	Tumor Uptake (%ID/g)	Time Post-Injection	Tumor-to-Muscle Ratio	Tumor-to-Liver Ratio	Reference
5B1-TCO	¹⁸F-labeled tetrazine	BxPC3 pancreatic cancer	6.4	4 h	-	-	[3][4]
Anti-CD44v6 U36-TCO (27:1)	[⁸⁹Zr]Zr-3	LS174T	3.3 ± 0.5	72 h	-	-	[1]
Anti-CD44v6 U36-TCO (6:1)	[⁸⁹Zr]Zr-3	LS174T	1.5 ± 0.2	72 h	-	-	[1]
CC49-TCO	[¹¹¹In]In-DOTA-PEG11-Tz	-	4.2	3 h	13:1	-	[6]
Anti-huA33-TCO	[⁶⁴Cu]2	SW1222 colorectal cancer	~4.1	1 h	-	-	[6]
TCO-modified cetuximab	[⁶⁸Ga]6	A431	3.48	23 h	-	2.64	[6]
DZ-Lys-TCO	⁶⁸Ga-DOTA-H-Tz	HeLa	3.53 ± 1.76	30 min	10.9 ± 0.3	-	[7][8]
5B1-TCO	¹⁷⁷Lu-DOTA-PEG₇-Tz	Pancreatic cancer	12.0 ± 5.3	72 h	-	-	[9]
5B1-TCO	¹⁷⁷Lu-DOTA-PEG₇-Tz	Pancreatic cancer	16.8 ± 3.9	120 h	-	-	[9]
CC49-TCO	[⁶⁸Ga]3	LS174T	5.8 ± 0.3	2 h	9.8	-	[10]
Atezolizumab-TCO	[¹⁸F]PEG₁₂-Tz	A549-PDL1	0.94 ± 0.16	1 h (48h interval)	5.33	-	[11]
TCO-Functionalized sdAb	¹⁸F-labeled tetrazine	-	8.9 ± 2.5	1 h	19.8 ± 8.4	-	[12]

%ID/g: Percentage of injected dose per gram of tissue.

Experimental Protocols

Protocol 1: Conjugation of TCO-PEG2-NHS Ester to a Monoclonal Antibody

This protocol describes the conjugation of an amine-reactive TCO-PEG2-NHS ester to the lysine residues of a monoclonal antibody.

Materials:

• Monoclonal antibody (mAb) in an amine-free buffer (e.g., PBS)

• TCO-PEG2-NHS ester

• Anhydrous Dimethylsulfoxide (DMSO) or Dimethylformamide (DMF)

• Reaction Buffer: 0.1 M sodium bicarbonate buffer, pH 8.5

• Quenching Buffer: 1 M Tris-HCl, pH 8.0

• Desalting columns (e.g., Zeba™ Spin Desalting Columns)

Procedure:

• Antibody Preparation:

  • If the antibody solution contains primary amines (e.g., Tris buffer), perform a buffer exchange into the Reaction Buffer.

  • Adjust the antibody concentration to 1-5 mg/mL.

• TCO-PEG2-NHS Ester Solution Preparation:

  • Immediately before use, dissolve the TCO-PEG2-NHS ester in anhydrous DMSO or DMF to a concentration of 10 mg/mL.

• Conjugation Reaction:

  • Add a 10- to 20-fold molar excess of the TCO-PEG2-NHS ester solution to the antibody solution. The optimal ratio should be determined empirically for each antibody.

  • Incubate the reaction mixture for 60 minutes at room temperature with gentle mixing.

• Quenching the Reaction:

  • Add the Quenching Buffer to a final concentration of 50-100 mM to stop the reaction.

  • Incubate for 15 minutes at room temperature to quench any unreacted NHS ester.

• Purification of the TCO-Antibody Conjugate:

  • Remove excess, unreacted TCO-PEG2-NHS ester and quenching buffer by buffer exchanging the conjugated antibody into a storage buffer (e.g., PBS, pH 7.4) using a desalting column.

• Characterization and Storage:

  • Determine the degree of labeling (DOL) - the number of TCO molecules per antibody - using MALDI-TOF mass spectrometry.[13]

  • Assess the purity and for the presence of aggregates using SDS-PAGE and size-exclusion chromatography (SEC-HPLC).[14]

  • Store the purified TCO-antibody conjugate at 4°C for short-term use or at -80°C for long-term storage.

Protocol 2: In Vivo Pre-targeted PET Imaging in a Xenograft Mouse Model

This protocol provides a general procedure for in vivo pre-targeted PET imaging in a tumor-bearing mouse model.

Materials:

• TCO-conjugated antibody (from Protocol 1)

• Radiolabeled tetrazine probe (e.g., ⁶⁸Ga-DOTA-tetrazine)

• Tumor-bearing xenograft mice

• Sterile PBS (pH 7.4)

• Anesthesia (e.g., isoflurane)

• PET/CT scanner

Procedure:

• Administration of TCO-Antibody:

  • Administer a predetermined dose of the TCO-antibody conjugate (typically 10-100 µg per mouse) via intravenous (tail vein) injection.

• Accumulation and Clearance Period (Pre-targeting Interval):

  • Allow the TCO-antibody to accumulate at the tumor site and clear from the bloodstream. This pre-targeting interval is crucial and typically ranges from 24 to 72 hours, depending on the pharmacokinetics of the antibody.

• Administration of Radiolabeled Tetrazine Probe:

  • Prepare the radiolabeled tetrazine probe in sterile PBS.

  • Administer the probe via intravenous injection. The dose will depend on the specific activity of the radiotracer.

• In Vivo Imaging:

  • At desired time points post-tetrazine injection (e.g., 1, 2, 4, and 24 hours), anesthetize the mice.

  • Acquire whole-body PET/CT images.

• Image Analysis and Biodistribution:

  • Reconstruct PET/CT images and perform quantitative analysis of radioactivity uptake in the tumor and major organs, expressed as %ID/g.

  • (Optional but recommended) After the final imaging time point, euthanize the mice and collect tumors and major organs for ex vivo biodistribution analysis using a gamma counter to validate the imaging data.

Visualizations

The following diagrams illustrate the key workflows and concepts described in these application notes.

Workflow for TCO-Antibody Conjugation.

Pre-targeted In Vivo Imaging Workflow.

Logical Relationship in Pre-targeted Imaging.

Conclusion

The use of TCO-PEG2-acid in pre-targeted imaging strategies represents a significant advancement in molecular imaging. The rapid and bioorthogonal nature of the TCO-tetrazine ligation allows for the development of highly specific and sensitive imaging agents. The protocols and data presented herein provide a comprehensive guide for researchers and drug development professionals to implement this powerful technology, ultimately paving the way for improved diagnostic and theranostic agents with enhanced safety and efficacy profiles.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. 18F-Based Pretargeted PET Imaging Based on Bioorthogonal Diels–Alder Click Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Trans-Cyclooctene-Functionalized PeptoBrushes with Improved Reaction Kinetics of the Tetrazine Ligation for Pretargeted Nuclear Imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. A Bioorthogonal TCO–Tetrazine-Based Pretargeted PET/NIRF Platform Enabling High-Contrast Tumor Imaging [mdpi.com]
• 8. Advancements in Pretargeted Imaging: Enhancing Tumor Contrast Through Bioorthogonal Chemistry - Be part of the knowledge - ReachMD [reachmd.com]
• 9. Establishment of the in vivo efficacy of pretargeted radioimmunotherapy utilizing inverse electron demand Diels-Alder click chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Evaluation of a 68Ga-Labeled DOTA-Tetrazine as a PET Alternative to 111In-SPECT Pretargeted Imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Labeling a TCO-Functionalized Single Domain Antibody Fragment with 18F via Inverse Electron Demand Diels Alder Cycloaddition using a Fluoronicotinyl Moiety-bearing Tetrazine Derivative - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Enhancing Reactivity for Bioorthogonal Pretargeting by Unmasking Antibody Conjugated trans-Cyclooctenes - PMC [pmc.ncbi.nlm.nih.gov]
• 14. benchchem.com [benchchem.com]

Technical Notes & Optimization

TCO-PEG2-acid Conjugation: Technical Support Center

This guide provides researchers, scientists, and drug development professionals with in-depth troubleshooting strategies and frequently asked questions (FAQs) for addressing low conjugation yields with TCO-PEG2-acid.

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of low yield in a TCO-PEG2-acid conjugation reaction?

Low conjugation efficiency typically stems from three main areas: suboptimal activation of the TCO-PEG2-acid, issues with the stability and reactivity of the reagents, or unfavorable reaction conditions during conjugation to the target molecule.[1] A systematic investigation of each step is the most effective way to identify the root cause.

A logical troubleshooting workflow can help pinpoint the issue.

References

• 1. benchchem.com [benchchem.com]

reducing non-specific binding with TCO-PEG2-acid conjugates

This guide provides researchers, scientists, and drug development professionals with troubleshooting strategies and frequently asked questions (FAQs) to address the common challenge of non-specific binding (NSB) when using TCO-PEG2-acid conjugates.

Frequently Asked Questions (FAQs)

Q1: What are TCO-PEG2-acid conjugates and what are they used for?

TCO-PEG2-acid is a heterobifunctional linker used in bioconjugation.[1][2] It contains two key components:

• Trans-cyclooctene (TCO): A strained alkene that reacts with extreme speed and selectivity with a tetrazine partner in a copper-free click chemistry reaction known as the inverse-electron demand Diels-Alder (IEDDA) cycloaddition.[3][4] This reaction is exceptionally fast, often completing in 30-60 minutes at room temperature.[3][5]

• Carboxylic Acid (-COOH): This group can be activated (e.g., using EDC) to react with primary amines, such as the lysine (B10760008) residues on proteins and antibodies, forming a stable amide bond.[2][6]

• PEG2 Linker: A short, hydrophilic polyethylene (B3416737) glycol spacer that increases the water solubility of the conjugate, reduces aggregation, and provides a flexible connection that can minimize steric hindrance.[3][7][8]

These conjugates are primarily used to introduce a TCO group onto a biomolecule for subsequent, highly specific labeling with a tetrazine-modified probe in a two-step process.

Q2: What causes non-specific binding (NSB) with TCO-modified biomolecules?

Non-specific binding is the undesirable adhesion of the conjugate to surfaces or molecules other than its intended target, leading to high background signals and reduced assay sensitivity.[9] Key causes include:

• Hydrophobic Interactions: The TCO group is inherently hydrophobic and can bind non-specifically to hydrophobic patches on proteins, cell membranes, or plastic surfaces used in assays.[9][10][11]

• Electrostatic Interactions: If the TCO-PEG2-acid is not fully conjugated or if the NHS ester used for activation hydrolyzes, the resulting free carboxyl group can mediate charge-based interactions.[9]

• Conjugate Aggregation: Over-modification of a protein with the hydrophobic TCO moiety can increase its surface hydrophobicity, leading to the formation of aggregates.[10][11] These aggregates are a major source of high background as they are difficult to wash away.[9]

• Inadequate Blocking: Failure to sufficiently block all unoccupied sites on an assay surface (e.g., an ELISA plate) allows the TCO-conjugate to bind directly to the surface.[9][10]

Q3: How does the PEG linker help reduce non-specific binding?

The polyethylene glycol (PEG) spacer is included in the design to mitigate some of the issues that lead to NSB.[7] It increases the overall hydrophilicity and water solubility of the conjugate, which helps to shield the hydrophobic TCO group.[9][11][] This "stealth" property reduces non-specific adsorption to surfaces and can prevent aggregation.[8] Furthermore, PEG linkers can improve the pharmacokinetic properties of therapeutic conjugates by shielding them from enzymatic degradation and reducing clearance by the immune system.[7][]

Troubleshooting Guide: Reducing High Background Signal

High background signal is the most common manifestation of non-specific binding. The following troubleshooting guide provides a systematic approach to identifying and solving the root cause.

Logical Troubleshooting Flow

This diagram outlines a decision-making process for troubleshooting high background signals in your experiments.

Caption: A troubleshooting decision tree for addressing high background.

Q4: My blocking step doesn't seem effective. What can I change?

A4: Inadequate blocking is a frequent cause of NSB.[9] If you suspect your blocking is insufficient, consider the following optimizations.

• Choice of Blocking Agent: The effectiveness of a blocking agent is assay-dependent.[13] While Bovine Serum Albumin (BSA) is common, casein is often a more effective blocking agent.[14][15] Studies have shown that casein can provide a better signal-to-noise ratio in ELISA-based experiments.[16] However, be aware that casein may contain biotin, which interferes with avidin/streptavidin systems, and can contain bacterial antigens that may cross-react with certain antibodies.[17]

• Increase Concentration and Time: Try increasing the concentration of your blocking agent (e.g., from 1% to 3-5% w/v) and extending the incubation time (e.g., from 1 hour at room temperature to overnight at 4°C).[10][13]

• Use Normal Serum: Using normal serum from the same species as your secondary antibody (typically at 5% v/v) is highly recommended to block non-specific binding to Fc receptors.[18]

Blocking Agent	Typical Concentration	Key Considerations
Bovine Serum Albumin (BSA)	1-5% (w/v)	Widely used, but can be less effective than casein. Ensure it is IgG-free.[13][15][18]
Casein / Non-fat Milk	1-5% (w/v)	Often more effective than BSA at reducing background.[14][16] Not suitable for systems using avidin-biotin due to endogenous biotin.[17]
Normal Serum	5% (v/v)	Best for blocking Fc-receptor binding; use serum from the host species of the labeled secondary antibody.[18]

Q5: How can I optimize my wash steps to reduce background?

A5: Inefficient washing fails to remove unbound or weakly bound conjugates.[10]

• Increase Wash Cycles: Increase the number of washes from the standard 3 to 5 or 6 cycles.[10]

• Add a Surfactant: Including a non-ionic surfactant like Tween-20 in your wash buffer is critical.[9][19] Tween-20 helps disrupt hydrophobic interactions and prevents non-specific adsorption of proteins to surfaces.[19][20] A typical concentration is 0.05% to 0.1% (v/v) in PBS or TBS.[10][19]

• Increase Wash Duration: Incorporate a short soaking step during each wash to allow more time for weakly bound molecules to dissociate.[10]

Q6: Could my TCO-conjugate itself be the problem?

A6: Yes, the quality of the conjugate is crucial.

• Check for Aggregates: Hydrophobic interactions from the TCO moiety can cause protein conjugates to aggregate.[11] These aggregates are a major source of NSB.[9] Purify your conjugate using Size Exclusion Chromatography (SEC) or Hydrophobic Interaction Chromatography (HIC) to remove aggregates immediately before use.[10]

• Optimize Labeling Ratio: Over-labeling a protein can significantly alter its properties and increase its hydrophobicity, leading to aggregation.[9] Perform a titration to find the optimal molar ratio of TCO-PEG2-acid (or its activated NHS ester) to your protein. Start with a lower ratio (e.g., 10:1) than you might for a more hydrophilic label.[10][21]

Q7: How can I optimize my assay buffers to minimize NSB?

A7: The composition of your assay and dilution buffers can influence both hydrophobic and electrostatic interactions.

• Increase Ionic Strength: Increasing the salt concentration of your buffers (e.g., raising NaCl from 150 mM to 300-500 mM) can help shield electrostatic charges and reduce charge-based non-specific binding.[10]

• Include a Surfactant: Just as in the wash buffer, including 0.05% Tween-20 in the antibody dilution buffer can help block hydrophobic surfaces and prevent the TCO-conjugate from binding non-specifically.[9][19]

Experimental Protocols

Protocol 1: Protein Labeling with TCO-PEG2-NHS Ester

This protocol describes the general procedure for labeling a protein with TCO using an N-hydroxysuccinimide (NHS) ester derivative of TCO-PEG2-acid.

Caption: General workflow for protein labeling with a TCO-NHS ester.

Methodology:

• Protein Preparation: Buffer exchange the protein (1-10 mg/mL) into an amine-free buffer, such as 100 mM sodium phosphate (B84403) with 150 mM NaCl, pH 7.4-8.0.[5][21] Buffers containing primary amines like Tris or glycine (B1666218) must be avoided as they will compete for reaction with the NHS ester.[22]

• TCO-NHS Ester Preparation: Immediately before use, dissolve the TCO-PEG2-NHS ester in anhydrous DMSO or DMF to create a 10-20 mM stock solution.[5] Allow the reagent vial to warm to room temperature before opening to prevent moisture condensation, which can hydrolyze the NHS ester.[22][23]

• Conjugation: Add a 10- to 20-fold molar excess of the TCO-NHS ester stock solution to the protein solution.[5] The optimal ratio should be determined empirically.[21] Incubate for 30-60 minutes at room temperature with gentle mixing.[5][9]

• Quenching (Optional): To stop the reaction, a quenching buffer (e.g., 1 M Tris-HCl, pH 8.0) can be added to a final concentration of 50-100 mM. Incubate for an additional 15-30 minutes.[5][9]

• Purification: Remove unreacted TCO reagent and byproducts using a desalting spin column, size-exclusion chromatography (SEC), or dialysis.[5][9][23] This step is critical for removing small molecules that could contribute to background.

Protocol 2: Optimizing Blocking Conditions for an ELISA

This protocol provides a method for testing different blocking agents to minimize NSB of a TCO-modified antibody.

Methodology:

• Plate Coating: Coat a 96-well ELISA plate with the desired antigen according to your standard protocol. Wash the plate 3 times with a wash buffer (e.g., PBS + 0.05% Tween-20).[10][19]

• Blocking: Add 200 µL of different blocking buffers to different rows of the plate. Include a "no primary antibody" control row for each blocking condition.[10]

  • Row A & B: 1% BSA in PBS

  • Row C & D: 3% BSA in PBS

  • Row E & F: 1% Casein in PBS

  • Row G & H: 5% Non-fat Dry Milk in PBS

• Incubation: Incubate the plate for 2 hours at room temperature or overnight at 4°C.

• Washing: Discard the blocking solutions and wash the plate 3-5 times with wash buffer.[10]

• Primary Antibody Incubation: Add your TCO-modified antibody, diluted in the corresponding blocking buffer, to all wells except the "no primary antibody" control rows (add only buffer to these). Incubate according to your standard protocol.

• Detection: Proceed with your standard detection steps (e.g., addition of a tetrazine-HRP conjugate, followed by substrate).

• Analysis: Read the plate. The optimal blocking buffer is the one that yields the lowest signal in the "no primary antibody" control wells while maintaining a high signal in the test wells, thus providing the best signal-to-noise ratio.

Quantitative Data Summary

The following table summarizes key quantitative parameters for optimizing reactions and troubleshooting non-specific binding.

Parameter	Recommended Range	Purpose / Rationale	Source(s)
TCO-NHS Labeling pH	7.2 - 9.0	Efficient reaction with primary amines. Higher pH increases reaction rate but also NHS ester hydrolysis.	[21][22]
TCO-Tetrazine Ligation pH	6.0 - 9.0	Reaction is robust across a wide pH range. PBS at pH 7.4 is a common choice.	[5][22]
Tetrazine Molar Excess	1.05 - 1.5 fold	A slight excess of tetrazine ensures complete consumption of the TCO-labeled protein.	[5][22]
Blocking Agent Conc.	1 - 5% (w/v)	To saturate all unoccupied sites on the solid phase (e.g., ELISA plate).	[10][13]
Tween-20 Conc. (Wash)	0.05% - 0.1% (v/v)	Disrupts non-specific hydrophobic interactions without stripping specific binding.	[9][19]
Tween-20 Conc. (Diluent)	~0.05% (v/v)	Prevents aggregation and non-specific adsorption of the conjugate during incubation.	[9][19]
Buffer Salt Conc. (NaCl)	150 - 500 mM	Higher ionic strength can reduce non-specific electrostatic interactions.	[10]
Reaction Time (TCO-Tz)	10 - 60 min	The reaction is extremely fast at room temperature or 37°C.	[5][22]

References

• 1. TCO-carbonylamino-benzamido-PEG2 NHS ester | AxisPharm [axispharm.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. interchim.fr [interchim.fr]
• 4. Recent Advances in the Development of Tetrazine Ligation Tools for Pretargeted Nuclear Imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. TCO-PEG2-acid, 2250217-31-1 | BroadPharm [broadpharm.com]
• 7. purepeg.com [purepeg.com]
• 8. chempep.com [chempep.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 13. candor-bioscience.de [candor-bioscience.de]
• 14. documents.thermofisher.com [documents.thermofisher.com]
• 15. assets.fishersci.com [assets.fishersci.com]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]
• 18. A guide to selecting control and blocking reagents. [jacksonimmuno.com]
• 19. bosterbio.com [bosterbio.com]
• 20. nicoyalife.com [nicoyalife.com]
• 21. Optimizing the labeling of proteins | Molecular Devices [moleculardevices.com]
• 22. benchchem.com [benchchem.com]
• 23. benchchem.com [benchchem.com]

Technical Support Center: TCO-PEG2-Acid Reactions

Welcome to the Technical Support Center for TCO-PEG2-acid. This guide is designed for researchers, scientists, and drug development professionals to provide troubleshooting advice, frequently asked questions (FAQs), and detailed experimental protocols to help improve your conjugation efficiency and overcome common challenges.

Frequently Asked Questions (FAQs)

Q1: What is TCO-PEG2-acid and what are its primary reactive functionalities?

TCO-PEG2-acid is a heterobifunctional linker that contains two distinct reactive groups separated by a hydrophilic 2-unit polyethylene (B3416737) glycol (PEG) spacer.[1][2][3] The two reactive ends are:

• trans-cyclooctene (TCO): This group reacts with tetrazine-functionalized molecules via a rapid and highly specific inverse-electron-demand Diels-Alder (IEDDA) cycloaddition, a type of "click chemistry".[1][2] This reaction is known for its fast kinetics and biocompatibility, as it does not require a catalyst.[4][5]

• Carboxylic acid (-COOH): This group can be coupled to primary amines (-NH2), such as those found on lysine (B10760008) residues of proteins, to form a stable amide bond.[1][2] This reaction typically requires activation with coupling agents like EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) and NHS (N-hydroxysuccinimide).

Q2: What are the most common causes of low yield in the TCO-PEG2-acid reaction with an amine-containing molecule?

Low yields in the amide coupling step are often due to one or more of the following factors:

• Suboptimal pH: The two-step EDC/NHS reaction has different pH optima. The activation of the carboxylic acid is most efficient at a slightly acidic pH (4.5-6.0), while the subsequent reaction with the primary amine is favored at a pH of 7.2-8.5.[6]

• Inactive Reagents: EDC and NHS are moisture-sensitive and can hydrolyze over time, rendering them inactive.[7] Similarly, the TCO group can isomerize to the unreactive cis-cyclooctene (CCO) form, especially with improper storage.[1]

• Inappropriate Buffer Composition: Buffers containing primary amines (e.g., Tris, glycine) or other nucleophiles can compete with the target amine, reducing conjugation efficiency.[6][8]

• Incorrect Stoichiometry: An insufficient molar excess of the activating agents (EDC/NHS) or the TCO-PEG2-acid itself can lead to incomplete reaction.[7][9]

• Hydrolysis of the Activated Ester: The NHS-ester intermediate is susceptible to hydrolysis in aqueous solutions, a process that is accelerated at higher pH.[6]

Q3: How should I store and handle TCO-PEG2-acid and the coupling reagents?

Proper storage and handling are critical for maintaining the reactivity of these reagents:

• TCO-PEG2-acid: Should be stored at -20°C in a desiccated environment to protect it from moisture and prevent isomerization.[1] It is not recommended for long-term storage due to the potential for isomerization of the TCO group.[1]

• EDC and NHS: These reagents are highly sensitive to moisture and should be stored at -20°C in a desiccator.[7] It is crucial to allow the vials to equilibrate to room temperature before opening to prevent condensation.[8] Solutions of EDC and NHS should be prepared fresh immediately before use as they are not stable in aqueous solutions for extended periods.[9]

Q4: Can the TCO group react with other functional groups besides tetrazine?

The TCO group is highly specific for reaction with tetrazines via the IEDDA mechanism.[4] It is generally unreactive towards other functional groups commonly found in biological molecules, such as amines and thiols, making it an excellent tool for bioorthogonal conjugation.[4]

Troubleshooting Guides

Problem 1: Low or No Amide Bond Formation (Carboxylic Acid Reaction)

Potential Cause	Troubleshooting Steps
Suboptimal pH	Verify the pH of your buffers. Use a non-amine, non-carboxylate buffer like MES at pH 4.5-6.0 for the EDC/NHS activation step. For the coupling step with the amine, use a buffer like PBS at pH 7.2-8.0.[6]
Inactive EDC/NHS	Use fresh, high-quality EDC and NHS. Prepare solutions immediately before use and discard any unused portions.[9]
Competing Nucleophiles	Ensure your buffers for both activation and coupling steps are free of primary amines (e.g., Tris, glycine).[6][8]
Insufficient Molar Excess	Optimize the molar ratios of your reactants. A common starting point is a 2- to 10-fold molar excess of EDC and a 2- to 5-fold molar excess of NHS over the TCO-PEG2-acid.[8][9]
Hydrolysis of NHS-ester	Add the amine-containing molecule to the activated TCO-PEG2-acid immediately after the activation step. Minimize delays to reduce the chance of hydrolysis.[6]

Problem 2: Low or No TCO-Tetrazine Ligation

Potential Cause	Troubleshooting Steps
Isomerized TCO	Use TCO-PEG2-acid from a fresh stock that has been stored properly at -20°C in a desiccated environment.[1] Consider purchasing from a supplier who may prepare fresh batches upon order.[10]
Suboptimal Reaction Conditions	While the TCO-tetrazine reaction is robust over a wide pH range (typically 6-9), ensure the pH is compatible with the stability of your biomolecules.[4][11] The reaction is typically fast at room temperature (30-60 minutes), but for challenging conjugations, you can extend the incubation time or gently increase the temperature (e.g., 37°C).[11]
Incorrect Stoichiometry	While a 1:1 molar ratio is the theoretical ideal, using a slight excess (1.05 to 1.5-fold) of the tetrazine-containing molecule can help drive the reaction to completion.[11]
Steric Hindrance	The PEG spacer in TCO-PEG2-acid helps to reduce steric hindrance.[3] If you suspect steric hindrance is still an issue, consider using a linker with a longer PEG chain.

Data Presentation

Table 1: Recommended Molar Ratios for Amide Coupling

Reagent	Molar Ratio (Reagent:Carboxylic Acid)	Notes
EDC	2:1 to 10:1	A higher excess may be needed for difficult couplings, but can also lead to side products.[6][9]
NHS/sulfo-NHS	2:1 to 5:1	A slight excess relative to EDC can improve the stability of the active intermediate.[9]
Amine-containing molecule	1:1 to 1.5:1	A slight excess of the amine can help drive the reaction to completion.[7]

Table 2: Typical Reaction Conditions for TCO-Tetrazine Ligation

Parameter	Recommended Condition	Notes
pH	6.0 - 9.0	The reaction is generally robust within this range. Ensure compatibility with your biomolecules.[4][11]
Temperature	Room Temperature (20-25°C)	Can be performed at 4°C (overnight) or 37°C to modulate the reaction rate.[11]
Duration	30 - 60 minutes	The reaction is typically very fast.[11][12]
Stoichiometry (Tetrazine:TCO)	1.05:1 to 1.5:1	A slight excess of tetrazine is often recommended.[11]

Experimental Protocols

Protocol 1: Two-Step Amide Coupling of TCO-PEG2-acid to a Primary Amine

Materials:

• TCO-PEG2-acid

• Amine-containing molecule

• EDC

• NHS (or sulfo-NHS for aqueous reactions)

• Activation Buffer: 0.1 M MES, 0.5 M NaCl, pH 6.0

• Coupling Buffer: Phosphate-Buffered Saline (PBS), pH 7.2-7.5

• Quenching Buffer: 1 M Tris-HCl, pH 8.0

• Anhydrous DMSO or DMF (for dissolving reagents if necessary)

• Desalting column

Procedure:

• Reagent Preparation:

  • Allow TCO-PEG2-acid, EDC, and NHS vials to equilibrate to room temperature before opening.

  • Prepare stock solutions of EDC and NHS in anhydrous DMSO or DMF, or directly in Activation Buffer immediately before use.

• Activation of TCO-PEG2-acid:

  • Dissolve TCO-PEG2-acid in Activation Buffer.

  • Add a 2- to 10-fold molar excess of EDC and a 2- to 5-fold molar excess of NHS to the TCO-PEG2-acid solution.[9]

  • Incubate for 15-30 minutes at room temperature with gentle mixing.

• Conjugation to the Amine:

  • Immediately add the activated TCO-PEG2-acid solution to your amine-containing molecule dissolved in Coupling Buffer.

  • Ensure the final pH of the reaction mixture is between 7.2 and 7.5.

  • Allow the reaction to proceed for 1-2 hours at room temperature or overnight at 4°C.

• Quenching the Reaction (Optional):

  • Add Quenching Buffer to a final concentration of 50-100 mM to stop the reaction by quenching any unreacted NHS-esters.[13]

  • Incubate for 5-10 minutes at room temperature.

• Purification:

  • Remove excess reagents and byproducts by passing the reaction mixture through a desalting column equilibrated with your desired storage buffer (e.g., PBS).[14][15]

Protocol 2: TCO-Tetrazine Ligation

Materials:

• TCO-labeled molecule (from Protocol 1)

• Tetrazine-functionalized molecule

• Reaction Buffer: PBS, pH 7.4

Procedure:

• Prepare Reactants:

  • Ensure your TCO-labeled molecule is in the Reaction Buffer.

  • Dissolve the tetrazine-functionalized molecule in a compatible solvent (e.g., DMSO) and then dilute into the Reaction Buffer.

• Ligation Reaction:

  • Add the tetrazine-functionalized molecule to the TCO-labeled molecule solution. A slight molar excess (1.05 to 1.5 equivalents) of the tetrazine compound is often used.[11]

  • Incubate the reaction for 30-60 minutes at room temperature.[11][12]

• Purification (Optional):

  • If necessary, the final conjugate can be purified to remove any excess tetrazine reagent using size-exclusion chromatography (SEC) or a desalting column.[14][16]

Visualizations

Caption: Experimental workflow for TCO-PEG2-acid conjugation.

References

• 1. TCO-PEG2-acid, 2250217-31-1 | BroadPharm [broadpharm.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. TCO-PEG2-acid, CAS 2250217-31-1 | AxisPharm [axispharm.com]
• 4. broadpharm.com [broadpharm.com]
• 5. vectorlabs.com [vectorlabs.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. precisepeg.com [precisepeg.com]
• 11. benchchem.com [benchchem.com]
• 12. interchim.fr [interchim.fr]
• 13. interchim.fr [interchim.fr]
• 14. benchchem.com [benchchem.com]
• 15. benchchem.com [benchchem.com]
• 16. benchchem.com [benchchem.com]

TCO-PEG2-acid stability issues in aqueous solution

Welcome to the technical support center for TCO-PEG2-acid. This guide is designed for researchers, scientists, and drug development professionals to provide troubleshooting assistance, frequently asked questions (FAQs), and detailed protocols to ensure the successful execution of your experiments involving TCO-PEG2-acid in aqueous solutions.

Frequently Asked Questions (FAQs)

Q1: What is the primary stability issue with TCO-PEG2-acid in aqueous solutions?

A1: The main stability concern for TCO-PEG2-acid is the isomerization of the strained trans-cyclooctene (B1233481) (TCO) ring to its thermodynamically more stable, yet unreactive, cis-cyclooctene (CCO) isomer.[1][2] This isomerization renders the molecule incapable of participating in the desired inverse-electron-demand Diels-Alder (IEDDA) reaction with tetrazines, which can lead to a significant reduction or complete loss of conjugation efficiency.[1][2]

Q2: What factors can accelerate the isomerization of TCO to CCO?

A2: Several factors can promote the unwanted isomerization of the TCO group:

• Presence of Thiols: Thiol-containing reagents, such as dithiothreitol (B142953) (DTT) and β-mercaptoethanol, are known to catalyze this isomerization, likely through a radical-mediated pathway.[1][3]

• Components in Cell Culture Media: Some components in cell culture media, like the degradation products of thiamine, can act as catalysts for TCO isomerization.[1]

• Long-term Storage: TCO compounds are not recommended for long-term storage as the strained TCO ring is prone to deactivation over time, especially if not stored under recommended conditions.[4][5][6][7][8][9][10]

• Exposure to Radicals: The isomerization process is believed to proceed via a radical-mediated pathway, so exposure to radical species should be minimized.[1]

Q3: What are the recommended storage conditions for TCO-PEG2-acid and its solutions?

A3: For optimal stability, TCO-PEG2-acid should be stored as a solid at -20°C, protected from light and moisture.[4][5][6] Solutions of TCO-PEG2-acid should be prepared fresh for each experiment. If short-term storage of a stock solution (e.g., in anhydrous DMSO or DMF) is necessary, it should be stored at -20°C. Aqueous solutions of TCO-PEG2-acid are not recommended for storage and should be used immediately after preparation.

Q4: Is there a trade-off between the reactivity and stability of TCO derivatives?

A4: Yes, there is often a trade-off. Highly strained TCO derivatives, which exhibit faster reaction kinetics with tetrazines, tend to be more susceptible to isomerization and thus have lower stability.[1][11] Conversely, more stable TCO derivatives may have slower reaction rates.[1] The choice of a TCO derivative should be based on the specific requirements of the experiment, balancing the need for rapid kinetics with the required stability under the experimental conditions.

Troubleshooting Guide

This section addresses common issues encountered during experiments with TCO-PEG2-acid.

Issue 1: Low or No Yield in Tetrazine Ligation Reaction

Possible Cause	Troubleshooting Steps
Isomerization of TCO to CCO	1. Use Fresh Reagents: Prepare fresh solutions of TCO-PEG2-acid for each experiment. Avoid using previously prepared aqueous solutions. 2. Check for Thiols: If your experimental protocol involves the use of reducing agents like DTT, remove them before adding the TCO-reagent, for instance by using a desalting column.[1] 3. Minimize Incubation Time in Media: When working with cell cultures, reduce the incubation time of the TCO-labeled molecule in the medium. Consider testing the stability of your TCO-conjugate in different media formulations.[1] 4. Consider a Radical Inhibitor: In the presence of high thiol concentrations, the addition of a radical inhibitor like Trolox (a water-soluble vitamin E analog) has been shown to suppress TCO isomerization.[12][13]
Hydrolysis of Activated TCO-PEG2-acid	1. Optimize pH: Ensure the two-step labeling process is performed at the optimal pH for each step. The activation of the carboxylic acid with EDC/NHS is most efficient in a slightly acidic environment (pH 4.5-6.0). The subsequent coupling to a primary amine is best performed at a pH of 7.0-8.5. 2. Fresh EDC/NHS: Prepare EDC and NHS solutions immediately before use, as they can hydrolyze in aqueous solutions.
Presence of Competing Amines	1. Avoid Amine-Containing Buffers: Do not use buffers containing primary amines, such as Tris or glycine, during the EDC/NHS activation and coupling steps, as they will compete for reaction with the activated TCO-PEG2-acid.

Issue 2: Inconsistent Results Between Experiments

Possible Cause	Troubleshooting Steps
Variability in Reagent Quality	1. Proper Storage: Ensure that the solid TCO-PEG2-acid is stored at -20°C and protected from light and moisture. 2. Aliquot Reagents: To avoid repeated freeze-thaw cycles of stock solutions, aliquot them into single-use volumes.
Inaccurate Quantification	1. Verify Concentrations: Accurately determine the concentrations of your TCO-PEG2-acid and tetrazine solutions before each experiment.

Data Presentation

TCO Derivative	Buffer/Medium	Temperature	pH	Key Findings
TCO-PEG3-modified antibody	Sodium Phosphate Buffer	4°C	7.5	~10.5% loss of reactivity after 4 weeks.[4]
TCO-PEG3-modified antibody	Sodium Phosphate Buffer	-20°C	7.5	~7% loss of reactivity after 4 weeks.[4]
s-TCO (strained TCO)	D₂O-PBS with 30 mM mercaptoethanol	Not Specified	7.4	18% isomerization to CCO after 1 hour, 100% after 18.5 hours.[12]
s-TCO with Trolox	D₂O-PBS with 30 mM mercaptoethanol and 30 mM Trolox	Not Specified	7.4	<5% isomerization to CCO after 29.5 hours.[12]

Experimental Protocols

Protocol 1: Monitoring TCO-PEG2-acid Stability by HPLC

This protocol describes how to monitor the isomerization of TCO-PEG2-acid to its CCO form using High-Performance Liquid Chromatography (HPLC). The separation is based on the different polarities and shapes of the two isomers.

Materials:

• TCO-PEG2-acid

• Aqueous buffers of interest (e.g., PBS, citrate, Tris) at various pH values

• HPLC-grade acetonitrile (B52724) and water

• HPLC system with a UV detector and a C18 reversed-phase column

Procedure:

• Method Development: Develop an HPLC method capable of resolving TCO-PEG2-acid from its CCO isomer. This typically involves a gradient elution with water and acetonitrile, often with an acid modifier like 0.1% trifluoroacetic acid (TFA). The more planar trans-isomer (TCO) is expected to have a longer retention time than the cis-isomer (CCO) in reversed-phase chromatography.

• Sample Preparation:

  • Prepare a stock solution of TCO-PEG2-acid in a suitable solvent (e.g., DMSO or DMF).

  • In separate vials, dilute the stock solution into the desired aqueous buffers to a final working concentration.

• Incubation: Incubate the vials at the desired temperature(s).

• Time Points: At various time points (e.g., 0, 1, 2, 4, 8, 24 hours), take an aliquot from each vial.

• Analysis:

  • Inject the samples onto the HPLC system.

  • Record the chromatograms, monitoring at a suitable wavelength (e.g., ~210 nm).

• Data Analysis:

  • Identify the peaks corresponding to the TCO and CCO isomers based on their retention times.

  • Integrate the peak areas for both isomers at each time point.

  • Calculate the percentage of remaining TCO-PEG2-acid at each time point relative to the initial concentration at t=0.

Protocol 2: Monitoring TCO-PEG2-acid Stability by ¹H NMR

This protocol uses proton Nuclear Magnetic Resonance (¹H NMR) spectroscopy to monitor the isomerization of TCO to CCO, as the olefinic protons of the two isomers have distinct chemical shifts.

Materials:

• TCO-PEG2-acid

• Deuterated buffers (e.g., PBS in D₂O) at various pD values

• NMR tubes

• NMR spectrometer

Procedure:

• Sample Preparation:

  • Prepare a stock solution of TCO-PEG2-acid in a suitable deuterated solvent (e.g., DMSO-d₆ or D₂O).

  • Prepare a series of deuterated aqueous buffers with the desired pD values.

• Reaction Setup:

  • In an NMR tube, add the deuterated buffer.

  • Add a small volume of the TCO-PEG2-acid stock solution to the NMR tube and mix quickly.

• NMR Data Acquisition:

  • Acquire a ¹H NMR spectrum immediately after mixing (t=0).

  • Continue to acquire spectra at defined time intervals.

• Data Analysis:

  • Process the spectra.

  • Identify the characteristic signals for the olefinic protons of the TCO and CCO isomers.

  • Calculate the percentage of isomerization at each time point by integrating the respective olefinic proton signals.

Visualizations

Caption: The primary degradation pathway of TCO-PEG2-acid.

Caption: Experimental workflow for assessing TCO-PEG2-acid stability.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Fitness Factors for Bioorthogonal Chemical Probes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. escholarship.org [escholarship.org]
• 6. TCO-PEG24-acid | BroadPharm [broadpharm.com]
• 7. TCO-PEG2-amine, 2141981-87-3 | BroadPharm [broadpharm.com]
• 8. TCO-PEG2-acid, 2250217-31-1 | BroadPharm [broadpharm.com]
• 9. TCO-PEG12-acid | BroadPharm [broadpharm.com]
• 10. TCO-PEG10-acid | BroadPharm [broadpharm.com]
• 11. benchchem.com [benchchem.com]
• 12. Studies on the Stability and Stabilization of trans-Cyclooctenes through Radical Inhibition and Silver (I) Metal Complexation - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Studies on the Stability and Stabilization of trans- Cyclooctenes through Radical Inhibition and Silver (I) Metal Complexation - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing EDC-NHS Coupling for TCO-PEG2-acid

Welcome to the technical support center for optimizing your EDC-NHS coupling reactions involving TCO-PEG2-acid. This guide is designed for researchers, scientists, and drug development professionals to provide troubleshooting assistance and answers to frequently asked questions to improve the efficiency and success of your conjugation experiments.

Frequently Asked Questions (FAQs)

Q1: What is the optimal pH for the EDC-NHS coupling of TCO-PEG2-acid?

A1: A two-step pH process is highly recommended for optimal EDC-NHS coupling.[1]

• Activation Step: The activation of the carboxyl group on TCO-PEG2-acid with EDC and NHS is most efficient in a slightly acidic environment, with a pH range of 4.5 to 6.0.[2]

• Coupling Step: The subsequent reaction of the activated NHS-ester with a primary amine is favored at a neutral to slightly basic pH, typically between 7.2 and 8.5.[1][3] This higher pH facilitates the deprotonation of the primary amine, enhancing its nucleophilicity.[1]

Q2: Why is a two-step pH protocol recommended over a one-pot reaction?

A2: A two-step protocol is recommended because the optimal pH conditions for carboxyl activation and amine coupling are different.[4] Performing the activation at an acidic pH maximizes the formation of the more stable amine-reactive NHS-ester while minimizing hydrolysis of the EDC-formed O-acylisourea intermediate.[5][6] Subsequently, raising the pH for the coupling step ensures the primary amine is deprotonated and thus more reactive.[7] While a one-pot reaction at physiological pH (e.g., 7.4) is possible, it often leads to lower coupling efficiency.[1]

Q3: What are the recommended molar ratios of EDC and NHS to TCO-PEG2-acid?

A3: It is common to use a molar excess of both EDC and NHS relative to the TCO-PEG2-acid. The optimal ratios can depend on the specific reactants and concentrations, but a good starting point is a 2- to 10-fold molar excess of EDC and a 1.25- to 2.5-fold molar excess of NHS over EDC.[2][4]

Q4: Which buffers should I use for the activation and coupling steps?

A4: Buffer selection is critical to avoid interference with the reaction chemistry.[8]

• Activation Buffer (pH 4.5-6.0): Use a non-amine, non-carboxylate buffer. 0.1 M MES (2-(N-morpholino)ethanesulfonic acid) buffer is a highly recommended choice.[4][9]

• Coupling Buffer (pH 7.2-8.5): Amine-free buffers such as Phosphate-Buffered Saline (PBS), HEPES, or borate (B1201080) buffer are suitable.[3][8]

• Buffers to Avoid: Buffers containing primary amines (e.g., Tris, Glycine) or carboxylates (e.g., Acetate) must be avoided as they will compete with the intended reaction.[6][10]

Q5: How should I handle and store my EDC, NHS, and TCO-PEG2-acid reagents?

A5: Proper handling and storage are crucial for maintaining reagent activity.

• EDC and NHS: These reagents are sensitive to moisture and should be stored desiccated at -20°C.[10] Before use, allow the vials to warm to room temperature to prevent condensation.[10] It is best to prepare EDC and NHS solutions immediately before use, as they are not stable for long-term storage in solution.[11]

• TCO-PEG2-acid: TCO compounds have a short half-life as they can isomerize to the less reactive cis-cyclooctene (CCO).[12][13] Therefore, long-term storage is not recommended.[13] Store at -20°C and use promptly after purchase.

Q6: What are common side reactions, and how can I minimize them?

A6: Several side reactions can reduce your conjugation efficiency.

• Hydrolysis: The O-acylisourea intermediate formed by EDC and the subsequent NHS ester are both susceptible to hydrolysis in aqueous solutions.[10] The rate of hydrolysis increases with pH.[14] To minimize this, work promptly and add NHS to form the more stable NHS-ester intermediate.[6]

• Formation of N-acylurea: This is an irreversible intramolecular rearrangement of the O-acylisourea intermediate that inactivates the carboxyl group.[6] The addition of NHS helps to prevent this side reaction.[6]

• Reaction with Buffers: As mentioned, amine or carboxylate-containing buffers will compete with your reactants.[6] Always use non-interfering buffers.

Troubleshooting Guide

Problem	Possible Cause	Suggested Solution
Low or No Coupling Yield	Inactive Reagents	Ensure EDC and NHS are fresh and have been stored properly under desiccated conditions at -20°C.[10] Allow reagents to warm to room temperature before opening to prevent moisture condensation.[10] Prepare EDC/NHS solutions immediately before use.[11]
Suboptimal pH	Verify the pH of your activation (pH 4.5-6.0) and coupling (pH 7.2-8.5) buffers.[1] Use a calibrated pH meter.
Inappropriate Buffer	Avoid buffers containing primary amines (Tris, glycine) or carboxylates (acetate) as they compete with the reaction.[6][10] Use recommended buffers like MES for activation and PBS or Borate for coupling.[4][8]
Hydrolysis of Intermediates	Minimize the time between the activation and coupling steps.[10] The NHS-ester is more stable than the O-acylisourea intermediate but is still prone to hydrolysis, especially at higher pH.[10][14]
Suboptimal Molar Ratios	Optimize the molar excess of EDC and NHS. A 2- to 10-fold molar excess of EDC and a slightly higher molar excess of NHS over EDC is a good starting point.[2][4]
Precipitation Observed During Reaction	Poor Solubility of Reactants	Ensure all components, including your TCO-PEG2-acid and the amine-containing molecule, are soluble in the chosen buffers.[5] For molecules not soluble in aqueous buffers, consider using a water-miscible organic co-solvent like DMSO or DMF, if compatible with your biomolecule.[7][15]
High EDC Concentration	An excessively high concentration of EDC can sometimes cause precipitation of proteins or other molecules.[8] Try reducing the molar excess of EDC.
Inconsistent Results	Variability in pH Measurement	Calibrate your pH meter regularly. Ensure your buffers have sufficient capacity to maintain the desired pH throughout the reaction.[1]
Instability of TCO Moiety	TCO is known to isomerize over time.[12][13] Use TCO-PEG2-acid that has been stored correctly and is not past its recommended use date.

Experimental Protocols

Two-Step Aqueous EDC-NHS Coupling Protocol for TCO-PEG2-acid

This protocol is a general guideline and may require optimization for your specific application.

Materials:

• TCO-PEG2-acid

• Amine-containing molecule

• EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide)

• NHS (N-hydroxysuccinimide) or Sulfo-NHS

• Activation Buffer: 0.1 M MES, pH 4.5-6.0[9]

• Coupling Buffer: Phosphate-Buffered Saline (PBS), pH 7.2-8.0[9]

• Quenching Solution (optional): 1 M Tris-HCl, pH 8.0, or 1 M Hydroxylamine, pH 8.5

• Desalting column

Procedure:

• Reagent Preparation:

  • Allow EDC, NHS, and TCO-PEG2-acid vials to equilibrate to room temperature before opening.

  • Immediately before use, prepare solutions of EDC and NHS in Activation Buffer. Do not store these solutions.[11]

  • Dissolve the TCO-PEG2-acid in Activation Buffer.

  • Dissolve the amine-containing molecule in Coupling Buffer.

• Activation of TCO-PEG2-acid (Step 1):

  • To the solution of TCO-PEG2-acid in Activation Buffer, add the freshly prepared EDC solution (2-10 fold molar excess).

  • Immediately add the NHS solution (1.25-2.5 fold molar excess over EDC).

  • Incubate the reaction for 15-30 minutes at room temperature with gentle mixing.[3]

• Coupling to Amine-containing Molecule (Step 2):

  • Immediately after activation, the pH of the reaction mixture must be raised for the coupling step. This can be achieved in two ways:

    • Buffer Exchange: Use a desalting column to quickly remove excess EDC/NHS and exchange the buffer to the Coupling Buffer (pH 7.2-8.0).[9]

    • pH Adjustment: Add the activated TCO-PEG2-acid solution to the amine-containing molecule solution in Coupling Buffer. Ensure the final pH of the reaction mixture is between 7.2 and 8.0.

  • Allow the coupling reaction to proceed for 2 hours at room temperature or overnight at 4°C with gentle agitation.[3]

• Quenching (Optional):

  • To stop the reaction and deactivate any remaining NHS-esters, add the Quenching Solution to a final concentration of 10-50 mM.[16]

  • Incubate for 15-30 minutes at room temperature.[3] Common quenching agents include Tris, glycine, or hydroxylamine.[17]

• Purification:

  • Purify the final conjugate from excess reagents and byproducts using appropriate methods such as dialysis, size-exclusion chromatography, or other chromatographic techniques.

Data Presentation

Table 1: Recommended Reaction Conditions for EDC-NHS Coupling

Parameter	Activation Step	Coupling Step	Rationale
pH	4.5 - 6.0[2]	7.2 - 8.5[3]	Optimal for EDC activation of carboxyl groups.[5] Promotes efficient reaction of the NHS ester with the primary amine.[7]
Buffer	MES[4]	PBS, HEPES, Borate[3][8]	Non-amine, non-carboxylate buffer is essential to avoid interference.[10]
Temperature	Room Temperature (20-25°C)	Room Temperature or 4°C	Convenient and provides good reaction rates.[5] Longer incubation at 4°C can improve yield for sensitive molecules.[3]
Reaction Time	15 - 30 minutes[3]	2 hours to overnight[3]	Sufficient for the formation of the NHS ester. Longer times can increase conjugation efficiency.[3]

Table 2: Recommended Molar Ratios of Reagents

Reagent	Molar Ratio (relative to TCO-PEG2-acid)	Rationale
EDC	2 - 10 fold excess[3]	Drives the reaction towards the formation of the O-acylisourea intermediate. A starting point of 5-fold excess is common.[3]
NHS	2 - 5 fold excess[3]	Stabilizes the intermediate by forming a more stable NHS-ester, increasing coupling efficiency.[6] A starting point of 2.5-fold excess is common.[3]

Visualizations

Caption: Chemical mechanism of the two-step EDC-NHS coupling reaction.

Caption: General experimental workflow for EDC-NHS coupling of TCO-PEG2-acid.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. documents.thermofisher.com [documents.thermofisher.com]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. TCO-PEG24-acid | BroadPharm [broadpharm.com]
• 13. TCO-PEG2-acid, 2250217-31-1 | BroadPharm [broadpharm.com]
• 14. Amine-Reactive Crosslinker Chemistry | Thermo Fisher Scientific - US [thermofisher.com]
• 15. broadpharm.com [broadpharm.com]
• 16. interchim.fr [interchim.fr]
• 17. benchchem.com [benchchem.com]

TCO-PEG2-acid Technical Support Center: Optimizing Amine Coupling Reactions

Welcome to the technical support center for TCO-PEG2-acid. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) for optimizing the reaction of the carboxylic acid moiety of TCO-PEG2-acid with primary amines.

Troubleshooting Guide & FAQs

This section addresses common challenges and questions encountered during the conjugation of TCO-PEG2-acid to amine-containing molecules.

Frequently Asked Questions

Q1: What is the general principle behind reacting TCO-PEG2-acid with a primary amine?

The carboxylic acid of TCO-PEG2-acid does not directly react with primary amines under physiological conditions. It requires activation, typically using a carbodiimide (B86325) like EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide), often in the presence of an N-hydroxysuccinimide ester (NHS or Sulfo-NHS) to form a more stable, amine-reactive intermediate. This activated ester then readily reacts with a primary amine to form a stable amide bond.

Q2: My conjugation yield is low. What are the potential causes and solutions?

Low conjugation efficiency is a common issue that can arise from several factors. A systematic approach to troubleshooting is recommended.

Potential Cause	Proposed Solution
Inefficient Carboxyl Activation	The pH for EDC/NHS activation is critical. Perform a two-step pH process: activate the carboxylic acid at a slightly acidic pH (4.5-6.0) in a buffer like MES, then increase the pH to 7.2-8.5 for the reaction with the amine.[1]
Hydrolysis of Activated Ester	The NHS-activated ester is moisture-sensitive. Prepare EDC and NHS solutions fresh in anhydrous DMSO or DMF immediately before use.[2] Avoid buffers containing primary amines (e.g., Tris) during the activation and coupling steps.[2]
Suboptimal Reaction pH	The amine coupling step requires the amine to be in its nucleophilic, deprotonated state, which is favored at a pH of 7.2-8.5.[1]
Instability of TCO Group	The trans-cyclooctene (B1233481) (TCO) can isomerize to the unreactive cis-cyclooctene (CCO).[3][4] Use the TCO-labeled molecule as soon as possible after preparation. For storage, keep it at -80°C and avoid multiple freeze-thaw cycles.[4]
Steric Hindrance	The amine group on your target molecule may be sterically hindered. Consider using a TCO-PEG linker with a longer PEG chain to increase the distance between the TCO group and the conjugation site.[2][5]
Reagent Quality and Storage	Store TCO-PEG2-acid at -20°C in a desiccated environment.[1][6] Allow the vial to warm to room temperature before opening to prevent condensation.[1]

Q3: What are the recommended reaction times and temperatures for the amine coupling reaction?

Optimal reaction time and temperature can vary depending on the specific reactants. However, general guidelines can be followed.

Step	Temperature	Duration	Notes
Carboxylic Acid Activation	Room Temperature	15-30 minutes	This step is relatively quick.[7]
Amine Coupling	Room Temperature or 4°C	1-2 hours (RT) or overnight (4°C)	Longer reaction times at lower temperatures can be beneficial for sensitive molecules.[4][7]

Q4: How should I store and handle TCO-PEG2-acid?

Proper storage is crucial for maintaining the reactivity of TCO-PEG2-acid. It should be stored at -20°C under desiccated conditions.[3][6] Before use, allow the reagent to equilibrate to room temperature before opening to prevent moisture condensation, which can hydrolyze the carboxylic acid and affect the TCO ring. For easier handling, stock solutions can be prepared in anhydrous DMF or DMSO and stored at -20°C under an inert gas.[1]

Experimental Protocols

Protocol 1: Two-Step Amine Coupling with TCO-PEG2-acid

This protocol describes the activation of the carboxylic acid of TCO-PEG2-acid and subsequent reaction with an amine-containing molecule.

Materials:

• TCO-PEG2-acid

• Amine-containing molecule

• Activation Buffer: MES buffer (pH 4.5-6.0)

• Coupling Buffer: PBS or HEPES buffer (pH 7.2-8.5)

• EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide)

• Sulfo-NHS (N-Hydroxysulfosuccinimide)

• Anhydrous DMSO or DMF

• Quenching Buffer (e.g., 1 M Tris-HCl, pH 8.0 or hydroxylamine)

• Desalting column

Procedure:

• Preparation: Allow TCO-PEG2-acid to warm to room temperature. Prepare fresh stock solutions of EDC and Sulfo-NHS in anhydrous DMSO or DMF immediately before use.[2][4]

• Activation: Dissolve TCO-PEG2-acid in Activation Buffer. Add a 2- to 5-fold molar excess of EDC and Sulfo-NHS to the TCO-PEG2-acid solution.[1] Incubate for 15 minutes at room temperature.[4]

• Coupling: Immediately add the amine-containing molecule (dissolved in Coupling Buffer) to the activated TCO-PEG2-acid solution. A 1.5 to 5-fold molar excess of the amine over the TCO-PEG2-acid is a typical starting point.[1] Adjust the pH of the reaction mixture to 7.2-7.5 if necessary.[4]

• Incubation: Allow the reaction to proceed for 1-2 hours at room temperature or overnight at 4°C.[4]

• Quenching: (Optional but recommended) Stop the reaction by adding Quenching Buffer to a final concentration of 50-100 mM and incubate for 15 minutes.[4]

• Purification: Remove excess reagents and byproducts using a desalting column or dialysis, exchanging the buffer to a suitable storage buffer (e.g., PBS, pH 7.4).[4]

Visualizing the Workflow and Logic

To aid in understanding the experimental process and troubleshooting logic, the following diagrams are provided.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. TCO-PEG2-acid, 2250217-31-1 | BroadPharm [broadpharm.com]
• 4. benchchem.com [benchchem.com]
• 5. interchim.fr [interchim.fr]
• 6. TCO-PEG2-amine, 2141981-87-3 | BroadPharm [broadpharm.com]
• 7. benchchem.com [benchchem.com]

potential side reactions of TCO-PEG2-acid

Welcome to the technical support center for TCO-PEG2-acid. This guide is designed for researchers, scientists, and drug development professionals to provide troubleshooting assistance and answers to frequently asked questions, ensuring the successful execution of your experiments involving TCO-PEG2-acid.

Frequently Asked Questions (FAQs)

Q1: What is TCO-PEG2-acid and what are its primary reactive functionalities?

TCO-PEG2-acid is a heterobifunctional crosslinker used in bioconjugation and click chemistry. It contains two key reactive groups:

• A trans-cyclooctene (TCO) group: This strained alkene reacts with high specificity and kinetics with tetrazine-containing molecules via an inverse-electron-demand Diels-Alder (iEDDA) cycloaddition. This reaction is a type of "click chemistry" that is bioorthogonal, meaning it can proceed in complex biological media without interfering with native biological processes.[1][2][3][4]

• A carboxylic acid (-COOH) group: This group can be activated to react with primary amines, such as the lysine (B10760008) residues on proteins, to form a stable amide bond.[1][3][5] The hydrophilic PEG2 (polyethylene glycol) spacer enhances water solubility.[1][3][5]

Q2: What is the main side reaction or instability issue I should be aware of with the TCO group?

The primary concern with the TCO group is its potential for isomerization to the less reactive cis-cyclooctene (CCO) isomer.[1][5][6][7][8] This isomerization is a relaxation of the ring strain and renders the molecule unreactive towards tetrazines, leading to lower conjugation yields. The half-life of TCO is short, and it is not recommended for long-term storage.[1][5][6][8]

Q3: How should I store TCO-PEG2-acid and molecules that have been labeled with it?

To minimize isomerization and degradation, TCO-PEG2-acid and TCO-labeled molecules should be stored at -20°C or -80°C for long-term storage.[1][5][6][7] It is advisable to use TCO-labeled biomolecules as soon as possible after preparation.[7] For reagents like EDC and NHS used for activating the carboxylic acid, it's crucial to allow the vials to warm to room temperature before opening to prevent moisture condensation, and to prepare solutions fresh.[7]

Q4: My conjugation yield is low. What are the common causes when using the carboxylic acid functionality?

Low yields when conjugating the carboxylic acid group of TCO-PEG2-acid to a primary amine can be due to several factors:

• Inefficient activation of the carboxylic acid: The reaction requires activation with reagents like EDC and NHS. This activation is most efficient at a slightly acidic pH (4.5-6.0).[7]

• Hydrolysis of the activated NHS-ester: The NHS ester intermediate is susceptible to hydrolysis, especially in aqueous buffers.[2]

• Suboptimal pH for coupling: The reaction of the NHS-activated TCO reagent with a primary amine is optimal at a pH between 7.0 and 8.5.[7]

• Presence of competing amines: Buffers containing primary amines, such as Tris or glycine, will compete with your target molecule for the activated TCO-PEG2-acid.[2][7][9]

Q5: What can cause low efficiency in the TCO-tetrazine click reaction step?

If you are observing low yields in the final ligation step with a tetrazine-modified molecule, consider the following:

• Isomerization of TCO to CCO: As mentioned, this is a significant cause of reduced reactivity.[7]

• Incorrect stoichiometry: A slight molar excess (1.05 to 1.5-fold) of the tetrazine-functionalized molecule is often recommended to drive the reaction to completion.[9][10]

• Reactant degradation: Tetrazines can also be susceptible to degradation, particularly in aqueous media.[11] It's best to use freshly prepared solutions.[11]

• Reactant precipitation: Poor solubility of either the TCO- or tetrazine-labeled molecule can lead to low yields. The PEG spacer in TCO-PEG2-acid helps with solubility, but for very hydrophobic molecules, adding a small amount of an organic co-solvent like DMSO might be necessary.[9]

• Steric hindrance: Although the PEG spacer is designed to reduce steric hindrance, the conjugation site on a biomolecule might be in a sterically hindered location, reducing reaction efficiency.[7]

Troubleshooting Guide

This section provides a more in-depth look at potential issues and their solutions in a structured format.

Problem	Potential Cause	Recommended Solution
Low or no labeling of a protein with TCO-PEG2-acid	Hydrolysis of the EDC/NHS activators.	Allow EDC and NHS vials to warm to room temperature before opening to prevent moisture condensation. Prepare solutions fresh immediately before use.[7]
Suboptimal pH for the activation or coupling steps.	Perform the activation of the carboxylic acid in a slightly acidic buffer (pH 4.5-6.0, e.g., MES buffer). For the coupling to the amine-containing molecule, adjust the pH to 7.0-8.5 (e.g., using PBS).[7]
Presence of amine-containing buffers (e.g., Tris, glycine) during the reaction.	Perform a buffer exchange into an amine-free buffer like PBS before the labeling reaction.[2][9]
Low yield of the final TCO-tetrazine conjugate	Isomerization of the TCO group to the unreactive CCO form.	Use the TCO-labeled biomolecule as soon as possible after its preparation and purification. For longer-term storage, store at -80°C and avoid multiple freeze-thaw cycles.[7]
Incorrect stoichiometry of the reactants.	Empirically optimize the molar ratio of the reactants. A slight molar excess (1.5 to 5-fold) of the tetrazine-containing molecule is often recommended.[7]
Degradation of the tetrazine reagent.	Prepare fresh solutions of the tetrazine reagent before each experiment.[11]
Steric hindrance at the labeling site.	The PEG spacer is designed to minimize this, but if hindrance is suspected, consider alternative labeling strategies or longer PEG spacers if available.[7]
Unexpected side products are observed	Oxidation of sensitive biomolecules.	If your molecules are sensitive to oxidation, degas the reaction buffer to prevent the formation of oxidation-related side products.[11]
Off-target reactions with other nucleophiles.	While the TCO-tetrazine reaction is highly specific, ensure that other reactive functionalities on your biomolecules are protected if they could potentially interfere.

Experimental Protocols

Protocol 1: Labeling a Protein with TCO-PEG2-acid via Amine Coupling

This protocol describes the activation of the carboxylic acid on TCO-PEG2-acid and its subsequent conjugation to primary amines (e.g., lysine residues) on a protein.

Materials:

• Protein of interest in an amine-free buffer (e.g., PBS, pH 7.4)

• TCO-PEG2-acid

• EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide)

• Sulfo-NHS (N-hydroxysulfosuccinimide)

• Activation Buffer (e.g., 0.1 M MES, 0.5 M NaCl, pH 6.0)

• Reaction Buffer (e.g., PBS, pH 7.4)

• Desalting column

Procedure:

• Prepare Protein: Dissolve the protein in the Reaction Buffer at a suitable concentration (e.g., 1-5 mg/mL).

• Prepare Reagents: Prepare 10 mM stock solutions of TCO-PEG2-acid, EDC, and Sulfo-NHS in anhydrous DMSO or water immediately before use.

• Activate TCO-PEG2-acid:

  • In a separate microcentrifuge tube, mix a 10-20 fold molar excess of TCO-PEG2-acid with a 20-40 fold molar excess of EDC and Sulfo-NHS in Activation Buffer.

  • Incubate for 15-30 minutes at room temperature to generate the amine-reactive Sulfo-NHS ester.

• Labeling Reaction:

  • Add the activated TCO-PEG2-acid solution to the protein solution.

  • Incubate for 1-2 hours at room temperature or overnight at 4°C with gentle mixing.

• Purification: Remove excess, unreacted TCO-PEG2-acid and byproducts using a desalting column, eluting with the desired storage buffer (e.g., PBS, pH 7.4).

• Characterization: Determine the degree of labeling (DOL) using appropriate analytical techniques (e.g., mass spectrometry).

Protocol 2: TCO-Tetrazine Click Chemistry Conjugation

This protocol outlines the reaction between a TCO-labeled protein and a tetrazine-labeled molecule.

Materials:

• TCO-labeled protein (from Protocol 1)

• Tetrazine-labeled molecule of interest

• Reaction Buffer (e.g., PBS, pH 7.4)

Procedure:

• Prepare Reactants: Ensure both the TCO-labeled protein and the tetrazine-labeled molecule are in the same Reaction Buffer.

• Conjugation Reaction:

  • Add the tetrazine-labeled molecule to the TCO-labeled protein solution. A 1.5 to 5-fold molar excess of the tetrazine-labeled molecule is typically recommended.

  • Incubate the reaction mixture for 30-60 minutes at room temperature. The reaction is often very fast.

• Purification (if necessary): If the excess tetrazine-labeled molecule needs to be removed, purify the final conjugate using a suitable method like size exclusion chromatography (SEC).

• Analysis: Analyze the final conjugate using methods such as SDS-PAGE, mass spectrometry, or UV-Vis spectroscopy to confirm successful conjugation.

Visualizations

Workflow for labeling a protein with TCO-PEG2-acid.

The TCO-tetrazine click reaction and the main TCO side reaction.

A troubleshooting flowchart for low yield in TCO-PEG2-acid conjugations.

References

• 1. TCO-PEG2-acid, 2250217-31-1 | BroadPharm [broadpharm.com]
• 2. interchim.fr [interchim.fr]
• 3. medchemexpress.com [medchemexpress.com]
• 4. TCO PEG, TCO linker, Tetrazine reactive | BroadPharm [broadpharm.com]
• 5. TCO-PEG24-acid | BroadPharm [broadpharm.com]
• 6. TCO-PEG2-amine, 2141981-87-3 | BroadPharm [broadpharm.com]
• 7. benchchem.com [benchchem.com]
• 8. TCO-PEG2-DBCO | BroadPharm [broadpharm.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]

Technical Support Center: TCO-PEG2-acid Conjugates

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals working with TCO-PEG2-acid conjugates.

Troubleshooting Guide

This section addresses specific issues that may arise during the purification of TCO-PEG2-acid conjugates.

Q1: Why is the yield of my TCO-labeled protein low after purification?

A1: Low yield of your TCO-labeled protein can stem from several factors throughout the experimental process. A primary concern is the stability of the protein itself in the chosen reaction buffers and pH. If the protein is not stable, it can aggregate and precipitate, leading to significant loss.[1] Another potential issue is the hydrolysis of the NHS ester used for activation, which is more likely to occur at higher pH levels.[1]

To troubleshoot this, ensure your protein is soluble and stable in the reaction buffer; a buffer exchange may be necessary before starting the conjugation.[1] Also, it is recommended to perform the reaction as quickly as possible after adding the coupling reagents and to consider carrying out the reaction at a lower temperature (e.g., 4°C) to slow the rate of hydrolysis.[1]

Q2: My final conjugate appears impure on HPLC analysis, showing multiple peaks. What are the likely contaminants?

A2: The presence of multiple peaks in an HPLC chromatogram indicates a heterogeneous mixture. Common contaminants in a TCO-PEG2-acid conjugation reaction include:

• Unreacted TCO-PEG2-acid: Excess reagent that did not conjugate to the target molecule.

• Byproducts of the coupling reaction: For example, hydrolyzed NHS esters.

• Aggregates of the protein/molecule: The reaction conditions can sometimes induce aggregation.[1][2]

• Unconjugated starting material: The original protein or molecule that did not react with the TCO-linker.[3]

Purification techniques such as desalting columns, size-exclusion chromatography (SEC), or dialysis are essential to remove these impurities.[1][2]

Q3: The reactivity of my purified TCO-labeled protein is low in the subsequent reaction with a tetrazine-modified molecule. What could be the cause?

A3: Low reactivity of a purified TCO-labeled protein is often due to the isomerization of the highly strained trans-cyclooctene (B1233481) (TCO) ring to the much less reactive cis-cyclooctene (CCO) isomer.[4][5][6] This can happen over time, especially during prolonged storage. Another possibility is that the TCO group is sterically hindered or "masked" due to hydrophobic interactions with the protein, making it inaccessible for reaction with tetrazine.[4]

To mitigate this, it is advisable to use the TCO-labeled protein in the subsequent tetrazine ligation reaction as soon as possible after purification.[4] For long-term storage, it is recommended to keep the labeled protein at -80°C and to avoid multiple freeze-thaw cycles.[4]

Frequently Asked Questions (FAQs)

Q1: What is the best method to purify my TCO-PEG2-acid conjugate?

A1: The optimal purification method depends on the properties of your conjugate and the nature of the impurities. Commonly used and effective methods include:

• Desalting Columns/Size-Exclusion Chromatography (SEC): These methods are excellent for removing small molecule impurities like excess TCO reagent and byproducts from your much larger protein conjugate.[1][2] SEC separates molecules based on their size, with the larger conjugate eluting earlier than the smaller, unreacted components.[3]

• Dialysis: This is another effective method for removing small molecule impurities by exchanging the buffer.[2]

• Reverse-Phase HPLC (RP-HPLC): This technique can be used for both analytical assessment and preparative purification, separating molecules based on their hydrophobicity.[3]

Q2: How can I confirm that the TCO-PEG2-acid has successfully conjugated to my molecule?

A2: Several analytical techniques can be used to confirm successful conjugation:

• High-Performance Liquid Chromatography (HPLC): In Reverse-Phase HPLC (RP-HPLC), the addition of the hydrophilic PEG linker will typically cause the conjugated molecule to elute earlier than the more hydrophobic unconjugated starting material.[3] In Size-Exclusion Chromatography (SEC), the PEGylated conjugate will be larger and therefore elute earlier than the unconjugated molecule.[3]

• Mass Spectrometry (MS): Techniques like MALDI-TOF MS can directly measure the mass of the molecules. A successful conjugation will result in a new peak corresponding to the molecular weight of your starting molecule plus the mass of the TCO-PEG2-acid linker.[3]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: For smaller molecules, NMR can provide detailed structural information, confirming the formation of the covalent bond between the linker and the target molecule.[7]

Q3: What is the recommended molar excess of TCO-PEG2-acid to use in the conjugation reaction?

A3: A molar excess of the TCO-PEG2-acid is generally recommended to drive the reaction to completion. A common starting point is a 1.5 to 5-fold molar excess of the TCO-PEG2-acid solution to the protein or molecule solution.[3] For labeling proteins via primary amines, a 10- to 20-fold molar excess of the activated TCO reagent may be a good starting point.[4] However, the optimal ratio may need to be determined empirically for your specific system.

Quantitative Data Summary

The following table summarizes the expected outcomes from key analytical methods used to assess the purity and success of TCO-PEG2-acid conjugation.

Analytical Method	Parameter Measured	Indication of Successful Conjugation	Indication of Impurities/Problems
Reverse-Phase HPLC (RP-HPLC)	Retention Time	Appearance of a new peak with a different retention time than the starting materials.[7] The conjugated product is often more hydrophilic and elutes earlier.[3]	Presence of the original starting material peak; additional peaks indicating byproducts or aggregates.
Size-Exclusion Chromatography (SEC)	Elution Volume	A new peak that elutes earlier (at a lower elution volume) than the unconjugated molecule, indicating an increase in size.[3]	Multiple peaks, including those corresponding to the original molecule and potential aggregates (which may elute even earlier).
Mass Spectrometry (MS)	Molecular Weight	A new mass peak corresponding to the sum of the molecular weights of the starting molecule and the TCO-PEG2-acid linker.[3]	Presence of a peak for the unconjugated starting material; other unexpected mass peaks.
UV-Vis Spectroscopy	Degree of Labeling (DOL)	If the TCO reagent has a UV-tracer, the DOL can be calculated to determine the number of TCO molecules per protein.[2]	A DOL of zero or a very low value indicates a failed or inefficient reaction.

Experimental Protocols

Protocol 1: TCO-Labeling of a Protein via Amine Coupling

This protocol describes a general procedure for labeling a protein with TCO-PEG2-acid by targeting primary amines (e.g., lysine (B10760008) residues).

Materials:

• Protein solution (1-5 mg/mL in a suitable buffer, e.g., PBS, pH 7.2-7.5)

• TCO-PEG2-acid

• EDC (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide)

• Sulfo-NHS (N-hydroxysulfosuccinimide)

• Activation Buffer (e.g., MES buffer, pH 6.0)

• Coupling Buffer (e.g., PBS, pH 7.2-7.5)[1]

• Quenching Buffer (e.g., 1 M Tris-HCl, pH 8.0)

• Desalting column

Procedure:

• Buffer Exchange: Ensure the protein is in the appropriate Coupling Buffer (e.g., PBS, pH 7.2) using a desalting column. Adjust the protein concentration to 1-5 mg/mL.[1]

• Prepare Reagents: Immediately before use, prepare a 10 mM solution of TCO-PEG2-acid in Activation Buffer. Prepare 100 mM solutions of EDC and Sulfo-NHS in Activation Buffer.[1]

• Activation of TCO-PEG2-acid: In a separate tube, mix the TCO-PEG2-acid solution with EDC and Sulfo-NHS solutions. A typical molar ratio is 1:2:2 (TCO-acid:EDC:Sulfo-NHS). Incubate for 15 minutes at room temperature to activate the carboxylic acid.

• Labeling Reaction: Add the activated TCO-PEG2-acid solution to the protein solution. A 10- to 20-fold molar excess of the activated TCO reagent over the protein is a good starting point.[4]

• Incubation: Incubate the reaction for 1-2 hours at room temperature or overnight at 4°C with gentle stirring.[1][4]

• Quenching (Optional but Recommended): Stop the reaction by adding the Quenching Buffer to a final concentration of 20-100 mM. Incubate for 15 minutes.[1][4]

• Purification: Remove the unreacted TCO reagent and byproducts by running the reaction mixture through a desalting column equilibrated with your desired storage buffer (e.g., PBS, pH 7.4).[2][4]

Protocol 2: Purity Analysis by Reverse-Phase HPLC (RP-HPLC)

This protocol provides a general method for analyzing the purity of a TCO-PEG2-acid conjugate.

Instrumentation:

• HPLC system with a gradient pump, autosampler, and UV detector.

• C18 column (e.g., 4.6 x 150 mm, 5 µm particle size)[3]

Reagents:

• Mobile Phase A: Water with 0.1% Trifluoroacetic Acid (TFA)

• Mobile Phase B: Acetonitrile with 0.1% Trifluoroacetic Acid (TFA)

Procedure:

• Sample Preparation: Dilute a small aliquot of the purified conjugate and the unconjugated starting material in Mobile Phase A.

• HPLC Analysis:

  • Column: C18 column[3]

  • Mobile Phase A: Water + 0.1% TFA

  • Mobile Phase B: Acetonitrile + 0.1% TFA

  • Gradient: A linear gradient from 5% to 95% Mobile Phase B over 20-30 minutes is a good starting point.[3]

  • Flow Rate: 1.0 mL/min[3][7]

  • Temperature: 25-30 °C[3]

  • Detection: UV absorbance at 214 nm and 280 nm.[3][7]

• Data Analysis: Compare the chromatograms of the conjugated sample and the starting material. Successful conjugation is indicated by the appearance of a new, earlier-eluting peak in the conjugate sample. The purity can be estimated by integrating the peak areas.[3][7]

Visualizations

Caption: Experimental workflow for TCO-PEG2-acid conjugation and purification.

Caption: Troubleshooting decision tree for TCO-PEG2-acid conjugation issues.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. TCO-PEG2-acid, 2250217-31-1 | BroadPharm [broadpharm.com]
• 6. TCO-PEG24-acid | BroadPharm [broadpharm.com]
• 7. benchchem.com [benchchem.com]

how to prevent TCO-PEG2-acid degradation during storage

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the proper storage and handling of TCO-PEG2-acid to prevent its degradation.

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of TCO-PEG2-acid degradation during storage?

The primary degradation pathway for TCO-PEG2-acid is the isomerization of the chemically reactive trans-cyclooctene (B1233481) (TCO) moiety to its much less reactive cis-cyclooctene (CCO) isomer.[1][2][3][4] This isomerization leads to a loss of the bioorthogonal reactivity required for click chemistry applications.

Q2: What are the recommended storage conditions for TCO-PEG2-acid?

To minimize degradation, TCO-PEG2-acid should be stored at -20°C in a dry, dark environment. For long-term storage, -80°C is recommended. It is also advised to protect the compound from light and moisture.

Q3: How does temperature affect the stability of TCO-PEG2-acid?

Elevated temperatures significantly accelerate the rate of isomerization from TCO to CCO. Therefore, maintaining the recommended low-torage temperature is crucial for preserving the integrity of the compound.[1]

Q4: Can TCO-PEG2-acid be stored in solution?

While short-term storage of TCO-PEG2-acid in an appropriate anhydrous solvent at -20°C or -80°C is possible, it is generally not recommended for long-term storage. For optimal stability, it is best to prepare solutions fresh before use. If storage in solution is necessary, it is crucial to use anhydrous solvents and minimize freeze-thaw cycles.

Q5: Are there any substances that can accelerate the degradation of TCO-PEG2-acid?

Yes, the presence of thiols, such as dithiothreitol (B142953) (DTT), can promote the isomerization of TCO to CCO.[1] It is important to avoid contact with thiol-containing reagents during storage and handling if the TCO moiety's integrity is to be maintained.

Troubleshooting Guide

This guide addresses common issues encountered during the storage and use of TCO-PEG2-acid.

Issue	Potential Cause	Recommended Solution
Low or no reactivity in click chemistry reaction	Isomerization of TCO to the inactive CCO form due to improper storage.	- Confirm storage conditions were maintained at -20°C or below. - Protect the compound from light and moisture. - Perform a purity check using HPLC or NMR to assess the extent of isomerization.
Presence of contaminants that quench the reaction.	- Ensure all buffers and reagents used are free of thiols. - Use high-purity, anhydrous solvents for preparing stock solutions.
Inconsistent experimental results	Degradation of TCO-PEG2-acid stock solution over time.	- Prepare fresh stock solutions for each experiment. - If using a previously prepared stock solution, re-evaluate its purity before use. - Aliquot stock solutions to minimize freeze-thaw cycles.
Precipitate formation in stock solution	Poor solubility or degradation.	- Ensure the correct anhydrous solvent is used for dissolution. - Gently warm the solution or sonicate to aid dissolution. If the precipitate persists, it may indicate degradation, and a fresh vial should be used.

Quantitative Data on TCO Stability

While specific kinetic data for TCO-PEG2-acid is not extensively published, the following table summarizes the expected relative stability of the TCO moiety under different conditions, based on data from similar TCO-containing molecules.

Condition	Parameter	Expected Outcome	Reference
Temperature	Storage at +4°C vs. -20°C	Significantly faster degradation at +4°C.	General knowledge
Storage at -20°C vs. -80°C	Enhanced long-term stability at -80°C.	General knowledge
Presence of Thiols	30 mM mercaptoethanol	Isomerization of s-TCO observed after an 8-hour induction period.	[5]
Aqueous Solution	In phosphate-buffered saline (PBS)	A derivative of axial TCO showed stability for up to seven days.	[1]
In mouse serum at 37°C	Degradation of an axial TCO derivative was observed after 16 hours.	[1]

Experimental Protocols

Protocol 1: Stability Assessment of TCO-PEG2-acid by HPLC

This protocol outlines a method to monitor the isomerization of TCO-PEG2-acid to CCO-PEG2-acid using reverse-phase high-performance liquid chromatography (RP-HPLC).

Materials:

• TCO-PEG2-acid sample

• Acetonitrile (ACN), HPLC grade

• Water, HPLC grade

• Trifluoroacetic acid (TFA)

• C18 HPLC column (e.g., 4.6 x 150 mm, 5 µm)

• HPLC system with UV detector

Procedure:

• Sample Preparation:

  • Prepare a stock solution of TCO-PEG2-acid in a 50:50 mixture of ACN and water at a concentration of 1 mg/mL.

  • To mimic experimental conditions, incubate aliquots of the stock solution under different conditions (e.g., room temperature, 37°C, in the presence of 10 mM DTT).

• HPLC Analysis:

  • Mobile Phase A: 0.1% TFA in water

  • Mobile Phase B: 0.1% TFA in ACN

  • Gradient: Start with a linear gradient appropriate to elute both the TCO and potential CCO isomers. A typical gradient might be 5-95% B over 20 minutes.

  • Flow Rate: 1.0 mL/min

  • Detection: UV absorbance at 220 nm.

  • Inject 10 µL of each sample onto the HPLC system.

• Data Analysis:

  • The TCO and CCO isomers will have different retention times. The CCO isomer is typically more hydrophobic and will have a longer retention time.

  • Integrate the peak areas of the TCO and CCO isomers.

  • Calculate the percentage of remaining TCO-PEG2-acid at each time point and under each condition to determine the rate of degradation.

Protocol 2: Purity Assessment of TCO-PEG2-acid by ¹H NMR

This protocol describes how to use proton nuclear magnetic resonance (¹H NMR) spectroscopy to assess the purity of TCO-PEG2-acid and detect the presence of the CCO isomer.

Materials:

• TCO-PEG2-acid sample

• Deuterated solvent (e.g., CDCl₃, MeOD-d₄)

• NMR tubes

• NMR spectrometer

Procedure:

• Sample Preparation:

  • Dissolve 5-10 mg of TCO-PEG2-acid in approximately 0.6 mL of the chosen deuterated solvent in an NMR tube.

• NMR Data Acquisition:

  • Acquire a ¹H NMR spectrum according to the instrument's standard procedures.

• Data Analysis:

  • The protons on the trans-double bond of the TCO ring have characteristic chemical shifts that are distinct from those of the cis-double bond in the CCO isomer.

  • Identify the characteristic peaks for both the TCO and CCO isomers.

  • Integrate the signals corresponding to each isomer to determine their relative ratio, which provides a quantitative measure of the sample's purity.

Visualizations

Caption: Primary degradation pathway of TCO-PEG2-acid.

Caption: Recommended workflow for storing and handling TCO-PEG2-acid.

References

• 1. benchchem.com [benchchem.com]
• 2. TCO-PEG24-acid | BroadPharm [broadpharm.com]
• 3. TCO-PEG2-acid, 2250217-31-1 | BroadPharm [broadpharm.com]
• 4. TCO-PEG2-DBCO | BroadPharm [broadpharm.com]
• 5. Photochemical syntheses, transformations, and bioorthogonal chemistry of trans -cycloheptene and sila trans -cycloheptene Ag( i ) complexes - Chemical Science (RSC Publishing) DOI:10.1039/C7SC04773H [pubs.rsc.org]

Technical Support Center: Addressing Aggregation of TCO-PEG2-Acid Labeled Proteins

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals address common issues of protein aggregation during and after labeling with TCO-PEG2-acid.

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of protein aggregation when labeling with TCO-PEG2-acid?

A1: Protein aggregation after labeling with TCO-PEG2-acid, typically as an NHS ester, can be attributed to several factors that alter the protein's physicochemical properties:

• Alteration of Surface Charge: The reaction of TCO-PEG2-acid NHS ester with primary amines (e.g., lysine (B10760008) residues) neutralizes their positive charges. This change in the protein's surface charge can reduce electrostatic repulsion between protein molecules, leading to aggregation, especially if the buffer pH is close to the protein's new isoelectric point (pI).[1]

• Increased Hydrophobicity: The trans-cyclooctene (B1233481) (TCO) group is hydrophobic. Covalently attaching it to the protein surface can increase the overall hydrophobicity, promoting self-association and aggregation.[2]

• Over-labeling: A high degree of labeling, resulting from a high molar ratio of the TCO-PEG2-acid reagent to the protein, can significantly alter the protein's surface properties, increasing the likelihood of aggregation.[1][2]

• Suboptimal Buffer Conditions: The pH, ionic strength, and composition of the reaction buffer are critical for protein stability. A pH close to the protein's pI, or inappropriate ionic strength, can promote aggregation.[1] Buffers containing primary amines, such as Tris, are incompatible as they compete with the protein for the labeling reagent.[1]

• High Protein Concentration: Performing the labeling reaction at a high protein concentration increases the probability of intermolecular interactions, which can lead to aggregation.

Q2: How does the PEG2 spacer in TCO-PEG2-acid influence aggregation?

A2: The short polyethylene (B3416737) glycol (PEG) spacer is hydrophilic and is intended to increase the water solubility of the labeled protein and reduce steric hindrance.[3][4][5] However, compared to longer PEG chains, the PEG2 spacer offers less shielding of the hydrophobic TCO group and the protein surface, which may still lead to aggregation if other factors are not optimized. Using a TCO reagent with a hydrophilic PEG spacer is generally recommended to improve the solubility of the modified protein.[2]

Q3: What are the immediate steps to take if precipitation is observed during or after labeling?

A3: If you observe visible precipitation or cloudiness, it indicates significant protein aggregation. The following immediate actions can be taken:

• Optimize Reaction Parameters:

  • Lower Protein Concentration: Reduce the protein concentration during the labeling reaction. If a high final concentration is required, perform the labeling at a lower concentration and then carefully concentrate the labeled protein.

  • Reduce Molar Excess of TCO-PEG2-Acid: Decrease the molar ratio of the TCO-PEG2-acid reagent to your protein.

• Optimize Buffer Conditions:

  • Adjust pH: Ensure the pH of the reaction buffer is 1-1.5 units away from the protein's pI.

  • Vary Ionic Strength: Test a range of salt concentrations (e.g., 50-150 mM NaCl) to find the optimal condition for your protein.

• Control Temperature: Perform the reaction at a lower temperature (e.g., 4°C for 2-4 hours instead of room temperature for 1-2 hours) to slow down the reaction and potentially reduce aggregation.

Troubleshooting Guide

This guide provides a systematic approach to troubleshoot and prevent protein aggregation during and after labeling with TCO-PEG2-acid.

Issue 1: Visible Precipitation or Cloudiness During/After Labeling

This indicates significant protein aggregation.

Troubleshooting Workflow for Protein Aggregation

Caption: A step-by-step workflow to troubleshoot protein aggregation.

Potential Cause	Troubleshooting Steps
Suboptimal Buffer Conditions	Verify Buffer Composition: Ensure your buffer is free of primary amines (e.g., Tris, glycine). Recommended buffers are Phosphate-Buffered Saline (PBS) or HEPES.[1] Optimize pH: Check the pH of your reaction buffer. The optimal range for NHS ester chemistry is typically 7.2-8.5. If your protein is unstable at this pH, consider a lower pH, which will slow the reaction rate. Adjust Ionic Strength: Both very low and very high salt concentrations can promote aggregation. Try varying the salt concentration (e.g., 50-150 mM NaCl).
High Degree of Labeling (Over-labeling)	Reduce Molar Excess of TCO-PEG2-Acid: Decrease the molar ratio of the TCO reagent to your protein. A good starting point for optimization is to test a range of molar ratios, such as 5:1, 10:1, and 20:1.[2] Control Reaction Time and Temperature: Shorten the incubation time or perform the reaction at a lower temperature (e.g., 4°C for 2-4 hours) to reduce the degree of labeling.[1]
High Protein Concentration	Decrease Protein Concentration: Perform the labeling reaction with a more dilute protein solution (e.g., 1-2 mg/mL).
Presence of Aggregates in Starting Material	Pre-clarify Protein Solution: Before labeling, centrifuge the protein solution at high speed (e.g., >14,000 x g) for 10-15 minutes to remove any pre-existing aggregates.

Issue 2: No Visible Precipitation, but Poor Recovery or Activity of Labeled Protein

This may indicate the presence of soluble aggregates.

Potential Cause	Troubleshooting Steps
Formation of Soluble Aggregates	Analyze for Soluble Aggregates: Use techniques like Size-Exclusion Chromatography (SEC) or Dynamic Light Scattering (DLS) to detect the presence of soluble, high-molecular-weight species. Optimize Purification: Immediately after the labeling reaction, purify the conjugate using SEC to separate the monomeric labeled protein from unreacted reagents and aggregates.
Instability of the Labeled Protein	Add Stabilizing Excipients: Consider adding stabilizers to the reaction and storage buffers. Optimize Storage Conditions: After purification, store the labeled protein at an appropriate concentration in a buffer that ensures its stability. For long-term storage, consider flash-freezing in the presence of a cryoprotectant and storing at -80°C.[6]

Experimental Protocols

Protocol 1: General Procedure for Labeling Proteins with TCO-PEG2-Acid NHS Ester

This protocol provides a general guideline. Optimization for your specific protein is highly recommended.

Experimental Workflow for Protein Labeling

Caption: A typical experimental workflow for bioconjugation.

• Protein Preparation:

  • Dialyze or desalt the protein into an amine-free buffer (e.g., PBS, pH 7.4).

  • Adjust the protein concentration to 1-10 mg/mL.[1]

• Reagent Preparation:

  • Immediately before use, dissolve the TCO-PEG2-acid NHS ester in a dry, water-miscible organic solvent like DMSO to a concentration of 10-20 mM.[7]

• Labeling Reaction:

  • While gently vortexing the protein solution, add the desired molar excess of the dissolved labeling reagent. A starting point is a 10- to 20-fold molar excess.[2][7]

• Incubation:

  • Incubate the reaction mixture at room temperature for 1 hour or at 4°C for 2-4 hours.[1]

• Reaction Quenching:

  • Add a primary amine-containing buffer (e.g., Tris-HCl) to a final concentration of 20-50 mM to quench any unreacted labeling reagent.[1]

  • Incubate for 15-30 minutes.

• Purification:

  • Remove the excess, unreacted labeling reagent and byproducts by size-exclusion chromatography (SEC) or dialysis.[1]

Protocol 2: Screening for Optimal Labeling Conditions to Minimize Aggregation

• Set up a Matrix of Reactions: Prepare a series of small-scale labeling reactions in parallel, varying one parameter at a time.

• Vary Molar Ratio: Test a range of TCO-PEG2-acid:protein molar ratios (e.g., 2:1, 5:1, 10:1, 20:1).

• Vary pH: If the protein is stable over a range of pH values, test different pH levels for the reaction buffer (e.g., pH 7.2, 7.5, 8.0).

• Test Additives: In parallel reactions, include different stabilizing additives in the reaction buffer.

• Analysis: After the reaction, analyze each sample for:

  • Visible Aggregation: Visual inspection and centrifugation to pellet insoluble aggregates.

  • Soluble Aggregates: Analysis by SEC or DLS.

  • Degree of Labeling (DOL): Determined by methods appropriate for your protein and label.

Data Presentation

Table 1: Recommended Starting Parameters for TCO-PEG2-Acid Labeling

Parameter	Recommended Starting Condition	Rationale and Notes
Protein Concentration	1-5 mg/mL	Higher concentrations can improve labeling efficiency but also increase the risk of aggregation. If aggregation is observed, try reducing the concentration.
TCO:Protein Molar Ratio	5:1 to 20:1	A higher ratio increases the degree of labeling but also the risk of over-labeling and aggregation. Start with a lower ratio and titrate up.[2]
Reaction Buffer	Amine-free (e.g., PBS, HEPES)	Buffers with primary amines (e.g., Tris) will compete with the protein for the NHS ester.[1]
Reaction pH	7.2 - 8.5	Balances efficient amine reaction with protein stability and minimizes NHS-ester hydrolysis. A pH near 7.4 is often a safe starting point.[1]
Temperature	4°C to Room Temp (20-25°C)	Lowering the temperature to 4°C slows the reaction but can significantly improve protein stability and reduce aggregation.[1]
Incubation Time	30 min - 2 hours	At room temperature, 30-60 minutes is often sufficient. At 4°C, extend the time to 2-4 hours.[1]
Quenching Agent	20-50 mM Tris-HCl	Quenches unreacted NHS esters to prevent further labeling.[1]

Table 2: Common Stabilizing Additives to Prevent Aggregation

Additive	Typical Concentration	Mechanism of Action
Sucrose	5-10% (w/v)	Acts as a protein stabilizer through preferential exclusion.
Glycerol	5-20% (v/v)	Stabilizes proteins and acts as a cryoprotectant.[6]
Arginine	50-100 mM	Suppresses non-specific protein-protein interactions.
Glycine	50-100 mM	Can help to suppress protein aggregation.
Polysorbate 20 (Tween 20)	0.01-0.05% (v/v)	Reduces surface tension and prevents surface-induced aggregation.

Signaling Pathways and Logical Relationships

TCO-Tetrazine Ligation Pathway

Caption: Reaction mechanism of TCO-PEG2-acid labeling and subsequent ligation.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. TCO PEG,TCO Linker - Click Chemistry Tools | AxisPharm [axispharm.com]
• 4. interchim.fr [interchim.fr]
• 5. TCO-PEG2-acid, 2250217-31-1 | BroadPharm [broadpharm.com]
• 6. info.gbiosciences.com [info.gbiosciences.com]
• 7. benchchem.com [benchchem.com]

Technical Support Center: TCO-PEG2-acid Conjugation

Welcome to the Technical Support Center for TCO-PEG2-acid conjugation. This resource is designed for researchers, scientists, and drug development professionals to provide clear guidance on the impact of pH, troubleshoot common issues, and offer detailed experimental protocols.

Frequently Asked Questions (FAQs)

Q1: What are the reactive groups on TCO-PEG2-acid and how does pH affect their conjugation?

TCO-PEG2-acid is a bifunctional linker featuring a Trans-Cyclooctene (TCO) group and a terminal carboxylic acid. The reactivity of each group is highly dependent on the chosen conjugation chemistry and the reaction pH.

• Carboxylic Acid (-COOH): This group is typically conjugated to primary amines (e.g., lysine (B10760008) residues on a protein) using carbodiimide (B86325) chemistry, such as EDC/NHS coupling. This process has two distinct pH optima: an acidic activation step and a slightly basic coupling step.[1][2][3]

• Trans-Cyclooctene (TCO): The TCO group reacts with a tetrazine-modified molecule via an inverse-electron-demand Diels-Alder (IEDDA) cycloaddition, a type of "click chemistry".[4][5][6][7][8][9][10] This reaction is generally fast and efficient across a broader pH range, typically between 6.0 and 9.0.[4][11]

Q2: Why is a two-step pH process necessary for conjugating the carboxylic acid group?

A two-step pH process is critical for efficient EDC/NHS-mediated conjugation of the carboxylic acid to a primary amine for the following reasons:

• Activation Step (pH 4.5 - 6.0): The activation of the carboxylic acid by EDC and NHS to form a reactive NHS ester is most efficient in a slightly acidic environment.[1][2][3] This acidic pH minimizes the hydrolysis of EDC and promotes the formation of the NHS ester.

• Coupling Step (pH 7.0 - 8.5): The subsequent reaction of the NHS ester with the primary amine is most efficient at a neutral to slightly basic pH.[2][3][12][13][14][15] In this pH range, the primary amine is sufficiently deprotonated and nucleophilic to attack the NHS ester, forming a stable amide bond.

Attempting the entire process at a single, intermediate pH can lead to significantly lower yields due to inefficient activation, hydrolysis of the NHS ester, or slow amine coupling.[2][3]

Q3: What happens if I use a pH outside the optimal range for the TCO-tetrazine ligation?

While the TCO-tetrazine reaction is robust over a pH range of 6-9, significant deviations can affect the stability of the reactants and the overall efficiency.[4][11] Extreme pH values can lead to the degradation of the molecules you are trying to conjugate.

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
Low or No Conjugation Yield (Carboxylic Acid)	Incorrect pH for Activation: The pH of the activation buffer was not between 4.5 and 6.0.	Use a non-amine, non-carboxylate buffer such as MES at pH 4.5-6.0 for the activation step.[1][16]
Incorrect pH for Coupling: The pH was not raised to 7.0-8.5 after the activation step.	After activation, adjust the pH of the reaction mixture to 7.2-7.5 before adding the amine-containing molecule.[1][17]
Hydrolysis of NHS Ester: The NHS ester intermediate is unstable and prone to hydrolysis, especially at higher pH.	Prepare EDC and NHS solutions immediately before use and add the amine-containing molecule promptly after the activation step.[1][17]
Buffer Interference: The buffer contains competing nucleophiles like primary amines (e.g., Tris) or carboxylates.	For the activation step, use a non-amine, non-carboxylate buffer like MES. For the coupling step, PBS or HEPES are suitable choices.[2][16]
Low or No Conjugation Yield (TCO Group)	Suboptimal pH: While the reaction is robust, extreme pH values can affect reactant stability.	Ensure the reaction pH is maintained between 6.0 and 9.0.[4][11]
Degraded TCO Reagent: The TCO group can isomerize to the less reactive cis-cyclooctene (CCO) over time, especially with improper storage.[6][9][18]	Store TCO-PEG2-acid at -20°C and protected from moisture. Prepare solutions fresh before use.[16][18]
Non-Specific Binding or Side Reactions	Reaction of Maleimide (B117702) with Amines: If using a maleimide for thiol conjugation, a pH above 7.5 can lead to reaction with primary amines.	Strictly maintain the reaction pH between 6.5 and 7.5 for thiol-maleimide conjugations to ensure chemoselectivity.[17][19]

Quantitative Data Summary

Table 1: Optimal pH Ranges for TCO-PEG2-acid Conjugation Chemistries

Reaction Type	Functional Group on TCO-PEG2-acid	Reacts With	Optimal pH Range	Recommended Buffers
Carbodiimide Coupling (Activation)	Carboxylic Acid (-COOH)	Primary Amine (-NH2)	4.5 - 6.0[1][2][3]	0.1 M MES[3][20]
Carbodiimide Coupling (Coupling)	NHS-activated Ester	Primary Amine (-NH2)	7.0 - 8.5[2][3]	PBS, HEPES[17][20]
TCO-Tetrazine Ligation	Trans-Cyclooctene (TCO)	Tetrazine	6.0 - 9.0[4][11]	PBS[4][11]
Thiol-Maleimide Coupling	Thiol (-SH) on target	Maleimide	6.5 - 7.5[17][19][21]	PBS, HEPES[17][20]

Experimental Protocols

Protocol 1: EDC/NHS Conjugation of TCO-PEG2-acid to a Primary Amine

This protocol describes the conjugation of the carboxylic acid moiety of TCO-PEG2-acid to a protein containing primary amines (e.g., lysine residues).

Materials:

• TCO-PEG2-acid

• Amine-containing protein

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

• N-hydroxysuccinimide (NHS)

• Activation Buffer: 0.1 M MES, pH 5.0-6.0

• Coupling Buffer: 1X PBS, pH 7.2-7.4

• Quenching Buffer: 1 M Tris-HCl, pH 8.0

• Desalting column

Methodology:

• Protein Preparation: Dissolve the amine-containing protein in the Coupling Buffer to a concentration of 1-5 mg/mL. If the protein is in a buffer containing primary amines like Tris, a buffer exchange into the Coupling Buffer is necessary.

• Activation of TCO-PEG2-acid:

  • Immediately before use, prepare a 10 mM stock solution of TCO-PEG2-acid in anhydrous DMSO or DMF.

  • In a separate tube, dissolve EDC and NHS in the Activation Buffer to a concentration of 100 mg/mL each.

  • Add a 2- to 5-fold molar excess of EDC and NHS to the TCO-PEG2-acid solution.

  • Incubate the activation reaction for 15 minutes at room temperature.[16]

• Conjugation:

  • Immediately add the activated TCO-PEG2-acid solution to the protein solution.

  • Adjust the pH of the reaction mixture to 7.2-7.5 if necessary.

  • Allow the reaction to proceed for 2 hours at room temperature with gentle stirring.[21]

• Quenching:

  • Add the Quenching Buffer to a final concentration of 10-50 mM to stop the reaction.

  • Incubate for 15-30 minutes at room temperature.[16]

• Purification:

  • Remove excess, unreacted TCO-PEG2-acid and byproducts by using a desalting column.

Protocol 2: TCO-Tetrazine Ligation

This protocol describes the conjugation of a TCO-functionalized molecule (from Protocol 1) to a tetrazine-functionalized molecule.

Materials:

• TCO-functionalized molecule

• Tetrazine-functionalized molecule

• Reaction Buffer: PBS, pH 7.4

Methodology:

• Reactant Preparation: Dissolve the TCO-functionalized and tetrazine-functionalized molecules in the Reaction Buffer.

• Ligation:

  • Mix the TCO and tetrazine-containing solutions. A 1.05 to 1.5-fold molar excess of the tetrazine reagent is often recommended.[11]

  • Incubate the reaction at room temperature for 30-60 minutes.[11][12] The reaction progress can be monitored by the disappearance of the tetrazine's characteristic color or by LC-MS.

• Purification:

  • If necessary, purify the final conjugate using size-exclusion chromatography or another appropriate method to remove any unreacted starting materials.

Visualizations

Caption: Workflow for the two-step EDC/NHS conjugation of TCO-PEG2-acid to an amine.

Caption: The bioorthogonal TCO-tetrazine "click chemistry" ligation pathway.

Caption: Impact of pH on different conjugation reactions involving TCO-PEG2-acid.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. broadpharm.com [broadpharm.com]
• 5. vectorlabs.com [vectorlabs.com]
• 6. TCO-PEG2-acid, 2250217-31-1 | BroadPharm [broadpharm.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. TCO PEG, TCO linker, Tetrazine reactive | BroadPharm [broadpharm.com]
• 9. TCO-PEG24-acid | BroadPharm [broadpharm.com]
• 10. medchemexpress.com [medchemexpress.com]
• 11. benchchem.com [benchchem.com]
• 12. interchim.fr [interchim.fr]
• 13. PEGylation Reagents Selection Guide | Biopharma PEG [biochempeg.com]
• 14. idosi.org [idosi.org]
• 15. PEGylation and PEGylation Reagents | BroadPharm [broadpharm.com]
• 16. benchchem.com [benchchem.com]
• 17. benchchem.com [benchchem.com]
• 18. benchchem.com [benchchem.com]
• 19. benchchem.com [benchchem.com]
• 20. benchchem.com [benchchem.com]
• 21. benchchem.com [benchchem.com]

Technical Support Center: TCO-Tetrazine Ligation

Welcome to the technical support center for TCO-tetrazine click chemistry. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answers to frequently asked questions, ensuring the successful execution of your experiments.

Frequently Asked Questions (FAQs)

Q1: My tetrazine-TCO ligation is slow or incomplete. What are the potential causes and solutions?

A slow or incomplete reaction can be attributed to several factors, ranging from the choice of reagents to the reaction conditions.[1]

• Suboptimal Temperature: While many TCO-tetrazine reactions proceed efficiently at room temperature, gentle heating to 37°C or 40°C can increase the rate. For sensitive biomolecules, reactions can be performed at 4°C, but may require a longer incubation period, such as overnight.[2]

• Low Reactant Concentration: The reaction rate is dependent on the concentration of both the TCO and tetrazine. If possible, increasing the concentration of one or both reactants can improve the reaction speed.[2]

• Steric Hindrance: If the TCO and tetrazine moieties are attached to bulky molecules, their ability to react can be impeded. The introduction of a flexible PEG spacer can increase the accessibility of the reactive groups.[2][3]

• Incorrect Stoichiometry: While a 1:1 molar ratio is the theoretical ideal, using a slight excess (1.05 to 1.5-fold) of the tetrazine reagent can help drive the reaction to completion.[2] The optimal ratio may need to be determined empirically for your specific system.[1][2]

• Degradation of Reactants: TCOs can be sensitive to thiols and low pH, while some tetrazines can degrade in aqueous media, especially those with electron-withdrawing groups.[2] Ensure you are using freshly prepared solutions or reagents that have been stored under an inert atmosphere and protected from light.[2][4]

Q2: I am observing a low yield of my desired conjugate. What are the common reasons for this?

Low yield can be a frustrating issue. Here are some common causes and their solutions:

• Isomerization of TCO to CCO: The reactive trans-cyclooctene (B1233481) (TCO) can isomerize to the unreactive cis-cyclooctene (CCO) isomer, rendering it incapable of reacting with tetrazine.[5] This can be caused by the presence of thiols (e.g., DTT, β-mercaptoethanol) or copper-containing proteins.[3][5]

  • Solution: Avoid buffers containing thiols during conjugation. If working with serum-containing media, consider using a more stable TCO derivative or purifying the TCO-modified protein before conjugation.[5]

• Hydrolysis of NHS Ester: If you are using NHS esters to introduce TCO or tetrazine moieties, they are highly susceptible to hydrolysis.

  • Solution: Prepare NHS ester solutions immediately before use in an anhydrous solvent like DMSO or DMF.[5][6] Ensure your protein labeling buffer is free of primary amines (e.g., Tris or glycine) and is within a pH range of 7.2-8.0.[3][5]

• Reactant Precipitation: Poor solubility of either the reactants or the final product can lead to precipitation and a lower isolated yield.[1]

  • Solution: Incorporating polyethylene (B3416737) glycol (PEG) linkers into your TCO or tetrazine reagents can enhance aqueous solubility.[3][7] A small amount of a compatible organic co-solvent like DMSO or DMF can also be used, but its compatibility with your biological system should be verified.[7][8]

• Inaccurate Quantification of Reactants: Incorrect concentration measurements of your TCO- and tetrazine-functionalized molecules will lead to suboptimal stoichiometry.

  • Solution: Use reliable methods like UV-Vis spectroscopy to quantify your reagents before initiating the reaction.[1]

Q3: How do I choose the right TCO and tetrazine derivatives for my experiment?

The choice of TCO and tetrazine derivatives is critical and involves a trade-off between reactivity and stability.[9]

• Reactivity: The reaction kinetics are highly dependent on the electronic and steric properties of the reagents.[8]

  • Tetrazines: Electron-withdrawing groups (e.g., pyridyl) on the tetrazine ring and smaller substituents increase reactivity.[10][11] Mono-substituted H-tetrazines are typically more reactive than their methyl- or phenyl-substituted counterparts.[8][10]

  • TCOs: Increased ring strain leads to higher reactivity. For example, strained TCOs (sTCO) exhibit faster kinetics.[12] Electron-donating groups on the TCO can also increase the reaction rate.[8][10]

• Stability:

  • Tetrazines: There is an inverse correlation between reactivity and stability.[9] Tetrazines with electron-donating groups are generally more stable but react more slowly.[9]

  • TCOs: Highly reactive TCO derivatives like s-TCO can be prone to isomerization.[12] In contrast, d-TCO derivatives have been developed to provide a balance between high reactivity and improved stability.[5][12]

Quantitative Data

Table 1: Second-Order Rate Constants for Various TCO-Tetrazine Pairs

Tetrazine Derivative	TCO Derivative	Second-Order Rate Constant (k₂) [M⁻¹s⁻¹]	Solvent
3,6-di-(2-pyridyl)-s-tetrazine	trans-cyclooctene	~2000	9:1 Methanol/Water
Methyl-substituted tetrazine	TCO	~1000	Aqueous Media
Hydrogen-substituted tetrazine	TCO	up to 30,000	Aqueous Media
3-methyl-6-phenyl-tetrazine	sTCO	420 ± 49	ACN/PBS
Me4Pyr-Tz	TCO-PEG₄	69,400	DPBS
3,6-dipyridyl-s-tetrazine	a-TCO	(150 ± 8) × 10³	Not Specified
3,6-dipyridyl-s-tetrazine	s-TCO	(3,300 ± 40) × 10³	Not Specified
[¹¹¹In]In-labeled-Tz	TCO conjugated to CC49 antibody	(13 ± 0.08) × 10³	PBS at 37 °C

Note: The actual rates will depend on specific experimental conditions such as temperature, pH, and the full structure of the coupling partners.[2][12]

Table 2: Stability of TCO and Tetrazine Derivatives

Compound	Conditions	Stability
Phenyl tetrazines	1:9 DMSO/PBS, 37°C	>75% remaining after 12 hours
TCO	50% fresh mouse serum, 37°C	Almost completely converted to cis-isomer within 7 hours
d-TCO	Human serum, room temp	>97% remained as trans-isomer after 4 days
Me4Pyr-Tz	Full cell growth medium (DMEM, 10% FBS), 37°C	30% intact after 12 hours
Me3Pyr-Tz & Me2Pyr-Tz	Full cell growth medium (DMEM, 10% FBS), 37°C	~85% intact after 12 hours
MePh-Tz	Full cell growth medium (DMEM, 10% FBS), 37°C	>95% intact after 12 hours

Experimental Protocols

Protocol 1: General Procedure for Protein-Protein Conjugation

This protocol outlines the steps for conjugating two proteins using TCO-tetrazine ligation after labeling them with the respective reactive handles via NHS ester chemistry.[1][7]

1. Protein Preparation:

• Dissolve the proteins to be conjugated in an amine-free buffer (e.g., 100 mM sodium phosphate, 150 mM NaCl, pH 7.5) at a concentration of 1-10 mg/mL.[1][7] If the buffer contains primary amines (e.g., Tris), perform a buffer exchange.[7]

2. Activation of Protein 1 with TCO-NHS Ester:

• Immediately before use, prepare a 10-20 mM stock solution of the TCO-NHS ester in anhydrous DMSO or DMF.[7]

• Add a 10-20 fold molar excess of the TCO-NHS ester stock solution to the protein solution.[7]

• Incubate the reaction for 30-60 minutes at room temperature with gentle mixing.[7]

• Remove excess, unreacted TCO-NHS ester using a desalting column.[7]

3. Activation of Protein 2 with Tetrazine-NHS Ester:

• Follow the same procedure as in step 2, using a tetrazine-NHS ester.[7]

4. Ligation Reaction:

• Mix the TCO-labeled protein and the tetrazine-labeled protein in a suitable reaction buffer. A 1:1 molar ratio is a good starting point, though a slight excess (1.05 to 1.5-fold) of the tetrazine-labeled protein can be beneficial.[1][7]

• Incubate the reaction for 30-60 minutes at room temperature. For less reactive pairs, the incubation can be extended or performed at 37°C.[1]

5. Purification:

• Purify the final conjugate to remove any unreacted starting material using a suitable method such as size-exclusion chromatography.[7]

6. Storage:

• Store the final conjugate at 4°C.[1][7]

Protocol 2: Monitoring Reaction Kinetics by UV-Vis Spectroscopy

This protocol describes how to monitor the reaction progress by observing the decrease in tetrazine absorbance.[1][2]

1. Reagent Preparation:

• Prepare stock solutions of the TCO and tetrazine derivatives in a suitable solvent.

2. Determine Molar Extinction Coefficient:

• Accurately measure the molar extinction coefficient of the tetrazine derivative at its λmax (typically 510-550 nm) in the chosen reaction buffer.[4]

3. Reaction Setup:

• In a cuvette, add the reaction buffer and the TCO solution.[1]

• Initiate the reaction by adding the tetrazine solution and mix quickly.

4. Data Acquisition:

• Immediately begin monitoring the decrease in absorbance at the λmax of the tetrazine over time using a spectrophotometer.

5. Data Analysis:

• Use the absorbance data and the Beer-Lambert law to calculate the concentration of the tetrazine at different time points.

• Plot the concentration of the tetrazine versus time to determine the reaction rate. For a second-order reaction, a plot of 1/[Tetrazine] versus time will be linear, and the slope will be equal to the rate constant, k₂.

Visualizations

Caption: The inverse-electron-demand Diels-Alder reaction pathway for TCO-tetrazine ligation.

Caption: Experimental workflow for protein-protein conjugation using TCO-tetrazine ligation.

Caption: Troubleshooting decision tree for low or no TCO-tetrazine conjugation product.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. interchim.fr [interchim.fr]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. Recent Advances in the Development of Tetrazine Ligation Tools for Pretargeted Nuclear Imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Tetrazine ligation for chemical proteomics - PMC [pmc.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]

Technical Support Center: TCO-PEG2-acid Conjugation and Quenching

Welcome to the technical support center for TCO-PEG2-acid. This guide is designed for researchers, scientists, and drug development professionals to provide troubleshooting advice and frequently asked questions (FAQs) for TCO-PEG2-acid reaction quenching.

Frequently Asked Questions (FAQs)

Q1: What is TCO-PEG2-acid and what are its reactive ends?

TCO-PEG2-acid is a bifunctional linker molecule used in bioconjugation. It features two distinct reactive groups:

• A trans-cyclooctene (TCO) group: This group reacts with tetrazine-functionalized molecules via a very fast and highly specific inverse-electron-demand Diels-Alder (iEDDA) cycloaddition, a type of "click chemistry".[1][2] This reaction is bioorthogonal, meaning it occurs efficiently in complex biological environments without interfering with native biochemical processes.[3]

• A carboxylic acid (-COOH) group: This group can be coupled to primary amines (e.g., on the side chain of lysine (B10760008) residues in proteins) to form a stable amide bond. This reaction requires activation of the carboxylic acid, typically with 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) and N-hydroxysuccinimide (NHS).[1][2]

Q2: Why is quenching a necessary step in my TCO-PEG2-acid reaction?

Quenching is a critical step to stop the reaction and deactivate any remaining excess reagents.

• For Carboxylic Acid-Amine Coupling: After activating the carboxylic acid with EDC/NHS, unreacted NHS esters are still reactive and can lead to non-specific labeling of other primary amines in your sample. Quenching deactivates these esters.[4]

• For TCO-Tetrazine Ligation: While the TCO-tetrazine reaction is very fast, having an excess of either component can be problematic for downstream applications. Quenching with a scavenger molecule ensures that all reactive groups are consumed, preventing unintended reactions in subsequent steps. Purification is also a common method to remove excess reagents.[1][5]

Q3: What are the common causes of low yield in TCO-PEG2-acid conjugation reactions?

Low conjugation yields can stem from several factors:

• Degradation of Reagents: The TCO group can isomerize to the unreactive cis-cyclooctene (CCO) form, especially in the presence of thiols or copper.[6][7] NHS esters are susceptible to hydrolysis, so it is crucial to use anhydrous solvents and prepare solutions immediately before use.[6]

• Suboptimal Reaction Conditions: The pH for NHS ester chemistry is critical. The activation of the carboxylic acid is most efficient at a slightly acidic pH (4.5-6.0), while the coupling to the amine is best at a pH of 7.2-8.5.[6]

• Inaccurate Quantification of Reactants: An incorrect molar ratio of the reactants can lead to an incomplete reaction.[8]

• Steric Hindrance: The conjugation site on your molecule may be sterically hindered, preventing the TCO-PEG2-acid from accessing it.[6]

Q4: How should I store and handle TCO-PEG2-acid?

Proper storage is crucial for maintaining the reactivity of TCO-PEG2-acid. It should be stored at -20°C in a desiccated environment to protect it from moisture and heat.[6] Before use, allow the vial to equilibrate to room temperature before opening to prevent condensation, which can hydrolyze the reactive groups. For easier handling, it is recommended to prepare stock solutions in an anhydrous solvent like dimethylformamide (DMF) or dimethylsulfoxide (DMSO).[6]

Troubleshooting Guides

Low or No Product Formation in Carboxylic Acid-Amine Coupling

Potential Cause	Recommended Solution
Inefficient Carboxyl Activation	Use a two-step pH procedure. Perform the EDC/NHS activation in a buffer at pH 4.5-6.0 (e.g., MES buffer), then raise the pH to 7.2-8.5 for the coupling reaction with the amine.
Hydrolyzed NHS Ester	Prepare EDC and NHS solutions fresh. Use anhydrous solvents (e.g., DMSO, DMF) for stock solutions. Allow the reagent vial to warm to room temperature before opening to prevent moisture condensation.
Presence of Primary Amines in Buffer	Use an amine-free buffer such as PBS, MES, or HEPES for the conjugation reaction. Avoid buffers like Tris.
Insufficient Molar Ratio	Use a 2- to 5-fold molar excess of EDC and NHS for the activation step. For the coupling step, a 1.5 to 5-fold molar excess of the amine over the carboxyl molecule is a good starting point.

High Background or Non-Specific Binding after TCO-Tetrazine Ligation

Potential Cause	Recommended Solution
Incomplete Quenching of Excess Reagent	Ensure a sufficient molar excess of the quenching agent is used. Increase the incubation time with the quencher if necessary.
Insufficient Washing	After quenching, perform thorough washing steps to remove the quencher and any reacted byproducts. For biomolecules, size-exclusion chromatography or dialysis are effective.[1][9]
Non-specific Binding of the Conjugate	Include blocking agents in your buffers if working with complex biological samples. The PEG spacer in TCO-PEG2-acid is designed to minimize non-specific binding.
Isomerization of TCO to CCO	Avoid buffers containing thiols. If working with serum, consider using a more stable TCO derivative or purifying the TCO-modified molecule before conjugation.[6]

Experimental Protocols

Protocol 1: Quenching of Unreacted NHS Esters in Carboxylic Acid-Amine Coupling

This protocol describes the quenching of the reaction after coupling the carboxylic acid end of TCO-PEG2-acid to a primary amine-containing molecule.

Materials:

• Reaction mixture containing the TCO-PEG2-acid conjugate and unreacted NHS esters.

• Quenching Buffer (select one):

  • 1 M Tris-HCl, pH 8.0

  • 1 M Glycine, pH 8.0

  • 1 M Hydroxylamine, pH 8.5

  • 1 M Ethanolamine, pH 8.5

Procedure:

• To the reaction mixture, add the chosen Quenching Buffer to a final concentration of 10-50 mM.

• Incubate the reaction for 15-30 minutes at room temperature with gentle mixing.

• The quenched reaction mixture is now ready for purification to remove the excess linker, quenching agent, and other byproducts. Common purification methods include size-exclusion chromatography (SEC), dialysis, or RP-HPLC.[4]

Protocol 2: Quenching of Excess TCO-PEG2-acid with a Small Molecule Tetrazine

This protocol is for quenching excess TCO-PEG2-acid after it has been conjugated to a target molecule, before introducing a tetrazine-labeled molecule of interest.

Materials:

• Reaction mixture containing the TCO-functionalized molecule and excess TCO-PEG2-acid.

• A small, water-soluble tetrazine derivative (e.g., 3-methyl-6-phenyl-1,2,4,5-tetrazine).

• Reaction Buffer (e.g., PBS, pH 7.4).

Procedure:

• Prepare a stock solution of the small molecule tetrazine in a compatible solvent (e.g., DMSO).

• Add a 1.5 to 5-fold molar excess of the tetrazine solution to the reaction mixture containing the excess TCO-PEG2-acid.

• Incubate the reaction for 30-60 minutes at room temperature. The disappearance of the characteristic pink/red color of the tetrazine can be used to monitor the reaction progress.[3][6]

• Purify the TCO-functionalized molecule to remove the tetrazine-quenched TCO-PEG2-acid and any remaining unreacted tetrazine. Size-exclusion chromatography is a suitable method.

Visualizations

Caption: Workflow for TCO-PEG2-acid conjugation to an amine-containing molecule.

Caption: Troubleshooting flowchart for low conjugation yield.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Cycloadditions of Trans-Cyclooctenes and Nitrones as Tools for Bioorthogonal Labelling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. Conformationally Strained trans-Cyclooctene with Improved Stability and Excellent Reactivity in Tetrazine Ligation - PMC [pmc.ncbi.nlm.nih.gov]
• 9. interchim.fr [interchim.fr]

Technical Support Center: Optimizing Signal-to-Noise in TCO-Based Imaging

Welcome to the technical support center for TCO-based imaging. This resource provides researchers, scientists, and drug development professionals with detailed troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during experiments. Our goal is to help you optimize your experimental protocols to achieve a high signal-to-noise ratio (SNR) for clear and reliable imaging results.

Troubleshooting Guide: Common Issues and Solutions

This guide addresses specific problems you might face during your TCO-based imaging experiments, offering potential causes and actionable solutions.

Question 1: Why is my signal intensity low or undetectable?

Answer:

Low signal intensity is a common issue that can arise from several factors throughout the experimental workflow. The primary reasons often involve inefficient labeling, poor antibody-TCO conjugate performance, or suboptimal reaction kinetics in vivo.

Potential Causes & Troubleshooting Steps:

Potential Cause	Troubleshooting Step	Explanation
Inefficient TCO-Antibody Conjugation	Verify conjugation efficiency using techniques like mass spectrometry or HPLC.	Impurities in the antibody solution (e.g., BSA, glycine, azide) can interfere with the conjugation reaction by competing for labeling sites. Ensure your antibody is highly pure (>95%) and in a suitable buffer before starting.
Low TCO:Antibody Ratio	Perform a titration experiment to determine the optimal TCO-to-antibody ratio.	A low degree of modification can result in insufficient TCO moieties at the target site for the subsequent reaction with the tetrazine probe.[1] However, excessively high ratios can alter antibody pharmacokinetics.[1][2]
Antibody Inactivation	Test the binding affinity of the TCO-conjugated antibody using methods like ELISA or flow cytometry.	The conjugation process, particularly with a high number of TCO molecules, can sometimes block the antigen-binding sites of the antibody, reducing its ability to bind to the target.[3]
Insufficient Incubation Time	Optimize the incubation time for the TCO-conjugated antibody.	The antibody needs sufficient time to accumulate at the target site. This timing is critical and can vary depending on the antibody, target, and model system.
Suboptimal Pre-targeting Interval	Adjust the time interval between the injection of the TCO-antibody and the tetrazine probe.	An inadequate interval may not allow for sufficient clearance of the unbound TCO-antibody from circulation, leading to off-target reactions and consumption of the imaging probe before it reaches the target. Intervals of 24, 48, or even 72 hours may be necessary.[4]
Poor In Vivo Reaction Kinetics	Use TCO and tetrazine pairs with faster reaction kinetics.	The inverse electron demand Diels-Alder (IEDDA) reaction rate is concentration-dependent.[1] If the concentration of either reactant at the target site is too low, the signal will be weak.

Question 2: Why is the background signal in my images excessively high?

Answer:

High background noise can obscure the specific signal from your target, leading to a low signal-to-noise ratio. This issue is often linked to the physicochemical properties of the TCO-conjugated antibody and inadequate clearing of unbound reagents.

Potential Causes & Troubleshooting Steps:

Potential Cause	Troubleshooting Step	Explanation
Non-Specific Binding of TCO-Antibody	Optimize blocking and washing steps in your protocol.[2]	The TCO group is hydrophobic, and attaching multiple TCOs to an antibody increases its overall hydrophobicity.[2] This can lead to non-specific binding to other proteins or surfaces.
High TCO:Antibody Ratio	Reduce the number of TCO molecules per antibody.	A higher degree of TCO modification increases hydrophobicity, which can lead to greater non-specific binding and the formation of antibody aggregates that contribute to background signal.[2]
Insufficient Clearance of Unbound Antibody	Increase the pre-targeting interval before injecting the tetrazine probe.	Allowing more time for the unbound TCO-conjugated antibody to clear from circulation is crucial for reducing off-target signal generation.[1]
Inadequate Washing Steps	Increase the number and duration of washing steps after incubation with the TCO-antibody (for in vitro or ex vivo applications).[2]	Thorough washing is essential to remove any unbound or weakly bound antibodies that can contribute to high background.[2]
Hydrophobicity of the Imaging Probe	Consider using a more hydrophilic TCO or tetrazine probe.	Probes with high lipophilicity can exhibit non-specific accumulation in tissues, leading to a higher background signal.[5][6]

Experimental Workflow & Optimization Logic

The following diagram illustrates the key stages of a pre-targeted TCO imaging experiment and the logical flow for troubleshooting common issues related to signal and noise.

Caption: Workflow for TCO-based pre-targeted imaging and troubleshooting.

Frequently Asked Questions (FAQs)

Q1: What is the optimal TCO-to-antibody ratio?

A1: There is no single optimal ratio; it must be determined empirically for each antibody and application. A balance is necessary: a higher ratio can increase the potential signal by providing more reaction sites for the tetrazine probe, but it can also increase hydrophobicity, leading to non-specific binding and altered pharmacokinetics.[1][2] It is recommended to test a range of molar ratios (e.g., 3:1, 9:1, 15:1) to find the best compromise between sufficient reactivity and minimal perturbation of the antibody's properties.[7]

Q2: How do I choose the right pre-targeting interval?

A2: The ideal interval depends on the clearance rate of your specific TCO-conjugated antibody. The goal is to allow most of the unbound antibody to clear from the bloodstream and non-target tissues to minimize background signal.[1] Typical intervals range from 24 to 72 hours.[4] You may need to perform pilot studies with different intervals to determine the time point that provides the highest tumor-to-background ratio.[4][6]

Q3: Can the TCO group itself cause background signal?

A3: While the TCO moiety is designed to be bioorthogonal, its hydrophobicity can be a source of non-specific binding.[2] If TCO-modified antibodies accumulate in non-target tissues due to these hydrophobic interactions, subsequent administration of the tetrazine probe can lead to signal generation in those areas, effectively increasing the background. Using linkers, such as PEG, between the antibody and the TCO can sometimes mitigate these effects.[3]

Q4: My TCO-conjugated antibody has lost its binding affinity. What happened?

A4: This can happen if the conjugation process modifies primary amines (e.g., lysine (B10760008) residues) located within the antigen-binding sites of the antibody.[3] Over-labeling (a very high TCO:antibody ratio) increases the probability of this occurring.[2] To avoid this, it's crucial to control the stoichiometry of the conjugation reaction. If the problem persists, consider alternative conjugation strategies that target other sites on the antibody, such as sulfhydryl groups.

Signaling Pathway and Reaction Mechanism

The core of TCO-based imaging is the bioorthogonal reaction between a trans-cyclooctene (B1233481) (TCO) group and a tetrazine (Tz) molecule. This is known as the inverse electron demand Diels-Alder (IEDDA) reaction.

Caption: The two-step pre-targeting strategy using TCO-tetrazine chemistry.

Key Experimental Protocols

Protocol 1: TCO-Antibody Conjugation via NHS Ester

This protocol outlines a general procedure for conjugating a TCO moiety to an antibody using an amine-reactive NHS ester.

Materials:

• Antibody (purified, in amine-free buffer like PBS)

• TCO-PEG4-NHS Ester (or similar)

• Anhydrous DMSO

• Reaction Buffer (e.g., 0.1 M sodium bicarbonate, pH 8.3)

• Desalting columns (e.g., Zeba Spin)

Procedure:

• Antibody Preparation: Ensure the antibody is at a concentration of 1-2 mg/mL in an amine-free buffer. If necessary, perform a buffer exchange using a desalting column.

• NHS Ester Preparation: Immediately before use, dissolve the TCO-NHS ester in anhydrous DMSO to a concentration of 10 mg/mL.

• Conjugation Reaction:

  • Add the desired molar excess of the dissolved TCO-NHS ester to the antibody solution. A common starting point is a 10- to 20-fold molar excess.

  • Incubate the reaction mixture for 1-2 hours at room temperature with gentle mixing.

• Purification:

  • Remove unconjugated TCO-NHS ester by running the reaction mixture through a desalting column equilibrated with your desired storage buffer (e.g., PBS).

• Characterization:

  • Measure the protein concentration (e.g., via Nanodrop).

  • Determine the degree of labeling (DOL) or TCO:antibody ratio using appropriate analytical methods.

  • Validate the immunoreactivity of the conjugated antibody.

Protocol 2: Optimizing Pre-targeting Interval and Imaging

This protocol provides a framework for determining the optimal time between antibody and probe injection.

Procedure:

• Animal Model: Use a relevant tumor-bearing animal model.

• Cohort Division: Divide animals into at least three cohorts (e.g., n=3-5 per group).

• TCO-Antibody Injection: Administer the optimized TCO-conjugated antibody intravenously to all animals at the same dose.

• Staggered Probe Injection:

  • Cohort 1: Inject the radiolabeled tetrazine probe 24 hours after the antibody.

  • Cohort 2: Inject the probe 48 hours after the antibody.

  • Cohort 3: Inject the probe 72 hours after the antibody.

• Image Acquisition: Perform imaging (e.g., PET/SPECT) at a set time point after the probe injection (e.g., 1-2 hours).

• Data Analysis:

  • Quantify the radioactivity concentration (%ID/g) in the tumor and in key background tissues (e.g., liver, muscle, blood).

  • Calculate the tumor-to-background ratios for each cohort.

  • The cohort with the highest tumor-to-background ratio indicates the optimal pre-targeting interval.[4]

This guide provides a starting point for addressing common issues in TCO-based imaging. Remember that optimization is often necessary for each new antibody, target, and model system.

References

• 1. Pretargeted PET Imaging with a TCO-Conjugated Anti-CD44v6 Chimeric mAb U36 and [89Zr]Zr-DFO-PEG5-Tz - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. escholarship.org [escholarship.org]
• 4. mdpi.com [mdpi.com]
• 5. Characterization of Structurally Diverse 18F-Labeled d-TCO Derivatives as a PET Probe for Bioorthogonal Pretargeted Imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. furthlab.xyz [furthlab.xyz]

Reference Data & Comparative Studies

Characterization of TCO-PEG2-Acid Conjugates by Mass Spectrometry: A Comparative Guide

For researchers, scientists, and drug development professionals engaged in bioconjugation, the precise characterization of modified biomolecules is critical for ensuring the efficacy, safety, and reproducibility of their work. Trans-cyclooctene (TCO)-containing reagents, such as TCO-PEG2-acid, are widely used in bioorthogonal chemistry for their rapid and specific reactivity with tetrazines. This guide provides a comprehensive comparison of mass spectrometry techniques for the characterization of TCO-PEG2-acid conjugates, offering insights into expected data, detailed experimental protocols, and a comparison with alternative conjugation strategies.

Quantitative Data Summary

Mass spectrometry is a powerful tool for confirming the successful conjugation of TCO-PEG2-acid to a biomolecule and for determining the degree of labeling. The key quantitative information obtained is the mass shift corresponding to the addition of the TCO-PEG2-acid moiety.

Table 1: Expected Mass Spectrometry Data for a Peptide Conjugated with TCO-PEG2-Acid

Parameter	TCO-PEG2-Acid Conjugate	Alternative Linker (Maleimide-PEG2-Acid)	Data Interpretation
Linker Molecular Weight	329.4 Da[1]	~313.3 Da	The fundamental mass added per conjugation event.
Expected Mass Shift (after conjugation)	+311.4 Da (loss of H₂O)	+313.3 Da	The observed mass increase in the mass spectrum of the conjugate compared to the unconjugated biomolecule.
Primary Ionization Method	MALDI-TOF, ESI	MALDI-TOF, ESI	Both are effective "soft" ionization techniques for analyzing bioconjugates.
Observed Species in Mass Spectrum	A distribution of peaks corresponding to the unconjugated peptide and the peptide with one or more TCO-PEG2 moieties.	A distribution of peaks corresponding to the unconjugated peptide and the peptide with one or more maleimide-PEG2 moieties.	The heterogeneity of the labeling can be assessed by the relative intensities of the peaks.
Typical Fragmentation (MS/MS)	Predominantly b and y ions from peptide backbone cleavage. Fragmentation may be truncated at the site of PEGylation.	Predominantly b and y ions from peptide backbone cleavage.	Provides sequence information and can help localize the site of modification.

Experimental Protocols

Detailed methodologies are essential for obtaining high-quality mass spectrometry data for TCO-PEG2-acid conjugates. Below are protocols for the conjugation of TCO-PEG2-acid to a peptide and subsequent analysis by MALDI-TOF and LC-MS/MS.

Protocol 1: Conjugation of TCO-PEG2-Acid to a Peptide via EDC/NHS Chemistry

This protocol describes the activation of the carboxylic acid on TCO-PEG2-acid using 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (B157966) (EDC) and N-hydroxysuccinimide (NHS) to form an amine-reactive NHS ester, followed by conjugation to a peptide.

Materials:

• TCO-PEG2-acid

• Peptide with a primary amine (e.g., N-terminus or lysine (B10760008) side chain)

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

• N-hydroxysuccinimide (NHS) or N-hydroxysulfosuccinimide (Sulfo-NHS) for aqueous reactions

• Activation Buffer: 0.1 M MES, pH 4.5-6.0

• Coupling Buffer: Phosphate-buffered saline (PBS), pH 7.2-7.5

• Quenching Solution: 1 M Tris-HCl, pH 8.0 or 1 M hydroxylamine

• Anhydrous Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO)

• Desalting column (e.g., C18)

Procedure:

• Reagent Preparation:

  • Dissolve TCO-PEG2-acid in anhydrous DMF or DMSO to a stock concentration of 10-50 mM.

  • Dissolve the peptide in Coupling Buffer to a concentration of 1-5 mg/mL.

  • Prepare fresh solutions of EDC and NHS/Sulfo-NHS in Activation Buffer immediately before use.

• Activation of TCO-PEG2-Acid:

  • In a microcentrifuge tube, add TCO-PEG2-acid solution.

  • Add a 2- to 10-fold molar excess of EDC and a 2- to 5-fold molar excess of NHS/Sulfo-NHS over the TCO-PEG2-acid.

  • Incubate for 15-30 minutes at room temperature to form the NHS ester.

• Conjugation to Peptide:

  • Immediately add the activated TCO-PEG2-acid solution to the peptide solution.

  • Ensure the final pH of the reaction mixture is between 7.2 and 7.5.

  • Allow the reaction to proceed for 2 hours at room temperature or overnight at 4°C.

• Quenching and Purification:

  • Quench the reaction by adding the Quenching Solution to a final concentration of 20-50 mM and incubate for 15 minutes.

  • Purify the TCO-PEG2-acid conjugated peptide using a desalting column to remove excess reagents.

Protocol 2: MALDI-TOF Mass Spectrometry Analysis

Materials:

• Purified TCO-PEG2-acid conjugated peptide

• Unconjugated peptide (for comparison)

• MALDI matrix (e.g., α-cyano-4-hydroxycinnamic acid - CHCA or sinapinic acid - SA)

• Matrix solvent (e.g., 50% acetonitrile (B52724), 0.1% trifluoroacetic acid in water)

• MALDI target plate

Procedure:

• Sample Preparation:

  • Mix the purified conjugate solution 1:1 with the MALDI matrix solution.

  • Spot 1 µL of the mixture onto the MALDI target plate and allow it to air dry (dried-droplet method).

• Data Acquisition:

  • Analyze the sample using a MALDI-TOF mass spectrometer in positive ion reflector or linear mode, depending on the mass of the conjugate.

  • Acquire a spectrum of the unconjugated peptide as a control.

• Data Analysis:

  • Identify the peak corresponding to the unconjugated peptide.

  • In the spectrum of the conjugate, look for a new peak or a distribution of peaks with a mass increase corresponding to the mass of the TCO-PEG2 moiety (approximately 311.4 Da per modification).

  • The degree of labeling can be estimated from the relative intensities of the peaks for the unconjugated and conjugated species.

Protocol 3: LC-MS/MS Analysis for Site of Conjugation

Materials:

• Purified TCO-PEG2-acid conjugated peptide

• Trypsin (or other suitable protease)

• Digestion buffer (e.g., 50 mM ammonium (B1175870) bicarbonate)

• LC-MS grade solvents (water, acetonitrile, formic acid)

• C18 HPLC column

Procedure:

• Proteolytic Digestion:

  • Denature, reduce, and alkylate the conjugated peptide if necessary (standard proteomics workflow).

  • Digest the conjugate with trypsin overnight at 37°C.

• LC-MS/MS Analysis:

  • Inject the digested sample onto a C18 column coupled to an electrospray ionization (ESI) mass spectrometer.

  • Separate the peptides using a gradient of increasing acetonitrile concentration.

  • Acquire MS/MS data in a data-dependent acquisition mode, selecting the most intense precursor ions for fragmentation.

• Data Analysis:

  • Use a database search engine (e.g., Mascot, Sequest) to identify the peptides.

  • Search for a variable modification corresponding to the mass of the TCO-PEG2 moiety on potential conjugation sites (e.g., N-terminus, lysine residues).

  • Manual inspection of the MS/MS spectra of modified peptides can confirm the site of conjugation by observing the mass shift in the b and y ion series.

Mandatory Visualizations

Caption: Experimental workflow for TCO-PEG2-acid conjugation and MS analysis.

Caption: Logical relationship for comparing TCO-PEG2-acid with alternatives.

References

• 1. TCO-PEG2-acid, 2250217-31-1 | BroadPharm [broadpharm.com]

Validating TCO-PEG2-Acid Conjugation Efficiency: A Comparative Guide to HPLC and Alternative Methods

For researchers, scientists, and drug development professionals, the precise and reliable validation of bioconjugation reactions is critical for ensuring the quality, efficacy, and safety of the final product. The use of TCO-PEG2-acid, a linker that combines a trans-cyclooctene (B1233481) (TCO) group for bioorthogonal click chemistry and a polyethylene (B3416737) glycol (PEG) spacer to enhance solubility, necessitates robust analytical methods to confirm successful conjugation.[1][2][3] This guide provides an objective comparison of High-Performance Liquid Chromatography (HPLC) with other analytical techniques for validating TCO-PEG2-acid conjugation efficiency, supported by detailed experimental protocols and data presentation.

Comparison of Analytical Techniques

The choice of analytical method for validating TCO-PEG2-acid conjugation depends on various factors, including the properties of the molecule being conjugated, the required level of detail, and the available instrumentation. While HPLC is a powerful and widely used technique, other methods such as Mass Spectrometry (MS) and Capillary Electrophoresis (CE) offer complementary information.[4][5]

Technique	Principle of Separation/Detection	Primary Application for TCO-PEG2-Acid Conjugates	Advantages	Limitations
Reversed-Phase HPLC (RP-HPLC)	Separates molecules based on hydrophobicity.[6]	Purity assessment, monitoring reaction progress, and quantifying conjugation efficiency by separating the more hydrophilic conjugate from the unconjugated molecule.[4][6]	High resolution, excellent for quantifying conjugation efficiency, and widely available.[6]	Can be denaturing for sensitive biomolecules.
Size-Exclusion Chromatography (SEC-HPLC)	Separates molecules based on their hydrodynamic volume (size).[6][7]	Detecting the formation of higher molecular weight conjugates and identifying potential aggregation.[6]	Non-denaturing conditions preserve the native structure of biomolecules.[7]	Lower resolution compared to RP-HPLC for molecules of similar size.
Mass Spectrometry (MS)	Measures the mass-to-charge ratio of ionized molecules.	Unambiguous confirmation of conjugate identity by determining its precise molecular weight.[5][6]	Provides direct evidence of successful conjugation and can identify different conjugation species.[5]	Can be less quantitative without careful calibration and may require sample purification.
Capillary Electrophoresis (CE)	Separates molecules based on their charge and size in an electric field.	Analysis of charged bioconjugates and assessment of purity.	High separation efficiency, minimal sample consumption.	Can be sensitive to sample matrix effects.

Experimental Protocols

Protocol 1: Validating TCO-PEG2-Acid Conjugation to a Peptide using RP-HPLC

This protocol describes a general method for monitoring the conjugation of TCO-PEG2-acid to a peptide containing a primary amine (e.g., lysine (B10760008) residue or N-terminus) and validating the reaction efficiency using RP-HPLC.

Materials:

• TCO-PEG2-acid

• Peptide with a primary amine

• Activation Reagent: N-(3-Dimethylaminopropyl)-N′-ethylcarbodiimide hydrochloride (EDC) and N-Hydroxysuccinimide (NHS)

• Reaction Buffer: Phosphate-buffered saline (PBS), pH 7.4

• HPLC System with a UV detector

• C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm)

• Mobile Phase A: Water with 0.1% Trifluoroacetic Acid (TFA)

• Mobile Phase B: Acetonitrile with 0.1% Trifluoroacetic Acid (TFA)[6]

Procedure:

• Activation of TCO-PEG2-acid: Dissolve TCO-PEG2-acid, EDC, and NHS in the reaction buffer. The molar ratio should be optimized but a starting point of 1:1.5:1.5 (TCO-PEG2-acid:EDC:NHS) is common. Incubate for 15-30 minutes at room temperature.

• Conjugation Reaction: Add the activated TCO-PEG2-acid solution to the peptide solution in the reaction buffer. A molar excess of the activated linker is typically used. Allow the reaction to proceed for 2 hours at room temperature or overnight at 4°C.[4]

• Sample Preparation for HPLC: Take aliquots of the reaction mixture at different time points (e.g., 0, 1, 2, and 4 hours). Dilute the samples with Mobile Phase A to a final concentration of approximately 1 mg/mL.[6]

• HPLC Analysis:

  • System Equilibration: Equilibrate the C18 column with 95% Mobile Phase A and 5% Mobile Phase B.

  • Injection: Inject 20 µL of the prepared sample.

  • Gradient: Run a linear gradient from 5% to 95% Mobile Phase B over 20-30 minutes.[4][6]

  • Flow Rate: 1.0 mL/min.[4][6]

  • Detection: Monitor the absorbance at 214 nm and 280 nm.[4]

• Data Analysis: The conjugation efficiency is calculated by integrating the peak areas of the conjugated and unconjugated peptide. The addition of the hydrophilic PEG linker will typically cause the conjugated peptide to elute earlier than the more hydrophobic unconjugated peptide.[4]

Protocol 2: Confirmation of Conjugation by Mass Spectrometry

This protocol outlines the use of LC-MS to confirm the identity of the TCO-PEG2-acid conjugate.

Materials:

• Purified TCO-PEG2-acid conjugate from Protocol 1

• Liquid chromatography-mass spectrometry (LC-MS) system (e.g., Q-TOF or Orbitrap)[5]

• Volatile buffer (e.g., ammonium (B1175870) acetate) for sample desalting[5]

Procedure:

• Sample Preparation: Desalt the purified conjugate sample using a desalting column or buffer exchange into a volatile buffer.[5]

• LC-MS Analysis: Infuse the sample into the mass spectrometer.

• Data Analysis: Determine the molecular weight of the conjugate. The observed mass should correspond to the sum of the molecular weight of the peptide and the TCO-PEG2-acid moiety.

Visualizations

References

• 1. TCO-PEG2-acid, 2250217-31-1 | BroadPharm [broadpharm.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. TCO-PEG2-acid, CAS 2250217-31-1 | AxisPharm [axispharm.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]

The Race for Covalent Control: TCO-PEG2-acid vs. DBCO-PEG-acid in Bioconjugation

In the intricate world of bioconjugation, the precise and efficient coupling of molecules to biological targets is paramount. Among the leading strategies, copper-free click chemistry has emerged as a powerful tool, enabling rapid and bioorthogonal reactions within complex biological environments. At the forefront of this revolution are two key players: trans-cyclooctene (B1233481) (TCO) and dibenzocyclooctyne (DBCO) derivatives. This guide provides a detailed, data-driven comparison of TCO-PEG2-acid and DBCO-PEG-acid to equip researchers, scientists, and drug development professionals with the knowledge to select the optimal reagent for their specific bioconjugation needs.

The fundamental difference between these two linkers lies in their bioorthogonal reaction partners and the kinetics of these reactions. TCO-PEG2-acid participates in an inverse-electron-demand Diels-Alder (IEDDA) cycloaddition with a tetrazine partner, a reaction renowned for its exceptionally rapid kinetics.[1][2] In contrast, DBCO-PEG-acid reacts with an azide-functionalized molecule via a strain-promoted alkyne-azide cycloaddition (SPAAC), which is robust and highly specific but significantly slower than the TCO-tetrazine ligation.[3][4]

At a Glance: Key Performance Metrics

Feature	TCO-PEG2-acid	DBCO-PEG-acid	References
Bioorthogonal Reaction	Inverse-electron-demand Diels-Alder (IEDDA)	Strain-Promoted Alkyne-Azide Cycloaddition (SPAAC)	[5]
Reactive Partner	Tetrazine	Azide (B81097)	[5]
**Second-Order Rate Constant (k₂) **	Extremely fast (~800 - 30,000 M⁻¹s⁻¹)	Fast (~1 M⁻¹s⁻¹)	[3][5]
Reaction Conditions	Aqueous buffer (e.g., PBS), pH 6.5-7.5, room temperature	Aqueous buffer (e.g., PBS), pH 7-9, room temperature to 37°C	[5]
Catalyst Required	No	No	[5]
Byproducts	Nitrogen gas (N₂)	None	[5]
Reagent Stability	TCO can be light-sensitive and prone to isomerization to the less reactive cis-cyclooctene. Short half-life; not recommended for long-term storage.	Good stability in aqueous buffers.	[5][6][7]
Conjugate Stability	The stability of the resulting dihydropyridazine (B8628806) linkage can be variable and is dependent on the specific TCO and tetrazine structures.	The resulting triazole linkage is generally very stable.	[8]

The Need for Speed: A Deeper Dive into Reaction Kinetics

The most significant distinction between TCO and DBCO chemistries is the reaction speed. The TCO-tetrazine ligation boasts second-order rate constants that are orders of magnitude higher than those for the DBCO-azide reaction.[3] This kinetic superiority is a critical advantage for applications requiring rapid labeling, such as in vivo imaging, the study of fast biological processes, or when dealing with low concentrations of reactants.[1][3]

For instance, the reaction between TCO and a tetrazine can be completed in minutes, even at low micromolar concentrations.[9] In contrast, the SPAAC reaction between DBCO and an azide may require several hours to reach completion under similar conditions.[10][11]

Stability Considerations: A Trade-off Between Speed and Longevity

While TCO excels in speed, its stability can be a concern. The trans-cyclooctene ring is strained and can isomerize to its more stable, but significantly less reactive, cis-cyclooctene (CCO) form.[6][7] This isomerization can be accelerated by exposure to light and thiols.[5] Therefore, TCO-containing reagents are not recommended for long-term storage and should be handled with care.[6][7]

DBCO, on the other hand, exhibits good stability in aqueous buffers, making it a more robust choice for applications that may involve extended incubation times or harsher conditions.[5] Furthermore, the triazole bond formed through the SPAAC reaction is exceptionally stable, ensuring a durable linkage in the final bioconjugate.[8] The stability of the dihydropyridazine product from the TCO-tetrazine reaction can be more variable and is influenced by the specific structures of the reacting partners.[8]

Experimental Protocols

The carboxylic acid moiety on both TCO-PEG2-acid and DBCO-PEG-acid allows for their conjugation to primary amines (e.g., lysine (B10760008) residues on proteins) following activation. A common method for this is the use of carbodiimide (B86325) chemistry, such as with EDC and NHS, to form an amine-reactive NHS ester.

General Protocol for Protein Labeling with TCO-PEG2-acid or DBCO-PEG-acid

Step 1: Activation of the Carboxylic Acid

• Prepare a stock solution of TCO-PEG2-acid or DBCO-PEG-acid in an anhydrous organic solvent such as DMSO or DMF.

• In a separate tube, dissolve the PEG-acid linker in an appropriate reaction buffer.

• Add a 1.5 to 2-fold molar excess of both EDC and NHS (or Sulfo-NHS for aqueous reactions) to the linker solution.

• Incubate for 15-30 minutes at room temperature to activate the carboxylic acid by forming an NHS ester.[12]

Step 2: Conjugation to the Protein

• Ensure the protein of interest is in an amine-free buffer (e.g., PBS, pH 7.2-8.0) at a concentration of 1-10 mg/mL.[13]

• Add the activated linker solution to the protein solution. A 10- to 20-fold molar excess of the linker over the protein is a typical starting point.[12][13]

• Incubate the reaction for 1-2 hours at room temperature or overnight at 4°C with gentle mixing.[12][13]

Step 3: Quenching and Purification

• Quench the reaction by adding a quenching buffer (e.g., 1 M Tris-HCl, pH 8.0) to a final concentration of 50-100 mM to consume any unreacted NHS esters. Incubate for 15-30 minutes at room temperature.[4][13]

• Purify the labeled protein from excess linker and quenching reagents using a desalting column or dialysis.[4][13]

Step 4: Bioorthogonal Reaction

• For TCO-labeled protein: Add the tetrazine-containing molecule to the purified TCO-labeled protein. A 1.05 to 1.5 molar equivalent of the tetrazine reagent is often recommended.[2] The reaction is typically complete within 30-60 minutes at room temperature.[9][14]

• For DBCO-labeled protein: Mix the purified DBCO-labeled protein with a 2- to 4-fold molar excess of the azide-functionalized molecule.[11] Incubate the reaction for 2-12 hours at room temperature or overnight at 4°C.[4]

Visualizing the Chemistries

Caption: Reaction schemes for TCO-tetrazine and DBCO-azide bioconjugation.

Caption: A generalized experimental workflow for protein bioconjugation.

Conclusion: Making the Right Choice

The decision between TCO-PEG2-acid and DBCO-PEG-acid hinges on the specific requirements of the intended application.

Choose TCO-PEG2-acid when:

• Speed is critical: For applications like in vivo imaging, pre-targeting, or when working with low concentrations of biomolecules, the unparalleled kinetics of the TCO-tetrazine ligation make it the superior choice.[3]

• Rapid reaction completion is necessary: The fast reaction minimizes incubation times, reducing the potential for side reactions and degradation of sensitive biomolecules.

Choose DBCO-PEG-acid when:

• High stability is paramount: The robustness of the DBCO linker and the exceptional stability of the resulting triazole bond are ideal for applications requiring long-term stability of the conjugate.[8]

• Slower, more controlled reaction kinetics are acceptable or desired.

Ultimately, a thorough understanding of the kinetic and stability trade-offs between these two powerful bioorthogonal tools will enable researchers to design and execute more effective and reproducible bioconjugation strategies, advancing the frontiers of medicine and biological science.

References

• 1. benchchem.com [benchchem.com]
• 2. interchim.fr [interchim.fr]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. TCO-PEG2-acid, 2250217-31-1 | BroadPharm [broadpharm.com]
• 7. TCO-PEG24-acid | BroadPharm [broadpharm.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. help.lumiprobe.com [help.lumiprobe.com]
• 12. benchchem.com [benchchem.com]
• 13. benchchem.com [benchchem.com]
• 14. benchchem.com [benchchem.com]

A Head-to-Head Battle of Bioorthogonal Titans: TCO-Tetrazine Ligation vs. SPAAC

For researchers, scientists, and drug development professionals navigating the landscape of bioorthogonal chemistry, the choice between TCO-tetrazine ligation and Strain-Promoted Alkyne-Azide Cycloaddition (SPAAC) is a critical decision that can significantly impact the success of their experiments. Both are powerful, catalyst-free "click" reactions indispensable for in vivo imaging, drug targeting, and the construction of complex bioconjugates. This guide provides an objective, data-driven comparison of their reaction rates, supported by experimental data and detailed protocols, to aid in selecting the optimal tool for specific research needs.

At the heart of their utility is their bioorthogonality—the ability to proceed with high efficiency and selectivity within complex biological systems without interfering with native biochemical processes.[1] The TCO-tetrazine ligation, an inverse-electron-demand Diels-Alder (IEDDA) reaction, and SPAAC, a Huisgen 1,3-dipolar cycloaddition, are at the forefront of this field.[1] While both are exceptionally effective, they exhibit significant differences in their kinetics, which dictates their suitability for various applications.[1]

Reaction Kinetics: A Tale of Two Speeds

The most striking difference between TCO-tetrazine ligation and SPAAC lies in their reaction kinetics.[1] The TCO-tetrazine ligation is renowned for its exceptionally fast reaction rates, with second-order rate constants (k₂) that can reach up to 10⁷ M⁻¹s⁻¹.[2][3] This remarkable speed allows for efficient labeling and conjugation even at the low concentrations typically encountered in biological systems.[2][3] In stark contrast, SPAAC reactions, while still highly efficient for bioorthogonal chemistry, generally exhibit slower kinetics, with rate constants typically ranging from 10⁻³ to 1 M⁻¹s⁻¹.[1]

The reaction rate of the TCO-tetrazine ligation is primarily influenced by the electronic properties of the tetrazine and trans-cyclooctene (B1233481) (TCO) partners.[2] Electron-withdrawing groups on the tetrazine enhance its reactivity, while electron-donating groups on the TCO also lead to faster kinetics.[2] For SPAAC, the reaction rate is largely dependent on the ring strain of the cyclooctyne (B158145) used.[1]

The following table summarizes the second-order rate constants for various TCO-tetrazine and SPAAC reactions, providing a clear quantitative comparison of their kinetic performance.

Reaction Type	Reactant 1	Reactant 2	Second-Order Rate Constant (k₂) [M⁻¹s⁻¹]	Key Characteristics
TCO-Tetrazine Ligation	TCO	General Tetrazine	1 - 1 x 10⁶	Broadly cited range for the ligation.[2]
TCO	3,6-di-(2-pyridyl)-s-tetrazine	~2000	One of the early and rapid examples of this reaction.[1][2][4]
TCO	Hydrogen-substituted tetrazines	up to 30,000	Demonstrates the effect of reduced steric hindrance.[1][2]
TCO	Methyl-substituted tetrazines	~1000	Slower than H-substituted due to steric effects.[1][2]
SPAAC	DIBO	Azide (B81097)	~0.1	Physiological conditions.[1]
DBCO	Azide	~0.3	Physiological conditions.[1]
BCN	Azide	~0.01 - 0.1	Physiological conditions.[1]
DIFO	Azide	~0.08	Not specified.[1]

Experimental Protocols

Precise and reproducible kinetic analysis is paramount for comparing and selecting bioorthogonal reactions. Below are detailed methodologies for determining the reaction rates of TCO-tetrazine ligation and SPAAC.

Determining TCO-Tetrazine Ligation Kinetics via Stopped-Flow Spectrophotometry

This protocol is adapted from methodologies that utilize the characteristic absorbance of tetrazines to monitor reaction progress.[5][6]

Materials:

• Stopped-flow spectrophotometer

• Solutions of TCO and tetrazine derivatives in a suitable buffer (e.g., PBS, pH 7.4)[5]

• DMSO for preparing stock solutions[5]

Procedure:

• Prepare stock solutions of the TCO and tetrazine reactants in DMSO.[5]

• Dilute the stock solutions in the desired reaction buffer (e.g., PBS pH 7.4) to the final working concentrations. Ensure the final DMSO concentration is low (e.g., <1%) to minimize effects on the reaction.[5]

• Load the TCO and tetrazine solutions into separate syringes of the stopped-flow instrument.

• Equilibrate the solutions to the desired temperature (e.g., 37°C) for a sufficient time (e.g., 10 minutes).[5]

• Initiate the reaction by rapidly mixing equal volumes of the reactant solutions.

• Monitor the reaction by following the decrease in absorbance of the tetrazine at its characteristic wavelength (typically between 510 and 550 nm) over time.[1][5][6]

• The observed rate constant (k_obs) can be determined by fitting the absorbance decay to a pseudo-first-order kinetic model, assuming one reactant is in excess.[5]

• The second-order rate constant (k₂) is then calculated by dividing k_obs by the concentration of the reactant in excess.[7]

Determining SPAAC Reaction Kinetics via Quantitative ¹H NMR

This protocol provides a general method for quantifying SPAAC reaction rates using nuclear magnetic resonance spectroscopy.[8]

Materials:

• NMR spectrometer

• Deuterated solvent (e.g., DMSO-d₆)[8]

• Solutions of the strained alkyne and azide reactants.

• Internal standard of known concentration (e.g., dimethyl sulfone)[8]

Procedure:

• Prepare stock solutions of the strained alkyne, azide, and internal standard in the chosen deuterated solvent.

• In an NMR tube, combine a known volume of the strained alkyne stock solution and the internal standard.

• Acquire an initial ¹H NMR spectrum to determine the initial concentration of the alkyne relative to the internal standard.

• Initiate the reaction by adding a known volume of the azide stock solution to the NMR tube.

• Acquire subsequent ¹H NMR spectra at regular time intervals.[9]

• Determine the concentration of the strained alkyne at each time point by integrating a characteristic peak and comparing it to the integral of the internal standard.[9]

• Plot the reciprocal of the alkyne concentration versus time.

• For a second-order reaction, this plot should be linear, and the slope of the line will be the second-order rate constant (k₂).[10]

Visualizing the Comparison

To further elucidate the relationship and experimental workflow of these two pivotal bioorthogonal reactions, the following diagrams are provided.

Caption: A comparative overview of TCO-Tetrazine ligation and SPAAC reaction kinetics.

Caption: A generalized experimental workflow for determining reaction kinetics.

Conclusion

Both TCO-tetrazine ligation and SPAAC are invaluable tools in the chemical biologist's arsenal. The choice between them hinges on the specific demands of the application. For experiments requiring rapid kinetics, such as in vivo imaging of dynamic processes or reactions with low reactant concentrations, the TCO-tetrazine ligation is the superior choice due to its orders of magnitude faster reaction rate.[1][3] Conversely, when extreme speed is not the primary concern and factors such as the stability of the reactants are more critical, SPAAC provides a robust and reliable alternative.[11] By understanding the quantitative differences in their reaction kinetics and employing rigorous experimental protocols, researchers can confidently select and apply the optimal bioorthogonal chemistry for their scientific pursuits.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Tetrazine ligation for chemical proteomics - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Synthesis and Evaluation of a Series of 1,2,4,5-Tetrazines for Bioorthogonal Conjugation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. broadpharm.com [broadpharm.com]
• 7. Tetrazine- and trans -cyclooctene-functionalised polypept(o)ides for fast bioorthogonal tetrazine ligation - Polymer Chemistry (RSC Publishing) DOI:10.1039/D0PY00375A [pubs.rsc.org]
• 8. Experimental and theoretical elucidation of SPAAC kinetics for strained alkyne-containing cycloparaphenylenes - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. Second Order Reactions - UCalgary Chemistry Textbook [chem-textbook.ucalgary.ca]
• 11. pubs.acs.org [pubs.acs.org]

TCO-PEG2-Acid vs. Longer PEG Linkers: An In Vivo Performance Comparison for Researchers

In the rapidly evolving field of bioconjugation and targeted therapeutics, the choice of linker can be as critical as the targeting moiety or the payload itself. For researchers utilizing the highly efficient inverse-electron-demand Diels-Alder (iEDDA) click chemistry between trans-cyclooctene (B1233481) (TCO) and tetrazine, the length of the polyethylene (B3416737) glycol (PEG) spacer plays a pivotal role in the in vivo performance of the resulting conjugate. This guide provides an objective comparison of TCO-PEG2-acid, a shorter linker, with its longer-chain counterparts, supported by experimental data to inform the rational design of next-generation biotherapeutics.

The Critical Role of PEG Linkers in TCO-Based Bioconjugation

The inclusion of a PEG spacer between the TCO moiety and the biomolecule is not merely for spatial separation. It significantly influences the physicochemical properties of the conjugate, such as solubility and steric hindrance.[1] A key challenge with TCO is its hydrophobic nature, which can cause it to "bury" itself within the structure of a conjugated protein, rendering it inaccessible for reaction with a tetrazine.[1][2] The introduction of a hydrophilic PEG spacer counteracts this, enhancing the "apparent reactivity" of the TCO group by keeping it exposed to the aqueous environment.[1] Studies have shown that even a short PEG4 chain can increase the amount of active TCO on an antibody by more than fourfold.[1][2]

Data Presentation: A Quantitative Comparison of In Vivo Performance

While direct head-to-head in vivo studies comparing a broad range of TCO-PEG linker lengths are limited, the available data from various studies provide valuable insights into how linker length affects key performance metrics such as pharmacokinetics, tumor uptake, and biodistribution.

Table 1: Impact of PEG Linker Length on Pharmacokinetics and Tumor Uptake

Molecule Type	Linker	Key Pharmacokinetic/Biodistribution Finding	Animal Model	Reference
Affibody-Drug Conjugate	No PEG	Half-life of 19.6 minutes.	Mouse	[3]
Affibody-Drug Conjugate	4 kDa PEG	2.5-fold increase in half-life compared to no PEG.	Mouse	[3]
Affibody-Drug Conjugate	10 kDa PEG	11.2-fold increase in half-life compared to no PEG.	Mouse	[3]
5B1 Antibody	TCO-PEG7	High and persistent tumor uptake: 12.0 ± 5.3 %ID/g at 72h and 16.8 ± 3.87 %ID/g at 120h post-injection.	Pancreatic Cancer Mouse Model	[4]
Hyperbranched Polyglycerol (HPG)	TCO-PEG4	EPR-mediated tumor uptake of 12.1 ± 3.4 %ID/g and 14.8 ± 3.0 %ID/g at different time points.	Breast and Lung Cancer Mouse Models	[5][6]

Table 2: Effect of PEG Linker Length on In Vitro Cytotoxicity

Molecule Type	Linker	Key In Vitro Finding	Reference
Affibody-Drug Conjugate	No PEG	High cytotoxicity.	[7]
Affibody-Drug Conjugate	4 kDa PEG	Moderate cytotoxicity.	[7]
Affibody-Drug Conjugate	10 kDa PEG	Lower cytotoxicity.	[7]
Antibody-Drug Conjugate	PEG2	Provided a drug-to-antibody ratio (DAR) of 3.9.	[8]
Antibody-Drug Conjugate	PEG8	Provided a lower DAR of 2.4 compared to PEG2.	[8]

Experimental Protocols

Detailed methodologies are crucial for the successful application and evaluation of these linkers. Below are representative protocols for the conjugation of TCO-PEG linkers to antibodies and subsequent in vivo evaluation.

Protocol 1: Antibody-TCO Conjugation

This protocol outlines a general method for conjugating a TCO-PEG-NHS ester to an antibody.

Materials:

• Antibody of interest in a suitable buffer (e.g., PBS, pH 7.4)

• TCO-PEG-NHS ester (e.g., TCO-PEG2-acid activated as NHS ester, or TCO-PEG4-NHS) dissolved in DMSO

• Dialysis cassettes (10,000 MWCO)

• LC-MS for characterization

Procedure:

• Add a 10-fold molar excess of the TCO-PEG-NHS ester solution to the antibody solution.[9]

• Incubate the reaction mixture with orbital shaking for 2 hours at room temperature.[9]

• Purify the resulting antibody-TCO conjugate using dialysis against PBS (pH 7.4) with multiple buffer changes.[9]

• Characterize the degree of labeling (average number of TCO moieties per antibody) using LC-MS analysis of the reduced antibody chains.[9]

Protocol 2: In Vivo Pretargeting and Biodistribution Study

This protocol describes a typical workflow for evaluating the in vivo performance of a TCO-conjugated antibody in a pretargeting approach.

Materials:

• Tumor-xenograft mouse model

• Antibody-TCO conjugate

• Radiolabeled tetrazine probe

• SPECT/CT or PET/CT imaging system

• Gamma counter

Procedure:

• Antibody Administration: Administer the antibody-TCO conjugate to the tumor-bearing mice via intravenous injection.[4]

• Pretargeting Interval: Allow a sufficient time interval (e.g., 72 hours) for the antibody-TCO conjugate to accumulate at the tumor site and for the unbound conjugate to clear from circulation.[4]

• Tracer Administration: Inject the radiolabeled tetrazine probe intravenously.[4]

• In Vivo Imaging: Perform SPECT/CT or PET/CT imaging at various time points (e.g., 4, 24, 72, 120 hours) post-tracer injection to visualize tumor targeting and biodistribution.[4]

• Ex Vivo Biodistribution: At the final time point, euthanize the animals, collect tissues of interest (tumor, blood, major organs), and measure the radioactivity using a gamma counter to determine the percentage of injected dose per gram of tissue (%ID/g).[4]

Visualizing the Concepts

Concluding Remarks

The selection of the optimal PEG linker length for a TCO-based bioconjugate is a critical decision that involves a trade-off between various performance parameters.

• Shorter PEG linkers , such as TCO-PEG2-acid, may be advantageous in applications where rapid clearance is desired or when the conjugated biomolecule is inherently soluble and less prone to aggregation. However, the potential for the hydrophobic TCO moiety to become buried within the biomolecule, thus reducing its apparent reactivity, is a significant consideration.

• Longer PEG linkers (e.g., PEG4 and beyond) generally offer superior performance in terms of increasing the hydrophilicity of the conjugate, which in turn enhances the accessibility and reactivity of the TCO group.[1] This often translates to improved pharmacokinetic profiles, including longer circulation half-lives, which can lead to enhanced tumor accumulation and therapeutic efficacy.[3][10] However, excessively long linkers might in some cases lead to reduced in vitro potency due to steric hindrance.[7]

Ultimately, the optimal PEG linker length is context-dependent and should be empirically determined for each specific application, taking into account the properties of the targeting moiety, the payload, and the desired in vivo behavior. The experimental protocols and comparative data presented in this guide provide a foundational framework for researchers to make informed decisions in the design and optimization of novel TCO-based bioconjugates for therapeutic and diagnostic applications.

References

• 1. benchchem.com [benchchem.com]
• 2. escholarship.org [escholarship.org]
• 3. benchchem.com [benchchem.com]
• 4. Establishment of the in vivo efficacy of pretargeted radioimmunotherapy utilizing inverse electron demand Diels-Alder click chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Quantitative Evaluation of a Multimodal Aptamer-Targeted Long-Circulating Polymer for Tumor Targeting - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. benchchem.com [benchchem.com]
• 8. books.rsc.org [books.rsc.org]
• 9. Antibody-Based In Vivo Imaging of Central Nervous System Targets—Evaluation of a Pretargeting Approach Utilizing a TCO-Conjugated Brain Shuttle Antibody and Radiolabeled Tetrazines - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Effects of PEG-Linker Chain Length of Folate-Linked Liposomal Formulations on Targeting Ability and Antitumor Activity of Encapsulated Drug - PubMed [pubmed.ncbi.nlm.nih.gov]

TCO-PEG2-Acid vs. Traditional NHS Ester Linkers: A Comparative Guide for Bioconjugation

For Researchers, Scientists, and Drug Development Professionals

The covalent linkage of biomolecules is a cornerstone of modern biotechnology and drug development. The choice of linker chemistry is a critical decision that dictates the efficiency, specificity, and stability of the resulting bioconjugate. This guide provides an objective comparison between the bioorthogonal TCO-PEG2-acid linker and traditional N-hydroxysuccinimide (NHS) ester linkers, offering a comprehensive overview to inform your selection of the optimal conjugation strategy.

At a Glance: Key Performance Characteristics

Feature	TCO-PEG2-acid	Traditional NHS Ester
Reaction Chemistry	Two-step: Carboxylic acid activation (e.g., with EDC/NHS) followed by a bioorthogonal inverse-electron-demand Diels-Alder cycloaddition (IEDDA) with a tetrazine-modified molecule.[1][2]	One-step: Direct reaction of the NHS ester with primary amines.[1][3]
Target Moiety	Primary amines (e.g., lysine (B10760008) residues, N-terminus) for the initial acid activation, followed by a tetrazine group for the "click" reaction.[2][4]	Primary amines (lysine residues, N-terminus).[3]
Resulting Linkage	Stable amide bond from the initial conjugation, followed by a highly stable dihydropyridazine (B8628806) linkage from the click reaction.[1][2]	Stable amide bond.[1]
Specificity	High: The TCO-tetrazine reaction is bioorthogonal, meaning it is highly specific and does not react with other functional groups found in biological systems.[2][3]	Moderate: NHS esters can react with other nucleophilic residues like serine, threonine, and tyrosine, although at a lower rate than with primary amines.[3]
Reaction Speed	Extremely Fast: The TCO-tetrazine reaction is one of the fastest bioorthogonal reactions, with second-order rate constants in the range of 800 - 30,000 M⁻¹s⁻¹.[5]	Fast: The reaction of NHS esters with primary amines is also fast, typically reaching completion within 30-120 minutes at room temperature.[6]
Key Advantages	- High specificity and bioorthogonality, ideal for complex biological environments.[2][3] - Precise control over the conjugation site and stoichiometry.[2] - Hydrophilic PEG spacer enhances solubility and reduces steric hindrance.[7]	- Simplicity of a one-step reaction.[1] - Well-established and widely documented chemistry.[8]
Considerations	- Requires a two-step process for conjugation.[1] - The TCO group can be sensitive to light and prone to isomerization to the less reactive cis-isomer over time.[3][5]	- Susceptible to hydrolysis in aqueous solutions, which is a significant competing reaction that can reduce efficiency.[3][9] - The reaction is pH-dependent, with an optimal range of 7.2-8.5.[8]

Reaction Mechanisms: A Tale of Two Chemistries

The fundamental difference between TCO-PEG2-acid and NHS ester linkers lies in their reaction mechanisms.

TCO-PEG2-acid utilizes a two-step approach that culminates in a bioorthogonal "click" reaction. First, the carboxylic acid of the TCO-PEG2-acid is activated, typically using EDC and NHS, to form an amine-reactive NHS ester. This activated linker is then reacted with a primary amine on the biomolecule of interest. The resulting TCO-modified biomolecule can then be specifically and efficiently conjugated to a tetrazine-modified molecule through an inverse-electron-demand Diels-Alder (IEDDA) reaction. This reaction is termed "bioorthogonal" as it proceeds rapidly and with high specificity in complex biological media without interfering with native biochemical processes.[2][3]

Traditional NHS esters , on the other hand, react directly with primary amines on biomolecules in a one-step process. The NHS ester undergoes nucleophilic attack by the amine, forming a stable amide bond and releasing N-hydroxysuccinimide as a byproduct.[3] While efficient, this reaction is not bioorthogonal and can be prone to side reactions with other nucleophilic residues. Furthermore, the efficiency of NHS ester reactions is significantly impacted by hydrolysis, a competing reaction with water that becomes more pronounced at higher pH.[3][9]

Visualizing the Pathways

Caption: TCO-PEG2-acid bioconjugation pathway.

Caption: Traditional NHS ester bioconjugation pathway.

Experimental Protocols

Protocol 1: Bioconjugation using TCO-PEG2-acid

This protocol describes a general two-step procedure for conjugating a biomolecule with TCO-PEG2-acid and subsequent reaction with a tetrazine-labeled molecule.

Materials:

• Biomolecule containing primary amines (e.g., protein, antibody)

• TCO-PEG2-acid

• EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide)

• Sulfo-NHS (N-Hydroxysulfosuccinimide)

• Activation Buffer (e.g., 0.1 M MES, pH 4.5-6.0)

• Reaction Buffer (e.g., PBS, pH 7.2-8.5)

• Quenching Buffer (e.g., 1 M Tris-HCl, pH 8.0)

• Tetrazine-functionalized molecule

• Anhydrous DMSO or DMF

• Desalting columns

Procedure:

Step 1: Activation of TCO-PEG2-acid and Conjugation to Biomolecule

• Prepare Solutions: Immediately before use, prepare fresh solutions of EDC and Sulfo-NHS in Activation Buffer. Dissolve TCO-PEG2-acid in anhydrous DMSO or DMF to a stock concentration of 10 mg/mL.

• Activate TCO-PEG2-acid: In a microcentrifuge tube, mix TCO-PEG2-acid with a 1.5 to 2-fold molar excess of both EDC and Sulfo-NHS in Activation Buffer. Incubate for 15-30 minutes at room temperature to form the amine-reactive Sulfo-NHS ester.

• Prepare Biomolecule: Dissolve the biomolecule in the Reaction Buffer at a concentration of 1-10 mg/mL. Ensure the buffer is free of primary amines.

• Conjugation: Add the activated TCO-linker solution to the biomolecule solution. A 10- to 20-fold molar excess of the TCO-linker over the biomolecule is a common starting point.

• Incubate: Incubate the reaction mixture for 1-2 hours at room temperature or at 4°C for 4-6 hours with gentle mixing.

• Quench (Optional): Add Quenching Buffer to a final concentration of 50-100 mM to consume any unreacted TCO-linker. Incubate for 15-30 minutes at room temperature.

• Purify: Remove excess, unreacted linker and byproducts using a desalting column equilibrated with an appropriate buffer (e.g., PBS, pH 7.4).

Step 2: Bioorthogonal "Click" Reaction

• Reaction Setup: Add the tetrazine-functionalized molecule to the purified TCO-modified biomolecule. A 1.5 to 3-fold molar excess of the tetrazine molecule is a good starting point.

• Incubate: Incubate the reaction for 30-60 minutes at room temperature.

• Final Purification: If necessary, purify the final conjugate to remove any unreacted tetrazine-functionalized molecule using a desalting column or size-exclusion chromatography.

Protocol 2: Bioconjugation using a Traditional NHS Ester Linker

This protocol describes a general procedure for labeling a biomolecule with an NHS ester.

Materials:

• Biomolecule containing primary amines (e.g., protein, antibody)

• NHS ester linker

• Reaction Buffer (e.g., 0.1 M Sodium Bicarbonate, pH 8.3-8.5)

• Quenching Buffer (e.g., 1 M Tris-HCl, pH 8.0)

• Anhydrous DMSO or DMF

• Desalting columns

Procedure:

• Prepare Biomolecule: Dissolve the biomolecule in the Reaction Buffer at a concentration of 1-10 mg/mL. Ensure the buffer is free of primary amines.

• Prepare NHS Ester Solution: Immediately before use, dissolve the NHS ester in anhydrous DMSO or DMF to a stock concentration of 10 mg/mL.

• Conjugation: Calculate the required amount of NHS ester. A 10- to 20-fold molar excess of the NHS ester over the amount of biomolecule is a common starting point. Add the calculated volume of the NHS ester stock solution to the biomolecule solution while gently vortexing.

• Incubate: Incubate the reaction mixture at room temperature for 1-2 hours or at 4°C for 4-6 hours.

• Quench (Optional): Add Quenching Buffer to a final concentration of 50-100 mM to stop the reaction. Incubate for 15-30 minutes at room temperature.

• Purify: Remove unreacted NHS ester and byproducts by gel filtration (desalting column) or dialysis.

Experimental Workflow Comparison

Caption: Comparative experimental workflows.

Conclusion: Choosing the Right Linker for Your Application

Both TCO-PEG2-acid and traditional NHS ester linkers are valuable tools in the bioconjugation toolbox. The optimal choice depends on the specific requirements of your experiment.

Choose traditional NHS ester linkers when:

• Working with purified proteins where the presence and accessibility of primary amines are well-characterized.[2]

• A simple, one-step conjugation procedure is desired.[1]

• The potential for some off-target reactivity is acceptable.[3]

Choose TCO-PEG2-acid when:

• High specificity and bioorthogonality are critical, especially in complex biological mixtures or for in vivo applications.[2][3]

• Precise control over the conjugation site and stoichiometry is required to generate homogeneous bioconjugates.[2]

• Rapid reaction kinetics are necessary.[5]

• Developing sophisticated bioconjugates like antibody-drug conjugates (ADCs), where stability and a well-defined structure are paramount.[2]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. TCO PEG, TCO linker, Tetrazine reactive | BroadPharm [broadpharm.com]
• 5. benchchem.com [benchchem.com]
• 6. interchim.fr [interchim.fr]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. escholarship.org [escholarship.org]

Confirming Successful TCO-PEG2-Acid Bioconjugation: A Comparative Guide

For researchers, scientists, and drug development professionals, the successful covalent linkage of molecules is a critical step in creating novel therapeutics, diagnostics, and research tools. The use of TCO-PEG2-acid, a popular linker in click chemistry, offers rapid and specific conjugation through the inverse electron demand Diels-Alder (IEDDA) reaction.[1][2] However, rigorous analytical confirmation is paramount to ensure the desired product has been formed and to characterize its purity and homogeneity. This guide provides a comparative overview of the analytical techniques used to confirm successful TCO-PEG2-acid bioconjugation, alongside alternative conjugation chemistries, and offers detailed experimental protocols and workflows.

Analytical Techniques for Bioconjugation Confirmation

A multi-faceted analytical approach is often necessary to fully characterize a bioconjugate.[3] The choice of technique depends on the properties of the biomolecule, the linker, and the conjugated payload. Key analytical methods include mass spectrometry, chromatography, and UV/Vis spectroscopy.[4][5]

Comparison of Key Analytical Methods

Analytical Technique	Information Provided	Advantages	Limitations
Mass Spectrometry (MS)
LC-MS (Liquid Chromatography-Mass Spectrometry)	Precise molecular weight of the conjugate, confirmation of covalent bond formation, determination of drug-to-antibody ratio (DAR).[3]	High sensitivity and specificity, provides detailed structural information.[5]	Can be complex to operate, potential for ion suppression effects.
MALDI-TOF (Matrix-Assisted Laser Desorption/Ionization-Time of Flight)	Molecular weight of the intact conjugate.[3]	Rapid analysis, tolerant of some buffer components.[3]	Lower resolution compared to LC-MS, may not be suitable for complex mixtures.
Chromatography
HIC (Hydrophobic Interaction Chromatography)	Separation of species with different drug loads, determination of DAR distribution.[4]	Non-denaturing conditions preserve the protein's native structure.[6]	Resolution may be insufficient for very heterogeneous conjugates.
SEC (Size Exclusion Chromatography)	Detection of aggregation and removal of unconjugated small molecules.[3][7]	Simple and robust method for assessing purity and aggregation.[7]	Does not provide information on the extent of conjugation.
RP-HPLC (Reversed-Phase High-Performance Liquid Chromatography)	Separation of light and heavy chains after reduction to determine site-specific conjugation and purity.[4]	High resolving power for different conjugate species.[7]	Denaturing conditions can alter the protein structure.
UV/Vis Spectroscopy
UV/Vis Spectrophotometry	Estimation of the average number of conjugated molecules (e.g., DAR) by measuring absorbance at specific wavelengths.[4]	Simple, rapid, and non-destructive.[5]	Requires distinct absorbance maxima for the biomolecule and the conjugated molecule; provides an average value, not a distribution.[4]

Comparison with Alternative Bioconjugation Chemistries

While TCO-PEG2-acid offers excellent reaction kinetics and bioorthogonality, other linkers are also widely used.[8] The choice of conjugation chemistry can influence the analytical strategy for confirmation.

Conjugation Chemistry	Reaction Mechanism	Key Confirmation Considerations
TCO-PEG-acid (IEDDA)	Inverse electron demand Diels-Alder reaction between a trans-cyclooctene (B1233481) (TCO) and a tetrazine.[8][9]	The disappearance of the characteristic color of the tetrazine can be monitored by UV/Vis spectroscopy.[9] Mass spectrometry confirms the addition of the TCO-containing molecule.
Maleimide-PEG-acid	Michael addition reaction between a maleimide (B117702) and a thiol group (e.g., from a cysteine residue).[8]	Loss of the maleimide group can be monitored by mass spectrometry. HIC can be used to separate conjugates with different numbers of attached linkers.
DBCO-PEG-acid (SPAAC)	Strain-promoted alkyne-azide cycloaddition between a dibenzocyclooctyne (DBCO) and an azide.[8]	Mass spectrometry is the primary method for confirming the formation of the triazole linkage.

Experimental Workflows and Protocols

To ensure reproducible and reliable results, detailed experimental protocols are essential. The following sections provide an overview of the workflow for confirming bioconjugation and specific protocols for key analytical techniques.

General Experimental Workflow

The overall process for bioconjugation and confirmation involves several key stages, from initial reactant characterization to final product analysis.[6]

A general workflow for bioconjugation and confirmation.

Protocol 1: Intact Mass Analysis by LC-MS

Objective: To determine the precise molecular weight of the intact bioconjugate and confirm successful conjugation.

Methodology:

• Sample Preparation: Dilute the bioconjugate sample to a final concentration of 0.1-1 mg/mL in an MS-compatible buffer (e.g., 100 mM ammonium (B1175870) acetate).

• Chromatography:

  • Column: Use a size-exclusion or reversed-phase column suitable for proteins.

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient: A suitable gradient to elute the bioconjugate.

• Mass Spectrometry:

  • Instrument: A high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) with an electrospray ionization (ESI) source.

  • Mode: Positive ion mode.

  • Data Acquisition: Acquire data over a mass range appropriate for the expected molecular weight of the conjugate.

• Data Analysis: Deconvolute the raw mass spectrum to obtain the zero-charge mass spectrum and determine the molecular weight of the different species present.

Protocol 2: DAR Distribution Analysis by HIC

Objective: To separate and quantify the different drug-loaded species in the bioconjugate mixture.

Methodology:

• Sample Preparation: Dilute the bioconjugate sample in the high salt mobile phase (Mobile Phase A) to promote binding to the column.

• Chromatography:

  • Column: A HIC column (e.g., Butyl-NPR).

  • Mobile Phase A: High salt buffer (e.g., 1.5 M Ammonium Sulfate in 50 mM Sodium Phosphate, pH 7.0).[6]

  • Mobile Phase B: Low salt buffer (e.g., 50 mM Sodium Phosphate, pH 7.0).[6]

  • Gradient: A linear gradient from high salt to low salt to elute the different species based on their hydrophobicity.

• Detection: Monitor the absorbance at 280 nm.

• Data Analysis: Integrate the peak areas corresponding to the different drug-loaded species to determine the drug-to-antibody ratio (DAR) distribution.

Protocol 3: Purity and Aggregation Analysis by SEC

Objective: To assess the purity of the bioconjugate and detect the presence of aggregates.

Methodology:

• Sample Preparation: Dilute the bioconjugate sample to 1 mg/mL in the mobile phase.[3]

• Chromatography:

  • Column: A size-exclusion column suitable for the molecular weight range of the bioconjugate.

  • Mobile Phase: A buffer compatible with the bioconjugate (e.g., 150 mM Sodium Phosphate, pH 7.0).[3]

  • Flow Rate: An appropriate isocratic flow rate.

• Detection: Monitor the absorbance at 280 nm.

• Data Analysis: Analyze the chromatogram for the presence of high molecular weight species (aggregates) and low molecular weight species (unconjugated components).

Signaling Pathway for TCO-Tetrazine Ligation

The confirmation of TCO-PEG2-acid bioconjugation with a tetrazine-modified molecule follows a logical pathway, from the initial reaction to the final analytical confirmation.

Confirmation pathway for TCO-tetrazine ligation.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. TCO-PEG2-acid, 2250217-31-1 | BroadPharm [broadpharm.com]
• 3. benchchem.com [benchchem.com]
• 4. Analytical methods for physicochemical characterization of antibody drug conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Bioconjugation Analytical Method Development | AxisPharm [axispharm.com]
• 6. benchchem.com [benchchem.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]

A Researcher's Guide to TCO-PEG2-acid and Other Bioorthogonal Click Chemistry Reagents

For researchers, scientists, and drug development professionals, the selection of appropriate bioorthogonal click chemistry reagents is a critical determinant of experimental success. This decision impacts everything from reaction speed and yield to the biocompatibility of the system under study. This guide provides an objective comparison of TCO-PEG2-acid, a reagent utilized in the fastest known bioorthogonal reaction, with other prevalent click chemistry alternatives. The comparison is supported by quantitative data and detailed experimental protocols to inform the selection of the optimal reaction for specific research applications.

At the forefront of bioorthogonal chemistry are catalyst-free reactions, which are ideal for use in living systems due to the absence of cytotoxic catalysts like copper.[1] The two most prominent classes of copper-free click chemistry are the Inverse-Electron-Demand Diels-Alder (iEDDA) reaction and the Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC).[2] TCO-PEG2-acid is a key player in the iEDDA reaction class. It contains a highly strained trans-cyclooctene (B1233481) (TCO) group that reacts with a tetrazine partner with unparalleled speed.[][4] The molecule also features a hydrophilic PEG2 linker to enhance aqueous solubility and a terminal carboxylic acid for initial conjugation to biomolecules via primary amines.[5][6]

Comparative Analysis of Bioorthogonal Reactions

The choice between different click chemistry reactions depends on a balance of factors, including the required reaction speed, the stability of the reactants, and the specific biological environment. The iEDDA reaction between TCO and tetrazine is the fastest bioorthogonal reaction currently known, making it exceptionally well-suited for applications with low reactant concentrations or for capturing rapid biological events.[7][8] However, SPAAC offers a more stable set of reactants, particularly the azide (B81097) group, which is a key consideration for multi-step syntheses.[1] Copper-catalyzed azide-alkyne cycloaddition (CuAAC), while very fast, is generally limited to in vitro applications due to the cytotoxicity of the copper catalyst.[9]

Table 1: Performance Comparison of Key Bioorthogonal Click Chemistry Reactions

Feature	Tetrazine-TCO Ligation (iEDDA)	Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC)	Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)
Reaction Type	Inverse-electron-demand Diels-Alder[1]	1,3-dipolar cycloaddition[1]	1,3-dipolar cycloaddition[9]
Key Reactants	trans-cyclooctene (TCO), Tetrazine	Strained Cyclooctyne (B158145) (e.g., DBCO, BCN), Azide	Terminal Alkyne, Azide
Second-Order Rate Constant (k₂) (M⁻¹s⁻¹) *	Up to 10⁶[1][10]	~10⁻³ - 1[1][7]	~1 - 100[9]
Biocompatibility	Excellent (copper-free)[1]	Excellent (copper-free)[1]	Lower (requires cytotoxic copper catalyst)[9]
Primary Byproduct	Nitrogen gas (N₂)[1]	None[11]	None
Reactant Stability	TCO can isomerize to the less reactive cis-cyclooctene; tetrazine stability can vary.[5][7]	Cyclooctynes can be unstable; azides are generally very stable.[1]	Terminal alkynes and azides are generally stable.[9]
Bond Formed	Dihydropyridazine[1]	Triazole[1]	Triazole[12]
Key Advantage	Extremely fast reaction kinetics.[7][8]	High stability of the azide handle.[1]	Very fast kinetics, simple reactants.[9]

| Key Limitation | TCO reagents are not recommended for long-term storage.[5][13] | Slower kinetics compared to iEDDA.[1] | Copper toxicity limits in vivo applications.[9] |

Note: Rate constants are approximate and can vary significantly based on specific reactant structures, solvents, and reaction conditions.

While TCO is the most reactive dienophile for iEDDA reactions, SPAAC offers a range of cyclooctynes with varying reactivity, allowing researchers to tune their experiments.

Table 2: Performance Comparison of Common SPAAC Cyclooctyne Reagents

Cyclooctyne Reagent	Abbreviation	Second-Order Rate Constant (k₂) with Benzyl Azide (M⁻¹s⁻¹)*	Key Characteristics
Dibenzocyclooctyne	DBCO / ADIBO	~0.6 - 1.0[2]	High reactivity, widely used, contains a chromophore for tracking.[14]
Bicyclo[6.1.0]nonyne	BCN	~0.06 - 0.1[2]	Smaller size and lower lipophilicity compared to DBCO.[]
Difluorinated Cyclooctyne	DIFO	~0.076[2]	Electron-withdrawing fluorine atoms enhance reactivity.[8]

| Biarylazacyclooctynone | BARAC | ~0.063[2] | Highly reactive due to significant ring distortion.[2] |

Note: Values are sourced from comparative studies and serve as a general guide.[2]

Visualizing a Typical Experimental Workflow

The use of TCO-PEG2-acid typically involves a two-stage process. First, the carboxylic acid is conjugated to a biomolecule. Second, the TCO handle is targeted by a tetrazine-bearing probe for detection or functionalization.

Caption: Workflow for labeling a biomolecule using TCO-PEG2-acid.

Reaction Mechanisms and Decision Guide

The fundamental chemistries of the leading copper-free reactions, iEDDA and SPAAC, dictate their performance differences. The iEDDA reaction is a [4+2] cycloaddition, while SPAAC is a [3+2] cycloaddition.

Caption: Core reaction schemes for iEDDA and SPAAC.

Choosing the right reagent is crucial. The following guide helps navigate the decision-making process based on common experimental constraints.

Caption: A decision guide for selecting a click chemistry reaction.

Experimental Protocols

Detailed and validated protocols are crucial for obtaining reproducible results.

Protocol 1: Two-Stage Labeling of a Protein with TCO-PEG2-acid and a Tetrazine-Fluorophore

Objective: To covalently attach a fluorescent probe to a protein of interest (POI) using the TCO-tetrazine ligation.

Stage A: Conjugation of TCO-PEG2-acid to the Protein

• Materials:

  • Protein of interest (POI) in a suitable amine-free buffer (e.g., PBS, pH 7.4).

  • TCO-PEG2-acid.

  • N-Hydroxysuccinimide (NHS).

  • 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC).

  • Anhydrous Dimethylformamide (DMF) or Dimethyl sulfoxide (B87167) (DMSO).

  • Desalting column (e.g., PD-10) for purification.

• Procedure:

  • Prepare a stock solution of TCO-PEG2-acid in DMF or DMSO (e.g., 10 mM).

  • Prepare fresh stock solutions of EDC and NHS in anhydrous DMF or water (e.g., 100 mM each).

  • In a microcentrifuge tube, combine TCO-PEG2-acid, EDC, and NHS in a 1:1.2:1.2 molar ratio to pre-activate the carboxylic acid. Incubate for 15-30 minutes at room temperature.

  • Add the activated TCO-PEG2-acid mixture to the protein solution. The molar excess of the TCO reagent over the protein will depend on the number of available lysines and desired degree of labeling (a 10-20 fold molar excess is a common starting point).

  • Allow the reaction to proceed for 2 hours at room temperature or overnight at 4°C with gentle shaking.

  • Remove the excess, unreacted TCO reagent and byproducts by passing the reaction mixture through a desalting column equilibrated with PBS.

  • Confirm the successful conjugation using mass spectrometry (optional). The TCO-functionalized protein is now ready for the click reaction.

Stage B: iEDDA Click Reaction with a Tetrazine-Fluorophore

• Materials:

  • TCO-functionalized protein from Stage A.

  • Tetrazine-fluorophore conjugate (e.g., Tetrazine-AF488).

  • PBS, pH 7.4.

• Procedure:

  • Prepare a stock solution of the tetrazine-fluorophore in DMSO (e.g., 1-10 mM).

  • To the solution of TCO-functionalized protein, add the tetrazine-fluorophore. A 2-5 fold molar excess of the tetrazine probe over the calculated incorporated TCO handles is recommended.

  • Incubate the reaction for 30-60 minutes at room temperature, protected from light. The reaction is often complete in minutes due to the fast kinetics.[7]

  • (Optional) If necessary, remove the excess tetrazine-fluorophore using a desalting column.

  • Analyze the final labeled protein using SDS-PAGE with fluorescence imaging to confirm successful labeling and by UV-Vis spectroscopy to determine the final degree of labeling.

Protocol 2: Determination of Second-Order Rate Constant for a SPAAC Reaction

Objective: To quantify the reaction kinetics of a cyclooctyne (e.g., DBCO) with an azide using UV-Vis spectrophotometry. This method is possible because DBCO has a distinct UV absorbance that changes upon reaction.[14]

• Materials:

  • DBCO-containing molecule (e.g., DBCO-PEG4-NHS ester).

  • Azide-containing molecule (e.g., Benzyl azide).

  • Reaction buffer (e.g., PBS, pH 7.4).

  • UV-Vis spectrophotometer with a temperature-controlled cuvette holder.

• Procedure:

  • Prepare a stock solution of the DBCO derivative and the azide in the reaction buffer.

  • In a quartz cuvette, add a known concentration of the DBCO derivative (e.g., 50 µM) and measure the initial absorbance at its λ_max (around 309 nm for DBCO).

  • To initiate the reaction, add a known excess of the azide (e.g., 10-fold excess, 500 µM) to the cuvette, mix quickly, and immediately begin monitoring the absorbance at λ_max over time.

  • Record the absorbance at regular intervals until the reaction is complete (i.e., the absorbance value stabilizes).

  • The reaction follows pseudo-first-order kinetics due to the excess of the azide. Plot ln(A_t - A_∞) versus time (t), where A_t is the absorbance at time t and A_∞ is the final absorbance.

  • The slope of the resulting linear plot is the negative of the pseudo-first-order rate constant (k_obs).

  • Calculate the second-order rate constant (k₂) using the equation: k₂ = k_obs / [Azide], where [Azide] is the concentration of the azide used in the experiment.[9]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 4. TCO (trans-cyclooctene) Derivatives: The Fastest Click Reaction Reagents | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 5. TCO-PEG2-acid, 2250217-31-1 | BroadPharm [broadpharm.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. Tetrazine ligation for chemical proteomics - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. precisepeg.com [precisepeg.com]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Clicking in harmony: exploring the bio-orthogonal overlap in click chemistry - RSC Advances (RSC Publishing) DOI:10.1039/D4RA00494A [pubs.rsc.org]
• 13. TCO-PEG24-acid | BroadPharm [broadpharm.com]
• 14. interchim.fr [interchim.fr]

Stability Showdown: TCO-PEG2-Acid Conjugates vs. Traditional Linkers

For researchers, scientists, and drug development professionals, the stability of a bioconjugate is a critical determinant of its efficacy and reliability. The choice of linker chemistry plays a pivotal role in ensuring that a conjugate remains intact until it reaches its target. This guide provides an objective comparison of the stability of conjugates formed using TCO-PEG2-acid with those created using traditional amine-reactive N-hydroxysuccinimide (NHS) esters and thiol-reactive maleimides. We present supporting experimental data and detailed protocols to inform your selection of the most appropriate conjugation strategy.

Quantitative Comparison of Linker Stability

The stability of a bioconjugate is often assessed by its half-life under various conditions, such as in physiological buffer or serum. The following table summarizes available quantitative data on the stability of different linker types. It is important to note that direct comparisons can be challenging due to variations in experimental conditions across different studies.

Linker Type	Linkage	Key Stability Concern	Half-life/Stability Data	Conditions
TCO	Dihydropyridazine	Isomerization to inactive cis-cyclooctene (CCO)	TCO can almost completely convert to the cis-isomer within 7 hours in 50% fresh mouse serum at 37°C.[1] The half-life of TCO is short, and it is not recommended for long-term storage.[2][3]	50% Mouse Serum, 37°C
NHS Ester	Amide	Hydrolysis	Half-life of 4-5 hours at pH 7.0 and 0°C; this decreases to 10 minutes at pH 8.6 and 4°C.[4]	Aqueous Buffer
Maleimide	Thioether	Retro-Michael reaction (deconjugation)	Some conjugates show ~80% intact after 72 hours in human plasma.[5] Stability can be improved with next-generation maleimides.[5]	Human Plasma

Experimental Protocols

To rigorously assess the stability of TCO-PEG2-acid conjugates, a well-defined experimental protocol is essential. The following provides a detailed methodology for an in vitro stability assay.

Protocol: In Vitro Stability Assessment of TCO-PEG2-Acid Conjugates in Serum

Objective: To determine the stability of a TCO-PEG2-acid conjugate by monitoring its integrity over time in serum at physiological temperature.

Materials:

• TCO-PEG2-acid conjugated biomolecule (e.g., antibody, protein)

• Human or mouse serum

• Phosphate-buffered saline (PBS), pH 7.4

• Incubator at 37°C

• Analytical method for conjugate analysis (e.g., LC-MS, HPLC, SDS-PAGE)

• Quenching solution (e.g., ice-cold PBS)

• Microcentrifuge tubes

Methodology:

• Preparation of Conjugate Solution: Prepare a stock solution of the TCO-PEG2-acid conjugate in PBS at a known concentration.

• Incubation with Serum:

  • In a microcentrifuge tube, mix the TCO-PEG2-acid conjugate with serum to a final desired concentration (e.g., 1 mg/mL conjugate in 90% serum).

  • Prepare a control sample by mixing the conjugate with PBS instead of serum.

  • Immediately take a time point zero (T=0) sample from both the serum and PBS incubations. Store at -80°C until analysis.

• Time Course Incubation:

  • Incubate the remaining serum and PBS mixtures at 37°C.

  • Collect aliquots at various time points (e.g., 1, 4, 8, 24, 48, and 72 hours).

  • Immediately quench the reaction by diluting the aliquot in ice-cold PBS and store at -80°C.

• Sample Analysis:

  • Thaw all samples (including T=0) on ice.

  • Analyze the samples using a suitable analytical technique to determine the percentage of intact conjugate remaining.

    • LC-MS: This is a powerful method to assess the integrity of the conjugate by monitoring its molecular weight. A decrease in the intensity of the peak corresponding to the intact conjugate and the appearance of peaks corresponding to the unconjugated biomolecule or degraded fragments indicate instability.

    • HPLC: A reverse-phase or size-exclusion HPLC method can be used to separate the intact conjugate from degradation products. The peak area of the intact conjugate is monitored over time.

    • SDS-PAGE: This technique can be used to visualize the integrity of protein conjugates. A decrease in the band intensity of the intact conjugate and the appearance of lower molecular weight bands suggest degradation.

• Data Analysis:

  • Quantify the amount of intact conjugate at each time point relative to the T=0 sample.

  • Plot the percentage of intact conjugate versus time.

  • From this plot, the half-life (t½) of the conjugate in serum can be determined.

Visualizing Stability Assessment and Comparison

To better understand the experimental workflow and the comparative stability of different linkers, the following diagrams are provided.

Caption: Workflow for assessing TCO-PEG2-acid conjugate stability.

Caption: Key instability pathways for common bioconjugation linkers.

References

• 1. researchgate.net [researchgate.net]
• 2. TCO-PEG2-acid, 2250217-31-1 | BroadPharm [broadpharm.com]
• 3. TCO-PEG24-acid | BroadPharm [broadpharm.com]
• 4. Amine-Reactive Crosslinker Chemistry | Thermo Fisher Scientific - SG [thermofisher.com]
• 5. benchchem.com [benchchem.com]

A Comparative Guide to TCO-PEG2-acid: Determining the Degree of Labeling and Evaluating Alternatives

For Researchers, Scientists, and Drug Development Professionals

The conjugation of biomolecules is a cornerstone of modern biotechnology and medicine, enabling the development of sophisticated diagnostics, targeted therapeutics, and advanced research tools. The choice of linker is critical to the success of these endeavors. This guide provides a comprehensive comparison of TCO-PEG2-acid, a popular bioorthogonal labeling reagent, with its alternatives. We present experimental data for determining the degree of labeling (DOL), detailed protocols for key methodologies, and visual workflows to aid in the selection of the optimal conjugation strategy.

Determining the Degree of Labeling: A Quantitative Comparison

The degree of labeling (DOL), or the average number of linker molecules conjugated to a protein, is a critical parameter that influences the functionality and efficacy of the final bioconjugate. Accurate determination of the DOL is essential for ensuring batch-to-batch consistency and for optimizing the performance of antibody-drug conjugates (ADCs), imaging agents, and other labeled proteins.

Two primary methods for determining the DOL of TCO-labeled proteins are UV-Vis spectrophotometry and mass spectrometry.

Table 1: Comparison of Methods for Determining Degree of Labeling (DOL)

Method	Principle	Pros	Cons
UV-Vis Spectrophotometry	Measures the absorbance of the protein (at 280 nm) and the TCO linker (if it contains a chromophore) or a subsequently reacted reporter molecule at its specific maximum absorbance wavelength (λmax). The DOL is calculated using the Beer-Lambert law, often requiring a correction factor for the linker's absorbance at 280 nm.	- Simple and readily available equipment- Non-destructive	- Less accurate, especially for low DOL- Requires a chromophore on the linker or a secondary reaction with a tagged molecule- Can be affected by interfering substances
Mass Spectrometry (MS)	Measures the mass-to-charge ratio of the intact protein before and after conjugation. The mass difference corresponds to the number of attached linker molecules.	- Highly accurate and precise- Provides information on the distribution of labeled species (e.g., DOL 1, 2, 3, etc.)	- Requires specialized and expensive equipment- Can be more complex in terms of sample preparation and data analysis

Comparison with Alternative Labeling Reagents

TCO-PEG2-acid is part of a broader landscape of bioconjugation reagents. Its primary alternatives include maleimide-PEG-acid and DBCO-PEG-acid, each with distinct reactivity and applications.

Table 2: Performance Comparison of TCO-PEG2-acid and Alternatives

Feature	TCO-PEG2-acid	Maleimide-PEG-acid	DBCO-PEG-acid
Reaction Chemistry	Inverse-electron-demand Diels-Alder cycloaddition (IEDDA) with tetrazines.[1]	Michael addition to free thiols (e.g., from reduced cysteines).[2]	Strain-promoted alkyne-azide cycloaddition (SPAAC) with azides.[1]
Reaction Speed	Extremely fast (k ≈ 10³ - 10⁶ M⁻¹s⁻¹).[3]	Fast (k ≈ 10² - 10³ M⁻¹s⁻¹).[3]	Moderate (k ≈ 10⁻¹ - 10¹ M⁻¹s⁻¹).[3]
Specificity	Highly specific for tetrazines; bioorthogonal.	Specific for thiols, but can have off-target reactions with other nucleophiles at high pH.	Highly specific for azides; bioorthogonal.
Stability of Linkage	Stable dihydropyridazine (B8628806) bond.	Thioether bond is generally stable, but can undergo retro-Michael reaction under certain conditions.	Stable triazole ring.
Typical DOL Achieved	Variable, dependent on reaction conditions and protein.	Can achieve high DOL, but may lead to protein aggregation if over-labeled.	Variable, dependent on reaction conditions and protein.

Experimental Data Snapshot:

While direct head-to-head comparative studies on DOL under identical conditions are limited in the public domain, individual studies provide insights. For instance, a study on a TCO-modified antibody showed that the inclusion of a PEG linker resulted in approximately 40% of the conjugated TCOs being reactive, whereas a shorter, more hydrophobic valeric acid linker yielded 60% reactivity. This highlights the critical role of the linker in maintaining the reactivity of the functional group. In contrast, maleimide-based labeling of thiols can achieve near-quantitative conjugation.[4] The slower kinetics of DBCO-azide reactions may require longer incubation times or higher concentrations to achieve a similar DOL to TCO-tetrazine reactions.[1]

Experimental Protocols

Protocol 1: Determination of DOL by UV-Vis Spectrophotometry

This protocol is adapted for a TCO-labeled antibody that is subsequently reacted with a tetrazine-containing dye for quantification.

Materials:

• TCO-labeled antibody in a suitable buffer (e.g., PBS, pH 7.4)

• Tetrazine-fluorophore conjugate with a known extinction coefficient (ε_dye)

• Spectrophotometer and quartz cuvettes

Procedure:

• Purify the TCO-labeled antibody: Remove any unreacted TCO-PEG2-acid using a desalting column or dialysis.

• React with Tetrazine-fluorophore: Add a molar excess of the tetrazine-fluorophore to the purified TCO-labeled antibody. Incubate at room temperature for 30-60 minutes.

• Purify the final conjugate: Remove the excess unreacted tetrazine-fluorophore using a desalting column or dialysis.

• Measure Absorbance:

  • Measure the absorbance of the purified conjugate at 280 nm (A_280) and the maximum absorbance wavelength of the fluorophore (A_max).

• Calculate the Degree of Labeling (DOL):

  • Concentration of the dye (M): [Dye] = A_max / ε_dye

  • Correction factor for the dye at 280 nm (CF): CF = Absorbance of the free dye at 280 nm / Absorbance of the free dye at λ_max

  • Concentration of the protein (M): [Protein] = (A_280 - (A_max * CF)) / ε_protein (where ε_protein for a typical IgG is ~210,000 M⁻¹cm⁻¹)

  • DOL: DOL = [Dye] / [Protein]

Protocol 2: Determination of DOL by Mass Spectrometry

Materials:

• Unlabeled antibody

• TCO-labeled antibody

• Mass spectrometer (e.g., MALDI-TOF or ESI-MS)

Procedure:

• Sample Preparation: Prepare both the unlabeled and TCO-labeled antibody samples according to the instrument's requirements. This may involve buffer exchange into a volatile buffer and dilution.

• Acquire Mass Spectra:

  • Acquire the mass spectrum of the unlabeled antibody to determine its exact mass.

  • Acquire the mass spectrum of the TCO-labeled antibody.

• Data Analysis:

  • Determine the mass of the parent unlabeled antibody peak.

  • Identify the series of peaks in the TCO-labeled antibody spectrum corresponding to the antibody with one, two, three, etc., TCO-PEG2-acid molecules attached.

  • The mass difference between the peaks will correspond to the mass of the TCO-PEG2-acid linker.

  • The average DOL can be calculated from the weighted average of the different labeled species based on their relative intensities in the mass spectrum.

Mandatory Visualizations

Antibody-Drug Conjugate (ADC) Internalization and Payload Release

The following diagram illustrates the signaling pathway of a typical antibody-drug conjugate from binding to a cancer cell surface receptor to the intracellular release of its cytotoxic payload.

Caption: Workflow of ADC action from receptor binding to apoptosis.

Pre-targeted In Vivo Imaging Experimental Workflow

This diagram outlines the experimental workflow for a pre-targeted in vivo imaging study using a TCO-labeled antibody and a radiolabeled tetrazine probe.

Caption: Steps for pre-targeted in vivo imaging.

References

• 1. benchchem.com [benchchem.com]
• 2. TCO-PEG9-maleimide, 2183440-37-9 | BroadPharm [broadpharm.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]

Preserving Antibody Function: A Comparative Guide to Functional Assays for TCO-PEG2-Acid Labeled Antibodies

For researchers, scientists, and drug development professionals, the successful conjugation of a TCO-PEG2-acid linker to an antibody is a critical first step. However, the ultimate success of any application, from in vivo imaging to antibody-drug conjugates (ADCs), hinges on a crucial second step: verifying that the labeled antibody retains its biological function. This guide provides an objective comparison of key functional assays used to validate the bioactivity of TCO-PEG2-acid labeled antibodies, supported by experimental data and detailed protocols.

The use of TCO-PEG2-acid for antibody labeling leverages the power of bioorthogonal click chemistry, specifically the inverse-electron-demand Diels-Alder (IEDDA) reaction between a trans-cyclooctene (B1233481) (TCO) and a tetrazine (Tz).[1][2] This reaction is prized for its rapid kinetics and high specificity within complex biological systems.[1][2] TCO-PEG2-acid itself is a linker containing the reactive TCO group and a terminal carboxylic acid, which can be conjugated to primary amines (like lysine (B10760008) residues) on the antibody through the use of activators such as EDC.[3][4][5] The inclusion of a hydrophilic PEG spacer helps to increase solubility and minimize potential steric hindrance.[3][4][5][6]

While this labeling method is highly efficient, it is imperative to assess whether the conjugation process has impacted the antibody's ability to bind its target antigen and elicit a biological response. Several studies have shown that with proper methodology, TCO-labeling can be achieved with minimal to no impact on the antibody's biological activity.[2][7]

Comparative Analysis of Functional Assays

The choice of functional assay depends on the antibody's mechanism of action and its intended application. The most common and informative assays include Enzyme-Linked Immunosorbent Assay (ELISA), Flow Cytometry, and various cell-based assays.

Enzyme-Linked Immunosorbent Assay (ELISA)

ELISA is a widely used technique to assess the binding affinity of an antibody to its antigen.[2] By comparing the binding curves and EC50 values of the TCO-labeled antibody to the unlabeled parent antibody, researchers can quantitatively determine if the conjugation has altered its binding characteristics.

Experimental Data Summary:

Antibody	Labeling Method	Antigen	Assay Type	Unlabeled Antibody EC50	TCO-Labeled Antibody EC50	Outcome	Reference
anti-c-myc	TCO-NHS (4 TCOs/Ab)	c-myc-GST-IL8h	Indirect ELISA	Similar to labeled	Similar to unlabeled	No significant change in affinity	[1]
anti-c-myc	TCO-NHS (8 TCOs/Ab)	c-myc-GST-IL8h	Indirect ELISA	-	-	Significantly reduced activity	[1]
anti-c-myc	TCO-NHS (10 TCOs/Ab)	c-myc-GST-IL8h	Indirect ELISA	-	-	Significantly reduced activity	[1]
anti-CEA	TCO-NHS (4 TCOs/Ab)	Carcinoembryonic Antigen (CEA)	Indirect ELISA	Same as labeled	Same as unlabeled	Conserved activity	[1]
Brain Shuttle mAb	TCO-NHS (2.6 TCOs/Ab)	Aβ	Aβ ELISA	0.8 nM	1.4 nM	No pronounced impact on binding affinity	[8]

Key Takeaway: The degree of labeling is a critical factor. While a lower TCO-to-antibody ratio (e.g., 4:1) often results in preserved function, higher ratios can lead to a significant loss of activity.[1]

Experimental Workflow Diagram:

Caption: Workflow for comparative ELISA of TCO-labeled antibodies.

Flow Cytometry

Flow cytometry is an essential tool for evaluating the binding of antibodies to cell surface antigens.[7] By incubating target cells with either the TCO-labeled or unlabeled antibody and analyzing the fluorescence intensity, researchers can confirm that the labeled antibody retains its ability to recognize and bind to its native target on the cell surface.

Experimental Data Summary:

Studies have shown that TCO-PEG modified antibodies can exhibit enhanced detection signals in flow cytometry compared to directly conjugated TCO antibodies, suggesting the PEG linker helps to "unmask" the TCO group and improve reactivity without significantly impairing antibody binding.[9] In one study, a TCO-modified brain shuttle antibody showed only a slight influence on its binding to the transferrin receptor (TfR) as assessed by FACS analysis, with an EC50 of 10.16 ng/mL for the labeled antibody compared to 3.19 ng/mL for the unlabeled antibody.[8]

Experimental Workflow Diagram:

Caption: Workflow for cell surface binding analysis by flow cytometry.

Cell-Based Functional Assays

For therapeutic antibodies, confirming that the TCO-labeled antibody can still elicit a downstream biological effect is crucial.[10] These assays are highly dependent on the antibody's mechanism of action and can include:

• Proliferation/Cytotoxicity Assays: Measuring the ability of the antibody to inhibit or induce cell growth.

• Signaling Pathway Activation/Inhibition: Using techniques like Western blotting to assess the phosphorylation state of downstream signaling molecules.[2]

• Antibody-Dependent Cell-Mediated Cytotoxicity (ADCC) or Complement-Dependent Cytotoxicity (CDC) Assays: Evaluating the antibody's ability to engage the immune system.

Signaling Pathway Analysis Workflow Diagram:

References

• 1. mdpi.com [mdpi.com]
• 2. benchchem.com [benchchem.com]
• 3. TCO-PEG2-acid, 2250217-31-1 | BroadPharm [broadpharm.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. interchim.fr [interchim.fr]
• 7. benchchem.com [benchchem.com]
• 8. Antibody-Based In Vivo Imaging of Central Nervous System Targets—Evaluation of a Pretargeting Approach Utilizing a TCO-Conjugated Brain Shuttle Antibody and Radiolabeled Tetrazines - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Enhancing Reactivity for Bioorthogonal Pretargeting by Unmasking Antibody Conjugated trans-Cyclooctenes - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Cell based Bioassay - Creative Biolabs [creative-biolabs.com]

A Head-to-Head Comparison: TCO-PEG2-Acid Chemistry vs. Maleimide Chemistry for Thiol Conjugation

For researchers, scientists, and drug development professionals, the selective and stable modification of thiol groups on biomolecules is a cornerstone of creating effective diagnostics, therapeutics, and research tools. Two prominent strategies for achieving this are the well-established maleimide-thiol reaction and the increasingly popular bioorthogonal approach involving trans-cyclooctene (B1233481) (TCO) and tetrazine (Tz) ligation. This guide provides an objective, data-driven comparison of these two powerful chemistries.

While the query specifically mentioned "TCO-PEG2-acid," it's important to clarify its role. TCO-PEG2-acid is a heterobifunctional linker where the TCO group reacts with a tetrazine, and the carboxylic acid reacts with an amine. It does not directly react with thiols. A more direct comparison to maleimide (B117702) chemistry for thiol conjugation involves a two-step bioorthogonal strategy. This alternative approach utilizes a heterobifunctional linker, such as TCO-PEG-maleimide, to first attach the TCO group to a thiol. This is then followed by a highly specific "click" reaction with a tetrazine-modified molecule. This guide will compare the direct maleimide-thiol conjugation with this two-step TCO-tetrazine approach.

Executive Summary

Feature	Maleimide Chemistry	TCO-Tetrazine Chemistry (via Maleimide Linker)
Reaction Type	Michael Addition	1. Michael Addition2. Inverse Electron Demand Diels-Alder (IEDDA) Cycloaddition
Specificity	High for thiols at pH 6.5-7.5	1. High for thiols at pH 6.5-7.52. Bioorthogonal (TCO reacts only with tetrazine)
Reaction Speed	Fast (minutes to hours)	1. Fast (minutes to hours)2. Extremely Fast (seconds to minutes)
Stability of Linkage	Reversible (susceptible to retro-Michael reaction and thiol exchange)	1. Thioether bond is reversible2. Dihydropyridazine (B8628806) bond is highly stable and irreversible
Workflow	One-step conjugation	Two-step conjugation
Key Advantage	Simplicity and established protocols	Unmatched speed, bioorthogonality, and exceptional stability of the final conjugate
Key Disadvantage	Potential for conjugate instability in vivo	More complex, multi-step workflow

Reaction Mechanisms

Maleimide-Thiol Conjugation

The reaction between a maleimide and a thiol proceeds via a Michael addition. The nucleophilic thiolate anion attacks one of the carbon atoms of the electron-deficient double bond in the maleimide ring. This forms a stable covalent thioether bond, specifically a thiosuccinimide linkage.[1] This reaction is highly selective for thiols within a pH range of 6.5 to 7.5.[2]

Maleimide-Thiol Reaction

TCO-Tetrazine Ligation

The TCO-tetrazine reaction is a bioorthogonal inverse electron demand Diels-Alder (IEDDA) cycloaddition. The electron-deficient tetrazine reacts with the strained trans-cyclooctene (TCO). This is followed by a retro-Diels-Alder reaction that releases nitrogen gas, forming a highly stable dihydropyridazine product.[1] This "click chemistry" reaction is exceptionally fast and bioorthogonal, meaning it does not react with native biological functional groups.[3]

TCO-Tetrazine Reaction

Comparative Experimental Data

Reaction Kinetics

Chemistry	Second-Order Rate Constant (k₂)	Typical Reaction Time
Maleimide-Thiol	~10² - 10³ M⁻¹s⁻¹[4]	1-4 hours at room temperature[2]
TCO-Tetrazine	Up to 10⁶ M⁻¹s⁻¹[5]	30-60 minutes at room temperature[2]

The TCO-tetrazine ligation is several orders of magnitude faster than the maleimide-thiol reaction, enabling efficient conjugation even at low reactant concentrations.[5]

Conjugate Stability

A significant drawback of maleimide-thiol conjugation is the reversibility of the thioether bond through a retro-Michael reaction. This can lead to deconjugation or the transfer of the conjugated molecule to other thiols, such as glutathione (B108866), in a biological environment.[4]

In contrast, the dihydropyridazine bond formed from the TCO-tetrazine reaction is highly stable and considered irreversible under physiological conditions.[4] While the initial attachment of a TCO-maleimide linker to a thiol is subject to the same reversibility as a standard maleimide conjugate, the subsequent and final TCO-tetrazine linkage is exceptionally robust.

Linkage Type	Model System/Conditions	Stability Outcome
Traditional Thiol-Maleimide	BODIPY-maleimide conjugated to reduced antibody cysteines, incubated with 5 mM cysteine for 7 days.	~8% loss of the BODIPY label was observed.[6]
Thiazine (B8601807) Linker (Improved Maleimide)	Maleimide conjugated to a peptide with an N-terminal cysteine, incubated with glutathione.	The thiazine linker is over 20 times less susceptible to glutathione adduct formation compared to the standard thioether conjugate.[5][6]
Hydrolyzed Thiosuccinimide	Conjugates made with electron-withdrawing N-substituents on the maleimide, purposefully hydrolyzed in vitro.	The ring-opened products have half-lives of over two years, ensuring in vivo stability.[6][7]
TCO-Tetrazine	Generally considered highly stable and irreversible in physiological conditions.[4]	Minimal degradation observed.

Experimental Workflows

Comparative Experimental Workflows

Experimental Protocols

Protocol 1: General Procedure for Maleimide-Thiol Conjugation

Materials:

• Thiol-containing protein (1-10 mg/mL)

• Maleimide-functionalized molecule (10 mM stock in DMSO or DMF)

• Conjugation Buffer: Phosphate-buffered saline (PBS), pH 6.5-7.5, degassed.

• (Optional) Reducing agent: TCEP (tris(2-carboxyethyl)phosphine)

• Quenching reagent: Free cysteine or N-acetyl cysteine

• Purification column (e.g., size-exclusion chromatography)

Procedure:

• Protein Preparation: If the protein contains disulfide bonds, reduce them by incubating with a 10-20 fold molar excess of TCEP for 30-60 minutes at room temperature.[8] It is not necessary to remove excess TCEP.[8]

• Conjugation Reaction: Add a 10-20 fold molar excess of the maleimide stock solution to the protein solution.[8]

• Incubation: Incubate the reaction mixture at room temperature for 2 hours or overnight at 4°C with gentle mixing.[8] Protect from light if using a light-sensitive maleimide reagent.

• Quenching (Optional): To quench the reaction, add a small molecule thiol like cysteine to a final concentration of 10-20 mM to react with any excess maleimide.

• Purification: Purify the conjugate from excess reagents using a suitable method such as size-exclusion chromatography.

Protocol 2: Two-Step Thiol Conjugation via TCO-PEG-Maleimide and Tetrazine Ligation

This protocol describes the conjugation of a thiol-containing antibody to a tetrazine-functionalized payload using a TCO-PEG-maleimide linker.

Step A: Conjugation of TCO-PEG-Maleimide to the Thiol-containing Antibody

Materials:

• Thiol-containing antibody (2-10 mg/mL)

• TCO-PEG-Maleimide (10 mM stock in anhydrous DMSO)

• Conjugation Buffer A: 50 mM HEPES, 150 mM NaCl, 2 mM EDTA, pH 7.0, degassed.

• (Optional) TCEP

• Spin desalting columns

Procedure:

• Antibody Reduction (If Necessary): Prepare the antibody in degassed Conjugation Buffer A. Add a 10-20 fold molar excess of TCEP to the antibody solution and incubate for 30-60 minutes at 37°C to reduce disulfide bonds.[3] Allow the solution to cool to room temperature.

• TCO-PEG-Maleimide Conjugation: Immediately before use, prepare a 10 mM stock solution of TCO-PEG-Maleimide in anhydrous DMSO. Add a 3-10 fold molar excess of the TCO-PEG-Maleimide solution to the reduced antibody solution.

• Incubation: Incubate for 2 hours at room temperature or overnight at 4°C.

• Purification: Purify the TCO-labeled antibody using a spin desalting column to remove excess linker.

Step B: TCO-Tetrazine Ligation

Materials:

• Purified TCO-labeled antibody

• Tetrazine-functionalized payload (1 mM stock in DMSO)

• Reaction Buffer B: PBS, pH 7.4

Procedure:

• Ligation Reaction: Add a 1.1-1.5 fold molar excess of the tetrazine-functionalized payload to the TCO-labeled antibody in Reaction Buffer B.[3]

• Incubation: The reaction is typically very fast and can be complete within 30-60 minutes at room temperature.[2]

• Final Purification: Purify the final conjugate using a suitable method like size-exclusion chromatography to remove any excess tetrazine-payload.

Conclusion

The choice between direct maleimide-thiol conjugation and a two-step TCO-tetrazine approach depends on the specific requirements of the application.

Choose Maleimide-Thiol Conjugation when:

• Simplicity and a one-step workflow are prioritized.

• The potential for reversibility of the linkage is not a major concern for the intended application.

• Established and well-documented protocols are preferred.

Choose the Two-Step TCO-Tetrazine Approach when:

• Exceptional stability of the final conjugate is critical, especially for in vivo applications.

• Extremely fast and highly specific conjugation is required, particularly when working with low concentrations of reactants.

• A modular, bioorthogonal strategy is advantageous for building complex bioconjugates.

While the traditional maleimide-thiol reaction remains a valuable tool, the TCO-tetrazine ligation offers a superior alternative in terms of reaction speed and the stability of the final product, making it an increasingly attractive option for the development of robust and effective bioconjugates in research and drug development.

References

• 1. benchchem.com [benchchem.com]
• 2. interchim.fr [interchim.fr]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Improving the stability of thiol-maleimide bioconjugates via the formation of a thiazine structure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. Long-term stabilization of maleimide-thiol conjugates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Conjugation Protocol for Maleimide Dyes | Tocris Bioscience [tocris.com]

Evaluating the Impact of TCO-PEG2-acid on Protein Function: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The covalent modification of proteins is a cornerstone of modern biotechnology and pharmaceutical development, enabling the creation of antibody-drug conjugates (ADCs), PEGylated therapeutics with extended half-lives, and precisely labeled proteins for imaging and diagnostics. The choice of linker used for bioconjugation is critical, as it can significantly influence the stability, efficacy, and immunogenicity of the final product. This guide provides an objective comparison of TCO-PEG2-acid, a popular bioorthogonal linker, with other common conjugation reagents, focusing on their respective impacts on protein function.

Introduction to TCO-PEG2-acid

TCO-PEG2-acid is a heterobifunctional linker that combines the highly reactive trans-cyclooctene (B1233481) (TCO) moiety with a short polyethylene (B3416737) glycol (PEG) spacer and a terminal carboxylic acid. The TCO group participates in an exceptionally fast and selective inverse-electron-demand Diels-Alder (IEDDA) reaction with a tetrazine partner, a cornerstone of "click chemistry." This bioorthogonal reaction proceeds rapidly under mild, physiological conditions, avoiding the need for potentially harmful catalysts. The PEG spacer enhances aqueous solubility and can reduce steric hindrance, while the carboxylic acid allows for straightforward conjugation to primary amines (e.g., lysine (B10760008) residues) on the protein surface through the formation of a stable amide bond, typically mediated by activators like EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide).

Comparison of TCO-PEG2-acid with Alternative Linkers

The selection of a linker should be guided by the specific application and the nature of the protein being modified. Here, we compare TCO-PEG2-acid with two widely used classes of reagents: NHS esters and maleimides.

Feature	TCO-PEG2-acid	NHS Ester	Maleimide
Target Residue	Primary amines (e.g., Lysine)	Primary amines (e.g., Lysine)	Thiols (e.g., Cysteine)
Reaction Chemistry	Amide bond formation (via EDC/NHS activation) followed by IEDDA with tetrazine	Amide bond formation	Thioether bond formation (Michael addition)
Reaction Specificity	High for the TCO-tetrazine ligation; moderate for the initial amine coupling	Moderate; can react with other nucleophiles at high pH	High for thiols at neutral pH
Reaction Speed	TCO-tetrazine ligation is extremely fast (k > 10^3 M⁻¹s⁻¹)	Amine acylation is moderately fast	Thiol-maleimide reaction is fast
Bond Stability	The resulting amide and pyridazine (B1198779) bonds are highly stable	The amide bond is highly stable	The thiosuccinimide linkage can be unstable and undergo retro-Michael reaction, leading to deconjugation[1]
Potential Impact on Protein Function	Site-specific modification is possible, potentially minimizing functional disruption. The PEG linker may have a positive or negative impact.	Random modification of multiple lysines can lead to loss of activity if active sites are blocked.	Site-specific modification of cysteine residues is possible. The stability of the linkage is a concern for maintaining long-term function.
Bioorthogonality	The TCO-tetrazine reaction is bioorthogonal, allowing for labeling in complex biological media.	Not bioorthogonal.	Not bioorthogonal.

Impact on Protein Structure and Stability

The conjugation of any molecule to a protein has the potential to alter its structure and stability. The use of a short PEG linker like in TCO-PEG2-acid can have several effects:

• Increased Hydrophilicity: The PEG component can increase the overall solubility of the protein and help prevent aggregation.

• Steric Shielding: PEGylation can shield epitopes on the protein surface, potentially reducing immunogenicity.[2] It can also protect against proteolytic degradation, thereby increasing the protein's half-life in vivo.[3]

• Conformational Changes: The attachment of a linker and payload can induce local or global conformational changes in the protein.

Experimental Protocol: Assessing Structural Changes using Circular Dichroism (CD) Spectroscopy

Circular dichroism (CD) spectroscopy is a powerful technique for rapidly assessing the secondary structure of a protein.[4][5] Changes in the CD spectrum of a protein after conjugation with TCO-PEG2-acid can indicate alterations in its folding.

Objective: To determine if conjugation with TCO-PEG2-acid alters the secondary structure of the protein.

Methodology:

• Sample Preparation:

  • Prepare the unmodified protein and the TCO-PEG2-acid-conjugated protein in a CD-compatible buffer (e.g., 10 mM phosphate (B84403) buffer, pH 7.4). Buffers with high absorbance in the far-UV region, such as Tris, should be avoided.[5]

  • The protein concentration should be accurately determined, typically in the range of 0.1-0.2 mg/mL for a 1 mm pathlength cuvette.[5]

• Data Acquisition:

  • Record the CD spectra in the far-UV region (typically 190-260 nm) at a controlled temperature (e.g., 25°C).

  • Acquire a baseline spectrum of the buffer alone and subtract it from the protein spectra.

• Data Analysis:

  • Convert the raw data (ellipticity) to mean residue ellipticity.

  • Compare the spectra of the unmodified and modified protein. Significant changes in the shape and magnitude of the spectra, particularly at the characteristic wavelengths for α-helices (negative bands at ~208 and 222 nm) and β-sheets (a negative band around 218 nm), would suggest a change in secondary structure.[5]

Impact on Protein Biological Activity

The ultimate test of a bioconjugation strategy is its impact on the biological function of the protein. This is highly dependent on the protein itself and the site of modification.

Experimental Protocol: Measuring Enzyme Activity

For enzymes, a variety of assays can be used to quantify their catalytic activity. The choice of assay depends on the specific enzyme and its substrate.

Objective: To quantify the change in enzymatic activity after conjugation with TCO-PEG2-acid.

Methodology (General Spectrophotometric Assay):

• Reaction Setup:

  • Prepare a reaction mixture containing a suitable buffer, the enzyme's substrate, and any necessary cofactors.

  • Prepare serial dilutions of both the unmodified and the TCO-PEG2-acid-conjugated enzyme.

• Kinetic Measurement:

  • Initiate the reaction by adding the enzyme to the reaction mixture.

  • Monitor the change in absorbance over time at a wavelength where either the substrate is consumed or the product is formed.[6] This can be done using a plate reader or a spectrophotometer with a temperature-controlled cuvette holder.

• Data Analysis:

  • Calculate the initial reaction velocity (V₀) from the linear portion of the absorbance vs. time plot.

  • Plot V₀ against the enzyme concentration for both the modified and unmodified enzyme to compare their specific activities.

  • For a more detailed analysis, Michaelis-Menten kinetics can be performed by varying the substrate concentration to determine the Michaelis constant (Km) and maximum velocity (Vmax).

Impact on Immunogenicity

Modification of a protein can introduce new epitopes that can be recognized by the immune system, leading to an anti-drug antibody (ADA) response.

Workflow: Assessing Immunogenicity

A tiered approach is typically used to assess the immunogenicity of a modified protein.[7][8][9]

Caption: Tiered approach for immunogenicity testing.

Logical Relationships in Bioconjugation

The process of bioconjugation and subsequent functional evaluation follows a logical workflow.

Caption: Workflow for bioconjugation and functional evaluation.

Conclusion

TCO-PEG2-acid offers a powerful tool for protein modification, enabling rapid and specific conjugation through bioorthogonal click chemistry. Its impact on protein function is multifaceted and must be evaluated on a case-by-case basis. Compared to traditional linkers like NHS esters and maleimides, TCO-PEG2-acid provides advantages in terms of reaction specificity and bond stability. However, as with any modification, thorough characterization of the resulting conjugate's structure, activity, and immunogenicity is essential to ensure the desired therapeutic or diagnostic outcome. The experimental protocols and workflows outlined in this guide provide a framework for conducting such evaluations.

References

• 1. benchchem.com [benchchem.com]
• 2. bioagilytix.com [bioagilytix.com]
• 3. benchchem.com [benchchem.com]
• 4. Using circular dichroism spectra to estimate protein secondary structure - PMC [pmc.ncbi.nlm.nih.gov]
• 5. How to Use CD Spectroscopy for Protein Secondary Structure Analysis: A Complete Guide | MtoZ Biolabs [mtoz-biolabs.com]
• 6. How Can Enzyme Activity Be Measured? → Question [climate.sustainability-directory.com]
• 7. bioagilytix.com [bioagilytix.com]
• 8. Immunogenicity assessment strategy for a chemically modified therapeutic protein in clinical development - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Immunogenicity assessment strategy for a chemically modified therapeutic protein in clinical development - PubMed [pubmed.ncbi.nlm.nih.gov]

comparative analysis of TCO derivatives in bioorthogonal reactions

A Comparative Analysis of TCO Derivatives in Bioorthogonal Reactions

In the landscape of bioorthogonal chemistry, the inverse-electron-demand Diels-Alder (IEDDA) reaction between trans-cyclooctenes (TCOs) and s-tetrazines is a cornerstone technology, prized for its exceptionally fast kinetics and high specificity.[1] This powerful ligation has accelerated advancements in fields ranging from live-cell imaging to pretargeted drug delivery. However, the growing family of TCO derivatives presents a critical choice for researchers: which TCO offers the optimal balance of reactivity, stability, and hydrophilicity for a given application?

This guide provides an objective comparison of the performance of various TCO derivatives, supported by experimental data, to empower researchers, scientists, and drug development professionals in making informed decisions for their experimental designs.

The Reactivity-Stability Trade-off

The remarkable reactivity of TCOs stems from the high ring strain of the trans-double bond.[2] This strain is relieved upon the [4+2] cycloaddition with a tetrazine, providing a strong thermodynamic driving force for the reaction.[3] However, this inherent reactivity is often inversely correlated with stability. More strained, and thus more reactive, TCOs can be more susceptible to isomerization to their less reactive cis-cyclooctene form, a process that can be accelerated by factors such as the presence of thiols or serum proteins.[4][5]

Comparative Performance of TCO Derivatives

The selection of a TCO derivative is a multi-parameter optimization problem. The following tables summarize key quantitative data for several common TCO derivatives to facilitate a direct comparison of their performance characteristics.

Table 1: Reaction Kinetics of TCO Derivatives with Tetrazines

Second-order rate constants (k₂) are a direct measure of the reaction speed between a TCO derivative and a tetrazine. Higher k₂ values indicate a faster reaction, which is crucial for applications involving low reactant concentrations or rapid biological processes.

TCO Derivative	Abbreviation	Reaction Partner	Second-Order Rate Constant (k₂) (M⁻¹s⁻¹)	Key Features
trans-Cyclooctene	TCO	3,6-di-(2-pyridyl)-s-tetrazine	~2,000	The foundational TCO structure, demonstrating good reactivity.[6]
Axial-5-hydroxy-trans-cyclooctene	a-TCO-OH	3,6-dipyridyl-s-tetrazine	26,000 (± 400)	Axial substitution enhances reactivity compared to the equatorial isomer.[6]
Equatorial-5-hydroxy-trans-cyclooctene	e-TCO-OH	3,6-dipyridyl-s-tetrazine	22,600 (± 40)	Equatorial substitution leads to slightly lower reactivity.[6]
Conformationally Strained TCO	s-TCO	3,6-diphenyl-s-tetrazine	> 1,000,000	Among the fastest TCOs due to high ring strain, but can be less stable.[4][7]
Dioxolane-fused TCO	d-TCO	3,6-dipyridyl-s-tetrazine (water-soluble)	366,000 (± 15,000)	Offers a good balance of high reactivity and improved stability.[8][9]
Oxo-TCO	-	Green fluorescent protein with tetrazine	-	Results in rapid and quantitative labeling in bacterial cells.[4]
a-TCO	-	Tetrazine	-	Exhibits improved hydrophilicity and faster kinetics.[7][10]

Table 2: Stability of TCO Derivatives

The stability of a TCO derivative in a biological environment is critical for the success of in vivo applications. This table presents available data on the stability of various TCOs under different conditions.

TCO Derivative	Condition	Half-life / Stability	Notes
TCO-conjugated antibody	In vivo	75% remained reactive after 24h	Slow deactivation observed in serum.[4]
s-TCO-conjugated antibody	In vivo	0.67 days	Rapid deactivation to the cis-isomer.[4]
oxo-TCO (axial isomer)	PBS	36 hours	Prone to degradation.[4]
d-TCO	Human serum (room temp)	>97% remained as trans-isomer after 4 days	Demonstrates enhanced stability.[8]
d-TCO	Phosphate-buffered D₂O	No degradation or isomerization observed for up to 14 days	Highly stable in aqueous buffer.[8]

Signaling Pathways and Experimental Workflows

To provide a clearer understanding of the underlying mechanisms and experimental procedures, the following diagrams illustrate the TCO-tetrazine ligation reaction and a typical workflow for evaluating TCO performance.

Mechanism of the TCO-Tetrazine inverse-electron-demand Diels-Alder (IEDDA) reaction.

References

• 1. benchchem.com [benchchem.com]
• 2. Synthesis and Evaluation of a Series of 1,2,4,5-Tetrazines for Bioorthogonal Conjugation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Tetrazine- and trans-cyclooctene-functionalised polypept(o)ides for fast bioorthogonal tetrazine ligation - Polymer Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. Trans-cyclooctene—a Swiss army knife for bioorthogonal chemistry: exploring the synthesis, reactivity, and applications in biomedical breakthroughs - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. Conformationally Strained trans-Cyclooctene with Improved Stability and Excellent Reactivity in Tetrazine Ligation - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Essential Safety and Operational Guide for Handling TCO-PEG2-acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety, handling, and disposal information for TCO-PEG2-acid, a bifunctional linker used in bioconjugation and click chemistry. Given the absence of a specific Safety Data Sheet (SDS) for TCO-PEG2-acid, this document synthesizes safety protocols from structurally similar PEGylated and acidic compounds to ensure a high level of laboratory safety.

Hazard Identification and Personal Protective Equipment (PPE)

TCO-PEG2-acid is a molecule combining a reactive trans-cyclooctene (B1233481) (TCO) group and a terminal carboxylic acid, connected by a polyethylene (B3416737) glycol (PEG) spacer. The terminal carboxylic acid can react with primary amines, while the TCO group is highly reactive with tetrazines.[1][2] Although the specific toxicological properties of TCO-PEG2-acid have not been fully elucidated, a cautious approach is warranted based on data from similar compounds. Potential hazards may include skin, eye, and respiratory irritation.[3][4]

A thorough risk assessment should precede any handling of this compound. The following table summarizes the recommended PPE.

Equipment	Specification	Purpose
Eye/Face Protection	Safety goggles with side shields or a face shield worn over safety glasses.[3]	Protects against chemical splashes.[3]
Skin Protection	Chemical-resistant lab coat or apron.[3]	Prevents skin contact with the chemical.[3]
Hand Protection	Disposable nitrile gloves. For extended contact, consider double-gloving or using thicker, chemical-resistant gloves.[3]	Protects hands from direct contact.[3]
Respiratory Protection	Work in a well-ventilated area, preferably a chemical fume hood.[5]	Minimizes inhalation of any potential dust or aerosols.[5]
Footwear	Closed-toe shoes.[3]	Protects feet from spills.[3]

Operational Plan: Step-by-Step Handling Procedure

A systematic approach is essential to minimize exposure and ensure experimental consistency.

A. Pre-Handling Preparations

• Consult Safety Information : Review this guide and any manufacturer-provided information.

• Designate Work Area : All handling of TCO-PEG2-acid, both in solid and solution form, should occur in a designated area, such as a certified chemical fume hood.[5]

• Assemble Materials : Before starting, gather all necessary equipment, including the chemical, solvents, glassware, and designated waste containers.

• Don PPE : Put on all required personal protective equipment as outlined in the table above.[6]

B. Handling the Compound

• Weighing : If working with solid TCO-PEG2-acid, weigh the compound within the fume hood on a tared weigh paper or in a suitable container to minimize dust generation.[5]

• Dissolving : When preparing solutions, slowly add the TCO-PEG2-acid to the solvent to prevent splashing.[5] TCO-PEG2-acid is soluble in DMSO, DCM, and DMF.[2] The hydrophilic PEG spacer enhances solubility in aqueous media.[2][7]

• Reactions : The terminal carboxylic acid can be reacted with primary amine groups using activators like EDC.[1][2] The TCO group is highly reactive with tetrazine-containing molecules.[7]

C. Post-Handling Procedures

• Decontamination : Wipe down the work surface within the fume hood with an appropriate solvent. Non-disposable glassware should be decontaminated by rinsing with a suitable solvent, such as ethanol (B145695) or isopropanol.[3]

• Doffing PPE : Remove PPE in the correct order to prevent cross-contamination. Dispose of gloves and any other contaminated disposable items immediately.

• Hand Washing : Thoroughly wash hands with soap and water after handling the chemical, even if gloves were worn.[6]

Disposal Plan

Proper disposal of TCO-PEG2-acid and associated waste is crucial for environmental and personal safety. All waste containing this compound should be treated as hazardous waste.

Waste Segregation and Collection

• Solid Waste : Place all contaminated disposable items (e.g., gloves, pipette tips, weighing paper) in a designated and clearly labeled solid hazardous waste container.[3][4]

• Liquid Waste : Collect solutions containing TCO-PEG2-acid in a designated, leak-proof, and clearly labeled hazardous waste container.[4] Do not mix with other waste streams unless permitted by your institution's environmental health and safety (EHS) office.[4]

Storage and Disposal

• Labeling : Ensure all waste containers are clearly labeled with "Hazardous Waste" and the full chemical name "TCO-PEG2-acid".[4]

• Storage : Store waste containers in a designated, well-ventilated, and secure area, away from incompatible materials, with containers tightly closed.[4]

• Arranging Disposal : Contact your institution's EHS office to arrange for the pickup and disposal of hazardous waste. Do not dispose of this chemical down the drain or in regular trash.[4][6]

Experimental Protocols and Visualizations

General Protocol for Amine Coupling

The carboxylic acid moiety of TCO-PEG2-acid can be conjugated to a primary amine-containing molecule (e.g., a protein or peptide) using a carbodiimide (B86325) activator like EDC, often in the presence of N-hydroxysuccinimide (NHS) or its water-soluble analog, Sulfo-NHS, to enhance efficiency.

Materials:

• TCO-PEG2-acid

• Amine-containing molecule

• Activation Buffer (e.g., 0.1 M MES, 0.5 M NaCl, pH 6.0)[8]

• Coupling Buffer (e.g., Phosphate-Buffered Saline, pH 7.2-7.5)[8]

• EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide)[9]

• NHS or Sulfo-NHS[9]

• Quenching Solution (e.g., 1 M Tris-HCl, pH 8.0 or 1 M hydroxylamine)[9]

• Desalting column[9]

Procedure:

• Preparation of Reagents : Equilibrate EDC and NHS/Sulfo-NHS to room temperature. Prepare stock solutions as needed.

• Activation of TCO-PEG2-acid : Dissolve TCO-PEG2-acid in the Activation Buffer. Add a 2- to 10-fold molar excess of EDC and a 2- to 5-fold molar excess of NHS or Sulfo-NHS. Incubate for 15-30 minutes at room temperature.[9]

• Coupling to Amine : Dissolve the amine-containing molecule in the Coupling Buffer. Add the activated TCO-PEG2-acid solution to the amine-containing molecule solution. Allow the reaction to proceed for 2 hours at room temperature or overnight at 4°C.[9]

• Quenching : Stop the reaction by adding the Quenching Solution to hydrolyze unreacted NHS esters.

• Purification : Purify the conjugate using a desalting column or dialysis to remove unreacted reagents.[9]

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. TCO-PEG2-acid, 2250217-31-1 | BroadPharm [broadpharm.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. TCO-PEG24-acid | BroadPharm [broadpharm.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]